Colesevelam

Core Science & Biosynthesis

Colesevelam's Mechanism of Action in Lipid Metabolism: A Technical Guide

Introduction

Colesevelam (B1170362) hydrochloride is a second-generation bile acid sequestrant (BAS) specifically engineered for high-affinity binding to bile acids.[1] It is a non-absorbed, polymeric agent approved for the reduction of elevated low-density lipoprotein cholesterol (LDL-C) in patients with primary hypercholesterolemia and for the improvement of glycemic control in adults with type 2 diabetes mellitus.[2][3] Unlike many other lipid-lowering therapies, colesevelam's mechanism of action is confined to the gastrointestinal tract, which minimizes the risk of systemic side effects.[4] This guide provides an in-depth examination of the molecular and physiological mechanisms through which colesevelam modulates lipid metabolism, supported by quantitative data, experimental methodologies, and pathway visualizations.

Core Mechanism: Interruption of Enterohepatic Circulation

The primary mechanism of colesevelam revolves around its function as a high-capacity bile acid-binding resin.[2][4]

• Bile Acid Sequestration: In the intestinal lumen, colesevelam binds to bile acids, forming an insoluble complex.[5][6] This action prevents the reabsorption of bile acids in the terminal ileum.[2][4]

• Increased Fecal Excretion: The colesevelam-bile acid complex is subsequently excreted in the feces, disrupting the normal enterohepatic circulation where approximately 95% of bile acids are typically reabsorbed and returned to the liver.[5][6]

• Depletion of Hepatic Bile Acid Pool: The increased fecal loss leads to a depletion of the bile acid pool within the liver.[4][7]

To compensate for this loss, the liver is stimulated to synthesize new bile acids from its primary precursor, cholesterol.[4][8] This compensatory mechanism is the cornerstone of colesevelam's lipid-lowering effect.

Impact on Cholesterol Homeostasis

The hepatic response to bile acid depletion initiates a cascade of events that ultimately lowers circulating LDL-C levels.

• Upregulation of Cholesterol 7α-hydroxylase (CYP7A1): The liver increases the expression and activity of CYP7A1, the rate-limiting enzyme in the classic pathway of bile acid synthesis, which converts cholesterol into bile acids.[2][8] Studies have shown that colesevelam treatment can lead to a fivefold increase in CYP7A1 activity.

• Reduction of Intrahepatic Cholesterol: The accelerated conversion of cholesterol to bile acids depletes the cholesterol stores within hepatocytes.[4][8]

• Upregulation of LDL Receptors: To acquire more cholesterol from the circulation and restore intracellular homeostasis, liver cells upregulate the expression of LDL receptors on their surface.[4][8][9]

• Enhanced LDL-C Clearance: The increased density of LDL receptors on hepatocytes enhances the binding and clearance of LDL particles from the bloodstream, resulting in a significant reduction of plasma LDL-C levels.[4][8]

This entire process is visualized in the workflow below.

Caption: Core mechanism of colesevelam in lowering LDL cholesterol.

Modulation of Key Signaling Pathways

Beyond the primary mechanism, colesevelam indirectly influences critical signaling pathways that regulate lipid and glucose metabolism.

Farnesoid X Receptor (FXR) Signaling

FXR is a nuclear receptor activated by bile acids that plays a central role in maintaining bile acid homeostasis.[10]

• Negative Feedback Loop: In the intestine, bile acid binding to FXR induces the expression of fibroblast growth factor 19 (FGF19).[10] FGF19 then travels to the liver, where it binds to its receptor (FGFR4) and suppresses the transcription of the CYP7A1 gene, thus reducing bile acid synthesis in a classic negative feedback loop.[10]

• Disinhibition by Colesevelam: By sequestering intestinal bile acids, colesevelam reduces the activation of FXR and consequently lowers the secretion of FGF19.[11][12] This reduction in the negative FGF19 signal leads to the disinhibition (upregulation) of CYP7A1 expression in the liver, further enhancing the conversion of cholesterol to bile acids.[11][12]

Caption: Colesevelam's indirect effect on the FXR-FGF19 signaling axis.

TGR5 Signaling and GLP-1 Secretion

Colesevelam's effects extend to pathways more commonly associated with glycemic control, which may have secondary impacts on lipid metabolism.

• TGR5 Activation: Bile acids are also ligands for Takeda G protein-coupled receptor 5 (TGR5), which is expressed on enteroendocrine L-cells in the gut.[13][14]

• GLP-1 Release: Activation of TGR5, even by bile acids complexed with colesevelam, stimulates the secretion of glucagon-like peptide-1 (GLP-1).[13][15][16]

• Metabolic Effects: GLP-1 is an incretin (B1656795) hormone that primarily acts to improve glucose tolerance by enhancing insulin (B600854) secretion and suppressing hepatic glycogenolysis.[13][15][17] While some studies suggest colesevelam increases GLP-1 levels, others indicate this effect is not acute.[11][13][18] The dual mechanism involves FXR-dependent cholesterol reduction and TGR5/GLP-1-dependent effects on glucose metabolism.[15][17]

Quantitative Data on Lipid Profile Modulation

Clinical trials have consistently demonstrated the efficacy of colesevelam, both as monotherapy and in combination with other lipid-lowering agents.

Table 1: Efficacy of Colesevelam Monotherapy in Primary Hypercholesterolemia

Parameter	Dose	Mean Percent Change from Baseline	Reference
LDL-C	2.3 - 4.5 g/day	↓ 9% to 18%	[19]
LDL-C	3.8 g/day	↓ 13.7% to 16.6%	[20]
Total Cholesterol	2.3 - 4.5 g/day	↓ 4% to 10%	[19]
HDL-C	2.3 - 4.5 g/day	↑ 3% to 4%	[19]
Triglycerides	3.8 g/day	↑ 12.7% to 13.4%	[20]
Apolipoprotein B	2.3 - 4.5 g/day	↓ 6% to 12%	[19]

Data presented as change vs. placebo or from baseline as specified in the source.

Table 2: Efficacy of Colesevelam as Add-On Therapy to Statins

Combination Therapy	Additional Mean LDL-C Reduction	Reference
Colesevelam + Atorvastatin	↓ 10-16%	[21][22]
Colesevelam + Simvastatin	↓ 10-16%	[23]
Colesevelam + Pravastatin	↓ 10-16%	[23]
Pooled Statin Analysis	↓ 9.2% (vs. statin + placebo)	[23][24]

Additional reduction is compared to statin monotherapy.

Table 3: Efficacy of Colesevelam in Combination with Other Agents

Combination Therapy	Additional Mean LDL-C Reduction	Triglyceride Change	Reference
Colesevelam + Ezetimibe (B1671841)	↓ 10.9% (vs. ezetimibe alone)	No significant change	[25]
Colesevelam + Fenofibrate (B1672516)	↓ 12.4% (vs. fenofibrate alone)	Not statistically affected	[1]
Colesevelam + Statin + Niacin	↓ 10% (vs. statin + niacin)	↓ (Decreased)	[23][26]

Additional reduction is compared to the baseline therapy shown.

Experimental Protocols

Protocol 1: In Vivo Assessment of a Bile Acid Sequestrant in a Murine Model

This protocol provides a framework for preclinical evaluation.[27]

• Objective: To determine the effect of a bile acid sequestrant (e.g., colesevelam) on plasma lipids, and hepatic gene expression related to cholesterol and bile acid metabolism in mice.

• Methodology:

  • Animal Model: C57BL/6J mice are fed a high-fat, high-cholesterol diet for 8-12 weeks to induce hyperlipidemia.

  • Experimental Groups: Mice are randomized into two groups: a control group receiving the diet and a treatment group receiving the diet mixed with the bile acid sequestrant (e.g., 2% w/w).

  • Treatment Period: The respective diets are administered for 4 weeks. Body weight and food intake are monitored.

  • Sample Collection: At the end of the study, mice are fasted overnight. Blood is collected via cardiac puncture for plasma separation. The liver is excised, snap-frozen in liquid nitrogen, and stored at -80°C.

  • Biochemical Analysis: Plasma is analyzed for total cholesterol, HDL-C, and triglycerides using enzymatic colorimetric assays. LDL-C is calculated using the Friedewald formula (if TG < 400 mg/dL).

  • Gene Expression Analysis: RNA is extracted from liver tissue. Quantitative real-time PCR (qPCR) is performed to measure the relative mRNA expression of key genes involved in lipid metabolism, such as Ldlr (LDL receptor), Cyp7a1, Fxr, and Shp (Small Heterodimer Partner). Gene expression is normalized to a housekeeping gene (e.g., Gapdh).

• Expected Outcomes: The treatment group is expected to show significantly lower plasma LDL-C and total cholesterol, alongside a significant upregulation of hepatic Cyp7a1 and Ldlr mRNA expression compared to the control group.

Caption: Experimental workflow for an in vivo animal study.

Protocol 2: Randomized Controlled Trial in Humans

This protocol outlines a typical clinical trial design to evaluate efficacy.[19]

• Objective: To evaluate the efficacy and safety of colesevelam in lowering LDL-C in adult patients with primary hypercholesterolemia.

• Methodology:

  • Study Design: A multicenter, randomized, double-blind, placebo-controlled, parallel-group study.

  • Patient Population: Adults with primary hypercholesterolemia (e.g., screening LDL-C between 130 mg/dL and 220 mg/dL) and triglycerides ≤ 300 mg/dL.

  • Washout Period: A 4- to 8-week washout period for any existing lipid-lowering medications.

  • Randomization: Eligible patients are randomized to receive either colesevelam (e.g., 3.75 g/day ) or a matching placebo.

  • Treatment Period: The intervention is administered for 24 weeks.

  • Efficacy Assessments: Fasting serum lipid profiles (total cholesterol, LDL-C, HDL-C, triglycerides, ApoB) are measured at baseline and at weeks 4, 12, and 24.

  • Endpoints:

    • Primary Endpoint: Percent change in LDL-C from baseline to week 24.

    • Secondary Endpoints: Percent change in other lipid parameters; proportion of patients achieving NCEP ATP III LDL-C goals.

  • Safety Monitoring: Adverse events are recorded throughout the study.

• Statistical Analysis: An intent-to-treat analysis is performed, comparing the mean percent change in the primary endpoint between the colesevelam and placebo groups using an analysis of covariance (ANCOVA) model.

Caption: Workflow for a randomized controlled clinical trial.

References

• 1. Colesevelam hydrochloride: evidence for its use in the treatment of hypercholesterolemia and type 2 diabetes mellitus with insights into mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. Colesevelam - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. What is the mechanism of Colesevelam Hydrochloride? [synapse.patsnap.com]
• 5. Bile Acid Sequestrants: Putting a Unique Mechanism to Work - The Medical Xchange [themedicalxchange.com]
• 6. Intervention and alternatives | Bile acid malabsorption: colesevelam | Advice | NICE [nice.org.uk]
• 7. bjcardio.co.uk [bjcardio.co.uk]
• 8. droracle.ai [droracle.ai]
• 9. m.youtube.com [m.youtube.com]
• 10. Inhibition of farnesoid X receptor signaling shows beneficial effects in human obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. academic.oup.com [academic.oup.com]
• 12. research.regionh.dk [research.regionh.dk]
• 13. Atypical Mechanism of Glucose Modulation by Colesevelam in Patients with Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Effects of colesevelam on glucose absorption and hepatic/peripheral insulin sensitivity in patients with type 2 diabetes mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Colesevelam suppresses hepatic glycogenolysis by TGR5-mediated induction of GLP-1 action in DIO mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Colesevelam suppresses hepatic glycogenolysis by TGR5-mediated induction of GLP-1 action in DIO mice - PMC [pmc.ncbi.nlm.nih.gov]
• 17. journals.physiology.org [journals.physiology.org]
• 18. Colesevelam has no acute effect on postprandial GLP-1 levels but abolishes gallbladder refilling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Effectiveness of colesevelam hydrochloride in decreasing LDL cholesterol in patients with primary hypercholesterolemia: a 24-week randomized controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Safety and Efficacy of Colesevelam HCl in the Treatment of Elderly Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 21. droracle.ai [droracle.ai]
• 22. welcholhcp.com [welcholhcp.com]
• 23. Role of Colesevelam in Combination Lipid-Lowering Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Effects of colesevelam hydrochloride on low-density lipoprotein cholesterol and high-sensitivity C-reactive protein when added to statins in patients with hypercholesterolemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. tandfonline.com [tandfonline.com]
• 26. Portico [access.portico.org]
• 27. benchchem.com [benchchem.com]

Colesevelam's Role in Glucose Homeostasis: A Technical Guide for Researchers

For researchers, scientists, and drug development professionals, this in-depth technical guide delves into the multifaceted role of colesevelam (B1170362) in glucose homeostasis. Colesevelam, a bile acid sequestrant, has demonstrated efficacy in improving glycemic control in patients with type 2 diabetes mellitus (T2DM), a finding that has spurred investigation into its underlying mechanisms. This document outlines the current understanding of how colesevelam exerts its effects on glucose metabolism, presents key quantitative data from clinical and preclinical studies, details relevant experimental protocols, and provides visual representations of the core signaling pathways and experimental workflows.

Core Mechanisms of Action

Colesevelam's glucose-lowering effects are not attributed to a single pathway but rather a combination of interconnected mechanisms primarily centered in the gastrointestinal tract and the liver. Unlike many traditional anti-diabetic agents, colesevelam is a non-absorbable polymer, meaning its actions are initiated within the gut.[1][2] The prevailing hypotheses revolve around the modulation of bile acid signaling, incretin (B1656795) hormone secretion, and hepatic glucose metabolism.

The binding of bile acids in the intestine by colesevelam disrupts their normal enterohepatic circulation.[3] This sequestration is thought to trigger several downstream events:

• Activation of TGR5: By increasing the concentration of bile acids in the lower intestine, colesevelam may activate Takeda G-protein-coupled receptor 5 (TGR5) on enteroendocrine L-cells.[4][5][6] This activation stimulates the secretion of glucagon-like peptide-1 (GLP-1), an incretin hormone known to enhance glucose-dependent insulin (B600854) secretion, suppress glucagon (B607659) release, and slow gastric emptying.[1][4][7]

• Modulation of Farnesoid X Receptor (FXR) Signaling: Bile acids are natural ligands for the farnesoid X receptor (FXR), a nuclear receptor that plays a crucial role in regulating bile acid, lipid, and glucose metabolism.[8][9] By sequestering bile acids, colesevelam may reduce FXR activation in the intestine and liver.[3][4] Reduced intestinal FXR activation has been linked to decreased expression of fibroblast growth factor 19 (FGF19), a hormone that regulates bile acid synthesis and has been implicated in glucose metabolism.[9][10][11]

• Alterations in Hepatic Glucose Metabolism: Evidence suggests that colesevelam can reduce hepatic glucose production.[1][4] This is thought to be mediated, at least in part, by the suppression of hepatic glycogenolysis.[4][5][12] The increase in GLP-1 may contribute to this effect.[1][4]

It is important to note that the precise contribution of each mechanism is still an active area of research, and some studies have yielded conflicting results regarding the effect of colesevelam on GLP-1 levels and insulin sensitivity.[1][9][10][13][14][15][16]

Quantitative Data from Clinical Trials

The following tables summarize the quantitative effects of colesevelam on key glycemic and lipid parameters from various clinical studies.

Table 1: Effect of Colesevelam on Glycemic Control in Patients with Type 2 Diabetes

Study/Parameter	Colesevelam Treatment Group	Placebo Group	Treatment Difference	p-value	Citation
HbA1c (%)
Add-on to Metformin	-0.54	-0.54%	<0.001	[8]
Add-on to Sulfonylurea	-0.54	-0.54%	<0.001	[17]
Add-on to Insulin	-0.5	-0.50%	[17]
GLOWS Study	-0.5%	0.007	[18]
GLOWS Study (Baseline HbA1c ≥8.0%)	-1.0%	0.002	[18]
Subjects with Impaired Fasting Glucose	-0.1	0.01	[19]
Fasting Plasma Glucose (mg/dL)
Add-on to Metformin	-13.9	-13.9 mg/dL	0.014	[8]
Add-on to Sulfonylurea	-13.5	-13.5 mg/dL	0.009	[8]
Men with Metabolic Syndrome	-5	-5 mg/dL	<0.03	[20]
Fasting Plasma Glucose (mmol/L)
Subjects with T2DM	6.6 ± 0.2	7.0 ± 0.2	0.004	[1][3]
Subjects with Impaired Fasting Glucose	5.7 ± 0.1	5.9 ± 0.1	<0.05	[19]
Postprandial Glucose
GLOWS Study (mg/dL)	-31.5	0.026	[18]
Post-Meal Glucose AUC (mmol/6 h)	2896 ± 127	3145 ± 138	0.01	[1][3]
Fructosamine (pmol/L)
GLOWS Study	-29.0	0.011	[18]

Table 2: Effect of Colesevelam on Incretins and Other Hormones

Hormone	Colesevelam Effect	p-value	Citation
Fasting Total GLP-1	Increased (Treatment difference 1.0 pM)	<0.05	[1]
Increased (from 18.3 to 21.9 pM)	0.006	[1]
Increased (Treatment difference 10 pM)	<0.05	[1]
Postprandial Total GLP-1 AUC	Increased (8 pM × min)	<0.01	[1]
Total GIP AUC	Increased (13 pM × min)	<0.001	[1]
FGF19 iAUC (pg/mL ⋅ min)	Decreased (from 11,185 to 2,093)	<0.01	[9][19]
CCK iAUC (pmol/L ⋅ min)	Increased (from 43.2 to 127.1)	<0.01	[9][19]

Key Experimental Protocols

The investigation of colesevelam's effects on glucose homeostasis has employed a variety of established experimental methodologies.

Hyperinsulinemic-Euglycemic Clamp

This technique is the gold standard for assessing insulin sensitivity.

• Objective: To measure peripheral glucose uptake under conditions of steady-state hyperinsulinemia and euglycemia.

• Methodology:

  • An intravenous infusion of insulin is administered to achieve a high, constant plasma insulin level.

  • A variable infusion of glucose is simultaneously administered to maintain blood glucose at a normal, stable level (euglycemia).

  • The rate of glucose infusion required to maintain euglycemia is a direct measure of insulin-stimulated whole-body glucose disposal.

• Application in Colesevelam Research: This method has been used to determine whether colesevelam directly improves peripheral or hepatic insulin sensitivity.[2][13] Studies have generally shown that colesevelam does not have a significant effect on insulin sensitivity as measured by this technique.[1][13]

Meal Tolerance Test (MTT) and Oral Glucose Tolerance Test (OGTT)

These tests are used to evaluate the body's response to a physiological glucose challenge.

• Objective: To assess postprandial glucose tolerance, insulin secretion, and the secretion of gut hormones.

• Methodology:

  • After an overnight fast, a standardized meal (MTT) or a glucose solution (OGTT) is ingested.

  • Blood samples are collected at baseline and at regular intervals for several hours post-ingestion.

  • Plasma concentrations of glucose, insulin, C-peptide, and various gut hormones (e.g., GLP-1, GIP, CCK, FGF19) are measured.

• Application in Colesevelam Research: MTTs and OGTTs have been instrumental in demonstrating colesevelam's ability to lower postprandial glucose excursions and in studying its effects on incretin and other hormone responses.[2][9][13][19]

Isotope Tracer Studies

These studies utilize stable or radioactive isotopes to trace the fate of glucose in the body.

• Objective: To quantify rates of endogenous glucose production (EGP), glucose disappearance (Rd), and the rate of meal appearance (Meal Ra).

• Methodology:

  • A labeled glucose tracer (e.g., [3-³H]glucose) is infused intravenously.

  • In conjunction with a mixed meal containing another labeled tracer, blood samples are collected to measure the dilution of the tracers.

  • Mathematical models are used to calculate the rates of glucose fluxes.

• Application in Colesevelam Research: These techniques have been used to investigate the impact of colesevelam on hepatic glucose production and splanchnic glucose uptake.[3] One study suggested that colesevelam may increase the splanchnic sequestration of meal-derived glucose.[3]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the key signaling pathways and a typical experimental workflow for studying colesevelam's effects.

References

• 1. Atypical Mechanism of Glucose Modulation by Colesevelam in Patients with Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of colesevelam on glucose absorption and hepatic/peripheral insulin sensitivity in patients with type 2 diabetes mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Effect of a Bile Acid Sequestrant on Glucose Metabolism in Subjects With Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.physiology.org [journals.physiology.org]
• 5. Colesevelam suppresses hepatic glycogenolysis by TGR5-mediated induction of GLP-1 action in DIO mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Patient Tolerance and Acceptance of Colesevelam Hydrochloride: Focus on Type-2 Diabetes Mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Colesevelam improves insulin resistance in a diet-induced obesity (F-DIO) rat model by increasing the release of GLP-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Colesevelam lowers glucose and lipid levels in type 2 diabetes: the clinical evidence - PMC [pmc.ncbi.nlm.nih.gov]
• 9. diabetesjournals.org [diabetesjournals.org]
• 10. Colesevelam has no acute effect on postprandial GLP-1 levels but abolishes gallbladder refilling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The effect of colesevelam treatment on bile acid and lipid metabolism and glycemic control in healthy men - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Colesevelam suppresses hepatic glycogenolysis by TGR5-mediated induction of GLP-1 action in DIO mice - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The effect of colesevelam hydrochloride on insulin sensitivity and secretion in patients with type 2 diabetes: a pilot study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. academic.oup.com [academic.oup.com]
• 15. research.regionh.dk [research.regionh.dk]
• 16. researchgate.net [researchgate.net]
• 17. Colesevelam HCl Improves Glycemic Control and Reduces LDL Cholesterol in Patients With Inadequately Controlled Type 2 Diabetes on Sulfonylurea-Based Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Results of the glucose-lowering effect of WelChol study (GLOWS): a randomized, double-blind, placebo-controlled pilot study evaluating the effect of colesevelam hydrochloride on glycemic control in subjects with type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Colesevelam improves oral but not intravenous glucose tolerance by a mechanism independent of insulin sensitivity and β-cell function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Effect of colesevelam hydrochloride on glycemia and insulin sensitivity in men with the metabolic syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]

The Discovery and Synthesis of Colesevelam Hydrochloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Colesevelam (B1170362) hydrochloride is a second-generation bile acid sequestrant developed for the management of hypercholesterolemia and type 2 diabetes mellitus.[1][2] Unlike first-generation resins, colesevelam was specifically engineered for enhanced affinity and binding capacity for bile acids, leading to a more favorable side-effect profile and improved patient compliance.[3] This non-absorbed, polymeric drug substance effectively lowers low-density lipoprotein cholesterol (LDL-C) by binding bile acids in the intestine, thereby interrupting their enterohepatic circulation. This guide provides an in-depth overview of the discovery, synthesis, and mechanism of action of colesevelam hydrochloride, complete with detailed experimental protocols and quantitative data to support researchers and professionals in the field of drug development.

Discovery and Development

Colesevelam was developed by GelTex Pharmaceuticals and is marketed under brand names such as Welchol and Cholestagel.[4] It represents a significant advancement over traditional bile acid sequestrants like cholestyramine and colestipol, which were often associated with gastrointestinal side effects and drug interactions.[5] The development of colesevelam focused on creating a polymer with a higher and more specific binding affinity for bile acids, resulting in a more potent and better-tolerated therapeutic agent.[1][3]

Mechanism of Action

Colesevelam hydrochloride is a non-absorbed, lipid-lowering polymer that binds to bile acids in the intestine, preventing their reabsorption.[4][6] This interruption of the enterohepatic circulation of bile acids leads to a depletion of the bile acid pool.[4][6] To replenish the bile acids, the liver upregulates the enzyme cholesterol 7-α-hydroxylase, which converts cholesterol into bile acids.[4][6] This increased demand for cholesterol in the liver results in the upregulation of hepatic LDL receptors, leading to increased clearance of LDL-C from the bloodstream and a subsequent reduction in serum LDL-C levels.[4][6]

Mechanism of action of Colesevelam hydrochloride.

Chemical Synthesis

The synthesis of colesevelam hydrochloride is a multi-step process that begins with the cross-linking of poly(allylamine hydrochloride), followed by alkylation with two different agents to introduce both hydrophobic and cationic moieties.

Synthesis Pathway Overview

The general synthetic pathway involves:

• Cross-linking: Poly(allylamine hydrochloride) is partially neutralized and then cross-linked with an epoxide, typically epichlorohydrin (B41342), to form a polymer network.

• Alkylation: The cross-linked polyallylamine is then alkylated with 1-bromodecane (B1670165) to introduce hydrophobic side chains and with (6-bromohexyl)trimethylammonium bromide to add quaternary ammonium (B1175870) groups.

• Salt Formation: The resulting polymer is treated with hydrochloric acid to form the hydrochloride salt.

General synthetic pathway of Colesevelam hydrochloride.

Experimental Protocols

Synthesis of Cross-linked Poly(allylamine hydrochloride)

This protocol is a representative example based on procedures described in the literature.[5][6][7][8][9]

Materials:

• Poly(allylamine hydrochloride) solution (50% aqueous)

• Sodium hydroxide (B78521) (NaOH)

• Acetonitrile (B52724)

• Epichlorohydrin

• Distilled water

Procedure:

• In a suitable reactor, dilute the poly(allylamine hydrochloride) solution with distilled water.

• Stir the mixture for approximately 15 minutes to ensure homogeneity.

• Slowly add a solution of sodium hydroxide and continue stirring for about 30 minutes until the NaOH is completely dissolved.

• Cool the solution to 20-30°C.

• Add acetonitrile followed by epichlorohydrin to the reaction mixture.

• Stir the mixture at room temperature for at least 21 hours. A suspension of cross-linked polymer particles will form.

• Recover the solid product by filtration.

• Wash the collected solids with distilled water and then with a water-miscible organic solvent such as acetonitrile or isopropanol.

• Dry the product under vacuum.

Alkylation of Cross-linked Polyallylamine and Salt Formation

The following is a general procedure for the alkylation step.[10][11][12]

Materials:

• Cross-linked poly(allylamine)

• 1-Bromodecane

• (6-Bromohexyl)trimethylammonium bromide

• Aqueous base (e.g., NaOH solution) or methanolic solution of a base

• Methanol (B129727)

• 2M Sodium chloride (NaCl) solution

• Concentrated hydrochloric acid (HCl)

• Deionized water

Procedure:

• Suspend the cross-linked poly(allylamine) in a suitable solvent such as methanol or an aqueous medium.

• Add the alkylating agents, 1-bromodecane and (6-bromohexyl)trimethylammonium bromide, to the suspension.

• Add a base to facilitate the alkylation reaction.

• Heat the reaction mixture and stir for a sufficient time to ensure complete reaction (e.g., reflux for 18 hours).

• Cool the reaction mixture to room temperature and filter to collect the alkylated polymer.

• Wash the polymer sequentially with methanol, 2M NaCl solution, and deionized water.

• To form the hydrochloride salt, treat the washed polymer with a concentrated hydrochloric acid solution.

• Wash the final product, colesevelam hydrochloride, with deionized water to remove excess acid and salts.

• Dry the final product in a vacuum oven at approximately 50°C.

In Vitro Bile Acid Binding Assay

This protocol is based on FDA guidance for bioequivalence studies of colesevelam hydrochloride.[4][13][14]

Materials:

• Colesevelam hydrochloride

• Simulated Intestinal Fluid (SIF, pH 6.8)

• Bile acid stock solution containing glycocholic acid (GCA), glycochenodeoxycholic acid (GCDA), and taurodeoxycholic acid (TDCA) in a 3:3:1 molar ratio.

• Hydrochloric acid (for acid pre-treatment)

• Incubator shaker (37°C)

• Centrifuge

• HPLC or UPLC-MS/MS system for bile acid analysis

Procedure:

Equilibrium Binding Study:

• Incubate a fixed amount of colesevelam hydrochloride with at least eight different concentrations of the total bile salt stock solution in SIF.

• For acid pre-treatment, first incubate the colesevelam hydrochloride in HCl at 37°C, then neutralize and proceed with the bile acid incubation.

• Incubate all samples at 37°C with shaking for a predetermined time to reach equilibrium.

• Centrifuge the samples to pellet the polymer.

• Analyze the supernatant for the concentration of unbound bile acids using a validated HPLC or UPLC-MS/MS method.

• Calculate the amount of bound bile acids by subtracting the unbound concentration from the initial concentration.

• Determine the Langmuir binding constants, k1 (affinity) and k2 (capacity).

Kinetic Binding Study:

• Incubate a fixed amount of colesevelam hydrochloride with low and high concentrations of the total bile salt stock solution in SIF.

• Collect aliquots at various time points until maximum binding is achieved.

• Process and analyze the samples as described in the equilibrium binding study to determine the rate of bile acid binding.

Workflow for the in vitro bile acid binding assay.

Quantitative Data

The efficacy of colesevelam hydrochloride has been demonstrated in numerous clinical trials. The following tables summarize key quantitative data.

Table 1: Efficacy of Colesevelam Hydrochloride Monotherapy

Parameter	Dosage	Mean Reduction from Baseline	Reference
LDL-C	3.8 g/day	15% - 18%	[15]
HbA1c (in Type 2 Diabetes)	3.75 g/day	~0.5%	[14]

Table 2: Efficacy of Colesevelam Hydrochloride as Add-on Therapy

Combination Therapy	Additional Mean LDL-C Reduction	Reference
With Statins	10% - 16%	[5]
With Ezetimibe	~10%
With Fenofibrate	~12%	[1]

Table 3: Physicochemical Properties of Colesevelam Hydrochloride

Property	Value	Reference
Appearance	White to off-white powder	[16]
Solubility	Insoluble in water and organic solvents
Total Titratable Amines	4.4 - 4.8 mmoles/gram

Conclusion

Colesevelam hydrochloride stands as a testament to targeted polymer design in pharmaceutical development. Its unique chemical structure, achieved through a controlled synthesis of cross-linking and dual alkylation, provides a high-capacity, non-systemic agent for the management of hypercholesterolemia and type 2 diabetes. The detailed protocols and data presented in this guide offer a comprehensive resource for scientists and researchers working on the development and characterization of bile acid sequestrants and other polymer-based therapeutics. Further research may continue to explore the full potential of this versatile polymer in other therapeutic areas.

References

• 1. EP3083712A1 - Process for the preparation of colesevelam - Google Patents [patents.google.com]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. basinc.com [basinc.com]
• 4. data.epo.org [data.epo.org]
• 5. CA2362410A1 - Process for producing cross-linked polyallylamine hydrochloride - Google Patents [patents.google.com]
• 6. US8389640B2 - Process for the preparation of cross-linked polyallylamine polymer - Google Patents [patents.google.com]
• 7. data.epo.org [data.epo.org]
• 8. WO2006097942A1 - An improved process for the preparation of crosslinked polyallylamine polymer. - Google Patents [patents.google.com]
• 9. US9475891B2 - Process for the preparation of colesevelam hydrochloride - Google Patents [patents.google.com]
• 10. WO2011154977A1 - 'process for the preparation of colesevelam hydrochloride" - Google Patents [patents.google.com]
• 11. US20130123433A1 - Method for preparing poly(allylamine) hydrochloride and derivatives therefrom - Google Patents [patents.google.com]
• 12. accessdata.fda.gov [accessdata.fda.gov]
• 13. accessdata.fda.gov [accessdata.fda.gov]
• 14. CN103113503A - Process for preparing poly (allylamine) hydrochloride and derivatives thereof - Google Patents [patents.google.com]
• 15. accessdata.fda.gov [accessdata.fda.gov]
• 16. accessdata.fda.gov [accessdata.fda.gov]

Colesevelam's Interaction with Bile Acid Signaling Pathways: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Colesevelam (B1170362), a second-generation bile acid sequestrant, is a non-absorbed polymer that lowers low-density lipoprotein cholesterol (LDL-C) and improves glycemic control in patients with type 2 diabetes mellitus.[1][2] Its therapeutic effects are intrinsically linked to its ability to bind bile acids in the gastrointestinal tract, thereby interrupting their enterohepatic circulation. This guide provides a comprehensive technical overview of the molecular mechanisms through which colesevelam modulates key bile acid signaling pathways, primarily focusing on the farnesoid X receptor (FXR) and the G-protein coupled bile acid receptor 1 (GPBAR1 or TGR5). This document details the downstream consequences of these interactions, supported by quantitative data from clinical studies, detailed experimental protocols for key assays, and visual representations of the involved signaling cascades and experimental workflows.

Introduction: The Central Role of Bile Acid Signaling

Bile acids, synthesized from cholesterol in the liver, are crucial for lipid digestion and absorption. Beyond this classical role, they function as signaling molecules that activate nuclear receptors and cell surface receptors to regulate their own synthesis and transport, as well as lipid, glucose, and energy homeostasis.[2][3] The two principal receptors mediating these effects are the nuclear receptor FXR and the membrane-bound receptor TGR5.[1][4] Colesevelam's therapeutic efficacy stems from its potent, high-affinity binding of bile acids in the intestine, which profoundly alters the signaling landscape governed by these receptors.[1][4]

Farnesoid X Receptor (FXR) Signaling Pathway

The farnesoid X receptor (FXR) is highly expressed in the liver and intestine and plays a pivotal role in maintaining bile acid homeostasis.[3][5]

Mechanism of Action

In the physiological state, bile acids reabsorbed from the intestine return to the liver via the portal circulation and bind to and activate FXR in hepatocytes.[5] Activated FXR forms a heterodimer with the retinoid X receptor (RXR), which then binds to FXR response elements (FXREs) in the promoter regions of target genes.[3] A key target of FXR is the small heterodimer partner (SHP), an atypical nuclear receptor that lacks a DNA-binding domain.[6] SHP, in turn, inhibits the transcription of cholesterol 7α-hydroxylase (CYP7A1), the rate-limiting enzyme in the classical pathway of bile acid synthesis from cholesterol.[1][7]

In the intestine, FXR activation by bile acids induces the expression of fibroblast growth factor 19 (FGF19) in humans (FGF15 in rodents).[5] FGF19 is secreted into the portal circulation and travels to the liver, where it binds to its receptor complex, fibroblast growth factor receptor 4 (FGFR4) and β-Klotho, on hepatocytes.[8] This binding activates a signaling cascade that also potently represses CYP7A1 expression, thus providing a second mechanism for the feedback inhibition of bile acid synthesis.[5]

Colesevelam's Impact on the FXR Pathway

Colesevelam sequesters bile acids in the intestinal lumen, preventing their reabsorption and subsequent return to the liver.[1][7] This reduction in hepatic bile acid levels leads to a decrease in FXR activation.[1] The diminished FXR activity results in reduced SHP expression and, consequently, a de-repression of the CYP7A1 gene.[1] Simultaneously, the reduced intestinal FXR activation leads to decreased FGF19 secretion.[9][10] The lower circulating levels of FGF19 further contribute to the upregulation of CYP7A1 activity.[1][11] The net effect is a significant increase in the conversion of cholesterol to bile acids, leading to a depletion of the intrahepatic cholesterol pool.[7] To compensate, hepatocytes increase the expression of LDL receptors, which enhances the clearance of LDL-C from the circulation.[7]

Caption: Colesevelam's disruption of FXR-mediated bile acid feedback inhibition.

TGR5 Signaling Pathway

TGR5 is a G protein-coupled receptor expressed on the surface of various cells, including intestinal L-cells, which are responsible for the secretion of glucagon-like peptide-1 (GLP-1).[4][12]

Mechanism of Action

Bile acids in the intestinal lumen can bind to and activate TGR5 on enteroendocrine L-cells.[4] This activation stimulates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP).[13] Elevated cAMP levels trigger the secretion of GLP-1.[4][13] GLP-1, in turn, has multiple beneficial effects on glucose homeostasis, including stimulating glucose-dependent insulin (B600854) secretion from pancreatic β-cells, suppressing glucagon (B607659) secretion, and slowing gastric emptying.[4]

Colesevelam's Impact on the TGR5 Pathway

Studies in animal models suggest that the colesevelam-bile acid complex can activate TGR5 in the colon.[4][13] This leads to increased secretion of GLP-1, which is thought to contribute to the glucose-lowering effects of colesevelam.[4] The activation of TGR5 by the bound bile acid complex may be sustained, leading to a prolonged GLP-1 response.[13] However, the precise contribution of TGR5-mediated GLP-1 secretion to the overall glycemic control observed with colesevelam in humans is still under investigation, with some studies showing an increase in GLP-1 levels and others reporting no significant acute effect.[4][9]

Caption: Proposed mechanism of colesevelam's effect on TGR5-mediated GLP-1 secretion.

Quantitative Data Summary

The following tables summarize the quantitative effects of colesevelam from various clinical trials.

Table 1: Effects of Colesevelam on Lipid Parameters

Parameter	Dosage ( g/day )	Duration	Change vs. Placebo/Baseline	Reference(s)
LDL-C	3.8	6 weeks	-15% to -21% (monotherapy)	[1]
3.8	-	-10% to -16% (with statin)	[1]
2.3	4 weeks	-10%	[13]
3.8	4 weeks	-13%	[13]
4.5	24 weeks	-18%	[14]
3.75	26 weeks	-16.7%	[10]
3.75	24 weeks	-14.0%	[15]
HDL-C	3.8	6 weeks	+3% to +9% (monotherapy)	[1]
3.8	-	+3% to +7% (with statin)	[1]
4.5	24 weeks	+3% to +4%	[14]
Triglycerides	3.8	6 weeks	+2% to +16% (monotherapy)	[1]
3.8	-	+5% to +23% (with statin)	[1]
4.5	24 weeks	+5% to +10%	[14]
3.75	16 weeks	+21.5% (with insulin)	[1]

Table 2: Effects of Colesevelam on Glycemic Parameters

Parameter	Dosage ( g/day )	Duration	Change vs. Placebo	Reference(s)
Hemoglobin A1c	3.75	26 weeks	-0.54% (with sulfonylurea)	[10]
Six 625mg tablets	26 weeks	-0.54% (with metformin)	[1]
Six 625mg tablets	16 weeks	-0.5% (with insulin)	[1]
3.75	24 weeks	-0.26%	[15]
Fasting Plasma Glucose	Six 625mg tablets	26 weeks	-13.9 mg/dL (with metformin)	[1]
Six 625mg tablets	16 weeks	-14.6 mg/dL (with insulin)	[1]

Table 3: Effects of Colesevelam on Bile Acid Metabolism and Related Biomarkers

Parameter	Dosage ( g/day )	Duration	Change	Reference(s)
Fecal Bile Acid Excretion	2.3	4 weeks	+324% (median change)	[13]
3.8	4 weeks	+316% (median change)	[13]
3.75	10 days	Significantly increased	[16]
Serum C4 (CYP7A1 activity)	3.75	10 days	Significantly increased	[16]
Serum FGF19	3.75	4 weeks	Significantly decreased	[17]

Detailed Experimental Protocols

This section provides an overview of the methodologies for key experiments cited in the literature on colesevelam and bile acid signaling.

In Vitro Farnesoid X Receptor (FXR) Activation Assay

This protocol describes a cell-based reporter assay to screen for FXR agonists or antagonists.

• Cell Line: HeLa cells or other suitable host cells.

• Reagents:

  • FXR expression plasmid.

  • RXR expression plasmid.

  • FXR-responsive reporter plasmid (e.g., containing the Bile Salt Export Pump promoter driving a luciferase gene).

  • Transfection reagent.

  • Cell culture medium (e.g., DMEM with 10% FCS).

  • Test compounds (e.g., colesevelam, bile acids).

  • Luciferase assay system.

• Procedure:

  • Seed cells in a 96-well plate at a density of approximately 8,000 cells per well and incubate for 24 hours.

  • Co-transfect the cells with the FXR, RXR, and reporter plasmids using a suitable transfection reagent according to the manufacturer's protocol.

  • After an incubation period (e.g., 24 hours), replace the medium with fresh medium containing the test compounds at various concentrations.

  • Incubate for another 24 hours.

  • Lyse the cells and measure luciferase activity using a luminometer according to the luciferase assay system's instructions.

  • Normalize luciferase activity to a co-transfected control plasmid (e.g., Renilla luciferase) to account for variations in transfection efficiency and cell viability.

  • Data is typically expressed as fold activation over a vehicle control.

In Vitro TGR5 Activation Assay

This protocol outlines a method to assess the activation of TGR5 by test compounds.

• Cell Line: HEK293 cells or other suitable host cells.

• Reagents:

  • TGR5 expression plasmid.

  • cAMP response element (CRE) regulated secreted alkaline phosphatase (SEAP) reporter plasmid.

  • Transfection reagent.

  • Cell culture medium.

  • Test compounds (e.g., colesevelam-bile acid complex).

  • Luminescence-based alkaline phosphatase substrate.

• Procedure:

  • A 96-well plate is pre-coated with a transfection complex containing the TGR5 and SEAP reporter DNA constructs (reverse transfection).

  • Seed HEK293 cells onto the plate. The cells will take up the transfection complex and begin to express TGR5.

  • After 18-24 hours, stimulate the cells with the test compounds.

  • Incubate for 6-8 hours. Agonist binding to TGR5 will activate a signaling cascade leading to the expression and secretion of SEAP into the culture medium.

  • Collect aliquots of the culture medium.

  • Measure SEAP activity by adding a luminescence-based alkaline phosphatase substrate and reading the signal on a luminometer.

  • Results are typically expressed as fold increase in SEAP activity over an untreated control.[18]

Measurement of Serum Fibroblast Growth Factor 19 (FGF19)

This protocol describes the quantification of human FGF19 in serum using a sandwich ELISA.

Caption: A representative workflow for a sandwich ELISA protocol.

• Principle: This assay employs a quantitative sandwich enzyme immunoassay technique. A monoclonal antibody specific for human FGF19 is pre-coated onto a microplate.[19][20]

• Procedure:

  • Pipette standards and samples into the wells. Any FGF19 present will be bound by the immobilized antibody.

  • After washing, an enzyme-linked polyclonal antibody specific for human FGF19 is added.

  • Following another wash, a substrate solution is added to the wells, and color develops in proportion to the amount of FGF19 bound in the initial step.

  • The color development is stopped, and the intensity of the color is measured.

• Sample Collection and Storage:

  • Serum: Use a serum separator tube and allow samples to clot for 30 minutes to two hours at room temperature before centrifugation. Assay freshly prepared serum immediately or aliquot and store at -20°C or -80°C.

  • Plasma: Collect plasma using EDTA or heparin as an anticoagulant. Centrifuge for 15 minutes at 1000 x g within 30 minutes of collection. Assay freshly prepared plasma immediately or aliquot and store at -20°C or -80°C.

Measurement of Plasma Glucagon-Like Peptide-1 (GLP-1)

This protocol outlines the quantification of active GLP-1 in plasma samples.

• Principle: A sandwich ELISA is used for the quantitative measurement of active GLP-1 (7-36) and (9-36).[7]

• Sample Collection: This is a critical step due to the rapid degradation of active GLP-1 by the enzyme dipeptidyl peptidase-4 (DPP-4).

  • Whole blood should be collected into tubes containing a DPP-4 inhibitor.

  • Immediately after collection, invert the tube to mix and place it on ice.

  • Centrifuge at 1000 x g for 10 minutes in a refrigerated centrifuge.

  • Store plasma samples at 2-8°C if they will be tested within 3 hours. For longer storage, aliquot and store at -70°C.

• Procedure:

  • Add standards, controls, and plasma samples to the wells of a microplate pre-coated with a capture antibody.

  • Add a biotinylated detection antibody and a horseradish peroxidase (HRP)-conjugated antibody.

  • Incubate the plate, typically overnight at 2-8°C.

  • Wash the plate to remove unbound substances.

  • Add a TMB substrate solution and incubate.

  • Add a stop solution and measure the absorbance at 450 nm.

Conclusion

Colesevelam exerts its pleiotropic metabolic benefits through a sophisticated interplay with bile acid signaling pathways. By sequestering bile acids in the intestine, it effectively modulates both the nuclear receptor FXR and the membrane receptor TGR5. The consequent upregulation of CYP7A1-mediated bile acid synthesis is the primary driver of its LDL-C lowering effect. Concurrently, its potential to activate TGR5 and stimulate GLP-1 secretion offers a plausible mechanism for its beneficial effects on glycemic control. This guide provides a foundational understanding of these complex interactions, supported by quantitative clinical data and detailed experimental methodologies, to aid researchers and drug development professionals in the continued exploration of bile acid sequestrants and their therapeutic potential.

References

• 1. Colesevelam hydrochloride: reducing atherosclerotic coronary heart disease risk factors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. assaygenie.com [assaygenie.com]
• 3. indigobiosciences.com [indigobiosciences.com]
• 4. benchchem.com [benchchem.com]
• 5. Effect of Colesevelam on Liver Fat Quantified by Magnetic Resonance in Nonalcoholic Steatohepatitis: A Randomized Controlled Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Colesevelam ameliorates non-alcoholic steatohepatitis and obesity in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. epitopediagnostics.com [epitopediagnostics.com]
• 8. caymanchem.com [caymanchem.com]
• 9. egeneinc.com [egeneinc.com]
• 10. Colesevelam HCl Improves Glycemic Control and Reduces LDL Cholesterol in Patients With Inadequately Controlled Type 2 Diabetes on Sulfonylurea-Based Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. welcholhcp.com [welcholhcp.com]
• 12. A Review of Analytical Platforms for Accurate Bile Acid Measurement - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Effects of colesevelam HC1 on sterol and bile acid excretion in patients with type IIa hypercholesterolemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Effectiveness of colesevelam hydrochloride in decreasing LDL cholesterol in patients with primary hypercholesterolemia: a 24-week randomized controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Effect of colesevelam on faecal bile acids and bowel functions in diarrhoea-predominant irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Effects of Colesevelam on Bowel Symptoms, Biomarkers, and Colonic Mucosal Gene Expression in Patients With Bile Acid Diarrhea in a Randomized Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. cdn.caymanchem.com [cdn.caymanchem.com]
• 19. eaglebio.com [eaglebio.com]
• 20. Human FGF19 ELISA Kit (EHFGF19) - Invitrogen [thermofisher.com]

Preclinical Research and Development of Colesevelam: A Technical Guide

Introduction

Colesevelam (B1170362) is a second-generation bile acid sequestrant developed to treat primary hyperlipidemia and, subsequently, type 2 diabetes mellitus.[1][2] Marketed under brand names such as Welchol and Cholestagel, it represents a significant advancement over first-generation sequestrants due to its higher binding affinity for bile acids and improved side-effect profile.[1][3] Colesevelam hydrochloride, the active ingredient, is a non-absorbed, lipid-lowering polymer that acts locally within the intestine.[1][4] Its development was underpinned by a series of preclinical studies designed to elucidate its mechanism of action, efficacy, and safety profile before advancing to human trials. This guide provides a detailed overview of the core preclinical research that formed the basis for Colesevelam's clinical application.

Chemical Synthesis and Structure

Colesevelam is a complex, modified polyallylamine polymer.[1] It is synthesized by crosslinking polyallylamine with epichlorohydrin (B41342) and then alkylating the resulting structure with two specific agents: 1-bromodecane (B1670165) and (6-bromohexyl)trimethylammonium bromide.[5][6] The final step involves replacing the bromide ions with chloride ions to form the hydrochloride salt.[1] This unique structure is specifically engineered to enhance its bile acid binding capacity and reduce gastrointestinal side effects compared to older agents.[3]

The synthesis process involves the simultaneous reaction of polyallylamine with the alkylating and crosslinking agents in a basic environment.[7] An alternative patented process describes the alkylation of polyallylamine first, followed by cross-linking with epichlorohydrin.[8]

Caption: Workflow for the chemical synthesis of Colesevelam Hydrochloride.

Mechanism of Action

Colesevelam's therapeutic effects stem from its ability to bind bile acids in the intestine, thereby preventing their reabsorption and interrupting their enterohepatic circulation.[4][9] This primary action triggers a cascade of physiological responses in the liver.

2.1 Lipid-Lowering Effect The sequestration and subsequent fecal excretion of bile acids deplete the hepatic bile acid pool.[10] To compensate, the liver upregulates the rate-limiting enzyme in bile acid synthesis, cholesterol 7-α-hydroxylase (CYP7A1), which increases the conversion of cholesterol into new bile acids.[1][9] This heightened demand for cholesterol within hepatocytes leads to two key changes: an increase in the activity of HMG-CoA reductase, the key enzyme in cholesterol biosynthesis, and, more importantly, an increase in the number of hepatic LDL receptors.[1][9] The upregulation of LDL receptors enhances the clearance of LDL-cholesterol (LDL-C) from the bloodstream, resulting in lower serum LDL-C levels.[10]

Caption: Signaling pathway for Colesevelam's lipid-lowering mechanism.

2.2 Glucose-Lowering Effect The mechanism by which Colesevelam improves glycemic control is not fully understood, but preclinical evidence points towards the involvement of incretin (B1656795) hormones.[11][12] In animal models, Colesevelam has been shown to increase the secretion of glucagon-like peptide-1 (GLP-1).[12] This is thought to occur through the activation of the G protein-coupled bile acid receptor TGR5 on enteroendocrine L-cells in the intestine.[13] The binding of the Colesevelam-bile acid complex to TGR5 may initiate a signaling cascade that results in GLP-1 release.[13] Increased GLP-1 levels can then suppress hepatic glycogenolysis, contributing to lower blood glucose levels.[12][13]

Caption: Proposed pathway for Colesevelam's glucose-lowering effect.

Preclinical In Vitro Studies

The primary in vitro evaluation of Colesevelam focused on quantifying its ability to bind bile acids, which is central to its clinical efficacy.[5][14] These studies are crucial for establishing bioequivalence for generic formulations and for comparing the potency of different sequestrants.[14][15]

3.1 Experimental Protocols: Bile Acid Binding Assays

• Objective: To determine the binding affinity and capacity of Colesevelam for various bile acid salts compared to other sequestrants.

• Methodology:

  • Preparation: A stock solution containing a mixture of clinically relevant bile acid sodium salts (e.g., glycocholic acid (GC), glycochenodeoxycholic acid (GCDC), and taurodeoxycholic acid (TDC)) is prepared in a simulated intestinal fluid buffer.[16][17]

  • Kinetic Binding Study: Colesevelam tablets or powder are incubated with a constant initial concentration of the bile salt solution. Aliquots are taken at various time points (e.g., 0, 1, 2, 3, 4, 5, 6 hours) to determine the time required to reach binding equilibrium.[14][17]

  • Equilibrium Binding Study: Colesevelam is incubated for a fixed time (determined from the kinetic study, typically 3 hours) with varying initial concentrations of the bile acid salt solution.[14][17]

  • Analysis: After incubation, the samples are centrifuged, and the supernatant is analyzed to determine the concentration of unbound bile acids. High-performance liquid chromatography (HPLC) is the standard analytical method.[16]

  • Calculation: The amount of bound bile acid is calculated by subtracting the unbound concentration from the initial concentration. The data from the equilibrium study is often fitted to a Langmuir equation to calculate the affinity constant (k1) and the capacity constant (k2).[15][17]

Caption: General workflow for an in vitro bile acid binding assay.

3.2 Data Presentation: Comparative Bile Acid Binding

In vitro studies demonstrated that Colesevelam has a significantly higher binding affinity for bile acids, particularly glycocholic acid (the major bile acid in humans), compared to first-generation sequestrants like cholestyramine and colestipol.[5][18] This superior binding contributes to its greater potency on a weight basis.[18]

Sequestrant	Relative Binding Affinity for Glycocholic Acid (GC)	Key Finding	Reference
Colesevelam	High	Significantly more effective at binding GC than cholestyramine.	[5]
Cholestyramine	Moderate	Less effective than Colesevelam but more effective than colestipol.	[5]
Colestipol	Low	Least effective of the three for binding GC.	[5]

Preclinical In Vivo Studies

In vivo studies in various animal models were essential to confirm the mechanism of action and to evaluate the lipid-lowering and glucose-lowering efficacy of Colesevelam.

4.1 Experimental Protocols: Animal Efficacy Studies

• Animal Models:

  • Rodents (Rats, Hamsters): Used to confirm the dose-dependent increase in fecal bile acid excretion.[5][19]

  • Diet-Induced Obesity (DIO) Mice: Used to investigate the effects on hyperglycemia and the GLP-1 mechanism.[13]

  • Humanized Mouse Models (e.g., APOE*3-Leiden.CETP, Cyp2c70-/-): These models have lipoprotein metabolism and/or bile acid profiles that more closely resemble humans, making them valuable for studying effects on hyperlipidemia, atherosclerosis, and liver pathology.[20][21]

• Methodology:

  • Acclimation and Diet: Animals are acclimated and often placed on a specific diet (e.g., high-fat/high-sucrose Western-type diet) to induce the desired metabolic phenotype (e.g., hyperlipidemia, insulin (B600854) resistance).[20][22]

  • Treatment Groups: Animals are randomized into groups receiving a vehicle control or Colesevelam mixed into their chow at various concentrations (e.g., 0.15% to 2% w/w).[20][21]

  • Dosing and Duration: Treatment duration can range from a few weeks to several months depending on the study endpoints.[20][22]

  • Sample Collection: Blood samples are collected periodically to measure plasma lipids (Total Cholesterol, LDL-C, HDL-C, Triglycerides) and glucose. Fecal samples are collected to quantify bile acid excretion.[19][20] At the end of the study, tissues such as the liver are harvested for analysis of gene expression (e.g., Cyp7a1) and histology.[21][23]

4.2 Data Presentation: Key In Vivo Findings

In vivo studies consistently demonstrated Colesevelam's efficacy. It caused a dose-dependent increase in fecal bile acid excretion in both rats and hamsters and was found to be at least twice as potent as cholestyramine in this regard.[5] Studies in humanized mouse models confirmed significant reductions in plasma cholesterol and attenuation of atherosclerosis.[20][24]

Animal Model	Treatment	Key Efficacy Endpoints	Result	Reference
Hamsters & Rats	Colesevelam (0.15-0.8% in diet)	Fecal Bile Acid Excretion	Dose-dependent increase; >2-fold more potent than cholestyramine.	[5][19]
APOE*3-Leiden.CETP Mice	Colesevelam (0.15% in diet) for 4 weeks	Plasma Total Cholesterol	Significant reduction (~49% when combined with β3-AR agonist).	[20][24]
Atherosclerotic Lesion Area	Tended to decrease (~54% when combined with β3-AR agonist).	[24]
Cyp2c70-/- Mice	Colesevelam (2% in diet) for 3 weeks	Hepatic Total Cholesterol	Significantly decreased.	[21][25]
Plasma Liver Damage Markers	Normalized.	[21]
Diet-Induced Obese Mice	Colesevelam	Hepatic Glycogenolysis	Suppressed.	[13]
Plasma Glucose	Significantly reduced.	[13]

Toxicology and Safety Pharmacology

Given that Colesevelam is not systemically absorbed, its preclinical safety evaluation focused on potential local gastrointestinal effects and consequences of its pharmacological action, such as effects on nutrient absorption.[1][12][26]

5.1 Experimental Protocols: Toxicology Studies

• Animal Models: Sprague-Dawley rats and New Zealand white rabbits were used for developmental and reproductive toxicity studies.[27] Longer-term oral toxicity studies were conducted in rats (up to 6 months) and dogs (up to 1 year).[19]

• Methodology:

  • Dosing: Animals received a wide range of doses, often administered via gavage or mixed in feed. Doses were significantly higher than the projected human clinical dose.[27]

  • Endpoints: Key endpoints included mortality, clinical signs of toxicity, body weight changes, food consumption, gross pathology, and, in reproductive studies, parameters like litter size, fetal viability, and fetal development.[27]

  • Genetic Toxicology: In vitro genetic toxicology tests (e.g., Ames test) were performed on an acid extract of Colesevelam to assess mutagenic potential, as the polymer itself is not suitable for standard testing.[19]

5.2 Data Presentation: Summary of Toxicology Findings

Preclinical studies established a strong safety profile for Colesevelam. It is not absorbed from the gastrointestinal tract and thus has low systemic toxicity.[26][27] No evidence of maternal or fetal toxicity was observed in rats or rabbits, and it did not affect neurological or physical development in offspring.[27] The primary safety considerations identified were related to its mechanism of action.

Study Type	Species	Dose Range	Key Findings	Reference
Developmental Toxicity	Sprague-Dawley Rats	Up to 3,000 mg/kg/day	No significant differences in litter size, fetal viability, or fetal body weights; no gross malformations.	[27]
Developmental Toxicity	New Zealand White Rabbits	Up to 1,000 mg/kg/day	No deaths, premature deliveries, or gross pathological lesions observed.	[27]
Pre- and Postnatal Toxicity	Sprague-Dawley Rats	Up to 1,000 mg/kg/day	No effect on gestation, parturition, lactation, or F1 generation development.	[27]
Long-Term Safety	Rats	Doses >30x human dose	Hemorrhage from vitamin K deficiency was observed, indicating potential for fat-soluble vitamin malabsorption at very high doses.	[28]

Key Safety Considerations:

• Gastrointestinal Effects: The most common adverse effects are gastrointestinal in nature, such as constipation and dyspepsia.[10][29] Due to its constipating effects, it is not recommended for patients at risk of bowel obstruction.[28]

• Fat-Soluble Vitamin Absorption: As a bile acid sequestrant, Colesevelam has the potential to decrease the absorption of fat-soluble vitamins (A, D, E, and K).[11][28] While not observed at clinical doses in trials, this remains a theoretical concern, especially in susceptible patients.[11]

• Drug Interactions: Colesevelam can bind to and decrease the absorption of other orally administered drugs. Therefore, other medications should be administered at least 4 hours prior to Colesevelam.[28]

Conclusion

The preclinical development of Colesevelam provided a robust foundation for its successful clinical application. In vitro studies definitively established its superior bile acid binding properties compared to older agents. A range of in vivo animal models confirmed its dual efficacy in lowering LDL-cholesterol and improving glycemic control, while also helping to elucidate the underlying physiological mechanisms. Finally, comprehensive toxicology studies confirmed its high safety profile, characterized by a lack of systemic absorption and toxicity. This body of research validated Colesevelam as a potent and safe therapeutic agent for managing hyperlipidemia and type 2 diabetes.

References

• 1. Colesevelam - Wikipedia [en.wikipedia.org]
• 2. tandfonline.com [tandfonline.com]
• 3. Colesevelam: potential uses for the newest bile resin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. What is the mechanism of Colesevelam Hydrochloride? [synapse.patsnap.com]
• 5. walshmedicalmedia.com [walshmedicalmedia.com]
• 6. accessdata.fda.gov [accessdata.fda.gov]
• 7. EP3083712A1 - Process for the preparation of colesevelam - Google Patents [patents.google.com]
• 8. US9475891B2 - Process for the preparation of colesevelam hydrochloride - Google Patents [patents.google.com]
• 9. nbinno.com [nbinno.com]
• 10. Colesevelam - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Colesevelam Monograph for Professionals - Drugs.com [drugs.com]
• 12. Colesevelam - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Colesevelam suppresses hepatic glycogenolysis by TGR5-mediated induction of GLP-1 action in DIO mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. tandfonline.com [tandfonline.com]
• 15. tandfonline.com [tandfonline.com]
• 16. Bile acid salt binding with colesevelam HCl is not affected by suspension in common beverages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Comparative evaluation of in vitro efficacy of colesevelam hydrochloride tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. accessdata.fda.gov [accessdata.fda.gov]
• 20. academic.oup.com [academic.oup.com]
• 21. mdpi.com [mdpi.com]
• 22. Colesevelam ameliorates non-alcoholic steatohepatitis and obesity in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Colesevelam Reduces Ethanol-Induced Liver Steatosis in Humanized Gnotobiotic Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Colesevelam enhances the beneficial effects of brown fat activation on hyperlipidaemia and atherosclerosis development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. DailyMed - COLESEVELAM HYDROCHLORIDE tablet [dailymed.nlm.nih.gov]
• 27. Colesevelam hydrochloride does not cause maternal or fetal toxicity in rats and rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. accessdata.fda.gov [accessdata.fda.gov]
• 29. Safety and Efficacy of Colesevelam HCl in the Treatment of Elderly Patients - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to Colesevelam Analogues and Their Research Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Colesevelam (B1170362) is a second-generation bile acid sequestrant renowned for its efficacy in lowering low-density lipoprotein cholesterol (LDL-C) and improving glycemic control.[1][2] Its polymeric structure, based on cross-linked polyallylamine, is specifically engineered to bind bile acids in the gastrointestinal tract, thereby preventing their reabsorption.[3] This guide delves into the core aspects of colesevelam analogues, exploring their synthesis, research applications, and the underlying molecular mechanisms. We will examine how modifications to the colesevelam backbone influence its therapeutic properties and open new avenues for research and drug development.

Core Compound: Colesevelam

Colesevelam hydrochloride is a hydrophilic, water-insoluble polymer. Its structure consists of a polyallylamine backbone cross-linked with epichlorohydrin (B41342) and subsequently alkylated with 1-bromodecane (B1670165) and (6-bromohexyl)-trimethylammonium bromide.[3] This unique structure confers a high affinity for bile acids, making it more potent than first-generation sequestrants like cholestyramine and colestipol.[2][4]

Colesevelam Analogues: Modifications and Structure-Activity Relationships

Research into colesevelam analogues has primarily focused on modifying the hydrophobicity and charge density of the polymer to enhance its bile acid binding capacity and explore other therapeutic applications.

Hydrophobically Modified Polyallylamine Analogues

A significant area of research involves the synthesis of hydrophobically modified polyallylamine gels. These analogues are typically prepared by cross-linking polyallylamine with an agent like epichlorohydrin, followed by alkylation with various long-chain alkyl halides.[5] This process introduces hydrophobic moieties onto the polymer backbone, which can enhance the binding of amphipathic bile acids through hydrophobic interactions in addition to the electrostatic interactions from the amine groups.

Synthesis of Hydrophobically Modified Polyallylamine Analogues:

The general synthesis approach involves a two-step process:

• Cross-linking of Polyallylamine: Polyallylamine hydrochloride is dissolved in an aqueous basic solution (e.g., sodium hydroxide) to deprotonate the amine groups. An organic solvent (e.g., toluene) and a surfactant may be used to create a suspension. A cross-linking agent, such as epichlorohydrin, is then added to form a cross-linked polyallylamine gel. The degree of cross-linking can be controlled by the amount of cross-linker used.

• Alkylation: The cross-linked gel is then reacted with one or more alkylating agents, such as 1-bromodecane or other long-chain alkyl bromides, in a suitable solvent. This step introduces the hydrophobic side chains. The degree of alkylation can be controlled by the stoichiometry of the reactants.

Figure 1: Synthesis workflow for hydrophobically modified colesevelam analogues.

Structure-Activity Relationship:

Studies on these analogues have revealed a clear structure-activity relationship:

• Alkyl Chain Length: The length of the hydrophobic alkyl chain significantly influences bile acid binding. In hamster models, the ability of amphiphilic polyammonium hydrogels to retain bile salts increased with alkyl chain lengths from C8 to C12 and then decreased for C14.[5] This suggests an optimal balance between hydrophobicity and the overall polymer architecture is necessary for maximal efficacy.

• Degree of Cross-linking: The density of cross-linking affects the swelling properties of the hydrogel and, consequently, its accessibility for bile acid binding. A lower degree of cross-linking generally leads to higher bile salt binding capacities.[5]

Quantitative Data on Bile Acid Sequestration

The efficacy of colesevelam and its analogues is quantified by their bile acid binding capacity, typically measured in vitro. The following table summarizes available data from various studies.

Sequestrant	Bile Acid(s)	Binding Capacity	In Vitro/In Vivo	Reference
Colesevelam HCl	Glycocholic Acid (GC), Glycochenodeoxycholic Acid (GCDC), Taurodeoxycholic Acid (TDC)	High affinity, but specific mmol/g not consistently reported	In vitro	[6]
Cholestyramine	Cholic Acid	~1.1 mmol/g	In vitro	[7]
GT16-239 (alkylated polyallylamine)	Cholic Acid, Chenodeoxycholic Acid	Increased fecal excretion by 533% and 400% vs. cholestyramine	In vivo (Hamster)	[5]
Hydrophobically Modified Polyallylamines	Bile Salts	Binding constants 20-30 times higher than cholestyramine	In vitro	[5]
DMP 504 (highly cross-linked polymer)	Glycocholate, Glycochenodeoxycholate	Double the binding capacity of cholestyramine	In vitro	[8]

Experimental Protocols

In Vitro Bile Acid Binding Assay

This protocol is a generalized method for assessing the bile acid binding capacity of polymeric sequestrants in vitro.

Materials:

• Bile acid sequestrant (e.g., colesevelam analogue)

• Bile acid sodium salts (e.g., sodium glycocholate, sodium taurocholate, sodium deoxycholate)

• Phosphate (B84403) buffer (50 mM, pH 6.8, simulating intestinal fluid)

• HPLC system with a suitable column (e.g., C18) and detector (e.g., UV)

• Shaking water bath

• Centrifuge

Procedure:

• Preparation of Bile Acid Solutions: Prepare a stock solution of a mixture of bile acid sodium salts in the phosphate buffer. Create a series of standard solutions with varying concentrations.

• Incubation: Accurately weigh a specific amount of the bile acid sequestrant and add it to a known volume and concentration of the bile acid solution.

• Equilibration: Incubate the samples in a shaking water bath at 37°C for a predetermined time (e.g., 2 hours) to reach equilibrium.

• Separation: Centrifuge the samples to pellet the sequestrant-bile acid complex.

• Quantification of Unbound Bile Acids: Analyze the supernatant using HPLC to determine the concentration of unbound bile acids.

• Calculation of Binding Capacity: The amount of bound bile acid is calculated by subtracting the concentration of unbound bile acid from the initial concentration. The binding capacity is then expressed as mmol of bile acid bound per gram of sequestrant.

Figure 2: Workflow for the in vitro bile acid binding assay.

Research Applications of Colesevelam Analogues

Fluorescently Labeled Analogues for Cellular Imaging

To visualize the interaction of bile acid sequestrants with cells and their potential for intracellular delivery, fluorescently labeled analogues can be synthesized. Fluorescein isothiocyanate (FITC) is a commonly used fluorescent dye that can be conjugated to the primary amine groups of the polyallylamine backbone.

Protocol for FITC Labeling of Polyallylamine-based Sequestrants:

Materials:

• Polyallylamine-based sequestrant

• Fluorescein isothiocyanate (FITC)

• Anhydrous dimethyl sulfoxide (B87167) (DMSO)

• Carbonate-bicarbonate buffer (0.1 M, pH 9.0)

• Dialysis tubing or size-exclusion chromatography column

• Phosphate-buffered saline (PBS)

Procedure:

• Dissolve Sequestrant: Disperse the polyallylamine-based sequestrant in the carbonate-bicarbonate buffer.

• Prepare FITC Solution: Dissolve FITC in DMSO immediately before use.

• Conjugation Reaction: Slowly add the FITC solution to the sequestrant suspension while stirring. The molar ratio of FITC to amine groups on the polymer should be optimized to achieve the desired degree of labeling without causing precipitation or loss of activity.

• Incubation: Incubate the reaction mixture in the dark at room temperature for several hours or overnight with gentle agitation.

• Purification: Remove unreacted FITC by dialysis against PBS or by using a size-exclusion chromatography column.

• Characterization: Confirm the labeling by fluorescence spectroscopy.

Application in Cellular Imaging:

Fluorescently labeled colesevelam analogues can be incubated with cell cultures (e.g., intestinal epithelial cells or hepatocytes) to study their cellular uptake and trafficking using confocal microscopy. This allows for the direct visualization of the polymer's interaction with the cell membrane and its potential internalization.

Figure 3: Workflow for cellular imaging using fluorescently labeled analogues.

Modulation of Gut Microbiota and Signaling Pathways

Bile acids are not only important for digestion but also act as signaling molecules that regulate various metabolic pathways, in part through their interaction with the gut microbiota and host receptors like the farnesoid X receptor (FXR) and TGR5.[9][10] By sequestering bile acids, colesevelam and its analogues can indirectly modulate these pathways.

Impact on Gut Microbiota:

Bile acid sequestrants alter the composition and metabolism of the gut microbiota. For instance, cholestyramine has been shown to increase the abundance of the family Lachnospiraceae, which are producers of beneficial short-chain fatty acids.[11] The effects of colesevelam appear to be more targeted, with some studies reporting an increase in Ruminococcus in clinical responders.[11] The specific impact of different colesevelam analogues on the gut microbiome is an active area of research.

Modulation of FXR and TGR5 Signaling:

• FXR (Farnesoid X Receptor): A nuclear receptor highly expressed in the liver and intestine, FXR is a key regulator of bile acid, lipid, and glucose metabolism. Sequestration of bile acids in the intestine reduces FXR activation in the ileum, leading to a decrease in the production of fibroblast growth factor 15/19 (FGF15/19). This, in turn, relieves the inhibition of cholesterol 7α-hydroxylase (CYP7A1) in the liver, the rate-limiting enzyme in bile acid synthesis from cholesterol. This increased synthesis of bile acids consumes hepatic cholesterol, leading to the upregulation of LDL receptors and increased clearance of LDL-C from the circulation.

• TGR5 (Takeda G-protein coupled receptor 5): A G-protein coupled receptor found on various cells, including enteroendocrine L-cells. Activation of TGR5 by certain bile acids stimulates the secretion of glucagon-like peptide-1 (GLP-1), an incretin (B1656795) hormone that improves glycemic control.[12] Colesevelam has been shown to increase GLP-1 levels, and it is hypothesized that this occurs through the activation of TGR5 by bile acids bound to the sequestrant in the colon.[12]

The differential ability of various colesevelam analogues, with their varying hydrophobicities and binding affinities for specific bile acids, to modulate FXR and TGR5 signaling pathways is a promising area for the development of novel therapeutics for metabolic diseases.

Figure 4: Signaling pathways influenced by bile acid sequestration.

Conclusion

Colesevelam analogues, particularly hydrophobically modified polyallylamine derivatives, represent a versatile platform for developing novel therapeutics for hypercholesterolemia and other metabolic disorders. By fine-tuning the polymer's structure, researchers can optimize its bile acid binding capacity and potentially modulate specific signaling pathways, such as those involving FXR and TGR5. The use of fluorescently labeled analogues provides a powerful tool for visualizing the cellular interactions of these polymers, furthering our understanding of their mechanism of action. Continued research into the structure-activity relationships of colesevelam analogues holds great promise for the future of non-systemic therapies for metabolic diseases.

References

• 1. tandfonline.com [tandfonline.com]
• 2. [PDF] bile acid sequestrants — Synthesis using conventional ethods and new approaches based on “ controlled ” / living adical polymerization | Semantic Scholar [semanticscholar.org]
• 3. Confocal Microscopy Reveals Cell Surface Receptor Aggregation Through Image Correlation Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Studies of cholesterol and bile acid metabolism, and early atherogenesis in hamsters fed GT16-239, a novel bile acid sequestrant (BAS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchwithrutgers.com [researchwithrutgers.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Artichoke extract lowered plasma cholesterol and increased fecal bile acids in Golden Syrian hamsters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Polymeric bile acid sequestrants: Review of design, in vitro binding activities, and hypocholesterolemic effects - PubMed [pubmed.ncbi.nlm.nih.gov]

Colesevelam's Impact on Farnesoid X Receptor (FXR) Signaling: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Colesevelam (B1170362), a second-generation bile acid sequestrant, is a non-absorbable, hydrogel-forming polymer engineered for high-affinity binding to bile acids in the gastrointestinal tract.[1][2] While primarily prescribed for hypercholesterolemia and type 2 diabetes mellitus, its mechanism of action is intricately linked to the modulation of the farnesoid X receptor (FXR) signaling pathway.[1][3] This technical guide provides an in-depth analysis of colesevelam's effect on FXR signaling, presenting quantitative data, detailed experimental protocols, and visual representations of the involved molecular pathways. By sequestering bile acids, colesevelam indirectly antagonizes FXR, a key nuclear receptor that governs bile acid, lipid, and glucose homeostasis.[4][5] This guide will elucidate the downstream consequences of this FXR modulation, including the upregulation of bile acid synthesis and alterations in key metabolic signaling molecules.

Introduction to Farnesoid X Receptor (FXR) Signaling

The farnesoid X receptor (FXR), a member of the nuclear receptor superfamily, functions as a primary sensor for bile acids.[5][6] Upon binding to its natural ligands, primarily chenodeoxycholic acid (CDCA), FXR forms a heterodimer with the retinoid X receptor (RXR). This complex then translocates to the nucleus and binds to specific DNA sequences known as FXR response elements (FXREs) in the promoter regions of target genes, thereby modulating their transcription.[7]

FXR plays a pivotal role in maintaining bile acid homeostasis through a negative feedback loop. In the liver, activated FXR induces the expression of the small heterodimer partner (SHP), which in turn inhibits the transcription of cholesterol 7α-hydroxylase (CYP7A1), the rate-limiting enzyme in the classical pathway of bile acid synthesis.[5][8] In the intestine, FXR activation stimulates the production of fibroblast growth factor 19 (FGF19), which travels to the liver and further represses CYP7A1 expression.[1][5] This tightly regulated system ensures that intracellular bile acid concentrations are maintained within a physiological range, preventing cytotoxicity. Beyond bile acid metabolism, FXR signaling influences lipid and glucose metabolism, making it a significant therapeutic target.[9][10]

Mechanism of Action: Colesevelam's Indirect Antagonism of FXR

Colesevelam is a non-systemic agent that exerts its therapeutic effects by binding to bile acids in the small intestine, thereby preventing their reabsorption and promoting their fecal excretion.[1][11][12] This interruption of the enterohepatic circulation of bile acids leads to a depletion of the bile acid pool returning to the liver.[4] The reduced intracellular concentration of bile acids in hepatocytes results in decreased activation of FXR.[1][4]

The diminished FXR signaling has two major consequences:

• Upregulation of Bile Acid Synthesis: The reduced FXR-mediated induction of SHP relieves the inhibition on CYP7A1.[1] This, coupled with the decreased FGF19 production from the intestine due to lower intestinal FXR activation, leads to a robust upregulation of CYP7A1 activity.[1][13] The liver compensates for the loss of bile acids by increasing the conversion of cholesterol into new bile acids, a process that primarily utilizes low-density lipoprotein cholesterol (LDL-C) from the circulation, thereby lowering serum LDL-C levels.[1][14]

• Alterations in Systemic Signaling: The significant reduction in intestinal FGF19 levels is a key biomarker of colesevelam's activity and has systemic metabolic implications beyond the liver.[13][15][16]

It is also noteworthy that in the colon, where bile acid concentrations increase, the bile acids bound to colesevelam can activate the G-protein coupled receptor TGR5, leading to the secretion of glucagon-like peptide-1 (GLP-1), which contributes to the glucose-lowering effects of the drug.[2][17] This represents a dual mechanism of action, with FXR-dependent effects on cholesterol and TGR5-dependent effects on glucose metabolism.[17]

Quantitative Effects of Colesevelam on FXR Signaling and Metabolic Markers

The administration of colesevelam leads to measurable changes in biomarkers associated with FXR signaling and lipid metabolism. The following tables summarize the quantitative data from clinical studies.

Parameter	Treatment Group	Dosage	Duration	Result	Reference
LDL-Cholesterol	Healthy Men	Not Specified	28 days	17% decrease	[13]
Patients with Primary Hypercholesterolemia	1.5 g/day	Not Specified	2.2% placebo-corrected reduction	[1]
Patients with Primary Hypercholesterolemia	2.3 g/day	Not Specified	8.0% placebo-corrected reduction	[1]
Patients with Primary Hypercholesterolemia	3.0 g/day	Not Specified	11.1% placebo-corrected reduction	[1]
Patients with Primary Hypercholesterolemia	3.8 g/day	Not Specified	16.6% placebo-corrected reduction	[1]
Patients on Ezetimibe	3.8 g/day	6 weeks	Additional 14.5% reduction	[1]
Patients with Mixed Hyperlipidemia on Fenofibrate	3.8 g/day	Not Specified	Additional 12.4% reduction	[1]
HDL-Cholesterol	Not Specified	>3.0 g/day	Not Specified	7.2% - 12.2% increase	[1]
Apolipoprotein B (Apo B)	Not Specified	Dose-dependent	Not Specified	Dose-dependent decrease	[1]
LDL Particle Number	Not Specified	3.0 g/day	Not Specified	6.8% decrease	[1]
Not Specified	3.8 g/day	Not Specified	13.7% decrease	[1]
LDL Particle Size	Not Specified	3.0-3.8 g/day	Not Specified	1.1% increase	[1]

Table 1: Effect of Colesevelam on Lipid Profile

Parameter	Treatment Group	Dosage	Duration	Result	Reference
CYP7A1 Activity (assessed by serum C4)	Healthy Men	Not Specified	28 days	Five-fold increase	[13]
Serum FGF19	Healthy Men	Not Specified	28 days	Immediate suppression	[13]
Patients with IBS-D	3.75 g/day (625 mg tablets, twice daily)	4 weeks	Significant decrease (P < .001)	[15]
Serum C4 (7α-hydroxy-4-cholesten-3-one)	Patients with IBS-D	3.75 g/day	4 weeks	Significant increase (P < .001)	[15]
Fecal Total Bile Acid Excretion	Patients with IBS-D	3.75 g/day	4 weeks	Significant increase (P < .001)	[15]
Colonic Mucosal NR1H4 (FXR) mRNA Expression	Patients with IBS-D	3.75 g/day	4 weeks	Decrease from baseline	[15]
Colonic Mucosal GPBAR1 (TGR5) mRNA Expression	Patients with IBS-D	3.75 g/day	4 weeks	Increase from baseline	[15]
Hemoglobin A1c (in T2DM patients)	Patients with Type 2 Diabetes	Not Specified	8 weeks	0.7% reduction (P < 0.01)	[16]

Table 2: Effect of Colesevelam on FXR Signaling Biomarkers and Gene Expression

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to studying the effects of colesevelam on FXR signaling.

In Vitro FXR Transactivation Assay

This cell-based assay is designed to quantify the ability of a compound to modulate the transcriptional activity of the full-length FXR protein.

• Principle: A reporter gene (e.g., luciferase) is placed under the control of a promoter containing FXREs. Cells are co-transfected with this reporter plasmid and an expression plasmid for FXR. Activation of FXR by a ligand leads to the expression of the reporter gene, which can be quantified. Colesevelam's effect is indirect and would be observed by its ability to sequester bile acids (the FXR agonists) in the cell culture medium, thus reducing luciferase expression.

• Materials:

  • HEK293T cells

  • Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

  • FXR expression plasmid

  • FXRE-luciferase reporter plasmid

  • Transfection reagent (e.g., Lipofectamine)

  • Colesevelam hydrochloride

  • FXR agonist (e.g., GW4064 or CDCA)

  • 96-well white, clear-bottom assay plates

  • Luciferase assay system

  • Luminometer

• Procedure:

  • Cell Culture: Maintain HEK293T cells in DMEM supplemented with 10% FBS at 37°C and 5% CO2.

  • Transfection: Co-transfect the cells with the FXR expression plasmid and the FXRE-luciferase reporter plasmid using a suitable transfection reagent according to the manufacturer's protocol.[18]

  • Cell Plating: 24 hours post-transfection, seed the cells into 96-well plates at a density of 1-2 x 10^4 cells per well.[18]

  • Compound Treatment:

    • Prepare a stock solution of colesevelam and the FXR agonist in an appropriate solvent (e.g., DMSO for the agonist; a suspension for colesevelam).

    • Add the FXR agonist to the wells at a concentration known to induce a submaximal response.

    • Add serial dilutions of colesevelam to the wells containing the agonist. Include appropriate vehicle controls.

  • Incubation: Incubate the plates for 24 hours at 37°C.[18]

  • Luciferase Assay: Lyse the cells and measure luciferase activity using a commercial luciferase assay system and a luminometer, following the manufacturer's instructions.[18]

  • Data Analysis: Normalize the luciferase activity to a co-transfected control plasmid (e.g., Renilla luciferase) if applicable. Plot the luciferase activity against the concentration of colesevelam to determine its inhibitory effect on agonist-induced FXR activation.

Measurement of Serum C4 (7α-hydroxy-4-cholesten-3-one)

Serum C4 is a stable intermediate in the bile acid synthesis pathway and serves as a reliable surrogate marker for CYP7A1 activity.

• Principle: The concentration of C4 in serum is measured using a sensitive and specific method, typically liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Materials:

  • Fasting serum samples

  • Internal standard (e.g., deuterated C4)

  • Protein precipitation solvent (e.g., acetonitrile)

  • LC-MS/MS system

• Procedure:

  • Sample Preparation:

    • Collect fasting blood samples and separate the serum.

    • To a known volume of serum, add the internal standard.

    • Precipitate proteins by adding a solvent like acetonitrile, then vortex and centrifuge.

    • Transfer the supernatant to a new tube and evaporate to dryness.

    • Reconstitute the residue in the mobile phase for injection.

  • LC-MS/MS Analysis:

    • Inject the prepared sample into an LC-MS/MS system.

    • Separate C4 from other serum components using a suitable chromatography column (e.g., C18).

    • Detect and quantify C4 and the internal standard using tandem mass spectrometry in multiple reaction monitoring (MRM) mode.

  • Data Analysis: Calculate the concentration of C4 in the samples by comparing the peak area ratio of C4 to the internal standard against a standard curve prepared with known concentrations of C4.

Measurement of Serum FGF19

FGF19 is a key enterokine that regulates bile acid synthesis. Its levels are expected to decrease with colesevelam treatment.

• Principle: The concentration of FGF19 in serum is typically measured using a commercially available enzyme-linked immunosorbent assay (ELISA) kit.

• Materials:

  • Fasting serum samples

  • Commercially available human FGF19 ELISA kit (containing microplate, standards, detection antibodies, and substrate)

  • Microplate reader

• Procedure:

  • Sample and Standard Preparation: Prepare serial dilutions of the FGF19 standard provided in the kit. Dilute serum samples as recommended by the kit manufacturer.

  • Assay Performance: Follow the ELISA kit manufacturer's protocol. This typically involves:

    • Adding standards and samples to the wells of the microplate pre-coated with an anti-FGF19 antibody.

    • Incubating to allow FGF19 to bind to the antibody.

    • Washing the plate to remove unbound substances.

    • Adding a detection antibody (e.g., a biotinylated anti-FGF19 antibody).

    • Incubating and washing.

    • Adding a streptavidin-HRP conjugate.

    • Incubating and washing.

    • Adding a substrate solution (e.g., TMB) to develop color.

    • Stopping the reaction and measuring the absorbance at a specific wavelength using a microplate reader.

  • Data Analysis: Generate a standard curve by plotting the absorbance values of the standards against their known concentrations. Determine the concentration of FGF19 in the samples by interpolating their absorbance values on the standard curve.

Visualizing the Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key pathways and processes discussed in this guide.

Caption: The FXR signaling pathway in the liver and intestine, illustrating the negative feedback regulation of bile acid synthesis.

Caption: Colesevelam's mechanism of action, showing how bile acid sequestration leads to reduced FXR signaling and lower LDL-C.

Caption: A typical experimental workflow for an in vitro FXR transactivation assay.

Conclusion

Colesevelam's therapeutic efficacy in managing hypercholesterolemia and type 2 diabetes is fundamentally linked to its ability to modulate FXR signaling. By sequestering bile acids and interrupting their enterohepatic circulation, colesevelam acts as an indirect FXR antagonist. This leads to a clinically significant upregulation of bile acid synthesis from cholesterol and a consequent reduction in serum LDL-C levels. The accompanying changes in key biomarkers such as serum C4 and FGF19 provide a clear and quantifiable measure of its on-target activity. The dual mechanism involving TGR5 activation further contributes to its beneficial metabolic effects. This guide provides a comprehensive overview for researchers and drug development professionals, offering the foundational knowledge, quantitative data, and experimental frameworks necessary to further investigate the intricate role of FXR in metabolic disease and the therapeutic potential of its modulation.

References

• 1. Colesevelam hydrochloride: evidence for its use in the treatment of hypercholesterolemia and type 2 diabetes mellitus with insights into mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Atypical Mechanism of Glucose Modulation by Colesevelam in Patients with Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Colesevelam hydrochloride: reducing atherosclerotic coronary heart disease risk factors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ahajournals.org [ahajournals.org]
• 6. Discovery of farnesoid X receptor and its role in bile acid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. indigobiosciences.com [indigobiosciences.com]
• 9. Nuclear bile acid signaling through the farnesoid X receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ovid.com [ovid.com]
• 11. nice.org.uk [nice.org.uk]
• 12. Intervention and alternatives | Bile acid malabsorption: colesevelam | Advice | NICE [nice.org.uk]
• 13. The effect of colesevelam treatment on bile acid and lipid metabolism and glycemic control in healthy men - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Colesevelam enhances the beneficial effects of brown fat activation on hyperlipidaemia and atherosclerosis development - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Effects of Colesevelam on Bowel Symptoms, Biomarkers, and Colonic Mucosal Gene Expression in Patients With Bile Acid Diarrhea in a Randomized Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Improved glycemic control with colesevelam treatment in patients with type 2 diabetes is not directly associated with changes in bile acid metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Colesevelam suppresses hepatic glycogenolysis by TGR5-mediated induction of GLP-1 action in DIO mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]

An In-depth Technical Guide on the Activation of the TGR5 Receptor by Colesevelam-Bound Bile Acids

Audience: Researchers, scientists, and drug development professionals.

Introduction

The Takeda G protein-coupled receptor 5 (TGR5), also known as G protein-coupled bile acid receptor 1 (GPBAR1), has emerged as a significant therapeutic target for metabolic diseases.[1] TGR5 is a cell surface receptor activated by bile acids, which are cholesterol-derived molecules primarily known for their role in fat digestion.[2][3] Upon activation, TGR5 modulates various physiological processes, including energy expenditure, glucose homeostasis, and inflammation, largely through the production of the second messenger cyclic adenosine (B11128) monophosphate (cAMP).[1][4]

Colesevelam is a bile acid sequestrant used clinically to lower low-density lipoprotein (LDL) cholesterol.[5] It is a non-absorbable polymer that binds bile acids in the intestine, preventing their reabsorption and thereby increasing the conversion of cholesterol to bile acids in the liver.[5] Interestingly, Colesevelam has also been shown to improve glycemic control in patients with type 2 diabetes, a mechanism that is not fully understood.[6] Recent research has shed light on a novel aspect of Colesevelam's function: the ability of bile acids bound to this sequestrant to activate the TGR5 receptor.[5][6][7] This guide provides a detailed technical overview of this phenomenon, including the available quantitative data, key experimental protocols for its study, and the downstream signaling pathways involved.

Mechanism of TGR5 Activation by Colesevelam-Bound Bile Acids

While seemingly counterintuitive, in vitro studies have demonstrated that bile acids, when bound to Colesevelam, are still capable of activating TGR5.[5][6][7] This suggests that the bile acid-binding pocket of TGR5 remains accessible even when the bile acid is complexed with the large polymer structure of Colesevelam. The activation of TGR5 by the Colesevelam-bile acid complex initiates a prolonged cAMP signaling cascade.[5][6] This sustained signaling is a key feature of this interaction and may contribute to the observed metabolic benefits of Colesevelam. The exact structural and conformational changes that allow for this interaction are still an area of active investigation.

Quantitative Data on TGR5 Activation

The activation of TGR5 by various bile acids has been quantified, with the potency (EC50) varying depending on the specific bile acid. Secondary bile acids, such as lithocholic acid (LCA) and deoxycholic acid (DCA), are generally more potent agonists than primary bile acids like cholic acid (CA) and chenodeoxycholic acid (CDCA).[2]

Bile Acid	Type	EC50 for human TGR5 (μM)
Lithocholic acid (LCA)	Secondary	0.53
Deoxycholic acid (DCA)	Secondary	1.0
Chenodeoxycholic acid (CDCA)	Primary	4.4
Cholic acid (CA)	Primary	7.7
Taurolithocholic acid (TLCA)	Secondary (conjugated)	>10
Ursodeoxycholic acid (UDCA)	Secondary	>10

Table 1: Potency of various bile acids in activating the human TGR5 receptor. Data compiled from multiple sources.[2]

TGR5 Signaling Pathways

Activation of TGR5 by bile acids or Colesevelam-bound bile acids primarily couples to the Gαs subunit of the heterotrimeric G protein.[4][8] This initiates a well-defined signaling cascade:

• Adenylate Cyclase Activation: The activated Gαs subunit stimulates adenylyl cyclase, an enzyme that converts ATP into cyclic AMP (cAMP).[8]

• cAMP Production: The resulting increase in intracellular cAMP concentration serves as a second messenger.[8]

• Downstream Effector Activation: cAMP activates several downstream effector proteins, most notably Protein Kinase A (PKA) and Exchange protein directly activated by cAMP (EPAC).[8][9]

• Cellular Responses: PKA and EPAC, in turn, phosphorylate a variety of substrate proteins, leading to the modulation of numerous cellular processes, including gene transcription, metabolism, and cell survival.[8][9][10] A key outcome of TGR5 activation in intestinal L-cells is the secretion of glucagon-like peptide-1 (GLP-1), a hormone with potent incretin (B1656795) and anti-diabetic effects.[2]

TGR5 Signaling Pathway

Experimental Protocols

The activation of TGR5 is typically assessed using cell-based assays that measure the downstream consequences of receptor activation, primarily the increase in intracellular cAMP or the activation of cAMP-responsive genes.

cAMP Measurement Assays

These assays directly quantify the amount of cAMP produced by cells following stimulation. A common method is the Homogeneous Time-Resolved Fluorescence (HTRF) assay.

Principle: This is a competitive immunoassay. A cAMP-d2 conjugate (acceptor) competes with endogenous cAMP produced by the cells for binding to an anti-cAMP antibody labeled with a europium cryptate (donor). When the donor and acceptor are in close proximity, a FRET signal is generated. An increase in cellular cAMP leads to a decrease in the FRET signal.[11]

Detailed Methodology:

• Cell Culture: Culture a suitable cell line (e.g., HEK293 or CHO) stably or transiently expressing human TGR5 in a 96- or 384-well plate.

• Compound Preparation: Prepare serial dilutions of the test compounds (e.g., free bile acids, Colesevelam, Colesevelam-bile acid complexes) in a stimulation buffer.

• Cell Stimulation: Remove the culture medium and add the compound dilutions to the cells. Include a positive control (e.g., a known TGR5 agonist) and a negative control (vehicle). Incubate for a specified time (e.g., 30 minutes) at room temperature.[12]

• Lysis and Reagent Addition: Add the HTRF lysis buffer and detection reagents (anti-cAMP-cryptate and cAMP-d2) to each well.[13]

• Incubation: Incubate the plate at room temperature for 1 hour to allow the immunoassay to reach equilibrium.[11]

• Signal Detection: Read the plate on an HTRF-compatible reader, measuring the fluorescence emission at two wavelengths (e.g., 620 nm for the donor and 665 nm for the acceptor).[13]

• Data Analysis: Calculate the ratio of the acceptor to donor fluorescence and plot it against the compound concentration to generate a dose-response curve and determine the EC50 value.[12]

Luciferase Reporter Gene Assays

These assays utilize a reporter gene, such as luciferase, under the control of a promoter containing cAMP Response Elements (CRE). TGR5 activation leads to an increase in cAMP, which in turn activates the transcription of the luciferase gene.

Principle: The amount of light produced by the luciferase enzyme is proportional to its expression level, which is a surrogate for TGR5 activation.[14][15]

Detailed Methodology:

• Cell Culture and Transfection: Co-transfect a suitable cell line (e.g., HEK293T) with a human TGR5 expression plasmid and a CRE-luciferase reporter plasmid. Plate the transfected cells in a 96-well plate and allow them to recover.[14][15]

• Compound Preparation: Prepare serial dilutions of the test compounds in cell culture medium.

• Cell Stimulation: Replace the culture medium with the medium containing the compound dilutions. Include appropriate controls. Incubate the cells for a period sufficient to allow for gene transcription and translation (e.g., 4-6 hours).[14]

• Cell Lysis and Substrate Addition: Lyse the cells and add a luciferase substrate solution.[16]

• Signal Detection: Measure the luminescence using a luminometer.[16][17]

• Data Analysis: Normalize the luciferase signal to a control for cell viability (e.g., a co-transfected Renilla luciferase reporter or a separate cell viability assay). Plot the normalized signal against the compound concentration to determine the EC50.[15]

Generalized Experimental Workflow

Conclusion

The activation of the TGR5 receptor by Colesevelam-bound bile acids represents a novel and important mechanism that may contribute to the unexpected glycemic benefits of this bile acid sequestrant. This technical guide has provided an overview of the current understanding of this phenomenon, including the available quantitative data, the downstream signaling pathways, and detailed protocols for the key experimental assays used to study TGR5 activation. Further research is warranted to fully elucidate the structural basis of this interaction and to explore its full therapeutic potential. The methodologies and information presented herein provide a solid foundation for researchers and drug development professionals working in this exciting area.

References

• 1. researchgate.net [researchgate.net]
• 2. The bile acid membrane receptor TGR5 as an emerging target in metabolism and inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The bile acid TGR5 membrane receptor: From basic research to clinical application - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Bile Acid Membrane Receptor TGR5: A Valuable Metabolic Target - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Colesevelam suppresses hepatic glycogenolysis by TGR5-mediated induction of GLP-1 action in DIO mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Colesevelam suppresses hepatic glycogenolysis by TGR5-mediated induction of GLP-1 action in DIO mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. BioKB - Publication [biokb.lcsb.uni.lu]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Detect GPCR activity with the cAMP-Gs HiRange HTRF Assay [moleculardevices.com]
• 12. m.youtube.com [m.youtube.com]
• 13. myassays.blob.core.windows.net [myassays.blob.core.windows.net]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 15. researchgate.net [researchgate.net]
• 16. bpsbioscience.com [bpsbioscience.com]
• 17. youtube.com [youtube.com]

An In-Depth Technical Guide to the Molecular Structure and Polymer Chemistry of Colesevelam

For Researchers, Scientists, and Drug Development Professionals

Abstract

Colesevelam (B1170362) hydrochloride is a second-generation bile acid sequestrant renowned for its dual efficacy in managing hypercholesterolemia and type 2 diabetes mellitus. Its unique polymeric structure and mechanism of action set it apart from traditional lipid-lowering therapies. This technical guide provides a comprehensive overview of the molecular architecture, polymer chemistry, synthesis, and characterization of Colesevelam. It further delves into its mechanism of action, supported by quantitative data from clinical trials and in vitro studies. Detailed experimental protocols for its synthesis, characterization, and bioactivity assessment are also presented to facilitate further research and development in this area.

Molecular Structure and Polymer Chemistry

Colesevelam is a complex, non-absorbed, amine-based hydrogel.[1] Its structure is engineered to maximize the binding of bile acids in the gastrointestinal tract.[2] The polymer backbone is composed of polyallylamine hydrochloride, which is cross-linked with epichlorohydrin.[3] This cross-linking is crucial for the insolubility and stability of the polymer in the gut.

The primary amine groups on the polyallylamine backbone are further functionalized with two types of alkylating agents: 1-bromodecane (B1670165) and (6-bromohexyl)trimethylammonium bromide.[3] This modification imparts both hydrophobic (from the decyl groups) and hydrophilic/cationic (from the trimethylammonium groups) properties to the polymer. This amphiphilic nature is key to its high affinity and capacity for binding negatively charged, amphipathic bile acids.[2]

The resulting structure is a vast, three-dimensional network of cross-linked and functionalized polyallylamine chains. The positively charged quaternary ammonium (B1175870) groups and the protonated primary amines at the pH of the small intestine electrostatically interact with the negatively charged carboxyl groups of bile acids. The hydrophobic decyl groups further enhance this binding through hydrophobic interactions with the steroid core of the bile acids.

Conceptual Diagram of Colesevelam's Molecular Components.

Quantitative Data

Bile Acid Binding Affinity

The efficacy of Colesevelam is directly related to its affinity (k1) and capacity (k2) for binding bile acids. These parameters are often determined using the Langmuir approximation in in vitro binding studies.[4]

Bile Acid	Binding Affinity (k1)	Binding Capacity (k2)	Notes
Glycocholic Acid (GC)	High	High	Colesevelam binds GC, a major human bile acid, more tightly than first-generation sequestrants.[4]
Glycochenodeoxycholic Acid (GCDC)	High	High	The binding parameters for test and reference products of Colesevelam have been shown to be comparable, with the 90% confidence interval for k2 within 80-120%.[4]
Taurodeoxycholic Acid (TDC)	High	High	The test/reference ratio for the capacity constant (k2) for total bile acids was found to be between 0.918 and 0.953 in one study.[4]

Clinical Efficacy: Lipid and Glycemic Control

Colesevelam has demonstrated significant efficacy in lowering low-density lipoprotein cholesterol (LDL-C) and improving glycemic control in patients with primary hypercholesterolemia and type 2 diabetes.

Table 2.1: Dose-Dependent Reduction in LDL-C in Primary Hypercholesterolemia

Daily Dose of Colesevelam	Mean % Reduction in LDL-C	Study Duration
2.3 g/day	9%	24 weeks[5]
3.0 g/day	6.8% - 12%	6-24 weeks[5]
3.75 g/day	13.7% - 19.1%	6-24 weeks[6]
3.8 g/day	15% - 21%	N/A[7]
4.5 g/day	18% - 20%	24 weeks[5]

Table 2.2: Reduction in HbA1c in Type 2 Diabetes

Daily Dose of Colesevelam	Mean Reduction in HbA1c (vs. Placebo)	Study Duration	Patient Population
3.75 g/day	-0.5%	12 weeks[8]	Inadequately controlled on existing therapy
3.75 g/day	-1.0% (in patients with baseline >8.0%)	12 weeks[8]	Inadequately controlled on existing therapy
3.75 g/day	-0.54%	26 weeks[7]	On sulfonylurea-based therapy
3.75 g/day	-0.5%	16 weeks[7]	On insulin-based therapy
3.75 g/day	-0.26%	24 weeks[9][10]	On statin therapy

Experimental Protocols

Synthesis of Colesevelam Hydrochloride

This protocol is a generalized procedure based on methodologies described in the patent literature.[11][12][13]

Materials:

• Polyallylamine hydrochloride (50% solution in water)

• Sodium hydroxide (B78521)

• (6-Bromohexyl)-trimethylammonium bromide

• 1-Bromodecane

• Epichlorohydrin (or another suitable cross-linking agent like glycidyl (B131873) tosilate)

• Acetonitrile

• Deionized water

• Hydrochloric acid

Procedure:

• Neutralization of Polyallylamine: In a reaction vessel, charge the 50% polyallylamine hydrochloride solution in water. While maintaining the temperature below 30°C, add sodium hydroxide to neutralize the polymer.

• Alkylation: To the neutralized polyallylamine solution, add a solution of (6-bromohexyl)-trimethylammonium bromide and 1-bromodecane in acetonitrile.

• Cross-linking: Raise the temperature to approximately 67°C. Add the cross-linking agent (e.g., epichlorohydrin) to the reaction mixture. Maintain the temperature and stir for several hours to facilitate the cross-linking reaction.

• Isolation and Washing: Cool the reaction mixture. The solid Colesevelam product can be isolated by filtration. Wash the product extensively with deionized water to remove unreacted reagents and byproducts.

• Protonation: Resuspend the washed Colesevelam in water and add hydrochloric acid to protonate the amine groups, forming Colesevelam hydrochloride.

• Drying: Isolate the final product by filtration and dry it in a vacuum oven at 50°C.

General Workflow for the Synthesis of Colesevelam Hydrochloride.

Characterization of Colesevelam

3.2.1. Spectroscopic Analysis (FTIR and NMR)

• Fourier Transform Infrared (FTIR) Spectroscopy: Acquire the FTIR spectrum of the dried polymer. Characteristic peaks for polyallylamine hydrochloride include N-H bending and C-N stretching vibrations.[14] The presence of peaks corresponding to the alkyl chains from the modifying agents should also be evident.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Dissolve a sample of the polymer in a suitable solvent (e.g., D₂O). The ¹H-NMR spectrum will show characteristic peaks for the protons on the polyallylamine backbone and the attached alkyl and trimethylammonium groups.[15]

3.2.2. Determination of Cross-linking Density by Swelling Studies

This method is based on the principle that the degree of swelling of a cross-linked polymer in a good solvent is inversely proportional to its cross-linking density.[16][17]

Materials:

• Dried Colesevelam hydrochloride

• Deionized water (or a suitable solvent)

• Analytical balance

• Centrifuge

Procedure:

• Weigh a known mass of the dried polymer (m_dry).

• Immerse the polymer in an excess of deionized water and allow it to swell to equilibrium (typically 24-48 hours).

• Centrifuge the swollen polymer to remove excess surface water.

• Weigh the swollen polymer (m_swollen).

• Calculate the swelling ratio (Q) as: Q = m_swollen / m_dry.

• The cross-linking density can be estimated using the Flory-Rehner equation, which relates the swelling ratio to the polymer-solvent interaction parameter and the molar volume of the solvent.[17][18]

In Vitro Bile Acid Binding Assay

This protocol outlines a method to determine the bile acid binding capacity of Colesevelam in vitro.[19][20]

Materials:

• Colesevelam hydrochloride

• Simulated Intestinal Fluid (SIF, pH 6.8)

• Bile acid standards (e.g., glycocholic acid, glycochenodeoxycholic acid, taurodeoxycholic acid)

• Incubator/shaker set at 37°C

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a C18 column and UV or ELSD detector[21][22][23]

Procedure:

• Preparation of Bile Acid Solutions: Prepare a series of bile acid solutions of known concentrations in SIF.

• Incubation: Add a fixed amount of Colesevelam hydrochloride to each bile acid solution. Incubate the mixtures at 37°C with constant shaking for a predetermined time to reach binding equilibrium (e.g., 2-3 hours).[2]

• Separation: Centrifuge the samples to pellet the Colesevelam-bile acid complex.

• Quantification of Unbound Bile Acids: Filter the supernatant and analyze the concentration of unbound bile acids using a validated HPLC method.[19][21][22]

• Data Analysis: Calculate the amount of bile acid bound to Colesevelam by subtracting the unbound concentration from the initial concentration. The binding data can be fitted to the Langmuir isotherm model to determine the affinity constant (k1) and the capacity constant (k2).[4]

Mechanism of Action

Colesevelam's therapeutic effects stem from its ability to sequester bile acids in the intestine, thereby interrupting their enterohepatic circulation.[7] This leads to a cascade of events that ultimately lower LDL-C and improve glycemic control.

• Bile Acid Sequestration: Orally administered Colesevelam is not absorbed systemically. In the small intestine, it binds to bile acids, forming an insoluble complex that is excreted in the feces.[4][7]

• Upregulation of Bile Acid Synthesis: The depletion of the bile acid pool signals the liver to increase the synthesis of new bile acids from cholesterol. This process is mediated by the upregulation of the enzyme cholesterol 7α-hydroxylase.

• Increased LDL Receptor Expression: The increased conversion of cholesterol to bile acids reduces the intracellular cholesterol concentration in hepatocytes. This, in turn, leads to the upregulation of LDL receptors on the surface of liver cells.

• Enhanced LDL-C Clearance: The increased number of LDL receptors enhances the clearance of LDL-C from the bloodstream, resulting in a reduction in serum LDL-C levels.[7]

The mechanism by which Colesevelam improves glycemic control is not fully elucidated but is thought to involve the modulation of farnesoid X receptor (FXR) and glucagon-like peptide-1 (GLP-1) signaling pathways.

Mechanism of Action of Colesevelam in Lowering LDL-C.

References

• 1. researchgate.net [researchgate.net]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. walshmedicalmedia.com [walshmedicalmedia.com]
• 4. Effectiveness of colesevelam hydrochloride in decreasing LDL cholesterol in patients with primary hypercholesterolemia: a 24-week randomized controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Colesevelam HCl reduces LDL particle number and increases LDL size in hypercholesterolemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Results of the glucose-lowering effect of WelChol study (GLOWS): a randomized, double-blind, placebo-controlled pilot study evaluating the effect of colesevelam hydrochloride on glycemic control in subjects with type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Goal achievement of HbA1c and LDL-cholesterol in a randomized trial comparing colesevelam with ezetimibe: GOAL-RCT - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. EP3083712A1 - Process for the preparation of colesevelam - Google Patents [patents.google.com]
• 11. US9475891B2 - Process for the preparation of colesevelam hydrochloride - Google Patents [patents.google.com]
• 12. WO2011154977A1 - 'process for the preparation of colesevelam hydrochloride" - Google Patents [patents.google.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. jordilabs.com [jordilabs.com]
• 16. Effect of the Cross-Linking Density on the Swelling and Rheological Behavior of Ester-Bridged β-Cyclodextrin Nanosponges - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. basinc.com [basinc.com]
• 19. Bile acid salt binding with colesevelam HCl is not affected by suspension in common beverages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Validated UPLC method for determination of unbound bile acids in colesevelam HCl tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. lcms.cz [lcms.cz]
• 23. A simple and accurate HPLC method for fecal bile acid profile in healthy and cirrhotic subjects: validation by GC-MS and LC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Colesevelam's Impact on Cholesterol 7α-Hydroxylase (CYP7A1): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Colesevelam (B1170362), a second-generation bile acid sequestrant, plays a crucial role in lipid management, primarily by lowering low-density lipoprotein cholesterol (LDL-C). Its mechanism of action is intricately linked to the upregulation of cholesterol 7α-hydroxylase (CYP7A1), the rate-limiting enzyme in the classical pathway of bile acid synthesis. This technical guide provides an in-depth exploration of the molecular mechanisms by which Colesevelam impacts CYP7A1, supported by quantitative data from clinical and preclinical studies, detailed experimental methodologies, and visual representations of the involved signaling pathways.

Introduction

Hypercholesterolemia, characterized by elevated levels of LDL-C, is a major risk factor for atherosclerotic cardiovascular disease. Bile acid sequestrants (BASs) represent a class of lipid-lowering agents that act within the gastrointestinal tract.[1] Colesevelam hydrochloride, a potent BAS, distinguishes itself through its high affinity and specificity for bile acids.[2] By binding to bile acids in the intestine and preventing their reabsorption, Colesevelam disrupts the enterohepatic circulation, leading to a cascade of events that culminates in increased hepatic uptake of cholesterol from the bloodstream.[1][3] Central to this process is the modulation of CYP7A1, an enzyme exclusively expressed in the liver that catalyzes the initial and rate-limiting step in the conversion of cholesterol to bile acids.[4][5] Understanding the nuanced effects of Colesevelam on CYP7A1 is paramount for optimizing its therapeutic use and for the development of novel lipid-lowering strategies.

Mechanism of Action: Upregulation of CYP7A1

Colesevelam's primary mechanism for upregulating CYP7A1 involves the interruption of the negative feedback loop mediated by bile acids through the farnesoid X receptor (FXR).[6][7] In the physiological state, reabsorbed bile acids activate FXR in the liver and the intestine, which in turn represses CYP7A1 transcription.[7][8]

Hepatic Signaling Pathway

In the liver, the activation of FXR by bile acids induces the expression of the small heterodimer partner (SHP), a nuclear receptor that lacks a DNA-binding domain.[4][7] SHP then inhibits the transcriptional activity of liver receptor homolog-1 (LRH-1) and hepatocyte nuclear factor 4α (HNF4α), both of which are essential for the basal expression of the CYP7A1 gene.[4][6] By sequestering bile acids in the gut, Colesevelam reduces the amount of bile acids returning to the liver, thereby preventing FXR activation and subsequent SHP induction.[6] This disinhibition of LRH-1 and HNF4α leads to a significant increase in CYP7A1 gene transcription.

Furthermore, Liver X receptor alpha (LXRα) can also positively regulate CYP7A1 expression.[6] The depletion of the hepatic cholesterol pool due to increased bile acid synthesis can lead to the activation of LXRα, further contributing to the upregulation of CYP7A1.

Caption: Hepatic signaling of Colesevelam on CYP7A1.

Intestinal Signaling Pathway

In the intestine, bile acid activation of FXR induces the expression and secretion of Fibroblast Growth Factor 19 (FGF19) in humans (FGF15 in rodents).[4][6] FGF19 travels through the portal circulation to the liver, where it binds to its receptor, FGFR4, on hepatocytes.[4][5] This binding activates a signaling cascade involving c-Jun N-terminal kinase (JNK), which ultimately leads to the repression of CYP7A1 gene transcription.[5][6] By sequestering bile acids in the intestine, Colesevelam reduces FXR activation and consequently lowers FGF19 production, thereby alleviating this repressive signal on CYP7A1 in the liver.[6]

Caption: Intestinal signaling of Colesevelam on CYP7A1.

Quantitative Effects of Colesevelam

The administration of Colesevelam leads to measurable changes in CYP7A1 activity, bile acid synthesis, and lipid profiles.

Table 1: Impact of Colesevelam on CYP7A1 Activity and Bile Acid Profile

Parameter	Effect of Colesevelam	Fold Change/Percentage	Study Population	Reference
CYP7A1 Activity (assessed by serum C4)	Increased	~5-fold	Healthy men	[9]
Cholic Acid / Total Bile Acid Ratio	Increased	From 0.25 to 0.44	Healthy men	[9]
Chenodeoxycholic and Deoxycholic Acid	Decreased	-	Healthy men	[9]
Fecal Bile Acid Excretion	Increased	Significantly	Mice	[8]

Table 2: Clinical Efficacy of Colesevelam on Lipid Profile (Monotherapy)

Colesevelam Daily Dose	LDL-C Reduction	HDL-C Change	Triglyceride Change	Study Duration	Reference
2.3 g	9%	-	-	24 weeks	[9]
3.0 g	12%	-	-	24 weeks	[9]
3.8 g	15%	+3% to +9%	+2% to +16%	24 weeks	[6][9]
4.5 g	18% (mean), 20% (median)	+3% to +4%	+5% to +10%	24 weeks	[9]
3.75 g	15.0%	+ HDL-C	+ Triglycerides	50 weeks	[1]
3.75 g	13.7% reduction in LDL particle number	1.1% increase in LDL particle size	-	6 weeks	[10]

Experimental Protocols

The following sections outline the methodologies commonly employed to investigate the effects of Colesevelam on CYP7A1.

Quantification of CYP7A1 Activity (Indirect)

Direct measurement of CYP7A1 enzyme activity from liver biopsies is invasive. A validated surrogate marker, 7α-hydroxy-4-cholesten-3-one (C4), a direct metabolite of the CYP7A1-catalyzed reaction, is measured in serum.[11][12]

• Sample Collection: Fasting morning serum samples are preferred due to diurnal variations in C4 levels.

• Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

  • Sample Preparation: Protein precipitation from serum using acetonitrile.

  • Chromatography: Separation of C4 from other serum components using a C18 reverse-phase column.

  • Mass Spectrometry: Detection and quantification of C4 and a deuterated internal standard using tandem mass spectrometry in multiple reaction monitoring (MRM) mode.

• Data Analysis: C4 concentration is calculated based on the ratio of the peak area of C4 to the internal standard and compared against a standard curve.

Caption: Workflow for C4 measurement via LC-MS/MS.

Quantification of CYP7A1 mRNA Expression

• Method: Reverse Transcription-Quantitative Polymerase Chain Reaction (RT-qPCR).

  • RNA Isolation: Total RNA is extracted from liver tissue or cultured hepatocytes using a suitable commercial kit. RNA quality and quantity are assessed via spectrophotometry and gel electrophoresis.

  • Reverse Transcription: First-strand complementary DNA (cDNA) is synthesized from the isolated RNA using a reverse transcriptase enzyme and random primers or oligo(dT) primers.

  • qPCR: The cDNA is used as a template for qPCR with primers specific for the CYP7A1 gene. A housekeeping gene (e.g., GAPDH, β-actin) is also amplified for normalization.

  • Data Analysis: The relative expression of CYP7A1 mRNA is calculated using the ΔΔCt method, comparing the expression in Colesevelam-treated samples to control samples.

Quantification of CYP7A1 Protein Expression

• Method: Western Blotting.

  • Protein Extraction: Total protein is extracted from liver tissue or hepatocytes using a lysis buffer containing protease inhibitors. Protein concentration is determined using a colorimetric assay (e.g., BCA assay).

  • SDS-PAGE: Equal amounts of protein are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

  • Protein Transfer: The separated proteins are transferred from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

  • Immunoblotting: The membrane is blocked to prevent non-specific antibody binding, then incubated with a primary antibody specific for CYP7A1. After washing, the membrane is incubated with a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase).

  • Detection: The protein bands are visualized using a chemiluminescent substrate, and the band intensity is quantified using densitometry software. A loading control protein (e.g., β-actin, GAPDH) is used for normalization.[3]

In Vivo Animal Studies

• Animal Models: Wild-type or genetically modified mice (e.g., Cyp2c70-/- to mimic a human-like bile acid profile) are often used.[8]

• Diet: Mice may be fed a standard chow diet or a high-fat/Western-type diet to induce metabolic dysregulation.

• Colesevelam Administration: Colesevelam is typically mixed into the diet at a specified concentration.

• Sample Collection: At the end of the study period, blood, liver, and intestinal tissues are collected for analysis of lipid profiles, gene and protein expression, and bile acid composition.

Conclusion

Colesevelam effectively upregulates CYP7A1 expression and activity by disrupting the negative feedback inhibition of bile acids on their own synthesis in both the liver and the intestine. This leads to an increased conversion of cholesterol to bile acids, thereby lowering hepatic cholesterol levels and promoting the clearance of LDL-C from the circulation. The quantitative data and experimental methodologies presented in this guide provide a comprehensive overview for researchers and drug development professionals working to understand and leverage the therapeutic potential of Colesevelam and other bile acid sequestrants in the management of hypercholesterolemia and related metabolic disorders.

References

• 1. A 50-week extension study on the safety and efficacy of colesevelam in adults with primary hypercholesterolemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determination of 7α-OH cholesterol by LC-MS/MS: application in assessing the activity of CYP7A1 in cholestatic minipigs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Thawing and Incubating Human and Animal Liver Microsomes | Thermo Fisher Scientific - JP [thermofisher.com]
• 5. Up to date on cholesterol 7 alpha-hydroxylase (CYP7A1) in bile acid synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Colesevelam hydrochloride: reducing atherosclerotic coronary heart disease risk factors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pharmaron.com [pharmaron.com]
• 8. researchgate.net [researchgate.net]
• 9. Effectiveness of colesevelam hydrochloride in decreasing LDL cholesterol in patients with primary hypercholesterolemia: a 24-week randomized controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Colesevelam HCl reduces LDL particle number and increases LDL size in hypercholesterolemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Monitoring hepatic cholesterol 7alpha-hydroxylase activity by assay of the stable bile acid intermediate 7alpha-hydroxy-4-cholesten-3-one in peripheral blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

The Non-Systemic Frontier: A Technical Guide to the Mechanism of Action of Colesevelam Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

Colesevelam (B1170362) hydrochloride, a second-generation bile acid sequestrant, offers a non-systemic approach to lipid and glucose management. Its primary mechanism revolves around the sequestration of bile acids in the gastrointestinal tract, a process that initiates a cascade of physiological events leading to reduced low-density lipoprotein cholesterol (LDL-C) and improved glycemic control. This technical guide provides an in-depth exploration of the non-systemic mechanisms of Colesevelam, detailing the experimental protocols used to elucidate its action, presenting quantitative data from key studies, and visualizing the intricate pathways involved.

Core Mechanism: Bile Acid Sequestration and LDL-C Reduction

Colesevelam hydrochloride is a non-absorbable, hydrogel polymer that functions locally within the intestine.[1] Its primary mode of action is the binding of bile acids to form a non-absorbable complex that is subsequently excreted in the feces.[1][2] This interruption of the enterohepatic circulation of bile acids triggers a series of compensatory responses in the liver.

The depletion of the hepatic bile acid pool leads to the upregulation of cholesterol 7α-hydroxylase (CYP7A1), the rate-limiting enzyme in the conversion of cholesterol to bile acids.[3][4] This increased demand for cholesterol results in the enhanced expression of LDL receptors on the surface of hepatocytes, leading to increased clearance of LDL-C from the circulation.[3][4][5]

In Vitro Bile Acid Binding Affinity

The efficacy of Colesevelam as a bile acid sequestrant has been quantified in numerous in vitro studies. These experiments typically involve incubating the drug with various bile acid salts and measuring the amount of unbound bile acid remaining in the solution.

Table 1: In Vitro Bile Acid Binding Data for Colesevelam Hydrochloride

Bile Acid Salt	Binding Parameter	Value	Study Reference
Glycocholic Acid (GC)	Affinity Constant (k1)	Significantly higher than cholestyramine	[6]
Glycochenodeoxycholic Acid (GCDA)	Capacity Constant (k2)	96.06-112.07 (90% CI for test/reference ratio)	[7]
Taurodeoxycholic Acid (TDCA)	Equilibrium Time	Reached at 3 hours	[7]
Total Bile Salts	Similarity Factor (f2)	99.5 (compared to reference)	[7]

Clinical Efficacy in LDL-C Reduction

Clinical trials have consistently demonstrated the dose-dependent efficacy of Colesevelam in reducing LDL-C levels in patients with primary hypercholesterolemia.

Table 2: Summary of Clinical Trial Data on LDL-C Reduction with Colesevelam Monotherapy

Study	Duration	Dosage	Mean LDL-C Reduction (%)
Davidson et al.	24 weeks	2.3 g/day	9%
3.0 g/day	12%
3.8 g/day	15%
4.5 g/day	18%
Multi-center Trial (1998)	24 weeks	4.5 g/day	20% (median)
Rosenson et al.	6 weeks	3.0 g/day	6.8% (particle number)
3.75 g/day	13.7% (particle number)

Note: The study by Rosenson et al. measured the reduction in LDL particle number, which is a strong indicator of cardiovascular risk.[8]

Beyond Cholesterol: The Non-Systemic Impact on Glucose Metabolism

A unique aspect of Colesevelam is its ability to improve glycemic control in patients with type 2 diabetes mellitus, a mechanism also rooted in its non-systemic actions within the gut.[4][9] This effect is not fully elucidated but is thought to involve the modulation of incretin (B1656795) hormones and bile acid-activated signaling pathways.

TGR5 Activation and GLP-1 Secretion

One of the leading hypotheses for the glucose-lowering effect of Colesevelam involves the activation of Takeda G-protein-coupled receptor 5 (TGR5), a bile acid receptor expressed on enteroendocrine L-cells in the intestine.[10][11][12] The binding of bile acids to Colesevelam may alter their presentation to TGR5, leading to its activation.[11][12] TGR5 activation, in turn, stimulates the secretion of glucagon-like peptide-1 (GLP-1).[10][11][12] GLP-1 is an incretin hormone that enhances glucose-dependent insulin (B600854) secretion, suppresses glucagon (B607659) release, and slows gastric emptying, all of which contribute to improved glycemic control.[10][13]

Clinical Evidence for Glycemic Control

Clinical studies have validated the glucose-lowering effects of Colesevelam in patients with type 2 diabetes.

Table 3: Glycemic Control in Patients with Type 2 Diabetes Treated with Colesevelam

Study Population	Treatment	Change in HbA1c (%)	Change in Fasting Plasma Glucose (mg/dL)
On metformin	Colesevelam add-on	-0.54	-13.5
On sulfonylurea	Colesevelam add-on	-0.5	Not Reported
On insulin	Colesevelam add-on	-0.5	Not Reported

Experimental Protocols

In Vitro Bile Acid Binding Assay

Objective: To determine the binding affinity and capacity of Colesevelam for various bile acids.

Methodology:

• Preparation of Bile Acid Solutions: Standard solutions of individual bile acid salts (e.g., glycocholic acid, glycochenodeoxycholic acid, taurodeoxycholic acid) are prepared in a simulated intestinal fluid (SIF) buffer (pH 6.8).[7][14]

• Incubation: A fixed amount of Colesevelam hydrochloride is incubated with varying concentrations of the bile acid solutions at 37°C with constant shaking.[7][14] Kinetic studies are performed by measuring binding at different time points, while equilibrium studies involve a fixed incubation time (e.g., 3 hours) until binding reaches a plateau.[7]

• Separation of Bound and Unbound Bile Acids: The incubated samples are centrifuged or filtered to separate the Colesevelam-bile acid complex from the supernatant containing unbound bile acids.[14]

• Quantification of Unbound Bile Acids: The concentration of unbound bile acids in the supernatant is determined using High-Performance Liquid Chromatography (HPLC) with UV detection or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for higher sensitivity and specificity.[7][8][14]

• Data Analysis: The amount of bile acid bound to Colesevelam is calculated by subtracting the unbound concentration from the initial concentration. Binding constants (affinity and capacity) are determined by fitting the data to a Langmuir binding isotherm model.[7]

In Vivo Assessment of GLP-1 Secretion in a Murine Model

Objective: To investigate the effect of Colesevelam on GLP-1 secretion in vivo.

Methodology:

• Animal Model: Diet-induced obese (DIO) mice are often used as they exhibit metabolic characteristics similar to human type 2 diabetes.[11][12]

• Drug Administration: Colesevelam is administered to the mice, typically mixed with their chow, for a specified period (e.g., 7 days).[11][12]

• Sample Collection: Blood samples are collected from the portal vein to measure GLP-1 levels, as this reflects direct secretion from the gut.[11]

• GLP-1 Measurement: Plasma GLP-1 concentrations are measured using a specific enzyme-linked immunosorbent assay (ELISA).[11]

• TGR5 Activation Analysis: To confirm the role of TGR5, similar experiments can be conducted in TGR5 knockout mice.[11][12] Additionally, in vitro assays using cell lines expressing TGR5 can be performed to assess the direct activation by the Colesevelam-bile acid complex.[11]

Conclusion

The non-systemic mechanism of action of Colesevelam hydrochloride provides a targeted approach to managing hypercholesterolemia and type 2 diabetes. By acting locally within the gastrointestinal tract, it avoids systemic toxicities often associated with other lipid-lowering and glucose-lowering agents. Its primary mechanism of bile acid sequestration directly leads to a reduction in LDL-C, while its influence on gut-based signaling pathways, such as TGR5-mediated GLP-1 secretion, contributes to its beneficial effects on glycemic control. The detailed experimental protocols and quantitative data presented in this guide offer a comprehensive resource for researchers and drug development professionals seeking to further understand and build upon the non-systemic therapeutic paradigm established by Colesevelam.

References

• 1. A 50-week extension study on the safety and efficacy of colesevelam in adults with primary hypercholesterolemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ClinicalTrials.gov [clinicaltrials.gov]
• 3. researchgate.net [researchgate.net]
• 4. diabetesjournals.org [diabetesjournals.org]
• 5. researchgate.net [researchgate.net]
• 6. basinc.com [basinc.com]
• 7. A novel analytical approach towards in-vitro bile acid binding studies to Colesevelam Hydrochloride tablets: An ultra-high performance liquid chromatography tandem mass spectrometric method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Colesevelam for type 2 diabetes mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 9. accessdata.fda.gov [accessdata.fda.gov]
• 10. Colesevelam suppresses hepatic glycogenolysis by TGR5-mediated induction of GLP-1 action in DIO mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Measuring LDL-cholesterol: What is the best way to do it? - PMC [pmc.ncbi.nlm.nih.gov]
• 12. HPLC Method for Separation of  Bile acids (Methyl cholate, Cholic acid, Deoxycholic acid, Chenodeoxycholic acid) on Primesep B Column | SIELC Technologies [sielc.com]
• 13. Colesevelam HCl Improves Glycemic Control and Reduces LDL Cholesterol in Patients With Inadequately Controlled Type 2 Diabetes on Sulfonylurea-Based Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Colesevelam lowers glucose and lipid levels in type 2 diabetes: the clinical evidence - PMC [pmc.ncbi.nlm.nih.gov]

Colesevelam's Off-Target Effects in Metabolic Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Colesevelam (B1170362), a second-generation bile acid sequestrant, is an established therapy for hypercholesterolemia and an adjunct treatment for type 2 diabetes mellitus (T2DM).[1][2][3] While its primary mechanism of action involves the interruption of the enterohepatic circulation of bile acids, a growing body of evidence reveals significant off-target effects that contribute to its metabolic benefits.[2][4][5] This technical guide provides an in-depth exploration of these pleiotropic effects, focusing on the modulation of key metabolic signaling pathways, including the farnesoid X receptor (FXR), G protein-coupled bile acid receptor 1 (TGR5), and the subsequent impact on glucagon-like peptide-1 (GLP-1) secretion. This document synthesizes quantitative data from key clinical trials, details relevant experimental protocols, and provides visual representations of the underlying molecular mechanisms to serve as a comprehensive resource for researchers in metabolic disease and drug development.

Introduction: Beyond Bile Acid Sequestration

Initially developed to lower low-density lipoprotein cholesterol (LDL-C), colesevelam's glucose-lowering properties have garnered significant attention.[2][6] Unlike many other anti-diabetic agents, colesevelam is not systemically absorbed and exerts its effects primarily within the gastrointestinal tract.[7] Its metabolic actions are now understood to extend beyond simple bile acid binding, involving complex interactions with intestinal and hepatic signaling networks that regulate glucose and lipid homeostasis.[4][7] This guide delves into the nuanced, off-target mechanisms that make colesevelam a subject of ongoing metabolic research.

Key Off-Target Mechanisms of Colesevelam

Colesevelam's metabolic effects are multifaceted, primarily revolving around its ability to alter the signaling landscape of the gut. By binding bile acids, it indirectly modulates the activity of crucial receptors and hormones involved in metabolic regulation.

Farnesoid X Receptor (FXR) Antagonism

The farnesoid X receptor (FXR) is a nuclear receptor highly expressed in the liver and intestine, where it functions as a key regulator of bile acid, lipid, and glucose metabolism.[8][9][10] Bile acids are the natural ligands for FXR. By sequestering bile acids, colesevelam prevents their binding to and activation of intestinal FXR.[1] This interruption of FXR signaling leads to a cascade of downstream effects:

• Increased Bile Acid Synthesis: Reduced FXR activation in the intestine leads to decreased production of fibroblast growth factor 19 (FGF19) in humans (FGF15 in rodents).[1][8][11] FGF19 is a hormone that travels to the liver and signals through the FGF receptor 4 (FGFR4) to suppress the expression of cholesterol 7α-hydroxylase (CYP7A1), the rate-limiting enzyme in bile acid synthesis.[1][11] By reducing FGF19 levels, colesevelam disinhibits CYP7A1, leading to increased conversion of cholesterol into bile acids in the liver.[1][11] This contributes to its LDL-C lowering effect.

• Impact on Glucose Metabolism: The role of FXR in glucose metabolism is complex. Some studies suggest that FXR activation can improve insulin (B600854) sensitivity, while others indicate that FXR antagonism may have beneficial effects on glucose homeostasis.[12] The glucose-lowering effects of colesevelam, in part, may be mediated through this indirect antagonism of FXR signaling.

TGR5 Activation and GLP-1 Secretion

TGR5 (also known as G-protein coupled bile acid receptor 1) is a cell surface receptor expressed on various cell types, including intestinal L-cells, which are responsible for producing the incretin (B1656795) hormone glucagon-like peptide-1 (GLP-1).[13][14]

• Mechanism of Action: While colesevelam sequesters bile acids, the colesevelam-bile acid complex itself can activate TGR5.[4][13][15] This activation stimulates a prolonged cAMP signaling cascade within the L-cells, leading to the secretion of GLP-1.[4][13][15]

• Metabolic Consequences of GLP-1 Release: GLP-1 is a potent regulator of glucose homeostasis with several key actions:

  • Enhances glucose-dependent insulin secretion from pancreatic β-cells.

  • Suppresses glucagon (B607659) secretion from pancreatic α-cells.

  • Slows gastric emptying.

  • Promotes satiety.

  • Reduces hepatic glucose production, partly by suppressing glycogenolysis.[4][16]

The colesevelam-induced increase in GLP-1 is thought to be a significant contributor to its glucose-lowering effects.[7][17]

Quantitative Data from Clinical and Preclinical Studies

The following tables summarize the quantitative effects of colesevelam on various metabolic parameters as reported in key studies.

Table 1: Effects of Colesevelam on Glycemic Control

Parameter	Study Population	Treatment	Baseline (Mean ± SD or Median [IQR])	Post-Treatment (Mean ± SD or Median [IQR])	p-value	Reference
Fasting Plasma Glucose	Impaired Fasting Glucose	Colesevelam	5.9 ± 0.1 mmol/L	5.7 ± 0.1 mmol/L	< 0.05	[18]
HbA1c	Impaired Fasting Glucose	Colesevelam	5.86 ± 0.06 %	5.76 ± 0.06 %	= 0.01	[18]
HbA1c	Type 2 Diabetes (add-on to sulfonylurea)	Colesevelam	-	-0.54% (treatment difference vs. placebo)	< 0.001	[6]
HbA1c	Type 2 Diabetes	Sevelamer (another BAS)	-	-0.5% (mean difference vs. control)	< 0.001	[19]
Fasting Plasma Glucose	Metabolic Syndrome	Colesevelam	-	Reduced by 5 mg/dL	< 0.03	[20]

Table 2: Effects of Colesevelam on Lipid Profile

Parameter	Study Population	Treatment	Baseline (Mean ± SD or Median [IQR])	Post-Treatment (Mean ± SD or Median [IQR])	p-value	Reference
LDL Cholesterol	Metabolic Syndrome	Colesevelam	96 ± 28 mg/dL	78 ± 32 mg/dL	< 0.006	[20]
LDL Cholesterol	Type 2 Diabetes (add-on to sulfonylurea)	Colesevelam	-	-16.7% (treatment difference vs. placebo)	< 0.001	[6]
LDL Cholesterol	Type 2 Diabetes (add-on to insulin)	Colesevelam	-	-12.8% (treatment difference vs. placebo)	< 0.001	[6]
Triglycerides	Metabolic Syndrome	Colesevelam	-	Increased by 17%	< 0.02	[20]
Triglycerides	Primary Hyperlipidemia (≥65 years)	Colesevelam	-	+13.4% (vs. +2.9% with placebo)	-	[17]

Table 3: Effects of Colesevelam on Incretins and Other Hormones

Parameter	Study Population	Treatment	Baseline (Median [IQR])	Post-Treatment (Median [IQR])	p-value	Reference
iAUC Cholecystokinin (CCK)	Impaired Fasting Glucose	Colesevelam	43.2 [0–130.1] pmol/L ⋅ min	127.1 [47.2–295.2] pmol/L ⋅ min	< 0.01	[18][21]
iAUC Fibroblast Growth Factor 19 (FGF19)	Impaired Fasting Glucose	Colesevelam	11,185 [1,346–17,661] pg/mL ⋅ min	2,093 [673–6,707] pg/mL ⋅ min	< 0.01	[18][21]
Fasting Total GLP-1	Type 2 Diabetes	Colesevelam	-	+1.0 pM (treatment difference vs. placebo)	< 0.05	[7]

Detailed Experimental Protocols

This section outlines the methodologies for key experiments cited in the literature to assess colesevelam's metabolic effects.

Hyperinsulinemic-Euglycemic Clamp

• Objective: To assess hepatic and peripheral insulin sensitivity.

• Procedure:

  • An intravenous infusion of [3-³H]glucose is initiated to measure basal endogenous glucose output.

  • A two-step hyperinsulinemic-euglycemic clamp is performed.

  • A primed-continuous infusion of human insulin is administered at a low rate (e.g., 40 mU/m²/min) for a specified duration (e.g., 2 hours) to assess hepatic insulin sensitivity.

  • The insulin infusion rate is then increased (e.g., 120 mU/m²/min) for another period (e.g., 2 hours) to assess maximal steady-state glucose disposal rate, a measure of peripheral insulin sensitivity.

  • Throughout the clamp, plasma glucose is maintained at a constant level (e.g., ~90 mg/dL) by a variable infusion of 20% dextrose.

  • Blood samples are collected at regular intervals to measure glucose, insulin, and [3-³H]glucose specific activity.

• Reference Study: Henry RR, et al. (2012). Diabetes Obes Metab.[14][22]

Meal Tolerance Test (MTT)

• Objective: To evaluate postprandial glucose tolerance and hormone responses.

• Procedure:

  • After an overnight fast, subjects consume a standardized liquid meal.

  • Blood samples are collected at baseline and at regular intervals (e.g., 15, 30, 60, 90, 120, 180 minutes) post-meal.

  • Samples are analyzed for glucose, insulin, C-peptide, glucagon, GLP-1, GIP, and other hormones of interest (e.g., CCK, FGF19).

  • Incremental area under the curve (iAUC) is calculated for the measured parameters.

• Reference Study: Beysen C, et al. (2012). Diabetes Care.[18][21]

In Vivo Measurement of Hepatic Glycogenolysis in Mice

• Objective: To determine the effect of colesevelam on hepatic glucose production pathways.

• Procedure:

  • Diet-induced obese (DIO) mice are treated with colesevelam-admixed chow or control chow.

  • A pyruvate (B1213749) tolerance test is performed to assess gluconeogenesis. Mice are fasted, and then administered an intraperitoneal injection of pyruvate. Blood glucose is measured at intervals.

  • To assess glycogenolysis, mice are fasted and then treated with a glucagon challenge. Blood glucose is measured at intervals. A blunted glycemic response to glucagon suggests reduced hepatic glycogen (B147801) stores or impaired glycogenolysis.

  • Direct measurement of hepatic glycogen content can be performed on liver tissue collected at the end of the study.

• Reference Study: Potthoff MJ, et al. (2013). Am J Physiol Gastrointest Liver Physiol.[4][16]

Visualizing the Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathways and experimental workflows discussed.

Caption: Colesevelam's indirect antagonism of the intestinal FXR pathway.

Caption: Colesevelam's activation of the TGR5-GLP-1 signaling axis.

Caption: Workflow for assessing insulin sensitivity using a euglycemic clamp.

Conclusion and Future Directions

Colesevelam's off-target effects on metabolic pathways represent a fascinating example of a drug with a broader therapeutic profile than initially conceived. The indirect antagonism of FXR and the activation of the TGR5-GLP-1 axis are key mechanisms contributing to its beneficial effects on glucose homeostasis. For researchers and drug development professionals, understanding these pleiotropic actions is crucial for identifying new therapeutic targets and developing novel combination therapies for metabolic diseases.

Future research should aim to further dissect the relative contributions of the FXR and TGR5 pathways to colesevelam's overall metabolic effects. Investigating the impact of colesevelam on the gut microbiome and its potential role in mediating some of these off-target effects is another promising avenue of exploration. A deeper understanding of these complex interactions will undoubtedly pave the way for more targeted and effective treatments for type 2 diabetes and related metabolic disorders.

References

• 1. Colesevelam hydrochloride: evidence for its use in the treatment of hypercholesterolemia and type 2 diabetes mellitus with insights into mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A review of bile acid sequestrants: potential mechanism(s) for glucose-lowering effects in type 2 diabetes mellitus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Colesevelam - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Colesevelam suppresses hepatic glycogenolysis by TGR5-mediated induction of GLP-1 action in DIO mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Colesevelam lowers glucose and lipid levels in type 2 diabetes: the clinical evidence - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Atypical Mechanism of Glucose Modulation by Colesevelam in Patients with Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Discovery of farnesoid X receptor and its role in bile acid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Inhibition of farnesoid X receptor signaling shows beneficial effects in human obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Farnesoid X receptor–Acting through bile acids to treat metabolic disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The effect of colesevelam treatment on bile acid and lipid metabolism and glycemic control in healthy men - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. ovid.com [ovid.com]
• 13. Colesevelam suppresses hepatic glycogenolysis by TGR5-mediated induction of GLP-1 action in DIO mice - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Effects of colesevelam on glucose absorption and hepatic/peripheral insulin sensitivity in patients with type 2 diabetes mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 15. BioKB - Publication [biokb.lcsb.uni.lu]
• 16. journals.physiology.org [journals.physiology.org]
• 17. Safety and Efficacy of Colesevelam HCl in the Treatment of Elderly Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Colesevelam improves oral but not intravenous glucose tolerance by a mechanism independent of insulin sensitivity and β-cell function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Effect of colesevelam hydrochloride on glycemia and insulin sensitivity in men with the metabolic syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. diabetesjournals.org [diabetesjournals.org]
• 22. Effects of colesevelam on glucose absorption and hepatic/peripheral insulin sensitivity in patients with type 2 diabetes mellitus - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Colesevelam: In Vivo Experimental Protocols and Application Notes

For Researchers, Scientists, and Drug Development Professionals

Abstract

Colesevelam (B1170362), a second-generation bile acid sequestrant, is a non-absorbed polymer that lowers low-density lipoprotein cholesterol (LDL-C) and improves glycemic control in patients with type 2 diabetes mellitus.[1][2] Its primary mechanism of action involves binding to bile acids in the intestine, thereby interrupting their enterohepatic circulation.[3][4] This application note provides detailed in vivo experimental protocols for studying the effects of colesevelam in rodent models, particularly in the context of metabolic diseases such as diet-induced obesity and non-alcoholic steatohepatitis (NASH). It includes comprehensive methodologies for animal models, drug administration, and key endpoint analyses, along with a summary of expected quantitative outcomes and a visualization of the key signaling pathways involved.

Data Presentation: Quantitative Effects of Colesevelam in a Diet-Induced Obesity Mouse Model

The following table summarizes the typical effects of colesevelam treatment in a diet-induced obesity (DIO) mouse model. C57BL/6J mice are fed a high-fat diet (HFD) to induce obesity and related metabolic dysregulation, followed by treatment with colesevelam mixed in the diet (typically 2% w/w).

Parameter	Control (High-Fat Diet)	Colesevelam (2% w/w in HFD)	Percent Change	Reference
Body & Liver Metrics
Body Weight Gain	High	Reduced	↓	[5][6]
Liver Weight	Increased	Reduced	↓	[5][6]
Glycemic Control
Fasting Plasma Glucose	Elevated	Normalized	↓	[1]
Glucose Tolerance (IPGTT)	Impaired	Improved	↓	[1]
Plasma Insulin	Elevated	Reduced	↓	[1]
Lipid Profile
Hepatic Cholesterol	Elevated	Normalized	↓	[1][7]
Plasma Total Cholesterol	Elevated	Reduced	↓[8]	[8]
Plasma Non-HDL Cholesterol	Elevated	Reduced	↓[8]	[8]
Bile Acid Metabolism
Fecal Bile Acid Excretion	Baseline	Increased	↑	[7]

Experimental Protocols

Protocol 1: Induction of Diet-Induced Obesity (DIO) and Colesevelam Administration in Mice

This protocol describes the induction of obesity in C57BL/6J mice using a high-fat diet (HFD) and subsequent treatment with colesevelam.

Materials:

• Male C57BL/6J mice (6-8 weeks old)

• Standard chow diet

• High-fat diet (HFD; e.g., 60% kcal from fat)

• Colesevelam hydrochloride powder

• Animal housing with controlled environment (12-hour light/dark cycle, constant temperature, and humidity)

• Metabolic cages for fecal collection

Procedure:

• Acclimatization: Upon arrival, acclimatize mice to the animal facility for at least one week, with ad libitum access to standard chow and water.[2]

• Obesity Induction:

  • Randomly assign mice to two groups: a control group receiving a standard chow diet and a DIO group receiving an HFD.

  • Feed the mice their respective diets for 15 weeks to induce a stable obese phenotype.[1] Monitor body weight weekly.

• Colesevelam Treatment:

  • After the 15-week induction period, divide the DIO mice into two subgroups: one continuing on the HFD (Control) and another receiving the HFD supplemented with 2% (w/w) colesevelam.[7]

  • To prepare the colesevelam-supplemented diet, thoroughly mix colesevelam hydrochloride powder with the powdered HFD.

  • Provide the respective diets to the mice for the desired treatment duration (e.g., 7 days to 20 weeks).[1][5]

• Monitoring and Sample Collection:

  • Continue to monitor body weight and food intake regularly.

  • Towards the end of the treatment period, house mice individually in metabolic cages for 24-48 hours to collect feces for bile acid analysis. Store fecal samples at -80°C.

  • At the end of the study, collect blood and tissues for further analysis as described in the subsequent protocols.

Protocol 2: Intraperitoneal Glucose Tolerance Test (IPGTT)

The IPGTT is performed to assess glucose metabolism and the body's ability to clear a glucose load.

Materials:

• Fasted mice (from Protocol 1)

• Sterile 20% D-glucose solution in saline

• Glucometer and glucose test strips

• Restraining device for mice

• Sterile syringes and needles (27G)

• Timer

Procedure:

• Fasting: Fast mice overnight for approximately 16 hours, ensuring free access to water.[9]

• Baseline Glucose Measurement (t=0):

  • Weigh each mouse.

  • Gently restrain the mouse and make a small incision at the tip of the tail with a sterile scalpel blade.

  • Wipe away the first drop of blood and use the second drop to measure the baseline blood glucose level with a glucometer.[10]

• Glucose Administration:

  • Calculate the volume of 20% glucose solution required for each mouse to achieve a dose of 2 g/kg body weight. The injection volume in µl is typically 10 times the body weight in grams.[9]

  • Administer the calculated volume of glucose solution via intraperitoneal (IP) injection. Start the timer immediately after injection.

• Blood Glucose Monitoring:

  • Measure blood glucose levels from the tail vein at 15, 30, 60, and 120 minutes post-injection.[10] For each time point, gently remove the clot from the initial incision to obtain a fresh drop of blood.

Protocol 3: Bile Acid Extraction and Quantification from Feces and Plasma by LC-MS/MS

This protocol outlines the extraction and analysis of bile acids from fecal and plasma samples.

Materials:

• Fecal and plasma samples (from Protocol 1)

• Lyophilizer

• Homogenizer

• Extraction solvent (e.g., 75% ethanol (B145695) with internal standards)

• Acetonitrile (B52724) with 1% formic acid

• Centrifuge

• LC-MS/MS system

Procedure:

• Fecal Bile Acid Extraction:

  • Lyophilize and homogenize fecal samples.

  • Weigh approximately 20-50 mg of dried feces.

  • Add an appropriate volume of extraction solvent (e.g., 75% ethanol containing internal standards).

  • Homogenize and incubate the samples.

  • Centrifuge to pellet solid debris and collect the supernatant for LC-MS/MS analysis.[11]

• Plasma Bile Acid Extraction:

  • To 100 µL of plasma, add four volumes of acetonitrile containing 1% formic acid and internal standards.

  • Incubate at room temperature with shaking for two hours.

  • Centrifuge at 13,000 RPM for 20 minutes at 5°C to pellet proteins.[11]

  • Collect the supernatant and dry it under reduced pressure. Reconstitute the extract for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Utilize a targeted LC-MS/MS method for the quantification of individual bile acid species. A C18 reverse-phase column is commonly used for separation.[11] The mass spectrometer is operated in dynamic multiple reaction monitoring (dMRM) mode in both positive and negative ionization modes for optimal detection of a wide range of bile acids.[11]

Signaling Pathways and Experimental Workflow Visualization

Colesevelam's Dual Mechanism of Action

Colesevelam exerts its metabolic effects through two primary signaling pathways: the Farnesoid X Receptor (FXR) pathway and the Takeda G-protein-coupled receptor 5 (TGR5) pathway.

Caption: Colesevelam's dual mechanism on lipid and glucose metabolism.

General Experimental Workflow for In Vivo Colesevelam Studies

The following diagram outlines a typical experimental workflow for investigating the in vivo effects of colesevelam in a DIO mouse model.

Caption: A typical workflow for in vivo studies of colesevelam.

References

• 1. Colesevelam suppresses hepatic glycogenolysis by TGR5-mediated induction of GLP-1 action in DIO mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Video: Intraperitoneal Glucose Tolerance Test, Measurement of Lung Function, and Fixation of the Lung to Study the Impact of Obesity and Impaired Metabolism on Pulmonary Outcomes [jove.com]
• 4. Rapid quantification of murine bile acids using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Colesevelam ameliorates non-alcoholic steatohepatitis and obesity in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Colesevelam ameliorates non-alcoholic steatohepatitis and obesity in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. academic.oup.com [academic.oup.com]
• 9. Intraperitoneal glucose tolerance test (IPGTT) Protocol - IMPReSS [web.mousephenotype.org]
• 10. MPD: GMC11: project protocol [phenome.jax.org]
• 11. lcms.cz [lcms.cz]

Application Notes and Protocols: Utilizing Colesevelam in Diet-Induced Obesity Mouse Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Colesevelam, a bile acid sequestrant, in preclinical mouse models of diet-induced obesity. The following sections detail the metabolic effects of Colesevelam, outline key experimental protocols, and illustrate the underlying signaling pathways. This information is intended to guide researchers in designing and implementing studies to investigate the therapeutic potential of Colesevelam and similar compounds in metabolic diseases.

Summary of Metabolic Effects of Colesevelam

Colesevelam administration in diet-induced obese mice has been shown to elicit a range of beneficial metabolic effects. These include reductions in body weight gain, improved glucose homeostasis, and amelioration of non-alcoholic steatohepatitis (NASH). A summary of the key quantitative findings from various studies is presented below.

Table 1: Effects of Colesevelam on Body Weight and Adiposity

Parameter	Mouse Model	Diet	Treatment Details	Outcome	Citation
Body Weight	Microbiome-humanized C57BL/6	Western Diet	2% Colesevelam in diet for 20 weeks	Significantly lower absolute body weight and reduced body weight gain compared to controls.	[1][2][3]
Subcutaneous White Fat	Microbiome-humanized C57BL/6	Western Diet	2% Colesevelam in diet for 20 weeks	Decreased gain compared to controls.	[1]
Mesenteric White Fat	Microbiome-humanized C57BL/6	Western Diet	2% Colesevelam in diet for 20 weeks	Decreased gain compared to controls.	[1]
Body Weight	Diet-Induced Obese (DIO) C57BL/6	60% High-Fat Diet	Colesevelam for 7 days	No significant alteration in body weight.	[4]

Table 2: Effects of Colesevelam on Hepatic Parameters

Parameter	Mouse Model	Diet	Treatment Details	Outcome	Citation
Liver Weight	Microbiome-humanized C57BL/6	Western Diet	2% Colesevelam in diet for 20 weeks	Decreased liver weight and liver-to-body weight ratio.	[1][3][5]
Hepatic Steatosis	Microbiome-humanized C57BL/6	Western Diet	2% Colesevelam in diet for 20 weeks	Ameliorated.	[1][2][3][5]
Hepatic Inflammation	Microbiome-humanized C57BL/6	Western Diet	2% Colesevelam in diet for 20 weeks	Ameliorated.	[1][2][3][5]
Hepatic Fibrosis	Microbiome-humanized C57BL/6	Western Diet	2% Colesevelam in diet for 20 weeks	Ameliorated.	[1][2][3][5]
Hepatic Cholesterol	Diet-Induced Obese (DIO) C57BL/6	60% High-Fat Diet	Colesevelam for 7 days	Normalized.	[4]
Hepatic Cholesterol	Microbiome-humanized C57BL/6	Western Diet	2% Colesevelam in diet for 20 weeks	Decreased.	[1][2][3][5]

Table 3: Effects of Colesevelam on Glucose Homeostasis and Insulin (B600854) Sensitivity

Parameter	Mouse Model	Diet	Treatment Details	Outcome	Citation
Insulin Resistance	Microbiome-humanized C57BL/6	Western Diet	2% Colesevelam in diet for 20 weeks	Ameliorated.	[1][2][3][5]
Plasma Glucose	Diet-Induced Obese (DIO) C57BL/6	60% High-Fat Diet	Colesevelam for 7 days	Normalized plasma glucose levels.	[4]
Glucose Tolerance Test (GTT)	Diet-Induced Obese (DIO) C57BL/6	60% High-Fat Diet	Colesevelam for 7 days	Significantly reduced glucose excursion.	[4]
Plasma Insulin	Diet-Induced Obese (DIO) C57BL/6	60% High-Fat Diet	Colesevelam for 7 days	Reduced hyperinsulinemia.	[4]
Hepatic Glycogenolysis	Diet-Induced Obese (DIO) C57BL/6	60% High-Fat Diet	Colesevelam for 7 days	Suppressed.	[4][6]
Hepatic Glucose Production	Diet-Induced Obese (DIO) C57BL/6	60% High-Fat Diet	Colesevelam for 7 days	Significantly reduced.	[4][6]
GLP-1 Release	Diet-Induced Obese (DIO) rodents	High-Fat Diet	Colesevelam treatment	Increased.	[1][4][7]

Table 4: Effects of Colesevelam on Other Metabolic Parameters

Parameter	Mouse Model	Diet	Treatment Details	Outcome	Citation
Plasma Lipopolysaccharide (LPS)	Microbiome-humanized C57BL/6	Western Diet	2% Colesevelam in diet for 20 weeks	Significantly decreased LPS concentrations.	[1][2][3][5]
Intestinal Antimicrobials (Reg3g, Reg3b)	Microbiome-humanized C57BL/6	Western Diet	2% Colesevelam in diet for 20 weeks	Induced gene expression in the distal small intestine.	[1][2][3][5]

Experimental Protocols

This section provides detailed methodologies for key experiments involving the administration of Colesevelam to diet-induced obesity mouse models.

Diet-Induced Obesity Mouse Model

• Animal Model: Male C57BL/6J mice are commonly used. Other models may include microbiome-humanized germ-free mice or specific knockout strains (e.g., FXR KO, TGR5 KO) to investigate specific mechanisms.

• Acclimatization: House mice under a 12-hour light/dark cycle with ad libitum access to food and water. Allow for an acclimatization period of at least one week before starting the experimental diet.

• Induction of Obesity:

  • High-Fat Diet (HFD): Feed mice a diet containing 60% kcal from fat (e.g., Research Diets, D12492i) for 11-15 weeks to induce obesity, hyperinsulinemia, and glucose intolerance.[4]

  • Western-Style Diet (WSD): A diet containing approximately 42% kcal from fat and 43% kcal from carbohydrates (e.g., Teklad Diets, TD. 200289) can also be used to induce obesity and features of NASH over a 20-week period.[1]

• Monitoring: Monitor body weight and food intake weekly throughout the study.

Colesevelam Administration

• Dosage: Colesevelam is typically administered as a 2% (w/w) admixture in the powdered diet.[1][8]

• Preparation: Thoroughly mix the Colesevelam hydrochloride powder with the powdered experimental diet to ensure uniform distribution.

• Treatment Period: The duration of treatment can vary depending on the study endpoints. Short-term studies may last for 7 days[4], while longer-term studies to assess chronic effects on obesity and NASH can extend for 20 weeks.[1]

• Control Group: The control group should receive the same experimental diet without the addition of Colesevelam.

Metabolic Phenotyping

• Glucose Tolerance Test (GTT):

  • Fast mice for 4-6 hours.

  • Administer a baseline blood glucose measurement from the tail vein.

  • Administer an intraperitoneal (i.p.) injection of glucose (2 g/kg body weight).[4]

  • Measure blood glucose levels at 15, 30, 60, 90, and 120 minutes post-injection.

• Insulin and Glucagon (B607659) Measurement:

  • Collect blood samples from fasted mice.

  • Separate plasma by centrifugation.

  • Measure insulin and glucagon levels using commercially available ELISA kits.

• Hepatic Glucose Production:

  • This can be measured in vivo using a steady-state infusion of [U-13C]glucose in catheterized, awake mice.

  • Measure the fractional enrichment of tail vein glucose by GC-MS to determine glucose turnover.[4]

Tissue and Blood Sample Collection and Analysis

• Terminal Procedure: At the end of the study, euthanize mice following approved institutional guidelines.

• Blood Collection: Collect blood via cardiac puncture for plasma analysis.

• Tissue Harvesting: Harvest liver, subcutaneous fat, and mesenteric fat, weigh them, and snap-freeze in liquid nitrogen or fix in formalin for histological analysis.

• Biochemical Analysis:

  • Measure plasma levels of lipopolysaccharide (LPS) using a limulus amebocyte lysate assay.

  • Determine hepatic and plasma cholesterol levels using enzymatic assays.

• Gene Expression Analysis:

  • Isolate RNA from liver and intestinal tissues.

  • Perform quantitative real-time PCR (qRT-PCR) to measure the expression of genes involved in bile acid synthesis (e.g., Cyp7a1, Cyp8b1), FXR signaling (e.g., Fgf15, Shp), TGR5 signaling, and inflammation.

Signaling Pathways and Mechanisms of Action

Colesevelam exerts its metabolic benefits through multiple, interconnected signaling pathways. The primary mechanism involves the sequestration of bile acids in the intestine, which initiates a cascade of downstream effects.

FXR-FGF15-CYP7A1 Axis

By binding bile acids in the ileum, Colesevelam prevents their reabsorption and subsequent activation of the farnesoid X receptor (FXR). This leads to reduced expression of fibroblast growth factor 15 (FGF15) in the intestine. The decrease in circulating FGF15 relieves its inhibitory effect on the liver, resulting in the upregulation of cholesterol 7α-hydroxylase (CYP7A1), the rate-limiting enzyme in bile acid synthesis.[1] This increased synthesis of bile acids from cholesterol contributes to lower hepatic and systemic cholesterol levels.

Caption: Colesevelam's effect on the FXR-FGF15-CYP7A1 signaling axis.

TGR5-GLP-1 Pathway

Colesevelam, complexed with bile acids, can activate the Takeda G-protein-coupled receptor 5 (TGR5) in the intestine.[1][4][6] This activation stimulates the release of glucagon-like peptide-1 (GLP-1).[4][7] Increased GLP-1 levels then act on the liver to suppress hepatic glycogenolysis, leading to reduced hepatic glucose production and improved glycemic control.[4][6]

Caption: Colesevelam's activation of the TGR5-GLP-1 signaling pathway.

Experimental Workflow

The following diagram outlines a typical experimental workflow for evaluating the effects of Colesevelam in a diet-induced obesity mouse model.

Caption: A standard experimental workflow for Colesevelam studies in obese mice.

References

• 1. Colesevelam ameliorates non-alcoholic steatohepatitis and obesity in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Colesevelam ameliorates non-alcoholic steatohepatitis and obesity in mice [escholarship.org]
• 4. Colesevelam suppresses hepatic glycogenolysis by TGR5-mediated induction of GLP-1 action in DIO mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Colesevelam ameliorates non-alcoholic steatohepatitis and obesity in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Colesevelam suppresses hepatic glycogenolysis by TGR5-mediated induction of GLP-1 action in DIO mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Atypical Mechanism of Glucose Modulation by Colesevelam in Patients with Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Application Notes and Protocols for Colesevelam Administration and Dosage in Rat Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the administration and dosage of colesevelam (B1170362) in rat studies, drawing from various preclinical investigations. The protocols outlined below are intended to serve as a foundational resource for designing and executing experiments involving this second-generation bile acid sequestrant.

Quantitative Data Summary

The following tables summarize the dosages and administration details of colesevelam used in various rat studies.

Table 1: Colesevelam Dosage and Administration in Rat Toxicity and Fertility Studies

Study Type	Rat Strain	Administration Route	Dosage	Duration	Key Findings	Reference
Developmental Toxicity	Sprague-Dawley	Dietary Admixture	300, 1,000, or 3,000 mg/kg/day	During gestation	No maternal or fetal toxicity observed.	[1]
Pre- and Postnatal Toxicity	Sprague-Dawley	Oral Gavage	100, 300, or 1,000 mg/kg/day	Gestation Day 6 to Postpartum Day 22	No adverse effects on gestation, parturition, lactation, or F1 generation development.	[1][2]
Fertility and Reproductive Performance	Not Specified	Dietary Admixture	0.2, 1, and 2 g/kg/day (200, 1000, 2000 mg/kg/day)	Males: 4 weeks pre-mating and 3 weeks cohabitation. Females: 2 weeks pre-mating to Gestation Day 7.	No significant adverse reproductive or fertility effects.	[3][4]

Table 2: Colesevelam Dosage and Administration in Rat Metabolic Studies

Study Focus	Rat Strain	Administration Route	Dosage	Duration	Key Findings	Reference
Hypercholesterolemia	Not Specified	Dietary Admixture	0.2% to 0.8% in the diet	Not Specified	Dose-related increase in fecal bile acid excretion.	[4]
Hypercholesterolemia	Not Specified	Oral Administration	300 and 1,000 mg/kg/day	15 days	Reduced serum cholesterol by 8% and 20%, respectively.	[4]
Insulin (B600854) Resistance	Diet-Induced Obesity (F-DIO) F344 rats	Dietary Admixture	2% in high-energy diet	4 weeks	Improved glucose tolerance and increased GLP-1 release.	[5][6]

Experimental Protocols

2.1. Protocol for Dietary Admixture of Colesevelam

This protocol is suitable for long-term studies where continuous administration is desired.

Materials:

• Colesevelam hydrochloride powder

• Standard or specialized rat chow (powdered or pellet form)

• Precision balance

• Spatula

• Mixing container (e.g., stainless steel bowl or a small feed mixer)

• Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

• Dose Calculation: Determine the required concentration of colesevelam in the feed (e.g., 2% by weight). For a 1 kg batch of feed, 20 g of colesevelam hydrochloride would be needed.

• Preparation of Medicated Feed:

  • Weigh the required amount of colesevelam hydrochloride powder accurately.

  • If using powdered chow, add the colesevelam to the chow in the mixing container. Mix thoroughly to ensure a homogenous distribution. Start with a small amount of chow and triturate the colesevelam with it before adding the rest of the chow to ensure even mixing.

  • If using pelleted chow, the pellets will need to be ground to a powder before mixing with the colesevelam. The mixture can then be re-pelleted if necessary, though offering it as a meal is often sufficient.

• Administration:

  • Provide the medicated feed to the rats ad libitum.

  • Replace the feed regularly (e.g., every 2-3 days) to maintain freshness.

  • Monitor food consumption to estimate the daily dose of colesevelam consumed by each animal.

2.2. Protocol for Oral Gavage of Colesevelam

This protocol is suitable for studies requiring precise, intermittent dosing.

Materials:

• Colesevelam hydrochloride powder

• Vehicle (e.g., sterile water, 0.5% methylcellulose)

• Precision balance

• Mortar and pestle (optional, for fine powdering)

• Magnetic stirrer and stir bar

• Volumetric flask

• Appropriately sized syringes (e.g., 1 mL, 3 mL)

• Stainless steel, curved gavage needles (16-18 gauge for adult rats)

• Animal scale

• PPE: lab coat, gloves, safety glasses

Procedure:

• Formulation Preparation:

  • Calculate the required concentration of the colesevelam suspension based on the desired dosage (e.g., mg/kg) and the dosing volume (typically 5-10 mL/kg for rats). For a 100 mg/kg dose in a 300g rat with a dosing volume of 5 mL/kg, the rat would receive 1.5 mL of a 20 mg/mL suspension.

  • Weigh the necessary amount of colesevelam hydrochloride.

  • Levigate the powder with a small amount of the vehicle to form a smooth paste.

  • Gradually add the remaining vehicle while stirring continuously with a magnetic stirrer to create a uniform suspension.

• Animal Preparation and Dosing:

  • Weigh the rat immediately before dosing to calculate the precise volume of the suspension to be administered.

  • Gently restrain the rat.

  • Measure the correct length for gavage needle insertion by holding the needle alongside the rat, with the tip at the last rib; the hub of the needle should be at the level of the incisors.

  • Draw the calculated volume of the colesevelam suspension into the syringe with the gavage needle attached.

  • Insert the gavage needle into the mouth, passing it over the tongue and into the esophagus. The needle should pass with minimal resistance. If resistance is met, withdraw and re-insert.

  • Slowly administer the suspension.

  • Withdraw the needle gently and return the animal to its cage.

  • Monitor the animal for any signs of distress post-administration.

Visualizations

3.1. Signaling Pathway: Colesevelam's Mechanism of Action

The following diagram illustrates the key signaling pathway affected by colesevelam. By binding to bile acids in the intestine, colesevelam prevents their reabsorption, leading to a cascade of events that ultimately lowers cholesterol and can improve glycemic control.

Caption: Mechanism of action of colesevelam.

3.2. Experimental Workflow

The diagram below outlines a typical experimental workflow for a rat study investigating the effects of colesevelam.

Caption: General experimental workflow for a rat study.

References

• 1. Colesevelam hydrochloride does not cause maternal or fetal toxicity in rats and rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. DailyMed - COLESEVELAM HYDROCHLORIDE tablet [dailymed.nlm.nih.gov]
• 3. Dietary administration of colesevelam hydrochloride does not affect fertility or reproductive performance in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. journals.physiology.org [journals.physiology.org]
• 6. Colesevelam improves insulin resistance in a diet-induced obesity (F-DIO) rat model by increasing the release of GLP-1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: In Vitro Bile Acid Binding Assay for Colesevelam

For Researchers, Scientists, and Drug Development Professionals

Introduction

Colesevelam (B1170362) is a second-generation bile acid sequestrant designed to lower low-density lipoprotein cholesterol (LDL-C).[1][2][3] Unlike first-generation agents, Colesevelam is a non-absorbed, water-insoluble polymer with a unique hydrogel structure, which contributes to its higher affinity and capacity for binding bile acids in the intestine.[2][4][5][6] This sequestration prevents the reabsorption of bile acids through enterohepatic circulation, leading to their excretion in feces.[1][7][8] The resulting depletion of the bile acid pool in the liver stimulates the upregulation of cholesterol 7-alpha-hydroxylase, the rate-limiting enzyme in bile acid synthesis from cholesterol. This, in turn, increases the demand for cholesterol in hepatocytes, leading to an upregulation of LDL receptors and enhanced clearance of LDL-C from the bloodstream.[2][7]

These application notes provide a detailed protocol for an in vitro bile acid binding assay for Colesevelam, enabling researchers to assess its binding characteristics. The protocol is based on established methodologies and is suitable for comparative studies, such as bioequivalence assessments.[3][8][9]

Mechanism of Action: Bile Acid Sequestration

The primary mechanism of action of Colesevelam is the binding of bile acids in the gastrointestinal tract to form a non-absorbable complex.[1][7] This interrupts the enterohepatic circulation of bile acids, leading to a cascade of events that ultimately lowers plasma LDL-C levels.

Caption: Mechanism of Colesevelam in lowering LDL-C.

Experimental Protocols

This section details the methodologies for performing equilibrium and kinetic in vitro binding studies with Colesevelam.

Materials and Reagents

• Colesevelam Hydrochloride (Test and Reference products)

• Glycocholic acid (GC)

• Glycochenodeoxycholic acid (GCDC)

• Taurodeoxycholic acid (TDC)

• Simulated Intestinal Fluid (SIF), pH 6.8 (without enzyme)

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Potassium phosphate (B84403)

• HPLC or LC-MS/MS system

• Incubator shaker (37°C)

• Filtration apparatus

Experimental Workflow

The general workflow for the in vitro bile acid binding assay involves several key steps from preparation to data analysis.

Caption: Experimental workflow for the in vitro assay.

Preparation of Solutions

• Simulated Intestinal Fluid (SIF, pH 6.8): Prepare a 0.05M potassium phosphate buffer solution in water and adjust the pH to 6.8 using 0.2N NaOH.[9]

• Bile Acid Stock Solution: Prepare a 40 mM stock solution of mixed bile acid salts in SIF. The molar proportion of the bile acids should be 3:3:1 for Glycocholic Acid (GC), Glycochenodeoxycholic Acid (GCDC), and Taurodeoxycholic Acid (TDC), respectively.[8][9]

Equilibrium Binding Study

The equilibrium binding study is crucial for determining the binding affinity and capacity of Colesevelam.[8][10]

• Incubation Setup:

  • For each test and reference product, set up at least eight incubation flasks.

  • Add a fixed amount of Colesevelam hydrochloride (e.g., equivalent to 10 mg) to each flask.[8]

  • Add varying concentrations of the mixed bile acid stock solution to the flasks to achieve a range of final concentrations (e.g., 0.1 mM to 27.5 mM).[9]

• Incubation: Incubate the flasks at 37°C with continuous shaking (e.g., 150 rpm) for a predetermined time sufficient to reach equilibrium (e.g., 3 hours, as determined by kinetic studies).[9][11]

• Sample Collection and Processing:

  • After incubation, filter the samples to separate the solid Colesevelam-bile acid complex from the supernatant containing unbound bile acids.[9]

  • The filtrate may require further dilution before analysis.[9]

• Quantification: Analyze the concentration of each unbound bile acid in the filtrate using a validated HPLC or LC-MS/MS method.[9][12][13][14][15]

• Acid Pre-treatment (Optional but Recommended): To mimic the acidic environment of the stomach, an acid pre-treatment step can be included.

  • Incubate the Colesevelam product in HCl at 37°C.[9]

  • After incubation, filter the mixture and rinse with SIF until the filtrate pH reaches 6.8.[9]

  • Proceed with the equilibrium binding study as described above.[9]

Kinetic Binding Study

This study supports the equilibrium binding study by determining the time required to reach binding equilibrium.[8][10]

• Incubation Setup:

  • Prepare incubation flasks with a fixed amount of Colesevelam hydrochloride.

  • Add the mixed bile acid solution at a constant concentration (e.g., a low and a high concentration from the equilibrium study, such as 0.3 mM and 3.0 mM).[8]

• Incubation and Sampling: Incubate the flasks at 37°C with shaking. Collect aliquots at various time points (e.g., 0.5, 1, 2, 3, 4, and 6 hours).

• Sample Processing and Quantification: Process and analyze the samples as described for the equilibrium binding study to determine the concentration of unbound bile acids at each time point.

Data Presentation and Analysis

The data obtained from the equilibrium binding study can be analyzed using the Langmuir adsorption isotherm model to determine the binding affinity constant (k1) and the maximum binding capacity constant (k2).[8][10]

The Langmuir equation is as follows:

(Ceq / (x/m)) = (1 / (k1 * k2)) + (Ceq / k2)

Where:

• Ceq: The equilibrium concentration of the unbound bile acid in the solution.

• x: The amount of bile acid bound to Colesevelam.

• m: The amount of Colesevelam used.

• k1: The affinity constant.

• k2: The maximum binding capacity constant.

A plot of Ceq / (x/m) versus Ceq will yield a straight line with a slope of 1/k2 and a y-intercept of 1/(k1*k2).

Quantitative Data Summary

The following table summarizes typical binding parameters for Colesevelam with different bile acids.

Bile Acid	Binding Affinity (k1)	Binding Capacity (k2)	Notes
Glycocholic Acid (GC)	High	High	GC is a major bile acid in humans, and Colesevelam shows significant binding to it.[8]
Glycochenodeoxycholic Acid (GCDC)	Moderate	Moderate	Colesevelam effectively binds this dihydroxy bile acid.[1]
Taurodeoxycholic Acid (TDC)	Moderate	Moderate	Another key bile acid that is sequestered by Colesevelam.
Total Bile Acids	High	High	Overall, Colesevelam demonstrates a high capacity for binding a mixture of bile acids.[8]

Note: The actual values for k1 and k2 will be determined experimentally.

Conclusion

This in vitro bile acid binding assay provides a robust and reproducible method for characterizing the binding properties of Colesevelam. The detailed protocols for equilibrium and kinetic studies, along with the data analysis framework, offer a comprehensive approach for researchers in drug development and related scientific fields. The higher binding affinity and capacity of Colesevelam compared to older bile acid sequestrants contribute to its clinical efficacy and improved side-effect profile.[5][6][16]

References

• 1. Bile Acid Sequestrants: Putting a Unique Mechanism to Work - The Medical Xchange [themedicalxchange.com]
• 2. bjcardio.co.uk [bjcardio.co.uk]
• 3. researchgate.net [researchgate.net]
• 4. New treatment for bile salt malabsorption - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Colesevelam: potential uses for the newest bile resin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Colesevelam - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. walshmedicalmedia.com [walshmedicalmedia.com]
• 9. basinc.com [basinc.com]
• 10. accessdata.fda.gov [accessdata.fda.gov]
• 11. researchgate.net [researchgate.net]
• 12. LC-MS/MS Analysis of Bile Acids in In Vitro Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. LC-MS/MS Analysis of Bile Acids in In Vitro Samples | Springer Nature Experiments [experiments.springernature.com]
• 14. researchgate.net [researchgate.net]
• 15. Bile Acid Detection Techniques and Bile Acid-Related Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Intervention and alternatives | Bile acid malabsorption: colesevelam | Advice | NICE [nice.org.uk]

Application Notes and Protocols for Studying Colesevelam's Effects in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Colesevelam (B1170362) hydrochloride is a second-generation bile acid sequestrant approved for the treatment of hypercholesterolemia and type 2 diabetes mellitus.[1][2] Unlike many pharmaceuticals, Colesevelam is a non-absorbed polymer that exerts its effects locally in the intestine by binding bile acids.[1][3] This sequestration disrupts the enterohepatic circulation of bile acids, leading to a cascade of downstream metabolic effects. Investigating these effects at a cellular level is crucial for understanding its mechanism of action and for the development of new therapies.

These application notes provide detailed methodologies for studying the multifaceted effects of Colesevelam in vitro, focusing on its impact on bile acid signaling, cholesterol metabolism, and glucose homeostasis.

Core Mechanisms of Action Amenable to Cell Culture Studies

Colesevelam's primary mode of action is the binding of bile acids in the intestinal lumen. This has two major consequences that can be modeled in vitro:

• Reduced Farnesoid X Receptor (FXR) Activation in the Intestine: By sequestering bile acids, Colesevelam reduces their availability to activate FXR, a nuclear receptor that is a key regulator of bile acid, lipid, and glucose metabolism.[4]

• Enhanced Takeda G-protein-coupled Receptor 5 (TGR5) Signaling: The Colesevelam-bile acid complex can activate TGR5, a G-protein coupled receptor expressed on the surface of various cells, including enteroendocrine L-cells, leading to the secretion of glucagon-like peptide-1 (GLP-1).[5][6]

These primary effects trigger downstream events in hepatocytes and other cell types, which can also be investigated using cell culture models.

Data Presentation

The following tables summarize the expected quantitative outcomes from the described experimental protocols.

Table 1: Effects of Colesevelam on Bile Acid Sequestration and Signaling

Parameter	Assay	Expected Outcome with Colesevelam Treatment	Reference
Bile Acid Binding	In Vitro Bile Acid Binding Assay	Increased sequestration of bile acids (e.g., glycocholic acid)	[1]
FXR Activation	FXR Reporter Gene Assay	Indirectly reduces FXR activation by sequestering bile acid ligands	[4]
TGR5 Activation	TGR5 Reporter Gene Assay	The Colesevelam-bile acid complex can activate TGR5 signaling	[5][6]
GLP-1 Secretion	GLP-1 Secretion Assay	Increased GLP-1 secretion from enteroendocrine cells	[7]

Table 2: Effects of Colesevelam on Hepatic Cholesterol and Bile Acid Metabolism

Parameter	Assay	Expected Outcome with Colesevelam Treatment	Reference
CYP7A1 Gene Expression	qRT-PCR	Upregulation of CYP7A1 mRNA levels	[8]
Cholesterol Uptake	Fluorescent Cholesterol Uptake Assay	Increased uptake of LDL-cholesterol	[9]
Fibroblast Growth Factor 19 (FGF19) Secretion	ELISA	Decreased FGF19 secretion from intestinal cells	[8]

Experimental Protocols

Protocol 1: Preparation of Colesevelam-Bile Acid Complex for Cell Culture

This protocol describes the preparation of a Colesevelam-bile acid complex, which is essential for studying the effects of Colesevelam on TGR5 signaling in vitro.

Materials:

• Colesevelam hydrochloride powder

• Bile acids (e.g., taurocholic acid - TCA)

• Simulated Intestinal Fluid (SIF) without enzymes, pH 6.8

• Sterile water

• 0.22 µm sterile filter

Procedure:

• Prepare a stock solution of Colesevelam hydrochloride in sterile water (e.g., 10 mg/mL).

• Prepare a stock solution of the desired bile acid (e.g., TCA) in SIF.

• In a sterile tube, combine the Colesevelam solution with the bile acid solution at a specific molar ratio (e.g., a saturating concentration of bile acid).

• Incubate the mixture at 37°C for at least 3 hours with gentle agitation to allow for complex formation.[10]

• The resulting suspension contains the Colesevelam-bile acid complex and can be added to cell culture media at the desired final concentration. Note that this will be a suspension, not a solution.

Protocol 2: In Vitro Bile Acid Binding Assay

This assay quantifies the bile acid binding capacity of Colesevelam.

Materials:

• Colesevelam hydrochloride

• A mixture of bile salts (e.g., glycocholic acid, glycochenodeoxycholic acid, and taurodeoxycholic acid)[1]

• Simulated Intestinal Fluid (SIF), pH 6.8

• HPLC system with UV detector

Procedure:

• Prepare a series of solutions with varying concentrations of the bile salt mixture in SIF.

• Add a fixed amount of Colesevelam to each solution.

• Incubate at 37°C for 24 hours to reach equilibrium.[1]

• Centrifuge the samples to pellet the Colesevelam-bile acid complex.

• Analyze the supernatant using HPLC to determine the concentration of unbound bile acids.[1]

• Calculate the amount of bound bile acids by subtracting the unbound concentration from the initial concentration.

Protocol 3: Farnesoid X Receptor (FXR) Activation Reporter Assay

This cell-based assay indirectly measures the effect of Colesevelam on FXR activation by assessing its ability to sequester FXR ligands (bile acids).

Materials:

• HepG2 cells (or other suitable cell line expressing FXR)

• FXR-responsive luciferase reporter plasmid

• Control plasmid (e.g., Renilla luciferase)

• Transfection reagent

• Bile acid (e.g., chenodeoxycholic acid - CDCA) as an FXR agonist

• Colesevelam

• Luciferase assay system

Procedure:

• Co-transfect HepG2 cells with the FXR reporter plasmid and the control plasmid.

• Plate the transfected cells in a 96-well plate.

• Pre-incubate the cells with varying concentrations of Colesevelam for 1-2 hours.

• Add a fixed concentration of the FXR agonist (CDCA) to the wells.

• Incubate for 24 hours at 37°C.

• Measure luciferase activity according to the manufacturer's protocol.

• Normalize the FXR reporter luciferase activity to the control luciferase activity.

Protocol 4: TGR5 Activation Reporter Assay

This assay determines if the Colesevelam-bile acid complex can activate TGR5.

Materials:

• HEK293 cells stably expressing TGR5 and a CRE-luciferase reporter

• Colesevelam-bile acid complex (prepared as in Protocol 1)

• Positive control TGR5 agonist (e.g., lithocholic acid - LCA)

• Luciferase assay system

Procedure:

• Plate the TGR5 reporter cells in a 96-well plate.

• Treat the cells with varying concentrations of the Colesevelam-bile acid complex.

• Include wells with the positive control agonist and a vehicle control.

• Incubate for 6-24 hours at 37°C.

• Measure luciferase activity.

Protocol 5: GLP-1 Secretion from Enteroendocrine Cells

This protocol measures the ability of the Colesevelam-bile acid complex to stimulate GLP-1 secretion from enteroendocrine L-cells.

Materials:

• GLUTag or STC-1 cell line

• Colesevelam-bile acid complex

• Positive control for GLP-1 secretion (e.g., phorbol (B1677699) 12,13-dibutyrate - PDBU)

• GLP-1 ELISA kit

Procedure:

• Plate GLUTag or STC-1 cells in a 24-well plate.

• Wash the cells with secretion buffer (e.g., KRB buffer).

• Add the Colesevelam-bile acid complex at various concentrations.

• Incubate for 2 hours at 37°C.

• Collect the supernatant.

• Measure the concentration of GLP-1 in the supernatant using an ELISA kit.

Protocol 6: Cholesterol 7α-hydroxylase (CYP7A1) Gene Expression Analysis

This assay determines the effect of reduced bile acid signaling on the rate-limiting enzyme in bile acid synthesis.

Materials:

• HepG2 cells

• Bile acid (e.g., CDCA)

• Colesevelam

• RNA extraction kit

• qRT-PCR reagents and instrument

• Primers for CYP7A1 and a housekeeping gene (e.g., GAPDH)

Procedure:

• Plate HepG2 cells and allow them to adhere.

• Treat the cells with a bile acid (to suppress basal CYP7A1 expression) in the presence or absence of Colesevelam.

• Incubate for 24 hours.

• Extract total RNA from the cells.

• Perform qRT-PCR to quantify the mRNA levels of CYP7A1 and the housekeeping gene.

• Normalize CYP7A1 expression to the housekeeping gene and calculate the fold change relative to the control group.

Visualizations

Caption: Signaling pathways affected by Colesevelam.

Caption: Experimental workflow for studying Colesevelam's effects.

References

• 1. walshmedicalmedia.com [walshmedicalmedia.com]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. researchgate.net [researchgate.net]
• 4. Colesevelam hydrochloride: evidence for its use in the treatment of hypercholesterolemia and type 2 diabetes mellitus with insights into mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.physiology.org [journals.physiology.org]
• 6. Colesevelam suppresses hepatic glycogenolysis by TGR5-mediated induction of GLP-1 action in DIO mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Atypical Mechanism of Glucose Modulation by Colesevelam in Patients with Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The effect of colesevelam treatment on bile acid and lipid metabolism and glycemic control in healthy men - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Colesevelam hydrochloride: reducing atherosclerotic coronary heart disease risk factors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Quantifying Colesevelam's Bile Acid Sequestration Capacity: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Colesevelam (B1170362) hydrochloride is a second-generation bile acid sequestrant designed to lower low-density lipoprotein cholesterol (LDL-C) and improve glycemic control in adults with type 2 diabetes mellitus.[1][2] Unlike first-generation bile acid sequestrants, Colesevelam is a non-absorbed, water-insoluble polymer with a higher binding affinity and specificity for bile acids, leading to a more favorable gastrointestinal tolerability profile.[3][4] Its clinical efficacy is directly related to its ability to bind bile acids in the intestine, thereby interrupting their enterohepatic circulation.[3][5] This action upregulates the conversion of cholesterol to bile acids in the liver, consequently lowering circulating LDL-C levels.[3][6]

These application notes provide detailed protocols for quantifying the in vitro bile acid sequestration capacity of Colesevelam, along with an overview of the key signaling pathways modulated by this process.

Quantitative Data Summary

The bile acid sequestration capacity of Colesevelam is typically quantified by determining its binding affinity (k1) and maximum binding capacity (k2) for various bile acids. These parameters are often derived from in vitro equilibrium and kinetic binding studies.

Bile Acid	Binding Parameter	Reported Value/Observation
Glycocholic Acid (GC)	Binding Affinity	Colesevelam binds GC significantly more tightly than cholestyramine.[7]
Mixed Bile Acids	Binding Capacity	Colesevelam demonstrates a similar overall bile acid binding capacity to colestipol and cholestyramine in mixed bile acid solutions.[7] The second-generation agent, colesevelam HCl, has a substantially higher in vitro affinity for bile acids than either cholestyramine or colestipol.[8]
Various Bile Acids	Binding Capacity	The binding of taurodeoxycholic acid, taurocholicdeoxycholic acid, glycodeoxycholic acid, and glycocholicdeoxycholic acid were very similar for colesevelam and cholestyramine.[7]
In Vivo Fecal BA	Excretion	An open-label study with healthy volunteers showed that colesevelam led to a threefold increase in the fecal excretion of bile acids.[9] In patients with Type IIa Hypercholesterolemia, 2.3 g/day and 3.8 g/day of Colesevelam HCl resulted in median increases in total fecal bile acid excretion of +324% and +316%, respectively.[9]
In Vivo Serum BA	Concentration	In a study with patients having bile acid diarrhea, colesevelam treatment decreased serum concentrations of secondary bile acids.[10]

Signaling Pathways

Colesevelam's sequestration of bile acids in the gut lumen has profound effects on systemic metabolic signaling, primarily through the modulation of the Farnesoid X Receptor (FXR) and the G-protein coupled receptor TGR5.

Mechanism of Colesevelam's action on bile acid circulation and signaling.

Experimental Protocols

In Vitro Equilibrium Binding Study

This study is crucial for determining the binding affinity (k1) and capacity (k2) of Colesevelam.[2][7] It involves incubating a fixed amount of the drug with varying concentrations of bile acids until equilibrium is reached.

Materials:

• Colesevelam Hydrochloride

• Bile acid salts: Glycocholic acid (GC), Glycochenodeoxycholic acid (GCDC), Taurodeoxycholic acid (TDC)[1][7]

• Simulated Intestinal Fluid (SIF, pH 6.8)[11]

• HPLC or UPLC-MS/MS system[11][12][13]

• Incubator shaker set at 37°C[11]

• Centrifuge and appropriate filters

Procedure:

• Prepare a stock solution of mixed bile acids (e.g., in a molar proportion of 3:3:1 for GC:GCDC:TDC) in SIF.[11]

• Create a series of at least eight different concentrations of total bile salts by diluting the stock solution with SIF.[7][14]

• For each concentration, add a fixed amount of Colesevelam hydrochloride to a centrifuge tube.

• Add the bile acid solution to the tubes.

• Incubate the samples at 37°C with constant shaking (e.g., 150 rpm) for a predetermined time sufficient to reach equilibrium (e.g., 3 hours).[2][11]

• After incubation, centrifuge the samples to pellet the Colesevelam-bile acid complex.

• Filter the supernatant to remove any remaining particulate matter.[11]

• Analyze the concentration of unbound (free) bile acids in the filtrate using a validated HPLC or UPLC-MS/MS method.[12][13]

• Calculate the amount of bound bile acid by subtracting the free concentration from the initial concentration.

• Fit the data to the Langmuir binding isotherm equation to determine the affinity constant (k1) and the capacity constant (k2).[1][2]

Data Analysis (Langmuir Model): The binding data is often analyzed using the Langmuir equation: B = (k1 * k2 * F) / (1 + k1 * F) Where:

• B is the concentration of bound bile acid

• F is the concentration of free bile acid

• k1 is the affinity constant

• k2 is the capacity constant

Workflow for the in vitro equilibrium binding study.

In Vitro Kinetic Binding Study

This study supports the equilibrium binding data by determining the rate at which Colesevelam binds to bile acids.[2][7]

Materials:

• Same as for the equilibrium binding study.

Procedure:

• Prepare bile acid solutions at two different constant total concentrations (e.g., a low and a high concentration from the equilibrium study range).[7][11]

• Add a fixed amount of Colesevelam hydrochloride to a series of centrifuge tubes for each concentration.

• Initiate the binding reaction by adding the bile acid solution to the tubes.

• Incubate the samples at 37°C with constant shaking.

• At various time points (e.g., 0, 15, 30, 60, 120, 180 minutes), remove a tube from the incubator and immediately stop the reaction by centrifugation and separation of the supernatant.

• Analyze the concentration of unbound bile acids in the filtrate at each time point using a validated HPLC or UPLC-MS/MS method.

• Plot the amount of bound bile acid as a function of time to determine the binding kinetics.

Workflow for the in vitro kinetic binding study.

Conclusion

The provided protocols for in vitro equilibrium and kinetic binding studies offer a robust framework for quantifying the bile acid sequestration capacity of Colesevelam. These methods are essential for bioequivalence testing, formulation development, and mechanistic studies.[1][7] Understanding the binding characteristics of Colesevelam and its impact on key signaling pathways like FXR and TGR5 is critical for elucidating its therapeutic effects on both lipid and glucose metabolism.[5][15][16]

References

• 1. researchgate.net [researchgate.net]
• 2. Comparative evaluation of in vitro efficacy of colesevelam hydrochloride tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. bjcardio.co.uk [bjcardio.co.uk]
• 4. researchgate.net [researchgate.net]
• 5. A review of bile acid sequestrants: potential mechanism(s) for glucose-lowering effects in type 2 diabetes mellitus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. walshmedicalmedia.com [walshmedicalmedia.com]
• 8. Colesevelam hydrochloride: evidence for its use in the treatment of hypercholesterolemia and type 2 diabetes mellitus with insights into mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Liraglutide and Colesevelam Change Serum and Fecal Bile Acid Levels in a Randomized Trial With Patients With Bile Acid Diarrhea - PMC [pmc.ncbi.nlm.nih.gov]
• 11. basinc.com [basinc.com]
• 12. Bile acid salt binding with colesevelam HCl is not affected by suspension in common beverages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. A novel analytical approach towards in-vitro bile acid binding studies to Colesevelam Hydrochloride tablets: An ultra-high performance liquid chromatography tandem mass spectrometric method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. accessdata.fda.gov [accessdata.fda.gov]
• 15. Bile Acid Sequestrants for Lipid and Glucose Control - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Colesevelam suppresses hepatic glycogenolysis by TGR5-mediated induction of GLP-1 action in DIO mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Colesevelam Drug Interaction Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to designing and conducting drug interaction studies for Colesevelam (B1170362), a bile acid sequestrant. The protocols outlined below are essential for evaluating the potential for pharmacokinetic interactions when Colesevelam is co-administered with other therapeutic agents.

Introduction to Colesevelam and Drug Interactions

Colesevelam hydrochloride is a non-absorbed, polymeric, lipid-lowering and glucose-lowering agent.[1] It functions by binding to bile acids in the intestine, preventing their reabsorption. This action leads to a decrease in low-density lipoprotein cholesterol (LDL-C) and improved glycemic control in patients with type 2 diabetes.[2][3] Given its mechanism of action within the gastrointestinal tract, Colesevelam has the potential to interact with co-administered oral medications by binding to them and reducing their absorption and bioavailability.[4][5] Therefore, it is crucial to conduct thorough drug interaction studies to ensure the safety and efficacy of concomitant drug therapies.

The primary mechanism for these interactions is the formation of a drug-Colesevelam complex in the gut, which reduces the amount of the other drug available for absorption.[6] Studies have shown that while Colesevelam has a lower potential for drug interactions compared to older bile acid sequestrants like cholestyramine and colestipol, clinically significant interactions can still occur.[7]

Key Experimental Protocols

In Vitro Binding Studies

In vitro binding studies are fundamental for predicting the likelihood of a drug interaction with Colesevelam. These assays simulate the conditions of the gastrointestinal tract to assess the binding potential between Colesevelam and a test drug.

Protocol: Equilibrium and Kinetic Binding Assays

This protocol is adapted from FDA guidance and established in vitro methodologies.[8][9]

Objective: To determine the binding affinity (k1) and binding capacity (k2) of a test drug to Colesevelam hydrochloride.[2]

Materials:

• Colesevelam hydrochloride (reference and test formulations)

• Test drug substance

• Simulated Intestinal Fluid (SIF), pH 6.8[9]

• Phosphate buffer

• HPLC system with a validated method for the test drug[9]

• Incubator shaker set at 37°C

• Centrifuge

Procedure:

Part A: Equilibrium Binding Study [8]

• Prepare a stock solution of the test drug in a suitable solvent and dilute it with SIF to create a series of at least eight different concentrations.

• For each concentration, add a fixed amount of Colesevelam (e.g., equivalent to a therapeutic dose) to a centrifuge tube.

• Add the test drug solution to the tubes containing Colesevelam.

• Incubate the samples in a shaker at 37°C for a predetermined time sufficient to reach equilibrium (e.g., 3 hours).[2]

• After incubation, centrifuge the samples to pellet the Colesevelam-drug complex.

• Analyze the supernatant for the concentration of the unbound test drug using a validated HPLC method.[10]

• Calculate the amount of bound drug by subtracting the unbound concentration from the initial concentration.

• Determine the binding constants k1 (affinity) and k2 (capacity) by fitting the data to the Langmuir equation.[2]

Part B: Kinetic Binding Study [8]

• Prepare two different concentrations of the test drug in SIF (e.g., a low and a high concentration).

• Add a fixed amount of Colesevelam to multiple centrifuge tubes.

• Add the test drug solutions to the tubes.

• Incubate the samples in a shaker at 37°C.

• At various time points (e.g., 0, 15, 30, 60, 120, 180 minutes), remove a set of tubes and immediately centrifuge them.

• Analyze the supernatant for the concentration of the unbound test drug.

• Plot the concentration of the bound drug over time to determine the rate of binding.

In Vivo Pharmacokinetic Studies

In vivo studies in healthy volunteers are the definitive method for assessing the clinical significance of a potential drug interaction with Colesevelam.

Protocol: Crossover Pharmacokinetic Drug Interaction Study

This protocol is based on designs from multiple clinical trials investigating Colesevelam interactions.[11][12]

Objective: To evaluate the effect of co-administered Colesevelam on the pharmacokinetic parameters (AUC, Cmax) of a test drug.

Study Design: A single-dose, open-label, randomized, two-period crossover design is typically employed.[11][13]

Subjects: Healthy adult volunteers (typically 18-45 years old).[12]

Procedure:

Period 1:

• Subjects are randomly assigned to one of two treatment sequences.

• Sequence A: Administer a single oral dose of the test drug alone.

• Sequence B: Administer a single oral dose of the test drug concomitantly with a therapeutic dose of Colesevelam (e.g., 3.75g).[12]

• Collect serial blood samples at predefined time points (e.g., pre-dose, and at 0.5, 1, 2, 4, 6, 8, 12, 24, 48, and 72 hours post-dose).

• Process the blood samples to obtain plasma and store them frozen until analysis.

Washout Period: A sufficient washout period (typically 7-14 days) is required between periods to ensure complete elimination of the test drug.

Period 2:

• Subjects receive the alternate treatment according to their assigned sequence.

• Repeat the blood sampling procedure as in Period 1.

Staggered Dosing Arm (if necessary): If a significant interaction is observed with concomitant administration, a third study period may be included where the test drug is administered 4 hours before Colesevelam to assess if spacing the doses mitigates the interaction.[7]

Sample Analysis and Data Analysis:

• Analyze plasma samples for the concentration of the test drug using a validated bioanalytical method (e.g., LC-MS/MS).

• Calculate pharmacokinetic parameters, including Area Under the Curve (AUC) and Maximum Concentration (Cmax), for each subject in each treatment period.

• Perform statistical analysis to compare the geometric mean ratios of AUC and Cmax for the test drug administered with and without Colesevelam. The 90% confidence intervals for these ratios are typically evaluated against the no-effect limits of 80% to 125%.[7]

Data Presentation

The following tables summarize quantitative data from various Colesevelam drug interaction studies.

Table 1: Summary of Pharmacokinetic Interactions with Colesevelam

Co-administered Drug	Change in AUC	Change in Cmax	Dosing Condition	Clinically Significant?
Digoxin	↓ 11%[11]	↓ 4%[11]	Concomitant	No[13]
Warfarin	↓ 2%[11]	↓ 1%[11]	Concomitant	No[13]
Verapamil (SR)	↓ 18%[11]	↓ 31%[11][13]	Concomitant	No (high variability)[11][13]
Metoprolol	↑ 12%[11]	↑ 12%[11]	Concomitant	No[13]
Quinidine	↑ 7%[11]	↑ 7%[11]	Concomitant	No[13]
Valproic Acid	↑ 2%[11]	↓ 8%[11]	Concomitant	No[13]
Levothyroxine	↓[7]	↓[7]	Concomitant	Yes[14]
Glyburide (B1671678)	↓[7]	↓[7]	Concomitant	Yes
Ethinyl Estradiol	↓[7]	↓[7]	Concomitant	Yes
Norethindrone	No significant change	↓[7]	Concomitant	Yes
Glipizide (ER)	↓ 13%[12]	Minor reduction	Concomitant	Mitigated by 4-hr spacing[12]
Metformin (ER)	↑ 44%[15]	↑ 8%[15]	Concomitant	Monitor advised[15][16]
Olmesartan (B1677269) Medoxomil	↓ 39%[12]	Major reduction	Concomitant	Not predicted to be clinically significant[12]
Pioglitazone	No effect[7]	No effect[7]	Concomitant	No[7]
Repaglinide	No significant change	↓[7]	Concomitant	Yes
Fenofibrate	No effect	No effect	Concomitant	No[17]
Lovastatin	No effect	No effect	Concomitant	No[17]

Visualizations

The following diagrams illustrate key concepts in Colesevelam drug interaction studies.

Caption: Mechanism of Colesevelam Drug Interaction in the GI Tract.

Caption: Workflow for a Crossover Pharmacokinetic Interaction Study.

Caption: Dosing Strategy to Mitigate Drug Interactions with Colesevelam.

References

• 1. researchgate.net [researchgate.net]
• 2. Comparative evaluation of in vitro efficacy of colesevelam hydrochloride tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. diabetesjournals.org [diabetesjournals.org]
• 4. Colesevelam - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Antilipemic Agent Bile Acid Sequestrants - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Medications and Food Interfering with the Bioavailability of Levothyroxine: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effect of the bile acid sequestrant colesevelam on the pharmacokinetics of pioglitazone, repaglinide, estrogen estradiol, norethindrone, levothyroxine, and glyburide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. accessdata.fda.gov [accessdata.fda.gov]
• 9. basinc.com [basinc.com]
• 10. researchgate.net [researchgate.net]
• 11. Drug interactions with colesevelam hydrochloride, a novel, potent lipid-lowering agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The effects of colesevelam HCl on the single-dose pharmacokinetics of glimepiride, extended-release glipizide, and olmesartan medoxomil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Colesevelam Hydrochloride and Lanthanum Carbonate Interfere with the Absorption of Levothyroxine - PMC [pmc.ncbi.nlm.nih.gov]
• 15. drugs.com [drugs.com]
• 16. drugs.com [drugs.com]
• 17. Role of Colesevelam in Combination Lipid-Lowering Therapy - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Colesevelam in Microbiome Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Colesevelam, a bile acid sequestrant, in the context of gut microbiome research. Detailed protocols for key experiments are provided to facilitate the design and execution of studies investigating the intricate relationship between Colesevelam, bile acids, and the microbial inhabitants of the gastrointestinal tract.

Introduction

Colesevelam hydrochloride is a non-absorbed, polymeric, lipid-lowering agent that binds bile acids in the intestine, thereby preventing their reabsorption.[1] This interruption of the enterohepatic circulation of bile acids leads to a compensatory increase in the synthesis of bile acids from cholesterol in the liver. Given the potent signaling and antimicrobial properties of bile acids, their sequestration by Colesevelam presents a unique mechanism for modulating the gut microbiome. Research has demonstrated that Colesevelam can alter the composition and function of the gut microbiota, which may contribute to its therapeutic effects. These notes will explore the applications of Colesevelam in microbiome research and provide detailed protocols for relevant experimental investigations.

Mechanism of Action in the Context of the Microbiome

Colesevelam's primary mechanism of action is the sequestration of bile acids in the intestinal lumen.[2] This has several downstream effects on the gut microbiome:

• Alteration of the Bile Acid Pool: By binding to bile acids, Colesevelam changes the composition and concentration of the bile acid pool available to interact with the gut microbiota.[2]

• Modulation of Microbial Composition: The altered bile acid environment selectively influences the growth and survival of different bacterial taxa.[2][3]

• Impact on Host Signaling: Changes in bile acid concentrations affect host signaling pathways, such as the Farnesoid X Receptor (FXR) and G protein-coupled bile acid receptor 1 (TGR5), which are crucial regulators of host metabolism and inflammation and are also influenced by the gut microbiota.[2][4]

Data Presentation: Quantitative Effects of Colesevelam on the Gut Microbiome and Bile Acids

The following tables summarize quantitative data from clinical and preclinical studies on the effects of Colesevelam.

Table 1: Effects of Colesevelam on Gut Microbiota Composition

Study Population	Dosage	Duration	Key Findings	Reference
Patients with Bile Acid Diarrhea (BAD)	625 mg once or twice daily	8 weeks	In clinical responders, a significantly greater abundance of Fusobacteria and Ruminococcus was observed. No significant change in overall alpha or beta diversity.	[3][5]
Patients with Postoperative Crohn's Disease	Not specified	6-12 months	100% of patients on Colesevelam had an increase in Clostridia. 55.6% had a reduction in Bacteroidia, and 77.8% had a reduction in Gammaproteobacteria.	[6]
Mdr2-/- mice (model of sclerosing cholangitis)	2% w/w in diet	8 weeks	Increased abundance of the phylum Proteobacteria and a shift within Firmicutes from Clostridiales to Lactobacillus.	[7]

Table 2: Effects of Colesevelam on Fecal and Serum Bile Acid Profiles

Study Population	Dosage	Duration	Effect on Fecal Bile Acids	Effect on Serum Bile Acids	Reference
Patients with Irritable Bowel Syndrome with Diarrhea (IBS-D)	1875 mg twice daily	10 days	Significantly increased total bile acid excretion and deoxycholic acid excretion.	Not specified	[8]
Patients with Bile Acid Diarrhea (BAD)	1875 mg twice daily	6 weeks	Increased concentrations of all bile acid species.	Decreased concentrations of secondary bile acids.	[9]
Healthy Men	Not specified	28 days	Not measured	The ratio of cholic acid to total bile acids increased, while chenodeoxycholic and deoxycholic acid decreased.	[10]

Experimental Protocols

Protocol 1: In Vivo Study of Colesevelam's Effect on the Gut Microbiome in a Mouse Model

This protocol outlines a typical experiment to assess the impact of Colesevelam on the gut microbiome of mice.

1. Animal Model and Housing:

• Use C57BL/6 mice (or a relevant disease model) aged 8-12 weeks.
• House mice individually or in small groups with controlled diet, water, and a 12-hour light/dark cycle.
• Allow an acclimatization period of at least one week before the start of the experiment.

2. Experimental Groups:

• Control Group: Mice receiving a standard chow diet.
• Colesevelam Group: Mice receiving a standard chow diet supplemented with Colesevelam (e.g., 2% w/w).[7]

3. Treatment Administration:

• Administer the respective diets for a predefined period, typically 4-8 weeks.
• Monitor food and water intake, as well as body weight, regularly.

4. Sample Collection:

• Collect fresh fecal pellets from each mouse at baseline (before treatment) and at the end of the study.
• Immediately snap-freeze fecal samples in liquid nitrogen and store them at -80°C until DNA extraction.
• At the end of the study, euthanize mice and collect cecal contents, and intestinal tissue samples as required.

5. Fecal DNA Extraction:

• Utilize a commercially available stool DNA extraction kit (e.g., QIAamp PowerFecal Pro DNA Kit, ZymoBIOMICS DNA Miniprep Kit) following the manufacturer's instructions. These kits typically involve mechanical lysis (bead beating) to ensure the disruption of bacterial cell walls.

6. 16S rRNA Gene Amplicon Sequencing:

• PCR Amplification: Amplify a hypervariable region of the 16S rRNA gene (e.g., V3-V4) using universal primers.
• Library Preparation: Prepare sequencing libraries from the amplicons using a commercial kit (e.g., Nextera XT DNA Library Preparation Kit).
• Sequencing: Perform paired-end sequencing on an Illumina platform (e.g., MiSeq, NovaSeq).

7. Bioinformatic Analysis:

• Quality Control: Use tools like FastQC to assess the quality of the raw sequencing reads.
• Denoising and Feature Table Generation: Use pipelines such as QIIME 2 or DADA2 to denoise the sequences and generate a feature table of amplicon sequence variants (ASVs).[11]
• Taxonomic Classification: Assign taxonomy to the ASVs using a reference database like SILVA or Greengenes.
• Diversity Analysis: Calculate alpha diversity (e.g., Shannon diversity, Faith's phylogenetic diversity) and beta diversity (e.g., Bray-Curtis dissimilarity, UniFrac distance) to compare microbial communities between groups.
• Differential Abundance Analysis: Identify specific taxa that are differentially abundant between the control and Colesevelam-treated groups using tools like ANCOM-BC or DESeq2.

8. Fecal Bile Acid Analysis (LC-MS/MS):

• Extraction: Extract bile acids from fecal samples using a methanol-based extraction method.[6]
• Quantification: Analyze the extracted bile acids using a targeted liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.[12]

Protocol 2: In Vitro Bile Acid Binding Assay

This protocol determines the bile acid binding capacity of Colesevelam in vitro.

1. Materials:

• Colesevelam hydrochloride powder.
• Bile acid standards (e.g., cholic acid, chenodeoxycholic acid, deoxycholic acid).
• Simulated Intestinal Fluid (SIF, pH 6.8).
• HPLC or UPLC system with a C18 column and a suitable detector (e.g., UV, MS).

2. Preparation of Solutions:

• Prepare a stock solution of Colesevelam in SIF.
• Prepare a series of bile acid solutions of known concentrations in SIF.

3. Binding Assay:

• In microcentrifuge tubes, mix a fixed amount of the Colesevelam solution with varying concentrations of the bile acid solutions.
• Include control tubes with bile acids but no Colesevelam.
• Incubate the tubes at 37°C with gentle agitation for a predetermined time to reach equilibrium (e.g., 2-4 hours).

4. Sample Processing:

• Centrifuge the tubes to pellet the Colesevelam-bile acid complex.
• Carefully collect the supernatant containing the unbound bile acids.

5. Quantification of Unbound Bile Acids:

• Analyze the supernatant using a validated HPLC or UPLC-MS/MS method to determine the concentration of unbound bile acids.[13]

6. Data Analysis:

• Calculate the amount of bile acid bound to Colesevelam by subtracting the unbound concentration from the initial concentration.
• The binding capacity can be modeled using a Langmuir isotherm to determine the maximum binding capacity (Bmax) and the affinity constant (Kd).

Mandatory Visualizations

Signaling Pathways

References

• 1. Analysis of fecal bile acids and metabolites by high resolution mass spectrometry in farm animals and correlation with microbiota - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 3. IMpact of therapY using coleSevelam treatment reducing bile acids in patients with fonTan cIrCulation (MYSTIC): Rationale and study design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. IHMS [human-microbiome.org]
• 6. agilent.com [agilent.com]
• 7. Liraglutide and Colesevelam Change Serum and Fecal Bile Acid Levels in a Randomized Trial With Patients With Bile Acid Diarrhea - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.asm.org [journals.asm.org]
• 9. Method Validation for Extraction of DNA from Human Stool Samples for Downstream Microbiome Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. youtube.com [youtube.com]
• 11. researchgate.net [researchgate.net]
• 12. Quantification of bile acids: a mass spectrometry platform for studying gut microbe connection to metabolic diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A novel analytical approach towards in-vitro bile acid binding studies to Colesevelam Hydrochloride tablets: An ultra-high performance liquid chromatography tandem mass spectrometric method - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Gene Expression Analysis in Tissues Following Colesevelam Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Colesevelam (B1170362) is a bile acid sequestrant used to lower low-density lipoprotein (LDL) cholesterol and improve glycemic control. Its mechanism of action involves the binding of bile acids in the intestine, disrupting their enterohepatic circulation. This interruption triggers a cascade of signaling events that alter gene expression in various tissues, primarily the liver and colon, impacting lipid metabolism, glucose homeostasis, and inflammatory responses. Understanding these changes in gene expression is crucial for elucidating the full therapeutic potential and potential side effects of Colesevelam.

These application notes provide a summary of the known effects of Colesevelam on gene expression, detailed protocols for analyzing these changes, and visual representations of the key signaling pathways involved.

Data Presentation: Gene Expression Changes Induced by Colesevelam

Colesevelam treatment leads to significant alterations in the expression of genes involved in bile acid synthesis, transport, and signaling. The following tables summarize the reported quantitative and qualitative changes in gene expression in the liver and colon.

Table 1: Gene Expression Changes in the Liver Following Colesevelam Treatment

Gene	Gene Product/Function	Regulation	Fold/Percent Change	Species	Reference
CYP7A1	Cholesterol 7α-hydroxylase (Rate-limiting enzyme in bile acid synthesis)	Upregulated	~5-fold increase in activity	Human	[1]
Lipogenic Genes	Genes involved in fatty acid synthesis	Upregulated	Not specified	Mouse	[2]

Table 2: Gene Expression Changes in the Colon Following Colesevelam Treatment

Gene	Gene Product/Function	Regulation	Fold/Percent Change	Species	Reference
NR1H4	Farnesoid X Receptor (FXR)	Downregulated	Not specified	Human	[3][4]
GPBAR1	G protein-coupled bile acid receptor 1 (TGR5)	Upregulated	Not specified	Human	[3][4]
P2RY4	Purinergic Receptor P2Y4	Downregulated	Not specified	Human	[3][4]

Signaling Pathways Affected by Colesevelam

Colesevelam's primary action of sequestering bile acids in the gut initiates a series of signaling events. The two main pathways affected are the Farnesoid X Receptor (FXR) pathway and the Takeda G protein-coupled receptor 5 (TGR5) pathway, which in turn influences Glucagon-like peptide-1 (GLP-1) secretion.

Bile Acid Signaling Pathway

Caption: Colesevelam-mediated bile acid signaling cascade.

Experimental Protocols

The following protocols provide a generalized framework for the analysis of gene expression in tissues following Colesevelam treatment. These should be adapted based on specific experimental designs and available laboratory resources.

Tissue Collection and Preservation

Proper tissue collection and preservation are critical for obtaining high-quality RNA.

Materials:

• RNAlater® Stabilization Solution

• Sterile, RNase-free dissection tools

• Sterile, RNase-free tubes

• Liquid nitrogen

Procedure:

• Euthanize the animal according to approved institutional protocols.

• Rapidly dissect the target tissues (e.g., liver, colon) using sterile, RNase-free instruments.

• For immediate processing, place the tissue in a tube with an appropriate volume of RNAlater® Stabilization Solution (at least 10 volumes of solution to 1 volume of tissue).

• For long-term storage, snap-freeze the tissue in liquid nitrogen immediately after dissection and store at -80°C.

RNA Isolation from Liver and Colon Tissue

This protocol is based on a common TRIzol-based method combined with a column purification kit.

Materials:

• TRIzol® reagent or similar

• Chloroform (B151607)

• Isopropanol (B130326)

• 75% Ethanol (in RNase-free water)

• RNase-free water

• RNA purification kit (e.g., Qiagen RNeasy Mini Kit)

• Homogenizer or bead beater

Procedure:

• Homogenize 50-100 mg of tissue in 1 mL of TRIzol® reagent.

• Incubate the homogenate for 5 minutes at room temperature to permit the complete dissociation of nucleoprotein complexes.

• Add 0.2 mL of chloroform per 1 mL of TRIzol® reagent used. Cap the tube securely and shake vigorously for 15 seconds.

• Incubate at room temperature for 2-3 minutes.

• Centrifuge the sample at 12,000 x g for 15 minutes at 4°C.

• Following centrifugation, the mixture separates into a lower red phenol-chloroform phase, an interphase, and a colorless upper aqueous phase. RNA remains exclusively in the aqueous phase.

• Transfer the aqueous phase to a fresh tube.

• Precipitate the RNA by adding 0.5 mL of isopropanol per 1 mL of TRIzol® reagent used in the initial homogenization.

• Incubate samples at room temperature for 10 minutes and centrifuge at 12,000 x g for 10 minutes at 4°C.

• The RNA precipitate will form a gel-like pellet on the side and bottom of the tube.

• Remove the supernatant and wash the RNA pellet once with 1 mL of 75% ethanol.

• Mix the sample by vortexing and centrifuge at 7,500 x g for 5 minutes at 4°C.

• Briefly dry the RNA pellet. Do not over-dry the pellet as this will decrease its solubility.

• Dissolve the RNA in RNase-free water.

• For higher purity, further purify the RNA using a column-based kit following the manufacturer's instructions.

• Assess RNA quality and quantity using a spectrophotometer (e.g., NanoDrop) and/or a bioanalyzer (e.g., Agilent Bioanalyzer).

Gene Expression Analysis by Quantitative Real-Time PCR (qPCR)

Materials:

• cDNA synthesis kit

• qPCR master mix (e.g., SYBR Green or TaqMan)

• Gene-specific forward and reverse primers

• qPCR instrument

Procedure:

• Reverse Transcription: Synthesize cDNA from 1-2 µg of total RNA using a cDNA synthesis kit according to the manufacturer's protocol.

• Primer Design: Design or obtain validated primers for your target genes and at least one stable housekeeping gene (e.g., GAPDH, ACTB).

• qPCR Reaction Setup: Prepare the qPCR reaction mixture containing cDNA template, forward and reverse primers, and qPCR master mix.

• qPCR Run: Perform the qPCR on a real-time PCR instrument using a standard cycling protocol (e.g., initial denaturation, followed by 40 cycles of denaturation, annealing, and extension).

• Data Analysis: Analyze the amplification data. The cycle threshold (Ct) values are used to determine the relative expression of the target genes, normalized to the housekeeping gene, using the ΔΔCt method.

Gene Expression Analysis by RNA Sequencing (RNA-seq)

This protocol outlines the general steps for preparing an RNA-seq library for Illumina sequencing.

Materials:

• RNA-seq library preparation kit (e.g., Illumina TruSeq Stranded mRNA)

• Agilent Bioanalyzer or similar instrument for quality control

• Sequencing instrument (e.g., Illumina NovaSeq)

Procedure:

• RNA Quality Control: Ensure the RNA has a high-quality score (RIN > 8).

• mRNA Purification: Isolate mRNA from total RNA using oligo(dT) magnetic beads.

• Fragmentation and Priming: Fragment the purified mRNA and prime it for first-strand cDNA synthesis.

• First and Second Strand cDNA Synthesis: Synthesize first and second-strand cDNA.

• Adenylation of 3' Ends and Adapter Ligation: Add a single 'A' nucleotide to the 3' ends of the cDNA fragments and ligate sequencing adapters.

• PCR Amplification: Enrich the adapter-ligated cDNA fragments through PCR.

• Library Validation and Quantification: Validate the size and purity of the library using a bioanalyzer and quantify it using qPCR.

• Sequencing: Pool libraries and sequence on an Illumina platform.

• Data Analysis: The raw sequencing reads are processed through a bioinformatics pipeline that includes quality control, alignment to a reference genome, and differential gene expression analysis.

Experimental Workflow for Gene Expression Analysis

Caption: Workflow for tissue gene expression analysis.

Conclusion

The analysis of gene expression in tissues following Colesevelam treatment provides valuable insights into its molecular mechanisms. The provided protocols and pathway diagrams serve as a comprehensive resource for researchers investigating the therapeutic effects and underlying biology of this important drug. Accurate and reproducible gene expression data, generated using these standardized methods, will be instrumental in advancing our understanding of bile acid signaling and its role in metabolic diseases.

References

• 1. The effect of colesevelam treatment on bile acid and lipid metabolism and glycemic control in healthy men - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effect of Colesevelam on Liver Fat Quantified by Magnetic Resonance in Nonalcoholic Steatohepatitis: A Randomized Controlled Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effects of Colesevelam on Bowel Symptoms, Biomarkers, and Colonic Mucosal Gene Expression in Patients With Bile Acid Diarrhea in a Randomized Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of Colesevelam on Bowel Symptoms, Biomarkers, and Colonic Mucosal Gene Expression in Patients with Bile Acid Diarrhea in a Randomized Trial - PMC [pmc.ncbi.nlm.nih.gov]

Measuring GLP-1 Secretion in Response to Colesevelam: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Colesevelam (B1170362), a bile acid sequestrant, is an established therapy for hypercholesterolemia and has also been approved for improving glycemic control in patients with type 2 diabetes.[1] Its glucose-lowering effects are, in part, attributed to the stimulation of Glucagon-like peptide-1 (GLP-1) secretion.[2][3] These application notes provide a comprehensive overview and detailed protocols for measuring GLP-1 secretion in response to Colesevelam in both in vitro and in vivo models.

The primary mechanism involves Colesevelam binding to bile acids in the intestine, preventing their reabsorption.[3] This leads to an increased concentration of bile acids in the distal gut, particularly the colon, where they activate the G-protein coupled receptor TGR5 (also known as GPBAR1) expressed on enteroendocrine L-cells.[2][4] Activation of TGR5 initiates a downstream signaling cascade, culminating in the secretion of GLP-1.[5][6]

Signaling Pathway of Colesevelam-Induced GLP-1 Secretion

The binding of a Colesevelam-bile acid complex to the TGR5 receptor on L-cells triggers a signaling cascade that results in GLP-1 secretion. This process involves the activation of Gαs, leading to an increase in intracellular cyclic AMP (cAMP) and calcium (Ca2+) levels, which are key second messengers in the exocytosis of GLP-1-containing granules.[5][6][7][8]

Colesevelam-induced GLP-1 secretion pathway.

Quantitative Data on Colesevelam's Effect on GLP-1 Secretion

The following tables summarize quantitative data from preclinical and clinical studies on the effect of Colesevelam on GLP-1 levels.

Table 1: Preclinical Studies (In Vivo)

Animal Model	Colesevelam Dose	Duration of Treatment	Change in GLP-1 Levels	Reference
Diet-Induced Obese (F-DIO) Rats	2% in diet	4 weeks	48% increase in plasma total GLP-1 AUC during OGTT	[9]
Diet-Induced Obese (DIO) Mice	Not specified	7 days	Substantial increase in portal GLP-1 concentration	[4]

Table 2: Clinical Studies in Patients with Type 2 Diabetes

Study Population	Colesevelam Dose	Duration of Treatment	Change in GLP-1 Levels	Reference
Type 2 Diabetes	3.75 g/day	12 weeks	No significant change in postprandial total GLP-1 iAUC	[10]
Type 2 Diabetes	3.75 g/day	Not specified	Increase in fasting total GLP-1 (treatment difference 10 pM) and postprandial total GLP-1 AUC (8 pM x min)	[2]
Type 2 Diabetes	3.75 g/day	Single dose	No acute effect on postprandial GLP-1 levels	[9]

Table 3: Clinical Studies in Patients with Type 1 Diabetes

Study Population	Colesevelam Dose	Duration of Treatment	Change in GLP-1 Levels	Reference
Type 1 Diabetes with Hyperlipidemia	3.75 g/day	12 weeks	Significant median increase in GLP-1 levels during the first 2 hours of a meal challenge test at baseline, but no difference at 12 weeks.	[2]

Experimental Protocols

In Vitro GLP-1 Secretion Assay using Enteroendocrine Cell Lines

This protocol describes the measurement of GLP-1 secretion from enteroendocrine cell lines, such as GLUTag or STC-1 cells, in response to a Colesevelam-bile acid complex.

In vitro GLP-1 secretion assay workflow.

Materials:

• GLUTag or STC-1 cells[11][12]

• Dulbecco's Modified Eagle's Medium (DMEM) with 5.5 mM glucose[11]

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin (B12071052)

• Matrigel (for GLUTag cells)[11]

• Colesevelam hydrochloride

• Bile acids (e.g., Glycocholic Acid, Glycochenodeoxycholic Acid, Taurodeoxycholic Acid)

• Krebs-Ringer buffer

• DPP-IV inhibitor

• GLP-1 ELISA or HTRF assay kit

Protocol:

• Cell Culture:

  • Culture GLUTag or STC-1 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.[11]

  • For GLUTag cells, coat culture plates with Matrigel.[11]

  • Plate cells in 24-well plates and allow them to reach 60-80% confluency.[11]

• Preparation of Colesevelam-Bile Acid Complex:

  • Prepare a stock solution of a mixture of bile acids (e.g., in a 3:3:1 molar ratio of Glycocholic Acid:Glycochenodeoxycholic Acid:Taurodeoxycholic Acid) in a suitable buffer.

  • Incubate Colesevelam hydrochloride with the bile acid solution at 37°C with shaking to allow for binding. The exact ratio and incubation time may need to be optimized.

• Stimulation of GLP-1 Secretion:

  • On the day of the experiment, wash the cells twice with Krebs-Ringer buffer.[13]

  • Incubate the cells with the prepared Colesevelam-bile acid complex in Krebs-Ringer buffer containing a DPP-IV inhibitor for a specified time (e.g., 2 hours) at 37°C.[11] Include appropriate controls (e.g., vehicle, bile acids alone, Colesevelam alone).

• Sample Collection and GLP-1 Measurement:

  • After incubation, collect the cell supernatant.

  • Centrifuge the supernatant to remove any cellular debris.

  • Measure the concentration of active GLP-1 in the supernatant using a commercially available ELISA or HTRF kit, following the manufacturer's instructions.[14][15][16][17]

In Vivo Measurement of Portal GLP-1 in Mice

This protocol outlines the procedure for measuring portal vein GLP-1 levels in mice following oral administration of Colesevelam.

In vivo portal GLP-1 measurement workflow.

Materials:

• Male C57BL/6J mice (or a diet-induced obesity model)

• Colesevelam hydrochloride

• Vehicle for suspension (e.g., water or a suitable vehicle)

• Oral gavage needles

• Anesthetic

• Surgical instruments for portal vein cannulation

• Collection tubes containing EDTA and a DPP-IV inhibitor

• GLP-1 ELISA or HTRF assay kit

Protocol:

• Animal Handling and Colesevelam Administration:

  • Acclimate mice to the experimental conditions.

  • Prepare a suspension of Colesevelam in a suitable vehicle.

  • Administer the Colesevelam suspension or vehicle control to the mice via oral gavage.

• Portal Vein Blood Collection:

  • At predetermined time points after Colesevelam administration, anesthetize the mice.

  • Perform a surgical procedure to expose the portal vein.[18][19]

  • Carefully collect blood from the portal vein using a syringe and needle.[18][20]

  • Immediately transfer the blood into collection tubes containing EDTA and a DPP-IV inhibitor to prevent GLP-1 degradation.

• Plasma Preparation and GLP-1 Measurement:

  • Centrifuge the blood samples to separate the plasma.[21]

  • Store the plasma at -80°C until analysis.

  • Measure the concentration of active GLP-1 in the plasma samples using a commercially available ELISA or HTRF kit according to the manufacturer's protocol.[15][16][17]

Conclusion

The protocols and information provided in these application notes offer a framework for researchers to investigate the effects of Colesevelam on GLP-1 secretion. The choice of in vitro or in vivo models will depend on the specific research question. Careful execution of these protocols, coupled with accurate GLP-1 measurement techniques, will yield valuable insights into the mechanism of action of Colesevelam and its role in glucose homeostasis.

References

• 1. Colesevelam - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Effects of colesevelam on LDL-C, A1c and GLP-1 levels in patients with type 1 diabetes: a pilot randomized double-blind trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.physiology.org [journals.physiology.org]
• 4. journals.physiology.org [journals.physiology.org]
• 5. diabetesjournals.org [diabetesjournals.org]
• 6. physoc.org [physoc.org]
• 7. TGR5-mediated bile acid sensing controls glucose homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. diabetesjournals.org [diabetesjournals.org]
• 9. Colesevelam has no acute effect on postprandial GLP-1 levels but abolishes gallbladder refilling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. diabetesjournals.org [diabetesjournals.org]
• 11. Cyclic AMP triggers glucagon-like peptide-1 secretion from the GLUTag enteroendocrine cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 12. jme.bioscientifica.com [jme.bioscientifica.com]
• 13. diabetesjournals.org [diabetesjournals.org]
• 14. HTRF Active GLP1 Detection Kit, 500 Assay Points | Revvity [revvity.com]
• 15. elkbiotech.com [elkbiotech.com]
• 16. merckmillipore.com [merckmillipore.com]
• 17. Human GLP-1 ELISA Kit (BMS2194) - Invitrogen [thermofisher.com]
• 18. A portal vein cannulation technique for drug discovery in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. sinogeneclon.com [sinogeneclon.com]

Application Notes: Assessing Colesevelam's Impact on Hepatic Glycogenolysis

Introduction

Colesevelam is a bile acid sequestrant primarily used for the management of hypercholesterolemia and type 2 diabetes mellitus. Its mechanism of action extends beyond the gut-lumen sequestration of bile acids, influencing systemic glucose homeostasis through various proposed pathways. These include the modulation of farnesoid X receptor (FXR) signaling and the stimulation of glucagon-like peptide-1 (GLP-1) secretion. Both FXR and GLP-1 are critical regulators of hepatic glucose production, which is a composite of gluconeogenesis and glycogenolysis. Understanding the specific contribution of Colesevelam to the regulation of hepatic glycogenolysis is crucial for elucidating its complete anti-diabetic therapeutic profile.

These application notes provide a detailed protocol for researchers, scientists, and drug development professionals to assess the specific effects of Colesevelam on hepatic glycogenolysis in both in vitro and in vivo models.

Key Signaling Pathways

Hepatic glycogenolysis is principally regulated by the balance between glucagon (B607659) and insulin (B600854) signaling. Glucagon stimulates glycogenolysis by activating the G-protein coupled receptor, leading to an increase in cyclic AMP (cAMP) and activation of Protein Kinase A (PKA). PKA then phosphorylates and activates glycogen (B147801) phosphorylase kinase (GPK), which in turn phosphorylates and activates glycogen phosphorylase (GP), the rate-limiting enzyme of glycogenolysis. Conversely, insulin promotes glycogen synthesis by activating the PI3K/Akt pathway, which leads to the phosphorylation and inhibition of glycogen synthase kinase 3 (GSK3), thereby activating glycogen synthase (GS).

Colesevelam is hypothesized to influence these pathways indirectly. By sequestering bile acids, it may reduce hepatic FXR activation, which has been linked to the regulation of genes involved in glucose metabolism. Additionally, Colesevelam can stimulate L-cell secretion of GLP-1, which can act on hepatocytes to modulate glucose production.

Caption: Hypothesized signaling pathways for Colesevelam's effect on glycogenolysis.

Experimental Protocols

Part 1: In Vitro Assessment in Primary Hepatocytes

This protocol details the isolation of primary hepatocytes and subsequent assessment of Colesevelam's effect on glycogen content and glucose production.

Application Notes and Protocols for High-Throughput Screening Assays Involving Colesevelam

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for high-throughput screening (HTS) assays relevant to the mechanisms of action of Colesevelam, a bile acid sequestrant. The described assays are designed to identify and characterize compounds that modulate key pathways affected by Colesevelam, including bile acid sequestration, TGR5 agonism, FXR antagonism, and GLP-1 secretion.

Application Note 1: High-Throughput Screening for Bile Acid Sequestrants

Objective: To identify and quantify the bile acid binding capacity of test compounds in a high-throughput format. This assay is crucial for discovering novel bile acid sequestrants with potential therapeutic applications in hypercholesterolemia and type 2 diabetes. Colesevelam is used as a positive control in this assay.

Experimental Protocol

Principle: This assay utilizes a fluorescently labeled bile acid analog, which upon binding to a sequestrant, can be separated from the unbound fraction. The reduction in fluorescence in the supernatant is proportional to the binding capacity of the test compound.

Materials and Reagents:

• Test compounds (e.g., small molecule library, polymer library)

• Colesevelam hydrochloride (positive control)

• Fluorescently labeled bile acid (e.g., cholyl-lysyl-fluorescein)

• Phosphate-buffered saline (PBS), pH 7.4

• 96-well or 384-well black, clear-bottom assay plates

• Centrifuge with a plate rotor

• Fluorescence plate reader

Procedure:

• Compound Plating: Prepare a stock solution of test compounds and Colesevelam in an appropriate solvent (e.g., DMSO). Dispense the compounds into the assay plates to achieve the desired final concentration. Include wells with solvent only as a negative control.

• Fluorescent Bile Acid Addition: Prepare a working solution of the fluorescently labeled bile acid in PBS. Add the solution to all wells of the assay plate.

• Incubation: Incubate the plates at room temperature for 1 hour with gentle shaking to allow for binding to reach equilibrium.

• Centrifugation: Centrifuge the plates at a sufficient speed and duration to pellet the compound-bile acid complexes.

• Supernatant Transfer: Carefully transfer a portion of the supernatant from each well to a new black assay plate.

• Fluorescence Reading: Measure the fluorescence of the supernatant at the appropriate excitation and emission wavelengths for the chosen fluorescent label.

Data Presentation

Table 1: Illustrative HTS Data for Bile Acid Sequestration

Compound ID	Concentration (µg/mL)	Fluorescence (RFU)	% Bile Acid Sequestration
Negative Control	-	10,000	0%
Colesevelam	100	2,500	75%
Test Compound A	100	8,500	15%
Test Compound B	100	3,000	70%
Test Compound C	100	9,800	2%

% Sequestration = [1 - (Fluorescence_sample / Fluorescence_negative_control)] x 100

Experimental Workflow

Bile Acid Sequestration HTS Workflow

Application Note 2: Cell-Based HTS Assay for TGR5 Agonists

Objective: To identify compounds that activate the Takeda G-protein coupled receptor 5 (TGR5), a key mediator of Colesevelam's effects on glucose metabolism.

Signaling Pathway

TGR5 Signaling Pathway

Experimental Protocol

Principle: This assay utilizes a stable cell line co-expressing human TGR5 and a cyclic AMP (cAMP) response element (CRE) linked to a reporter gene (e.g., luciferase). TGR5 activation by an agonist leads to increased intracellular cAMP, which in turn drives the expression of the reporter gene.

Materials and Reagents:

• HEK293 or CHO cells stably expressing human TGR5 and a CRE-luciferase reporter construct

• Test compounds

• Lithocholic acid (LCA) or a known TGR5 agonist (positive control)

• Cell culture medium (e.g., DMEM) with serum

• Luciferase assay reagent

• White, opaque 96-well or 384-well cell culture plates

• Luminometer

Procedure:

• Cell Seeding: Seed the TGR5 reporter cells into the assay plates at a predetermined density and allow them to attach overnight.

• Compound Addition: The following day, treat the cells with test compounds at various concentrations. Include a positive control (e.g., LCA) and a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for 6-18 hours at 37°C in a CO2 incubator.

• Luciferase Assay: Equilibrate the plates to room temperature. Add the luciferase assay reagent to each well according to the manufacturer's instructions.

• Luminescence Reading: Measure the luminescence signal using a plate-reading luminometer.

Data Presentation

Table 2: Illustrative HTS Data for TGR5 Agonist Screening

Compound ID	Concentration (µM)	Luminescence (RLU)	Fold Induction
Vehicle Control	-	5,000	1.0
LCA	10	100,000	20.0
Test Compound D	10	75,000	15.0
Test Compound E	10	6,000	1.2
Test Compound F	10	45,000	9.0

Fold Induction = Luminescence_sample / Luminescence_vehicle_control

Application Note 3: HTS Assay for Modulators of Farnesoid X Receptor (FXR)

Objective: To identify compounds that antagonize the farnesoid X receptor (FXR). Colesevelam's sequestration of bile acids reduces the natural ligands for FXR, leading to downstream effects. This assay aims to find small molecules that mimic this antagonistic effect.

Logical Relationship

Colesevelam's Effect on FXR Activation

Experimental Protocol

Principle: A cell-based reporter assay is used, where cells are engineered to express the FXR ligand-binding domain fused to a GAL4 DNA-binding domain. A reporter construct contains a GAL4 upstream activation sequence (UAS) driving the expression of luciferase. In the presence of an FXR agonist, the fusion protein binds to the UAS and activates transcription. An antagonist will compete with the agonist and reduce the luciferase signal.

Materials and Reagents:

• HepG2 or other suitable cells

• Expression plasmid for GAL4-FXR-LBD fusion protein

• Reporter plasmid with GAL4 UAS-luciferase

• Transfection reagent

• Test compounds

• A potent FXR agonist (e.g., GW4064)

• Cell culture medium and serum

• Luciferase assay system

• White, opaque 96-well or 384-well plates

• Luminometer

Procedure:

• Transfection: Co-transfect the cells with the GAL4-FXR-LBD and UAS-luciferase plasmids. Seed the transfected cells into assay plates.

• Compound Treatment: After 24 hours, add the test compounds to the cells, followed by the addition of the FXR agonist (at a concentration that gives ~80% of the maximal response, e.g., EC80).

• Incubation: Incubate the plates for 24 hours at 37°C.

• Lysis and Luciferase Assay: Lyse the cells and measure luciferase activity according to the assay kit protocol.

• Luminescence Measurement: Read the luminescence on a plate reader.

Data Presentation

Table 3: Illustrative HTS Data for FXR Antagonist Screening

Compound ID	Concentration (µM)	Luminescence (RLU)	% Inhibition
Agonist Control	-	200,000	0%
Vehicle Control	-	10,000	100%
Test Compound G	10	50,000	78.9%
Test Compound H	10	180,000	10.5%
Test Compound I	10	95,000	55.3%

% Inhibition = [1 - (Luminescence_sample - Luminescence_vehicle) / (Luminescence_agonist - Luminescence_vehicle)] x 100

Application Note 4: HTS for GLP-1 Secretagogues

Objective: To identify compounds that stimulate the secretion of glucagon-like peptide-1 (GLP-1) from enteroendocrine cells, a downstream effect of TGR5 activation by the Colesevelam-bile acid complex.

Experimental Protocol

Principle: This assay uses an enteroendocrine cell line (e.g., NCI-H716 or GLUTag) that secretes GLP-1 in response to stimuli. The amount of GLP-1 secreted into the cell culture supernatant is quantified using a sensitive detection method such as a homogeneous time-resolved fluorescence (HTRF) assay.

Materials and Reagents:

• NCI-H716 or GLUTag cells

• Test compounds

• Positive control (e.g., a known TGR5 agonist or phorbol (B1677699) 12-myristate 13-acetate)

• Cell culture medium

• HTRF-based GLP-1 detection kit

• Low-volume 384-well white plates

• HTRF-compatible plate reader

Procedure:

• Cell Seeding: Plate the enteroendocrine cells in a suitable assay plate and culture until they form a confluent monolayer.

• Cell Wash: Gently wash the cells with a serum-free medium or a buffer to remove any pre-existing GLP-1.

• Compound Incubation: Add the test compounds and controls to the cells and incubate for a defined period (e.g., 2 hours) at 37°C.

• Supernatant Collection: Carefully collect the cell culture supernatant containing the secreted GLP-1.

• HTRF Assay: Perform the HTRF assay for GLP-1 detection according to the manufacturer's protocol. This typically involves adding a mixture of a europium cryptate-labeled anti-GLP-1 antibody and an XL665-labeled anti-GLP-1 antibody to the supernatant.

• Signal Reading: After a final incubation period, read the HTRF signal at 665 nm and 620 nm. The ratio of these signals is proportional to the amount of GLP-1 present.

Data Presentation

Table 4: Illustrative HTS Data for GLP-1 Secretagogue Screening

Compound ID	Concentration (µM)	HTRF Ratio (665/620)	Fold Increase in GLP-1 Secretion
Vehicle Control	-	500	1.0
Positive Control	10	5,000	10.0
Test Compound J	10	3,500	7.0
Test Compound K	10	600	1.2
Test Compound L	10	2,000	4.0

Fold Increase = HTRF_Ratio_sample / HTRF_Ratio_vehicle_control

Application Notes and Protocols for Isotope Tracer Methods in the Study of Colesevelam's Metabolic Effects

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for utilizing isotope tracer methodologies to investigate the metabolic effects of Colesevelam. Colesevelam, a bile acid sequestrant, is known to impact glucose and lipid metabolism through complex mechanisms. Isotope tracers are invaluable tools for elucidating these pathways by tracking the flux of metabolites in vivo.

Introduction to Isotope Tracer Methods in Colesevelam Research

Stable isotope tracers are non-radioactive compounds where one or more atoms have been replaced by a heavier, less abundant isotope (e.g., ¹³C for ¹²C, ²H for ¹H).[1] When introduced into a biological system, these labeled molecules can be traced as they are metabolized, providing quantitative insights into metabolic pathways.[2] In the context of Colesevelam research, these methods are critical for understanding its effects on:

• Glucose Homeostasis: Quantifying endogenous glucose production, glucose disappearance, and the rate of appearance of meal-derived glucose.[3]

• Bile Acid Metabolism: Measuring the rate of bile acid synthesis.[4]

• Insulin (B600854) Sensitivity: Assessing hepatic and peripheral insulin sensitivity.[5]

The primary analytical techniques used in conjunction with stable isotope tracers are mass spectrometry (MS) and gas chromatography-mass spectrometry (GC-MS), which can differentiate between labeled and unlabeled metabolites.[2]

Quantitative Effects of Colesevelam on Glucose Metabolism

The following table summarizes the quantitative data from studies utilizing isotope tracers to evaluate the effects of Colesevelam on glucose metabolism in subjects with type 2 diabetes.

Parameter	Baseline (Placebo/Pre-treatment)	After Colesevelam Treatment	Percentage Change	Reference
Fasting Glucose	7.0 ± 0.2 mmol/L	6.6 ± 0.2 mmol/L	↓ 5.7%	[3]
Postprandial Glucose AUC	3,145 ± 138 mmol/6 h	2,896 ± 127 mmol/6 h	↓ 8.2%	[3]
Meal Glucose Appearance (Meal Ra)	5,817 ± 204 µmol/kg/6 h	5,191 ± 204 µmol/kg/6 h	↓ 10.8%	[3]
Endogenous Glucose Production (EGP)	No significant change reported	No significant change reported	-	[3]
Glucose Disappearance (Rd)	No significant change reported	No significant change reported	-	[3]
Fasting Plasma Glucose (FPG)	5.9 ± 0.1 mmol/L	5.7 ± 0.1 mmol/L	↓ 3.4%	[6]
Meal Tolerance Test Glucose iAUC	249.3 ± 28.5 mmol/L · min	198.8 ± 23.6 mmol/L · min	↓ 20.3%	[6]

Experimental Protocols

Protocol for Triple-Tracer Mixed Meal Test to Assess Postprandial Glucose Metabolism

This protocol is designed to simultaneously measure the rate of meal appearance (Meal Ra), endogenous glucose production (EGP), and glucose disappearance (Rd) following a mixed meal.[1][3]

Materials:

• Stable isotopes: [1-¹³C]glucose, [6,6-²H₂]glucose, [6-³H]glucose

• Mixed meal (e.g., Ensure Plus)

• Infusion pumps

• Blood collection supplies (catheters, EDTA tubes)

• Centrifuge

• GC-MS for isotope enrichment analysis

Procedure:

• Subject Preparation: Subjects fast overnight. Antecubital catheters are placed in each arm, one for tracer infusion and one for blood sampling.

• Tracer Infusion:

  • A primed-continuous infusion of [6,6-²H₂]glucose is initiated to measure EGP. The infusion rate is varied after the meal to anticipate changes in EGP.[7]

  • At the time of meal ingestion, an infusion of [6-³H]glucose is started and varied to mimic the expected rate of appearance of ingested glucose.[7]

• Meal Ingestion: The subject consumes a mixed meal containing a known amount of [1-¹³C]glucose.

• Blood Sampling: Blood samples are collected at baseline and at regular intervals for several hours after the meal.

• Sample Processing: Plasma is separated by centrifugation and stored for analysis.

• Analysis: Plasma samples are analyzed by GC-MS to determine the isotopic enrichment of glucose tracers.

• Calculations:

  • Meal Ra: Calculated from the plasma enrichment of [1-¹³C]glucose and the infusion rate of [6-³H]glucose.[7]

  • EGP: Calculated from the plasma enrichment of endogenous glucose and the infusion rate of [6,6-²H₂]glucose.[7]

  • Glucose Rd: Calculated as the sum of Meal Ra and EGP.

Protocol for Hyperinsulinemic-Euglycemic Clamp with Stable Isotope Infusion

This protocol assesses hepatic and peripheral insulin sensitivity by measuring glucose turnover rates under hyperinsulinemic conditions.[5][8]

Materials:

• Stable isotope: [6,6-²H₂]glucose or [3-³H]glucose

• Human regular insulin

• 20% dextrose solution (can be enriched with the glucose tracer)

• Infusion pumps

• Blood glucose analyzer

• Blood collection supplies

Procedure:

• Subject Preparation: Subjects fast overnight. Two intravenous catheters are inserted into opposite arms.

• Basal Period: A primed-continuous infusion of the glucose tracer (e.g., [6,6-²H₂]glucose) is started to achieve steady-state isotopic enrichment.[9] Blood samples are taken to determine basal EGP.

• Clamp Period:

  • A continuous infusion of insulin is started at a fixed rate (e.g., 40 mU/m²/min).[9]

  • A variable infusion of 20% dextrose is initiated to maintain euglycemia (target blood glucose around 100 mg/dL).[9] Blood glucose is monitored every 5-10 minutes.

  • The glucose tracer infusion is continued. To maintain stable plasma isotopic enrichment, the dextrose solution can be enriched with the tracer.[9]

• Blood Sampling: Blood samples are collected during the final 30 minutes of the clamp to measure glucose turnover at steady state.

• Analysis and Calculations:

  • The glucose infusion rate (GIR) required to maintain euglycemia is a measure of overall insulin sensitivity.[4]

  • Plasma isotopic enrichment is measured by GC-MS.

  • EGP and glucose disposal rate during the clamp are calculated using Steele's equations, adapted for steady-state conditions.

Signaling Pathways and Experimental Workflows

Signaling Pathways Modulated by Colesevelam

Colesevelam's metabolic effects are mediated through a dual mechanism involving the G protein-coupled bile acid receptor TGR5 and the nuclear farnesoid X receptor (FXR).[10][11]

Colesevelam's Dual Signaling Mechanism.

Experimental Workflow for Triple-Tracer Mixed Meal Study

The following diagram illustrates the workflow for the triple-tracer mixed meal experiment.

Workflow for Triple-Tracer Mixed Meal Study.

Experimental Workflow for Hyperinsulinemic-Euglycemic Clamp

The following diagram outlines the key steps in performing a hyperinsulinemic-euglycemic clamp study with stable isotopes.

Workflow for Hyperinsulinemic-Euglycemic Clamp.

References

• 1. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 2. researchgate.net [researchgate.net]
• 3. Atypical Mechanism of Glucose Modulation by Colesevelam in Patients with Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hyperinsulinemic-euglycemic Clamps in Conscious, Unrestrained Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.physiology.org [journals.physiology.org]
• 6. diabetesjournals.org [diabetesjournals.org]
• 7. journals.physiology.org [journals.physiology.org]
• 8. Evaluation of insulin sensitivity by hyperinsulinemic-euglycemic clamps using stable isotope-labeled glucose - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Hyperinsulinemic‐euglycemic clamp with stable‐isotope tracer infusion [bio-protocol.org]
• 10. Colesevelam suppresses hepatic glycogenolysis by TGR5-mediated induction of GLP-1 action in DIO mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Colesevelam suppresses hepatic glycogenolysis by TGR5-mediated induction of GLP-1 action in DIO mice - PMC [pmc.ncbi.nlm.nih.gov]

Gnotobiotic Mouse Models: Investigating the Interplay of Colesevelam and the Gut Microbiota in Metabolic Research

Application Notes & Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Gnotobiotic mouse models, characterized by a completely known microbial composition, offer an unparalleled in vivo system to dissect the intricate interactions between the host, gut microbiota, and therapeutic interventions. This document provides detailed application notes and protocols for utilizing gnotobiotic mice to investigate the effects of Colesevelam (B1170362), a bile acid sequestrant, on the gut microbiota and its subsequent impact on host metabolism. Colesevelam is an FDA-approved drug for hyperlipidemia and type 2 diabetes, and its mechanism of action is intrinsically linked to the gut microbiome and bile acid signaling.[1] These protocols are designed for researchers in academia and the pharmaceutical industry engaged in metabolic research and drug development.

Mechanism of Action: Colesevelam and the Gut Microbiota

Colesevelam is a non-absorbable polymer that binds bile acids in the intestine, preventing their reabsorption and promoting their fecal excretion.[2] This disruption of the enterohepatic circulation of bile acids triggers a compensatory increase in the synthesis of new bile acids from cholesterol in the liver, thereby lowering serum cholesterol levels.[2] Crucially, this alteration of the bile acid pool directly influences the composition and metabolic activity of the gut microbiota.[2][3] The gut microbiota, in turn, metabolizes primary bile acids into secondary bile acids, which act as signaling molecules for host receptors such as the farnesoid X receptor (FXR) and G protein-coupled bile acid receptor 1 (TGR5).[2][3][4]

Impact on Gut Microbiota Composition

Studies suggest that Colesevelam exerts a more targeted impact on the gut microbiota compared to other bile acid sequestrants like cholestyramine. While some clinical trials have reported no significant overall changes in bacterial diversity, others have observed alterations in specific bacterial taxa. For instance, clinical responders to Colesevelam treatment for bile acid diarrhea showed a greater abundance of the phylum Fusobacteria and the genus Ruminococcus, both of which are involved in the conversion of primary to secondary bile acids.[2][5][6] Another study in a mouse model of sclerosing cholangitis found that Colesevelam treatment led to an increase in the phylum δ-Proteobacteria and a shift within the phylum Firmicutes from Clostridiales to Lactobacillus.[7]

Quantitative Data from Gnotobiotic Mouse Studies

The following tables summarize quantitative data from studies utilizing gnotobiotic or microbiome-humanized mouse models to investigate the effects of Colesevelam.

Table 1: Effects of Colesevelam on Body and Liver Weight in Microbiome-Humanized Mice

Treatment Group	Body Weight Gain	Liver Weight	Reference
Western Diet (Control)	Increased	Increased	[8][9]
Western Diet + Colesevelam	Reduced	Reduced	[8][9]

Table 2: Effects of Colesevelam on Hepatic Gene Expression in Ethanol-Fed Gnotobiotic Mice

Gene	Treatment Group	Expression Change	Reference
Cyp7a1	Ethanol + Colesevelam	Reduced	[10]
Adh1	Ethanol + Colesevelam	No Significant Change	[9]
Cyp2e1	Ethanol + Colesevelam	No Significant Change	[9]

Table 3: Effects of Colesevelam on Plasma Lipopolysaccharide (LPS) Levels in Microbiome-Humanized Mice

Treatment Group	Plasma LPS Levels	Reference
Western Diet (Control)	Increased	[8][9]
Western Diet + Colesevelam	Decreased	[8][9]

Signaling Pathways

The interaction between Colesevelam, the gut microbiota, and the host is mediated by complex signaling pathways. The following diagrams illustrate these key pathways.

Figure 1: Mechanism of action of Colesevelam in the gut.

Figure 2: Bile acid signaling in intestinal cells.

Figure 3: Intestinal-hepatic FGF15 signaling axis.

Experimental Protocols

Generation and Maintenance of Gnotobiotic Mice

A detailed protocol for the generation, maintenance, and monitoring of gnotobiotic mice is essential for the validity of these studies.[11]

• Housing: Gnotobiotic mice must be housed in sterile flexible-film or rigid isolators with a positive pressure sterile air supply. All materials entering the isolator, including cages, bedding, food, and water, must be autoclaved or sterilized.

• Monitoring: Regular monitoring for sterility is critical. This can be achieved through a combination of methods:

  • Bacterial Culture: Swabs from the isolator environment and fresh fecal pellets should be cultured on various media under both aerobic and anaerobic conditions.

  • Microscopy: Gram staining or DNA staining of fecal smears can provide a rapid visual confirmation of the absence of bacteria.

  • 16S rRNA Gene Sequencing: PCR amplification and sequencing of the 16S rRNA gene from fecal DNA is the most sensitive method to detect any microbial contamination.[11]

Colonization of Germ-Free Mice

To study the effects of Colesevelam on a defined gut microbiota, germ-free mice are colonized with specific bacterial communities.

• Source of Microbiota: The inoculum can be a single bacterial species, a defined consortium of bacteria, or a complex community from a fecal slurry of a donor (e.g., humanized mice).[12][13][14]

• Inoculation: The most common method of inoculation is oral gavage.[15] A single gavage is often sufficient to establish colonization.

• Confirmation of Colonization: Successful colonization should be confirmed by 16S rRNA gene sequencing of fecal samples collected at various time points post-inoculation.

Colesevelam Administration

• Dosage and Administration: Colesevelam can be mixed into the rodent chow at a specified concentration (e.g., 2% w/w). This ensures consistent and voluntary administration.

• Control Group: The control group should receive the same diet without Colesevelam.

• Duration: The treatment duration will depend on the specific research question but typically ranges from a few weeks to several months.

Sample Collection and Analysis

• Fecal Samples: Collect fresh fecal pellets at regular intervals to monitor changes in the gut microbiota composition (via 16S rRNA sequencing) and bile acid profiles (via mass spectrometry).

• Blood Samples: Collect blood via cardiac puncture or tail vein bleeding to measure plasma lipids, glucose, and markers of inflammation (e.g., LPS).

• Tissue Samples: At the end of the study, collect tissues such as the liver, intestine (ileum, colon), and adipose tissue for gene expression analysis (RT-qPCR), protein analysis (Western blot), and histology.

Experimental Workflow

The following diagram outlines a typical experimental workflow for studying the effects of Colesevelam in gnotobiotic mice.

Figure 4: Gnotobiotic mouse experimental workflow.

Conclusion

Gnotobiotic mouse models provide a powerful and controlled system to elucidate the mechanisms by which Colesevelam modulates the gut microbiota and host metabolism. The detailed protocols and application notes provided herein offer a framework for researchers to design and execute robust experiments in this exciting area of research. By carefully controlling the microbial variable, scientists can gain deeper insights into the therapeutic effects of Colesevelam and pave the way for the development of novel microbiota-targeted therapies for metabolic diseases.

References

• 1. Colesevelam - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Bile acids as modulators of gut microbiota composition and function - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Regulation of bile acid metabolism-related signaling pathways by gut microbiota in diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The analysis of gut microbiota in patients with bile acid diarrhoea treated with colesevelam - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Colesevelam attenuates cholestatic liver and bile duct injury in Mdr2-/- mice by modulating composition, signalling and excretion of faecal bile acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Colesevelam Reduces Ethanol-Induced Liver Steatosis in Humanized Gnotobiotic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Protocol: Generation, Maintenance, and Monitoring of Gnotobiotic Mice [impactt-microbiome.ca]
• 12. Protocol to colonize gnotobiotic mice in early life and assess the impact on early life immune programming - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Constructing a gnotobiotic mouse model with a synthetic human gut microbiome to study host–microbe cross talk - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Generation, maintenance, and monitoring of gnotobiotic mice - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Flow Cytometry Analysis of Cells Treated with Colesevelam

For Researchers, Scientists, and Drug Development Professionals

Introduction

Colesevelam (B1170362) is a bile acid sequestrant used to lower low-density lipoprotein (LDL) cholesterol and improve glycemic control.[1][2][3] Its primary mechanism of action is the binding of bile acids in the intestine, preventing their reabsorption.[4] This leads to an upregulation of hepatic bile acid synthesis from cholesterol, thereby lowering serum LDL levels.[1][2] While the systemic effects of Colesevelam are well-documented, its direct cellular effects are less characterized. Flow cytometry offers a powerful platform to investigate the potential impact of Colesevelam on various cellular processes.

These application notes provide a framework for using flow cytometry to study the effects of Colesevelam treatment on cells. The protocols detailed below are standard methods for assessing apoptosis, cell cycle, and immunophenotyping. The rationale for applying these techniques to Colesevelam-treated cells is based on the known roles of bile acids in modulating these fundamental cellular processes.

Potential Applications of Flow Cytometry for Colesevelam Research

Given that Colesevelam alters the bile acid pool, it is hypothesized that it may indirectly influence cellular pathways regulated by bile acids. Hydrophobic bile acids, for instance, are known to induce apoptosis and can either promote or inhibit cell proliferation, depending on the cell type and context.[5][6][7][8][9] Furthermore, bile acids are signaling molecules that can modulate inflammatory responses, suggesting a potential role for Colesevelam in altering the phenotype of immune cells.[10]

Flow cytometry can be employed to investigate these potential cellular effects of Colesevelam by:

• Quantifying Apoptosis: To determine if Colesevelam protects cells from or sensitizes them to apoptosis by altering the concentration of cytotoxic bile acids.

• Analyzing Cell Cycle Distribution: To assess whether Colesevelam treatment influences cell proliferation by indirectly affecting signaling pathways regulated by bile acids.

• Characterizing Immune Cell Populations: To investigate if Colesevelam modulates the expression of cell surface markers on immune cells, potentially altering their function.

Data Presentation

All quantitative data from the following flow cytometry experiments should be summarized in clearly structured tables for easy comparison between control and Colesevelam-treated groups.

Table 1: Apoptosis Analysis of Colesevelam-Treated Cells

Treatment	% Live Cells (Annexin V- / PI-)	% Early Apoptotic Cells (Annexin V+ / PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+ / PI+)
Control (Vehicle)
Colesevelam (Dose 1)
Colesevelam (Dose 2)
Positive Control

Table 2: Cell Cycle Analysis of Colesevelam-Treated Cells

Treatment	% G0/G1 Phase	% S Phase	% G2/M Phase
Control (Vehicle)
Colesevelam (Dose 1)
Colesevelam (Dose 2)

Table 3: Immunophenotyping of Colesevelam-Treated Immune Cells

Treatment	Cell Population	Marker 1+ (%)	Marker 2+ (%)	Marker 3+ (%)
Control (Vehicle)	e.g., T-cells (CD3+)
Colesevelam (Dose 1)	e.g., T-cells (CD3+)
Colesevelam (Dose 2)	e.g., T-cells (CD3+)
Control (Vehicle)	e.g., B-cells (CD19+)
Colesevelam (Dose 1)	e.g., B-cells (CD19+)
Colesevelam (Dose 2)	e.g., B-cells (CD19+)

Visualizations

Diagram 1: Hypothesized Signaling Pathway of Colesevelam's Cellular Effects

Caption: Hypothesized pathway of Colesevelam's indirect cellular effects.

Diagram 2: Experimental Workflow for Flow Cytometry Analysis

Caption: General workflow for flow cytometry analysis of treated cells.

Experimental Protocols

Protocol 1: Analysis of Apoptosis by Annexin V and Propidium Iodide (PI) Staining

This protocol is for the detection of phosphatidylserine (B164497) externalization on the plasma membrane, a marker of early apoptosis, and membrane integrity to distinguish late apoptotic and necrotic cells.[5][11]

Materials:

• Annexin V-FITC (or other fluorochrome)

• Propidium Iodide (PI)

• 1X Annexin V Binding Buffer (10 mM HEPES, 140 mM NaCl, 2.5 mM CaCl2, pH 7.4)

• Phosphate-Buffered Saline (PBS)

• Deionized water

• Treated and control cells

• Flow cytometer

Procedure:

• Cell Preparation:

  • Culture cells to the desired confluency and treat with Colesevelam or vehicle control for the desired time.

  • Harvest cells (including supernatant for suspension cells) and wash twice with cold PBS by centrifugation at 300 x g for 5 minutes.[11]

• Staining:

  • Resuspend the cell pellet in 1X Annexin V Binding Buffer to a concentration of 1 x 10^6 cells/mL.[11]

  • Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.[11]

  • Add 5 µL of Annexin V-FITC and 5 µL of PI solution.

  • Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark.[5][11]

• Acquisition:

  • Add 400 µL of 1X Annexin V Binding Buffer to each tube.[11]

  • Analyze the samples by flow cytometry immediately (within 1 hour).[5]

  • Set up compensation and quadrants using unstained, Annexin V-FITC only, and PI only stained cells.

Data Interpretation:

• Annexin V- / PI-: Live cells

• Annexin V+ / PI-: Early apoptotic cells

• Annexin V+ / PI+: Late apoptotic or necrotic cells

Protocol 2: Cell Cycle Analysis by Propidium Iodide (PI) Staining

This protocol is for the analysis of cellular DNA content to determine the distribution of cells in the G0/G1, S, and G2/M phases of the cell cycle.[8][10]

Materials:

• Propidium Iodide (PI) staining solution (e.g., 50 µg/mL PI in PBS with 0.1% Triton X-100 and 100 µg/mL RNase A)

• Cold 70% Ethanol (B145695)

• Phosphate-Buffered Saline (PBS)

• Treated and control cells

• Flow cytometer

Procedure:

• Cell Preparation:

  • Culture and treat cells with Colesevelam as described in Protocol 1.

  • Harvest and wash cells once with cold PBS.

• Fixation:

  • Resuspend the cell pellet (1-2 x 10^6 cells) in 0.5 mL of cold PBS.

  • While gently vortexing, add 4.5 mL of cold 70% ethanol dropwise to fix the cells.

  • Incubate at -20°C for at least 2 hours (can be stored for several weeks).

• Staining:

  • Centrifuge the fixed cells at 850 x g for 5 minutes and discard the ethanol.

  • Wash the cell pellet with PBS.

  • Resuspend the cells in 500 µL of PI staining solution.

  • Incubate for 30 minutes at room temperature in the dark.[9]

• Acquisition:

  • Analyze the samples by flow cytometry.

  • Use a histogram of PI fluorescence intensity to visualize the cell cycle distribution.

Data Interpretation:

• First peak (2N DNA content): G0/G1 phase

• Intermediate region: S phase

• Second peak (4N DNA content): G2/M phase

• Sub-G1 peak: Apoptotic cells with fragmented DNA[10]

Protocol 3: Immunophenotyping of Cell Surface Markers

This protocol is for the identification and quantification of different cell populations based on the expression of specific cell surface antigens.[12][13]

Materials:

• Fluorochrome-conjugated antibodies specific for markers of interest (e.g., CD3, CD4, CD8, CD19, CD14)

• Staining Buffer (e.g., PBS with 1% BSA or 2% FBS)

• (Optional) Fc block (e.g., anti-CD16/CD32) to reduce non-specific binding[12]

• (Optional) Fixation buffer (e.g., 1% paraformaldehyde in PBS)

• Treated and control cells (e.g., peripheral blood mononuclear cells - PBMCs)

• Flow cytometer

Procedure:

• Cell Preparation:

  • Isolate and prepare a single-cell suspension of the cells of interest (e.g., PBMCs).

  • Treat cells with Colesevelam or vehicle control.

  • Wash cells with cold PBS.

• Staining:

  • Resuspend 1 x 10^6 cells in 100 µL of staining buffer.

  • (Optional) Add Fc block and incubate for 10-15 minutes on ice.[13]

  • Add the predetermined optimal concentration of each fluorochrome-conjugated antibody.

  • Incubate for 30 minutes at 4°C in the dark.[12][13]

  • Wash the cells twice with 2 mL of staining buffer by centrifugation at 300 x g for 5 minutes.

• Acquisition:

  • Resuspend the cells in 300-500 µL of staining buffer.

  • (Optional) Fix the cells with fixation buffer if not analyzing immediately.

  • Analyze the samples by flow cytometry.

  • Use fluorescence-minus-one (FMO) controls to set accurate gates for positive populations.

Data Interpretation:

• Use dot plots and gating strategies to identify and quantify cell populations based on their specific marker expression profiles (e.g., CD3+CD4+ for T helper cells, CD19+ for B cells). Compare the percentages of these populations between control and Colesevelam-treated samples.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. journals.physiology.org [journals.physiology.org]
• 4. researchgate.net [researchgate.net]
• 5. Bile-acid-induced cell injury and protection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Bile acids regulate intestinal cell proliferation by modulating EGFR and FXR signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]
• 8. Bile-acid-induced cell injury and protection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Bile acids: regulation of apoptosis by ursodeoxycholic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 10. egastroenterology.bmj.com [egastroenterology.bmj.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Effects of colesevelam hydrochloride (WelChol) on biomarkers of inflammation in patients with mild hypercholesterolemia - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Colesevelam solubility challenges in aqueous solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the aqueous solubility of colesevelam (B1170362).

Frequently Asked Questions (FAQs)

Q1: What is colesevelam and why is its solubility in water a concern?

A1: Colesevelam hydrochloride is a non-absorbed, lipid-lowering polymer that functions as a bile acid sequestrant.[1][2] It is a highly cross-linked polyallylamine polymer that is fundamentally insoluble in water and various organic solvents.[3][] For experimental purposes, achieving a uniform dispersion is often more relevant than true solubility. Its insolubility is integral to its mechanism of action, as it remains in the gastrointestinal tract to bind bile acids.[1][5]

Q2: Is colesevelam truly insoluble in all aqueous solutions?

A2: Colesevelam hydrochloride is described as a hydrophilic, water-insoluble polymer.[1][] It does not dissolve but can swell and form a gel-like material in aqueous media.[2] Minimal amounts of extractable components may be detected, but the polymer itself does not dissolve.[3]

Q3: What form of colesevelam is typically used in research and pharmaceutical formulations?

A3: Colesevelam is used in its hydrochloride salt form.[3] This form is a white to off-white powder.[3] It is available in various formulations, including tablets and powder for oral suspension.[6][7]

Q4: How does colesevelam interact with water at a molecular level?

A4: As a hydrophilic polymer, colesevelam can absorb water, leading to the formation of a softer, gel-like substance which facilitates its excretion.[2] However, due to extensive cross-linking, the polymer chains cannot fully dissociate and dissolve in the solvent.[3]

Troubleshooting Guide

Problem: I am unable to prepare a homogenous aqueous solution of colesevelam for my in vitro binding assay.

• Solution: It is important to recognize that colesevelam does not form a true solution. The goal is to create a uniform suspension.

  • Dispersion Technique: Use a high-speed stirrer or vortex mixer to disperse the powder in the aqueous medium. Sonication may also aid in breaking up agglomerates.

  • Hydration Time: Allow sufficient time for the polymer to swell and hydrate. This can vary depending on the specific conditions.

  • Particle Size: The particle size of the colesevelam powder can influence its dispersion. Smaller particle sizes may disperse more readily.

Problem: My experimental results for bile acid binding are inconsistent.

• Solution: Inconsistent results in bile acid binding studies can be due to several factors related to the handling of colesevelam.

  • Ensure Consistent Dispersion: Use a standardized protocol for dispersing the colesevelam to ensure a consistent surface area is available for binding in each replicate.

  • Equilibration Time: The binding of bile acids to colesevelam is a time-dependent process. Ensure that the incubation time is sufficient to reach equilibrium. Kinetic studies have shown that equilibrium is typically reached between 15-30 minutes.

  • pH Control: The pH of the medium can influence the binding capacity. Maintain a constant pH throughout the experiment, typically simulating intestinal conditions (e.g., pH 6.8).[8][9]

Problem: I am observing precipitation or clumping of colesevelam during my experiment.

• Solution: Clumping can occur if the powder is not added to the liquid correctly or if there are changes in the solution's properties.

  • Gradual Addition: Add the colesevelam powder to the aqueous solution gradually while continuously stirring to prevent the formation of large agglomerates.

  • Solvent Compatibility: While insoluble in most solvents, ensure that no components in your buffer system are causing the polymer to precipitate or aggregate.[3]

Quantitative Data Summary

The following table summarizes the solubility and extractable content of colesevelam hydrochloride in various solvents. It is important to note that these values represent the amount of leachable material and not the solubility of the polymer itself.

Solvent	Leachables Extracted (wt%) Lot 1	Leachables Extracted (wt%) Lot 2	Leachables Extracted (wt%) Lot 3	Leachables Extracted (wt%) Lot 4
Water	Not Detected	0.94	Not Detected	1.34
0.1 N HCl	Not Detected	1.20	Not Detected	0.62
0.1 N HCl / 50°C	0.52	Not Detected	0.69	0.70
Data sourced from FDA documents for Welchol™.[3]

Experimental Protocols

Protocol: In Vitro Bile Acid Binding Assay

This protocol provides a general framework for assessing the bile acid binding capacity of colesevelam.

• Preparation of Simulated Intestinal Fluid (SIF): Prepare a 0.05M potassium phosphate (B84403) buffer and adjust the pH to 6.8 with sodium hydroxide.[9]

• Preparation of Bile Acid Stock Solution: Prepare a stock solution containing a mixture of relevant bile acids (e.g., glycocholic acid, glycochenodeoxycholic acid, and taurodeoxycholic acid) in SIF.[10]

• Dispersion of Colesevelam: Accurately weigh a specific amount of colesevelam hydrochloride and disperse it in a known volume of SIF using vigorous stirring.

• Incubation: Add the bile acid stock solution to the colesevelam dispersion. Incubate the mixture at 37°C with continuous agitation for a predetermined time to allow for binding.[10]

• Separation: Separate the solid colesevelam-bile acid complex from the supernatant containing unbound bile acids. This can be achieved by centrifugation or filtration.

• Quantification of Unbound Bile Acids: Analyze the concentration of unbound bile acids in the supernatant using a suitable analytical method, such as high-performance liquid chromatography (HPLC).[5][8][11]

• Calculation of Bound Bile Acids: The amount of bound bile acids is calculated by subtracting the concentration of unbound bile acids from the initial concentration.

Visualizations

Caption: Key factors influencing colesevelam's experimental behavior.

Caption: Workflow for in vitro bile acid binding studies.

Caption: Decision tree for troubleshooting binding assays.

References

• 1. Colesevelam - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cas 182815-44-7,Colesevelam | lookchem [lookchem.com]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 5. Validated UPLC method for determination of unbound bile acids in colesevelam HCl tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Colesevelam - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Colesevelam (oral route) - Side effects & dosage - Mayo Clinic [mayoclinic.org]
• 8. academic.oup.com [academic.oup.com]
• 9. basinc.com [basinc.com]
• 10. accessdata.fda.gov [accessdata.fda.gov]
• 11. jocpr.com [jocpr.com]

Technical Support Center: Optimizing Colesevelam Dosage for Preclinical Animal Models

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing Colesevelam dosage and administration in preclinical animal models. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting dosage of Colesevelam for mice and rats in preclinical studies?

A1: The optimal dosage of Colesevelam can vary depending on the animal model, research objective, and the specific strain of the animal. However, based on published studies, a general starting point for dietary administration in rodents is between 0.2% and 2% (w/w) of the total diet. For oral gavage, dosages can range from 100 mg/kg/day to 1000 mg/kg/day. It is crucial to perform a dose-response study to determine the most effective dose for your specific experimental conditions.

Q2: How should Colesevelam be formulated for administration to preclinical animal models?

A2: Colesevelam is a non-absorbable polymer and is typically administered orally. The most common methods of formulation are:

• Dietary Admixture: Colesevelam powder can be thoroughly mixed with standard or specialized rodent chow. This method is suitable for long-term studies and minimizes animal stress. Ensure homogenous mixing to guarantee consistent dosing. One study in mice used a Western-style diet with 2% (w/w) Colesevelam.[1]

• Oral Gavage: For precise dosage administration, Colesevelam can be suspended in a suitable vehicle and administered via oral gavage. Common vehicles include water or a 0.5% carboxymethylcellulose (CMC) solution.

Q3: What are the common animal models used in preclinical studies with Colesevelam?

A3: Colesevelam has been evaluated in a variety of preclinical animal models to investigate its efficacy in different disease states. Some of the commonly used models include:

• Mice:

  • Diet-induced obesity (DIO) mice to study metabolic effects.

  • Mdr2-/- mice as a model for sclerosing cholangitis.

  • Microbiome-humanized mice to investigate the role of gut microbiota in non-alcoholic steatohepatitis (NASH).[1]

• Rats:

  • Sprague-Dawley rats are often used for toxicology and reproductive safety studies.[2]

• Hamsters:

  • Used to evaluate the effects on bile acid excretion.

• Dogs:

  • Beagle dogs have been used to assess cholesterol-lowering properties.

Troubleshooting Guides

Issues with Dietary Admixture

Problem	Possible Cause	Troubleshooting Steps
Reduced Food Intake / Weight Loss	Poor palatability of the Colesevelam-containing diet.	- Start with a lower concentration of Colesevelam and gradually increase to the target dose.- Incorporate a palatable ingredient (e.g., a small amount of sweetener, if the study design allows) into the diet.- Ensure the diet is freshly prepared and stored properly to maintain palatability.
Inconsistent Experimental Results	Non-homogenous mixing of Colesevelam in the feed.	- Use a commercial feed manufacturer experienced in preparing custom diets to ensure uniform distribution.- If preparing in-house, use a V-blender or a similar apparatus for thorough mixing.

Issues with Oral Gavage

Problem	Possible Cause	Troubleshooting Steps
Animal Distress (coughing, fluid from the nose)	Accidental administration into the trachea.	- Immediately stop the procedure.[3]- Ensure proper restraint and positioning of the animal to straighten the esophagus.[4]- Use a proper-sized, ball-tipped gavage needle to minimize the risk of tracheal entry.[5]- Administer the suspension slowly to allow the animal to swallow.[5]
Resistance During Gavage Needle Insertion	Incorrect placement of the gavage needle.	- Do not force the needle.[4]- Gently retract and re-insert the needle, aiming towards the back of the throat.[4]- Ensure the animal's head and neck are properly extended.[4]
Regurgitation of the Administered Dose	Administration volume is too large for the animal's stomach capacity.	- Reduce the total volume administered. If a high dose is required, consider splitting it into two smaller doses given at different times.- Ensure the animal has not been recently fed a large meal before gavage.
Esophageal or Stomach Injury	Improper technique or use of a damaged gavage needle.	- Always inspect the gavage needle for any burrs or sharp edges before use.[4]- Use a flexible plastic feeding tube to reduce the risk of injury.[6]- Ensure personnel are properly trained in oral gavage techniques.

Quantitative Data Summary

The following tables summarize dosages and effects of Colesevelam from various preclinical studies.

Table 1: Colesevelam Dosage and Administration in Rodent Models

Animal Model	Dosage	Administration Route	Study Duration	Key Findings	Reference
Mice (Western Diet-Induced Obesity)	2% (w/w) in diet	Dietary Admixture	20 weeks	Reduced body and liver weight gain; ameliorated hepatic inflammation, steatosis, and fibrosis.	[1]
Rats (Sprague-Dawley)	100, 300, 1000 mg/kg/day	Oral Gavage	Gestation Day 6 to Postpartum Day 22	No developmental or reproductive toxicity observed.	[2]
Rabbits (New Zealand White)	100, 500, 1000 mg/kg/day	Oral Gavage	Gestation	No maternal or fetal toxicity observed.	[2]

Table 2: Effects of Colesevelam on Cholesterol Levels in Preclinical Models

Animal Model	Colesevelam Dose	% Reduction in LDL Cholesterol	% Increase in HDL Cholesterol	Reference
Human Study (for context)	3.8 g/day	15% - 18%	3%	[7]
Human Study (for context)	4.5 g/day	18%	8%	[7]

Experimental Protocols

Protocol: Cholesterol-Lowering Study in a Diet-Induced Obesity (DIO) Mouse Model

1. Animal Model and Acclimation:

• Use male C57BL/6J mice, 6-8 weeks old.

• Acclimate mice to the animal facility for at least one week before the start of the experiment.

• House mice in a temperature and humidity-controlled environment with a 12-hour light/dark cycle.

2. Diet and Treatment Groups:

• Induce obesity by feeding a high-fat diet (HFD; e.g., 60% kcal from fat) for 8-12 weeks.

• Divide the DIO mice into two groups:

  • Control Group: Continue on the HFD.

  • Colesevelam Group: Receive HFD containing 2% (w/w) Colesevelam.

• A lean control group on a standard chow diet should also be included for comparison.

3. Colesevelam Diet Preparation:

• Obtain Colesevelam hydrochloride powder.

• Thoroughly mix the Colesevelam powder with the powdered HFD to achieve a final concentration of 2% (w/w).

• Pellet the mixed diet or provide it as a powder in specialized feeders.

• Prepare fresh diets weekly and store them at 4°C to prevent spoilage.

4. Study Duration and Monitoring:

• Treat the mice for a period of 8-12 weeks.

• Monitor food intake and body weight weekly.

• Collect blood samples via tail vein or retro-orbital sinus at baseline and at the end of the study for lipid profiling.

5. Outcome Measures:

• Primary Endpoints:

  • Total cholesterol, LDL-cholesterol, HDL-cholesterol, and triglycerides in plasma.

• Secondary Endpoints:

  • Fasting blood glucose and insulin (B600854) levels.

  • Liver weight and histology (to assess steatosis).

  • Gene expression analysis of key genes involved in cholesterol and bile acid metabolism in the liver and intestine (e.g., Cyp7a1, Ldlr).

Visualizations

Signaling Pathway

Caption: Mechanism of action of Colesevelam in lowering LDL cholesterol.

Experimental Workflow

Caption: A typical experimental workflow for a Colesevelam study in DIO mice.

Logical Relationship: Troubleshooting Oral Gavage

References

• 1. Colesevelam ameliorates non-alcoholic steatohepatitis and obesity in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Colesevelam hydrochloride does not cause maternal or fetal toxicity in rats and rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. research.fsu.edu [research.fsu.edu]
• 4. acurec.ui.edu.ng [acurec.ui.edu.ng]
• 5. Research SOP: Standard Operating Procedure (SOP) for Oral Dosing (Gavage) in Adult Mice and Rats [researchsop.com]
• 6. instechlabs.com [instechlabs.com]
• 7. Colesevelam hydrochloride: evidence for its use in the treatment of hypercholesterolemia and type 2 diabetes mellitus with insights into mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Colesevelam Interference in Biochemical Assays

This technical support center is designed for researchers, scientists, and drug development professionals who may encounter interference from colesevelam (B1170362) in their biochemical assays. The following troubleshooting guides and frequently asked questions (FAQs) provide insights into potential mechanisms of interference and offer systematic approaches to identify and mitigate these issues.

Frequently Asked Questions (FAQs)

Q1: What is colesevelam and what are its key physicochemical properties?

Colesevelam is a second-generation bile acid sequestrant.[1][2] It is a large, hydrophilic, water-insoluble, non-absorbed polymer.[3] Its structure contains repeating amine units, making it a cationic polymer that can bind to negatively charged molecules.[4]

Q2: What is the primary mechanism by which colesevelam might interfere with biochemical assays?

The primary mechanism of interference is believed to stem from its properties as a large, cationic, and insoluble polymer. Potential interference mechanisms can be categorized as:

• Physical Interference: The particulate nature of colesevelam can increase the turbidity of a sample, which can interfere with assays that rely on light transmission or scattering, such as turbidimetry and nephelometry.[5][6]

• Chemical Interference: Due to its highly cationic nature, colesevelam can non-specifically bind to anionic analytes or assay reagents (e.g., enzymes, antibodies, or substrates), effectively removing them from the reaction and leading to falsely low results.[7]

Q3: Which types of assays are most likely to be affected by colesevelam?

Based on its physicochemical properties, the following types of assays are at a higher risk of interference:

• Turbidimetric and Nephelometric Assays: These assays directly measure light scattering and are therefore sensitive to interference from particulate matter like colesevelam.[5]

• Colorimetric and Spectrophotometric Assays: Increased background absorbance or light scattering caused by colesevelam can lead to inaccurate readings.

• Enzyme Assays: Colesevelam could potentially bind to the enzyme (if it's anionic) or to a necessary cofactor, inhibiting its activity.

• Immunoassays: If the antibodies or antigens are anionic, colesevelam could bind to them, preventing the formation of the detection complex.

Q4: Is the interference concentration-dependent?

Yes, any interference caused by colesevelam is expected to be concentration-dependent. Higher concentrations of colesevelam in the sample are more likely to cause significant interference.

Troubleshooting Guides

Issue 1: Inaccurate results in a spectrophotometric or colorimetric assay.

Possible Cause: Increased turbidity or light scattering due to the presence of colesevelam particles in the sample.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for spectrophotometric interference.

Experimental Protocol: Sample Centrifugation

• Sample Preparation: Prepare your samples as you normally would, including the colesevelam.

• Control Preparation: Prepare a "colesevelam-only" control by adding the same concentration of colesevelam to the assay buffer without the analyte.

• Centrifugation: Centrifuge the samples and the control at a high speed (e.g., 10,000 - 15,000 x g) for 10-15 minutes to pellet the insoluble colesevelam particles.

• Supernatant Collection: Carefully collect the supernatant without disturbing the pellet.

• Assay: Use the supernatant for your assay.

• Analysis: Compare the results of the centrifuged samples to your standard curve and controls. The "colesevelam-only" control should now have an absorbance close to the blank.

Issue 2: Falsely low results suggesting analyte or reagent binding.

Possible Cause: Colesevelam is binding to the analyte of interest or a critical assay reagent due to its cationic nature.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for suspected binding interference.

Experimental Protocol: Analyte Spike and Recovery

• Sample Preparation: Prepare three sets of samples:

  • Set A: Your sample containing colesevelam.

  • Set B: A blank sample containing the same concentration of colesevelam.

  • Set C: The blank sample with colesevelam (from Set B) spiked with a known concentration of your analyte.

• Assay: Run your assay on all three sets of samples.

• Calculation of Recovery:

  • Recovery (%) = [(Concentration in C - Concentration in B) / Spiked Concentration] * 100

• Interpretation:

  • A recovery rate significantly below 100% (e.g., <90%) suggests that colesevelam is binding to the analyte and removing it from the solution.

Experimental Protocol: Modifying Ionic Strength

• Buffer Preparation: Prepare a series of assay buffers with increasing concentrations of a neutral salt, such as sodium chloride (e.g., 150 mM, 300 mM, 500 mM).

• Repeat Spike and Recovery: Repeat the "Analyte Spike and Recovery" experiment using each of the modified buffers.

• Analysis: If increasing the ionic strength improves the recovery rate, it indicates that the binding is likely electrostatic in nature and can be overcome by the higher salt concentration. The buffer that provides the best recovery without negatively impacting the assay performance should be used.

Quantitative Data Summary

The following table summarizes the binding characteristics of colesevelam to various bile acids, which can serve as a proxy for its potential to bind to other anionic molecules. The binding is described by the Langmuir binding constants k1 (affinity) and k2 (capacity).

Bile Acid	Binding Affinity (k1)	Binding Capacity (k2)	Reference
Glycocholic Acid (GC)	High	High	[2][8]
Glycochenodeoxycholic Acid (GCDC)	Moderate	Moderate	[2][8]
Taurodeoxycholic Acid (TDC)	Moderate	Moderate	[2][8]

Note: Specific quantitative values for k1 and k2 can vary depending on the experimental conditions. The key takeaway is the high binding affinity and capacity of colesevelam for anionic molecules.

Signaling Pathways and Logical Relationships

The following diagram illustrates the proposed mechanism of colesevelam interference in a generic biochemical assay.

Caption: Proposed mechanism of colesevelam binding interference.

References

• 1. researchgate.net [researchgate.net]
• 2. Polymeric Nanoparticles in Targeted Drug Delivery: Unveiling the Impact of Polymer Characterization and Fabrication - PMC [pmc.ncbi.nlm.nih.gov]
• 3. walshmedicalmedia.com [walshmedicalmedia.com]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. bangslabs.com [bangslabs.com]
• 6. researchgate.net [researchgate.net]
• 7. Interference of cationic polymeric nanoparticles with clinical chemistry tests--clinical relevance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Comparative evaluation of in vitro efficacy of colesevelam hydrochloride tablets - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Colesevelam in Experimental Solutions

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability and handling of colesevelam (B1170362) in experimental settings. The following troubleshooting guides and frequently asked questions (FAQs) address common challenges encountered during laboratory work.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of colesevelam hydrochloride?

A1: Colesevelam hydrochloride is a highly stable, cross-linked polymer.[1] It is not readily biodegradable and is stable in both acidic and basic solutions, showing no propensity for hydrolysis.[1] Photostability studies have demonstrated its stability under UV-B, daylight, and fluorescent light conditions.[1]

Q2: What are the recommended storage conditions for colesevelam hydrochloride?

A2: Colesevelam hydrochloride should be stored at room temperature, 25°C (77°F), with permitted temperature excursions between 15°C and 30°C (59°F and 86°F). It is important to protect it from moisture.

Q3: What is the solubility of colesevelam in aqueous and organic solvents?

A3: Colesevelam hydrochloride is a highly cross-linked polymer that is insoluble in water and common organic solvents such as hydrocarbon solvents, methylene (B1212753) chloride, acetonitrile, and methanol.[1] Due to its insolubility, it forms a suspension in aqueous media.

Q4: At what temperature does colesevelam hydrochloride begin to degrade?

A4: The compound is stable at typical experimental and storage temperatures. Decomposition of colesevelam hydrochloride begins at temperatures above 160°C.[1]

Q5: Are there any known degradation products of colesevelam?

A5: Due to its high stability, there is limited publicly available information detailing specific degradation products resulting from forced degradation studies. Impurities identified in the drug substance are typically related to the manufacturing process rather than degradation from experimental conditions.[2][3] These can include potential genotoxic impurities like 1,3-dichloro-2-propanol, which are monitored with sensitive analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS).[2]

Q6: How should I prepare a colesevelam suspension for in vitro experiments?

A6: Given its insolubility, colesevelam is prepared as a suspension. For in vitro bile acid binding studies, a common procedure involves soaking a weighed amount of colesevelam hydrochloride powder in the desired buffer (e.g., Simulated Intestinal Fluid, pH 6.8) overnight at room temperature to ensure thorough wetting and dispersion.[4] The suspension should be agitated or stirred to maintain uniformity during the experiment.

Q7: Can colesevelam be suspended in common beverages for experimental purposes?

A7: Studies have shown that the in vitro bile acid binding characteristics of colesevelam hydrochloride are not significantly altered when suspended in common beverages such as water, carbonated drinks, or various fruit juices.[5]

Troubleshooting Guides

Issue 1: Poor Dispersion or Aggregation of Colesevelam in Aqueous Solution

• Problem: You observe clumping or rapid settling of colesevelam particles, leading to non-uniformity in your assay.

• Possible Cause: Inadequate wetting of the polymer. Due to its high molecular weight and cross-linked nature, colesevelam requires sufficient time to hydrate.

• Troubleshooting Steps:

  • Pre-incubation/Soaking: Ensure that the colesevelam powder is soaked in the experimental buffer for an extended period (e.g., overnight) before use.[4] This allows for proper hydration and swelling of the polymer particles.

  • Mechanical Agitation: Use consistent stirring or shaking (e.g., with an orbital shaker at 150 rpm) during the experiment to maintain a homogenous suspension.[6]

  • Sonication: For small volumes, brief, low-power sonication can help to break up initial aggregates, but care should be taken not to induce thermal degradation.

Issue 2: Variability in Bile Acid Binding Assay Results

• Problem: You are experiencing inconsistent results in your in vitro bile acid binding assays.

• Possible Causes:

  • Inconsistent pH of the buffer.

  • Inaccurate quantification of unbound bile acids.

  • Insufficient incubation time to reach equilibrium.

• Troubleshooting Steps:

  • pH Control: The binding capacity of colesevelam is pH-dependent. Ensure your buffer system is robust and the final pH is consistently at the target value (typically pH 6.8 for simulated intestinal fluid).[6]

  • Validated Analytical Method: Utilize a validated analytical method, such as UPLC or HPLC, for the quantification of unbound bile acids.[7][8] Ensure that the method is selective and not subject to interference from other components in the sample matrix.

  • Equilibrium Time: Confirm that the incubation time is sufficient to achieve maximum binding. Kinetic binding studies can be performed at different time points to establish when equilibrium is reached.[9] Bioequivalence studies often use incubation times of 24 hours at 37°C.[4]

Data Summary

While specific quantitative data from forced degradation studies are not widely available, the following table summarizes the known stability characteristics of colesevelam hydrochloride.

Parameter	Condition	Stability Profile	Citation(s)
Hydrolytic Stability	Acidic and Basic Solutions	Very stable, not prone to hydrolysis.	[1]
Photostability	UV-B, Daylight, Fluorescent Bulbs	Stable under ICH photostability guidelines.	[1]
Thermal Stability	Elevated Temperature	Decomposes at temperatures above 160°C.	[1]
Biodegradability	Environmental	Not readily biodegradable.	[1]
Solubility	Water, Organic Solvents	Insoluble.	[1]
Recommended Storage	Temperature	25°C (77°F), with excursions permitted to 15-30°C (59-86°F).

Experimental Protocols

Protocol 1: General Preparation of a Colesevelam Suspension for In Vitro Assays

This protocol describes a general method for preparing a colesevelam suspension, adapted from procedures for in vitro bile acid binding studies.

• Weighing: Accurately weigh the required amount of colesevelam hydrochloride powder.

• Hydration: Transfer the powder to a suitable vessel. Add the desired volume of the experimental buffer (e.g., Simulated Intestinal Fluid, pH 6.8).

• Soaking: Cover the vessel and allow the powder to soak in the buffer overnight at room temperature with gentle agitation.

• Dispersion: Before use, ensure the suspension is homogenous by stirring or vortexing. Maintain agitation throughout the experiment as required.

Below is a DOT script visualizing this experimental workflow.

Workflow for Colesevelam Suspension Preparation

Protocol 2: Forced Degradation Study (General Approach)

While specific data for colesevelam is limited, a general protocol for forced degradation studies based on ICH guidelines is provided below. The extent of degradation should typically be targeted between 5-20%.[10]

• Preparation of Stock Suspension: Prepare a stock suspension of colesevelam hydrochloride in water or a suitable co-solvent system at a known concentration (e.g., 1 mg/mL).[10]

• Acid and Base Hydrolysis:

  • To separate aliquots of the stock suspension, add an equal volume of an appropriate strength acid (e.g., 0.1 M to 1 M HCl) and base (e.g., 0.1 M to 1 M NaOH).[10]

  • Incubate the samples at room temperature or elevated temperatures (e.g., 50-60°C) for a defined period (e.g., up to 7 days).[10]

  • At specified time points, withdraw samples, neutralize them, and analyze for degradation.

• Oxidative Degradation:

  • Treat an aliquot of the stock suspension with a solution of hydrogen peroxide (e.g., 0.1% to 3.0%).[10]

  • Incubate at room temperature for up to 7 days.[10]

  • Withdraw samples at specified time points for analysis.

• Thermal Degradation:

  • Expose the solid colesevelam hydrochloride powder to dry heat in a temperature-controlled oven at various temperatures below its decomposition point.

• Photolytic Degradation:

  • Expose the solid powder or the aqueous suspension to a light source that provides combined UV and visible light, as specified in ICH Q1B guidelines.

• Analysis: Analyze the stressed samples against a control sample (stored under normal conditions) using a suitable stability-indicating analytical method.

The logical relationship for initiating a forced degradation study is visualized in the following DOT script.

Forced Degradation Study Design

References

• 1. veeprho.com [veeprho.com]
• 2. [PDF] Validated UPLC method for determination of unbound bile acids in colesevelam HCl tablets. | Semantic Scholar [semanticscholar.org]
• 3. Bile acid salt binding with colesevelam HCl is not affected by suspension in common beverages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A novel analytical approach towards in-vitro bile acid binding studies to Colesevelam Hydrochloride tablets: An ultra-high performance liquid chromatography tandem mass spectrometric method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. walshmedicalmedia.com [walshmedicalmedia.com]
• 6. basinc.com [basinc.com]
• 7. Validated UPLC method for determination of unbound bile acids in colesevelam HCl tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. accessdata.fda.gov [accessdata.fda.gov]
• 10. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]

Technical Support Center: Formulating Colesevelam for Rodent Research

This guide provides researchers, scientists, and drug development professionals with detailed protocols and troubleshooting advice for the consistent oral administration of Colesevelam (B1170362) in rodent models.

Frequently Asked Questions (FAQs)

Q1: What is Colesevelam and why is it challenging to formulate for oral administration in rodents?

Colesevelam hydrochloride is a non-absorbed, water-insoluble polymer that acts as a bile acid sequestrant.[1] Its insolubility in water and common organic solvents makes it difficult to prepare homogenous and stable suspensions for accurate oral dosing, such as by oral gavage.

Q2: What are the common methods for administering Colesevelam to rodents?

The two primary methods for oral administration of Colesevelam in rodents are:

• Oral Gavage: This method allows for precise dosing of a prepared suspension directly into the stomach.

• Dietary Admixture: Colesevelam can be mixed directly into the rodent chow. This method is less stressful for the animals but may offer less control over the exact dosage consumed daily.

Q3: What are the recommended vehicles for preparing a Colesevelam suspension for oral gavage?

Due to its insolubility, Colesevelam should be suspended in a suitable vehicle. A commonly used vehicle for poorly water-soluble compounds in rodent gavage studies is 0.5% methyl cellulose (B213188) in sterile water . This helps to create a more uniform and stable suspension.

Q4: What is the recommended dosage of Colesevelam in rodents?

Dosage can vary depending on the study design and animal model. The following table summarizes dosages used in published studies:

Animal Model	Administration Route	Dosage Range	Reference
Rat	Oral Gavage	100 - 1000 mg/kg/day	[2]
Rat	Dietary Admixture	300 - 3000 mg/kg/day	[2]
Mouse	Dietary Admixture	2% w/w in diet	[3]

Q5: How should Colesevelam be stored?

Colesevelam hydrochloride powder should be stored at 25°C (77°F), with excursions permitted to 15-30°C (59-86°F).[4] It is recommended to prepare suspensions fresh daily. If a suspension must be stored, it should be refrigerated and brought to room temperature before use, ensuring it is thoroughly re-suspended.

Experimental Protocols

Protocol 1: Preparation of Colesevelam Suspension for Oral Gavage (0.5% Methyl Cellulose Vehicle)

Materials:

• Colesevelam hydrochloride powder

• Methyl cellulose (e.g., 400 cP)

• Sterile water

• Weighing balance

• Spatula

• Mortar and pestle (optional)

• Glass beaker

• Magnetic stirrer and stir bar

• Graduated cylinder

Procedure:

• Prepare the 0.5% Methyl Cellulose Vehicle:

  • Heat approximately one-third of the required volume of sterile water to 60-80°C.

  • Slowly add the methyl cellulose powder to the hot water while stirring vigorously to ensure it is thoroughly wetted.

  • Once dispersed, add the remaining two-thirds of the volume as cold sterile water.

  • Continue stirring until a clear, uniform solution is formed. Allow the solution to cool to room temperature.

• Prepare the Colesevelam Suspension:

  • Calculate the required amount of Colesevelam hydrochloride powder based on the desired concentration and final volume.

  • Weigh the Colesevelam powder accurately.

  • To ensure a fine powder and break up any aggregates, you can optionally triturate the powder using a mortar and pestle.

  • Transfer the weighed powder to a beaker.

  • Add a small volume of the 0.5% methyl cellulose vehicle and mix with a spatula to create a smooth paste. This step is crucial to prevent clumping.

  • While continuously stirring with a magnetic stirrer, slowly add the remaining 0.5% methyl cellulose vehicle to the paste until the final desired volume is reached.

  • Continue stirring for at least 15-20 minutes to ensure a homogenous suspension.

Workflow for Preparing Colesevelam Suspension

Caption: Workflow for preparing a Colesevelam suspension for oral gavage.

Protocol 2: Dietary Admixture of Colesevelam

Materials:

• Colesevelam hydrochloride powder

• Standard rodent chow (powdered or easily ground)

• Large mixing bowl or food mixer

• Binder (e.g., corn starch and water) - optional

• Pellet maker or meat grinder with appropriate nozzle (optional)

• Low-temperature oven (optional)

Procedure:

• Calculate the required amount of Colesevelam to achieve the desired percentage in the final diet mixture (e.g., 2% w/w).

• If starting with pelleted chow, grind the chow into a uniform powder.

• Dry blend the Colesevelam powder with the powdered chow in a large mixer. To ensure homogeneity, consider using a stepwise dilution method (pre-mixing the drug with a small portion of the feed before incorporating it into the entire batch).

• (Optional) To re-formulate into pellets, add a binder such as a corn starch and water slurry and mix to a dough-like consistency.

• (Optional) Extrude the mixture using a pellet maker or meat grinder to form pellets.

• (Optional) Dry the newly formed pellets in a low-temperature oven (e.g., 40°C) until they are hard and dry.

• Store the medicated diet in a cool, dry place.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Clogging of gavage needle	- Incomplete suspension of Colesevelam.- Particle size of Colesevelam is too large.- Suspension is too concentrated.	- Ensure the suspension is thoroughly mixed immediately before drawing it into the syringe.- Triturate the Colesevelam powder to a finer consistency before preparing the suspension.- Consider using a gavage needle with a larger gauge.- If possible, decrease the concentration and increase the volume of administration (within acceptable limits for the animal's size).
Inconsistent dosing	- Settling of the suspension.- Inaccurate measurement of powder or vehicle.	- Always vortex or stir the suspension immediately before each animal is dosed.- Use a calibrated balance and graduated cylinders for accurate measurements.
Animal distress during gavage	- Improper restraint technique.- Esophageal irritation.	- Ensure proper training in animal handling and gavage techniques.- Administer the suspension slowly and gently.- Consider alternative, less stressful methods like dietary admixture if precise dosing is not critical.
Reduced food intake with medicated diet	- Unpalatability of the Colesevelam-containing chow.	- Start with a lower concentration of Colesevelam and gradually increase it to the target concentration.- Monitor food intake and body weight daily.- If reduced intake persists, oral gavage may be a more suitable method.
Gastrointestinal side effects (e.g., constipation)	- Known side effect of bile acid sequestrants.	- Ensure animals have free access to water.- Monitor animals for signs of GI distress.- If severe, consult with a veterinarian and consider adjusting the dose.

Signaling Pathways

Colesevelam's therapeutic effects are primarily mediated through two key signaling pathways in the gastrointestinal tract and liver:

• Bile Acid Sequestration and FXR Signaling: Colesevelam binds to bile acids in the intestine, preventing their reabsorption.[5] This depletion of the bile acid pool in the liver leads to the upregulation of cholesterol 7-α-hydroxylase, the rate-limiting enzyme in bile acid synthesis from cholesterol.[6] This, in turn, increases the expression of LDL receptors on hepatocytes, resulting in increased clearance of LDL cholesterol from the blood.[6] This process is regulated by the Farnesoid X Receptor (FXR).

• TGR5-Mediated GLP-1 Secretion: Bile acids are also signaling molecules that can activate the G protein-coupled receptor TGR5 on enteroendocrine L-cells in the intestine.[4][7] Even when bound to Colesevelam, bile acids can activate TGR5, leading to the secretion of glucagon-like peptide-1 (GLP-1).[4][8] GLP-1 has multiple metabolic benefits, including suppressing hepatic glycogenolysis, which contributes to the glucose-lowering effects of Colesevelam.[4][8]

Diagram of Colesevelam's Dual Mechanism of Action

Caption: Dual mechanism of Colesevelam involving FXR and TGR5 signaling.

References

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. Colesevelam and colestipol: novel medication resins in the gastrointestinal tract - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. CN103768023A - Dry colesevelam suspension and preparation method thereof - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. accessdata.fda.gov [accessdata.fda.gov]
• 8. drugs.com [drugs.com]

Technical Support Center: Mitigating Off-Target Effects of Colesevelam in Research Studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Colesevelam (B1170362) in their experiments. The information is designed to help mitigate the known off-target effects of this bile acid sequestrant, ensuring more accurate and reliable research outcomes.

Troubleshooting Guides & FAQs

This section addresses specific issues that may arise during experiments involving Colesevelam.

Category 1: Unexpected Changes in Glucose Metabolism and Cell Signaling

Question: My in vitro cell culture model is showing unexpected changes in glucose uptake and glycogenolysis after treatment with Colesevelam, even though these cells are not the primary target of my study. What could be the cause?

Answer:

This is likely due to an off-target effect of Colesevelam involving the G protein-coupled bile acid receptor, TGR5. While Colesevelam itself is a non-absorbable polymer, it binds bile acids present in your culture medium. The Colesevelam-bile acid complex can activate TGR5, which in turn can trigger a signaling cascade leading to the secretion of glucagon-like peptide-1 (GLP-1) from enteroendocrine L-cells, if present in your culture.[1][2][3][4][5] Even in other cell types, TGR5 activation can influence cAMP signaling and glucose metabolism.[2][3]

Troubleshooting Steps:

• Characterize TGR5 Expression: Confirm whether your cell line expresses TGR5 using qPCR or Western blot.

• Use a TGR5 Antagonist: To confirm that the observed effects are TGR5-mediated, co-treat your cells with Colesevelam and a TGR5 antagonist.

• Employ TGR5 Knockdown/Knockout Cells: If available, utilize siRNA, shRNA, or CRISPR/Cas9 to reduce or eliminate TGR5 expression in your cell line.

• Control for Bile Acids in Media: Use a charcoal-stripped serum in your culture medium to minimize the presence of bile acids, thus preventing the formation of the TGR5-activating Colesevelam-bile acid complex.

Question: I am observing changes in the expression of genes regulated by the Farnesoid X Receptor (FXR) in my intestinal organoid model, which is confounding my results. How can I isolate the effects I want to study from these FXR-mediated off-target effects?

Answer:

Colesevelam's primary mechanism of action involves sequestering bile acids, which are the natural ligands for FXR. By binding bile acids, Colesevelam prevents their reabsorption and subsequent activation of FXR in the intestine. This leads to a downregulation of FXR target genes such as Fibroblast Growth Factor 15/19 (FGF15/19) and Small Heterodimer Partner (SHP).[2][3][6][7]

Troubleshooting Steps:

• Use an FXR Agonist: To counteract the FXR-inhibiting effect of Colesevelam, you can co-administer a specific FXR agonist, such as GW4064. This will help maintain a basal level of FXR activation.

• Utilize FXR Knockout Models: Employing intestinal organoids or animal models with a knockout of the FXR gene will allow you to study the effects of Colesevelam that are independent of FXR signaling.

• Measure FXR Target Gene Expression: Routinely perform qPCR to quantify the expression of known FXR target genes (e.g., FGF19, SHP, OSTα, OSTβ) to monitor the extent of FXR pathway modulation in your experiment.

Category 2: Interference with Co-Administered Drugs and Compounds

Question: The oral drug I am co-administering with Colesevelam in my animal study is showing reduced bioavailability and efficacy. How can I prevent this interaction?

Answer:

Colesevelam is a large, non-absorbable polymer that can bind to a variety of molecules in the gastrointestinal tract, thereby preventing their absorption.[8] This is a common cause of reduced efficacy for co-administered oral drugs.

Troubleshooting Steps:

• Stagger Administration Times: The most effective way to mitigate this interaction is to separate the administration of Colesevelam and the other drug. Administer the other oral drug at least 4 hours before Colesevelam.[9][10][11][12][13]

• Evaluate Alternative Routes of Administration: If possible, consider administering your drug of interest via a different route that bypasses the gastrointestinal tract, such as intraperitoneal or intravenous injection.

• Conduct Pharmacokinetic Studies: Perform pharmacokinetic analysis to determine the plasma concentration of your co-administered drug in the presence and absence of Colesevelam to quantify the extent of the interaction.

Category 3: Malabsorption of Essential Nutrients

Question: My animals on a long-term Colesevelam-supplemented diet are showing signs of vitamin deficiency. How can I address this?

Answer:

Colesevelam can interfere with the absorption of fat-soluble vitamins (A, D, E, and K) and folic acid by sequestering the bile acids necessary for their absorption.[9][10][11][12][13][14]

Troubleshooting Steps:

• Supplement with Vitamins: Provide a vitamin-enriched diet or administer vitamin supplements to the animals.

• Separate Dosing: If administering vitamin supplements orally, ensure they are given at least 4 hours before the Colesevelam-containing feed to allow for their absorption.[10][12][13][14]

• Monitor Vitamin Levels: Regularly measure serum levels of fat-soluble vitamins to ensure they remain within a healthy range.

Quantitative Data on Colesevelam's Effects

The following tables summarize quantitative data related to Colesevelam's binding properties and its effects on key signaling pathways.

Table 1: In Vitro Bile Acid Binding Affinity of Colesevelam

Bile Acid	Binding Affinity (k1)	Binding Capacity (k2)
Glycocholic Acid (GCA)	High	High
Glycochenodeoxycholic Acid (GCDC)	Moderate	High
Taurodeoxycholic Acid (TDC)	Moderate	High

Data synthesized from in vitro binding studies. Absolute values for k1 and k2 can vary depending on experimental conditions. Colesevelam generally shows a higher affinity for glycocholic acid compared to other bile acid sequestrants.[15][16]

Table 2: Dose-Dependent Effects of Colesevelam on Gene Expression and Cholesterol

Colesevelam Dose	LDL Cholesterol Reduction	HDL Cholesterol Increase	Triglyceride Increase
1.5 g/day	~9%	~3%	~5%
2.3 g/day	~10%	-	-
3.0 g/day	~15-18%	~11%	~10%
3.8 g/day	~13-19%	~8%	~10%
4.5 g/day	~20%	~4%	~25%

Data compiled from various clinical studies. Percentages represent the mean change from baseline.[8][17][18]

Table 3: Known Drug Interactions with Colesevelam

Drug	Interaction	Mitigation Strategy
Glyburide	Reduced absorption	Administer Glyburide at least 4 hours before Colesevelam.
Levothyroxine	Reduced absorption	Administer Levothyroxine at least 4 hours before Colesevelam.
Oral Contraceptives	Reduced absorption	Administer oral contraceptives at least 4 hours before Colesevelam.
Warfarin	Reduced absorption of Vitamin K, potentially affecting anticoagulation	Monitor INR closely. Administer Vitamin K supplements at least 4 hours before Colesevelam if necessary.
Cyclosporine	Reduced absorption	Administer Cyclosporine at least 4 hours before Colesevelam.
Phenytoin	Reduced absorption	Administer Phenytoin at least 4 hours before Colesevelam.
Fat-soluble Vitamins (A, D, E, K)	Reduced absorption	Administer vitamins at least 4 hours before Colesevelam.

This is not an exhaustive list. Always consult relevant literature when co-administering any drug with Colesevelam.[2][8][19]

Experimental Protocols

This section provides detailed methodologies for key experiments to investigate and mitigate the off-target effects of Colesevelam.

Protocol 1: In Vitro GLP-1 Secretion Assay Using STC-1 Cells

This protocol describes how to measure GLP-1 secretion from the murine enteroendocrine cell line STC-1 in response to Colesevelam-bile acid complexes.

Materials:

• STC-1 cells

• DMEM with high glucose, L-glutamine, and sodium pyruvate

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Colesevelam hydrochloride

• Bile acid cocktail (e.g., glycocholic acid, taurocholic acid)

• DPBS (Dulbecco's Phosphate-Buffered Saline)

• DPP-4 inhibitor (e.g., sitagliptin)

• Protease inhibitor cocktail

• GLP-1 ELISA kit

• BCA protein assay kit

Procedure:

• Cell Culture: Culture STC-1 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO2 incubator.

• Seeding: Seed STC-1 cells in a 24-well plate at a density that will result in 80-90% confluency on the day of the experiment.

• Preparation of Treatment Solutions:

  • Prepare a stock solution of the bile acid cocktail in a suitable solvent.

  • Prepare a suspension of Colesevelam in DPBS.

  • Create the Colesevelam-bile acid complex by incubating the Colesevelam suspension with the bile acid stock solution for 1 hour at 37°C with gentle agitation.

• Cell Treatment:

  • Wash the cells twice with warm DPBS.

  • Add 500 µL of DPBS containing a DPP-4 inhibitor and a protease inhibitor cocktail to each well and incubate for 30 minutes at 37°C.

  • Add your treatment solutions (vehicle control, bile acids alone, Colesevelam alone, Colesevelam-bile acid complex) to the respective wells.

  • Incubate for 2 hours at 37°C.

• Sample Collection:

  • Collect the supernatant from each well and transfer to a microcentrifuge tube containing a protease inhibitor cocktail.

  • Centrifuge at 1,000 x g for 10 minutes at 4°C to pellet any detached cells.

  • Collect the supernatant for GLP-1 measurement.

• GLP-1 Quantification:

  • Measure the concentration of active GLP-1 in the supernatants using a commercially available ELISA kit, following the manufacturer's instructions.

• Protein Quantification:

  • Lyse the cells remaining in the wells and determine the total protein content using a BCA assay.

  • Normalize the GLP-1 concentration to the total protein content of each well.

Protocol 2: Quantification of FXR and TGR5 Target Gene Expression by qPCR

This protocol outlines the steps to measure changes in the expression of FXR and TGR5 target genes in response to Colesevelam treatment.

Materials:

• Treated cells or tissues

• RNA extraction kit

• cDNA synthesis kit

• SYBR Green qPCR master mix

• Primers for target genes (e.g., FGF19, SHP for FXR; GCG (proglucagon) for TGR5) and a housekeeping gene (e.g., GAPDH, ACTB)

• qPCR instrument

Procedure:

• RNA Extraction: Extract total RNA from your cell or tissue samples using a commercial RNA extraction kit according to the manufacturer's protocol.

• RNA Quantification and Quality Control: Measure the concentration and purity of the extracted RNA using a spectrophotometer (e.g., NanoDrop). Assess RNA integrity using gel electrophoresis or a bioanalyzer.

• cDNA Synthesis: Synthesize cDNA from the extracted RNA using a reverse transcription kit following the manufacturer's instructions.

• qPCR Reaction Setup:

  • Prepare a qPCR master mix containing SYBR Green, forward and reverse primers for your target gene or housekeeping gene, and nuclease-free water.

  • Add the master mix and your cDNA template to a qPCR plate.

• qPCR Run: Perform the qPCR reaction using a standard thermal cycling protocol (e.g., initial denaturation at 95°C, followed by 40 cycles of denaturation at 95°C and annealing/extension at 60°C).

• Data Analysis:

  • Determine the cycle threshold (Ct) values for each gene.

  • Calculate the relative gene expression using the ΔΔCt method, normalizing the expression of your target genes to the housekeeping gene.

Protocol 3: Assessment of Fat-Soluble Vitamin A Absorption In Vivo

This protocol provides a method to assess the impact of Colesevelam on the absorption of Vitamin A in a rodent model.

Materials:

• Rodent model (e.g., mice or rats)

• Colesevelam-supplemented and control chow

• Vitamin A (Retinyl palmitate) in an oil vehicle

• Blood collection supplies

• Metabolic cages for fecal collection

• HPLC system for Vitamin A analysis

Procedure:

• Animal Acclimation and Diet:

  • Acclimate animals to their housing conditions for at least one week.

  • Divide animals into two groups: one receiving control chow and the other receiving chow supplemented with Colesevelam (e.g., 2% w/w).

  • Feed the respective diets for a designated period (e.g., 2 weeks) to allow for adaptation.

• Vitamin A Administration:

  • After the dietary adaptation period, administer a single oral gavage of Vitamin A (retinyl palmitate) in an oil vehicle to all animals.

• Sample Collection:

  • Blood: Collect blood samples at various time points post-Vitamin A administration (e.g., 0, 2, 4, 6, 8, and 24 hours) via a suitable method (e.g., tail vein or saphenous vein).

  • Feces: House the animals in metabolic cages and collect all feces for 48-72 hours post-Vitamin A administration.

• Sample Processing:

  • Serum: Process blood samples to obtain serum and store at -80°C until analysis.

  • Feces: Lyophilize and homogenize the collected feces.

• Vitamin A Quantification:

  • Extract Vitamin A (retinol and retinyl esters) from serum and fecal samples.

  • Quantify the concentration of Vitamin A in the extracts using HPLC with UV or fluorescence detection.[20][21]

• Data Analysis:

  • Compare the serum Vitamin A concentration-time profiles between the control and Colesevelam-treated groups to assess the rate and extent of absorption.

  • Calculate the total amount of Vitamin A excreted in the feces to determine the unabsorbed fraction.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Off-target signaling pathways of Colesevelam.

Caption: Troubleshooting workflow for unexpected results.

Caption: Experimental workflow to dissect FXR vs. TGR5 effects.

References

• 1. Development of a Primary Human Intestinal Epithelium Enriched in L-cells For Assay of GLP-1 Secretion - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Colesevelam suppresses hepatic glycogenolysis by TGR5-mediated induction of GLP-1 action in DIO mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Colesevelam suppresses hepatic glycogenolysis by TGR5-mediated induction of GLP-1 action in DIO mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Atypical Mechanism of Glucose Modulation by Colesevelam in Patients with Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sinobiological.com [sinobiological.com]
• 6. ClinicalTrials.gov [clinicaltrials.gov]
• 7. Identification of Novel Pathways That Control Farnesoid X Receptor-mediated Hypocholesterolemia - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Colesevelam - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Colesevelam and vitamin a Interactions - Drugs.com [drugs.com]
• 10. Colesevelam – Health Information Library | PeaceHealth [peacehealth.org]
• 11. drugs.com [drugs.com]
• 12. drugs.com [drugs.com]
• 13. drugs.com [drugs.com]
• 14. A Chemical, Genetic, and Structural Analysis of the Nuclear Bile Acid Receptor FXR - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Comparative evaluation of in vitro efficacy of colesevelam hydrochloride tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. walshmedicalmedia.com [walshmedicalmedia.com]
• 17. Colesevelam hydrochloride: a novel bile acid-binding resin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Colesevelam Improves Oral but Not Intravenous Glucose Tolerance by a Mechanism Independent of Insulin Sensitivity and β-Cell Function - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. acb.org.uk [acb.org.uk]

Technical Support Center: Overcoming Colesevelam-Induced Constipation in Animal Models

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for understanding and managing colesevelam-induced constipation in animal models. The information is presented in a question-and-answer format to directly address specific issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of colesevelam (B1170362)?

A1: Colesevelam is a bile acid sequestrant. It works by binding to bile acids in the intestine, forming a non-absorbable complex that is then excreted in the feces.[1][2] This process prevents the reabsorption of bile acids into the enterohepatic circulation. Consequently, the liver compensates by converting more cholesterol into bile acids, which leads to a decrease in low-density lipoprotein (LDL) cholesterol levels in the blood.[2][3]

Q2: Why does colesevelam cause constipation?

A2: The constipating effect of colesevelam is a direct consequence of its mechanism of action. Bile acids themselves have pro-motility and secretory effects in the colon, essentially acting as natural laxatives. By sequestering these bile acids, colesevelam reduces their availability in the colon, which can lead to decreased intestinal motility, harder and drier stools, and overall slowed colonic transit time.[4][5]

Q3: What are the typical signs of colesevelam-induced constipation in animal models?

A3: While specific data for colesevelam is limited, based on studies with similar bile acid sequestrants like cholestyramine, the common signs of constipation in rodent models include:

• Reduced fecal pellet output (both number and total weight).

• Decreased fecal water content, resulting in harder, drier pellets.

• Prolonged gastrointestinal transit time.

• Potential for bloating and abdominal discomfort.[6]

Q4: Which animal models are most commonly used to study the gastrointestinal effects of colesevelam?

A4: Rodent models, particularly rats and mice, are the most frequently used animal models in preclinical studies investigating the effects of colesevelam.[2]

Troubleshooting Guide

Issue 1: Difficulty in Inducing a Consistent Constipation Phenotype

• Potential Cause: Inappropriate dosage or administration route. The therapeutic dose for lowering cholesterol may not be sufficient to consistently induce constipation.

• Troubleshooting Strategies:

  • Dose-Ranging Study: Conduct a pilot study with a range of colesevelam doses to determine the optimal concentration that induces a measurable and reproducible constipated phenotype without causing excessive morbidity. Based on human doses, a starting point for animal studies could be in the range of 100-500 mg/kg/day, administered orally.

  • Administration Method: Oral gavage is the most common and precise method for administering colesevelam in rodent studies to ensure accurate dosing.[2] The drug can be suspended in a vehicle like 0.5% carboxymethyl cellulose (B213188).

  • Duration of Treatment: The onset of constipation may not be immediate. A treatment period of at least 3-7 days is likely necessary to establish a consistent constipated state.

Issue 2: High Inter-Animal Variability in the Severity of Constipation

• Potential Cause: Differences in individual animal physiology, gut microbiota, and diet.

• Troubleshooting Strategies:

  • Acclimatization and Diet: Ensure all animals are properly acclimatized to the housing conditions and are fed a standardized diet for at least one week prior to the start of the experiment.

  • Animal Selection: Use animals from a single supplier, of the same strain, sex, and age to minimize physiological variability.

  • Baseline Measurements: Record baseline fecal parameters and gastrointestinal transit time for each animal before commencing colesevelam treatment to allow for normalization of the data.

Issue 3: Excessive Animal Morbidity or Mortality

• Potential Cause: Severe constipation leading to complications like bowel obstruction.

• Troubleshooting Strategies:

  • Dose Reduction: If significant morbidity is observed, reduce the dose of colesevelam.

  • Hydration: Ensure animals have ad libitum access to water. Dehydration can exacerbate constipation.

  • Monitoring: Closely monitor animals for signs of distress, including significant weight loss, lethargy, and abdominal bloating. If severe symptoms occur, euthanasia may be necessary. Colesevelam is contraindicated in cases of known bowel obstruction.[7][8]

Experimental Protocols

Protocol 1: Induction of Colesevelam-Induced Constipation in a Rodent Model (Rat/Mouse)

• Animals: Male Sprague-Dawley rats (200-250 g) or C57BL/6 mice (20-25 g).

• Housing: House animals individually in metabolic cages for accurate fecal collection.

• Acclimatization: Acclimatize animals for at least 7 days with free access to standard chow and water.

• Drug Preparation: Prepare a suspension of colesevelam in 0.5% carboxymethyl cellulose (CMC) in sterile water. The concentration should be calculated based on the desired dosage and the average weight of the animals.

• Administration:

  • Administer colesevelam or vehicle (0.5% CMC) daily via oral gavage for 7 consecutive days.

  • A suggested starting dose for a pilot study is 200 mg/kg.

• Assessment of Constipation:

  • Fecal Parameters: Collect fecal pellets daily at the same time. Record the number, total wet weight, and calculate the average water content (see Protocol 3).

  • Gastrointestinal Transit Time: On day 7, after the final dose of colesevelam, administer a charcoal meal (e.g., 5% charcoal in 10% gum arabic) via oral gavage. Monitor the time to the first appearance of black feces. The gastrointestinal transit rate can be calculated by measuring the distance traveled by the charcoal meal in a set amount of time.

Protocol 2: Amelioration of Colesevelam-Induced Constipation with Soluble Fiber (Psyllium Husk)

• Model: Use the colesevelam-induced constipation model as described in Protocol 1.

• Intervention:

  • Prepare a diet containing 5-7.5% (w/w) psyllium husk.

  • On day 8, after confirming the constipated phenotype, switch the diet of a subgroup of colesevelam-treated animals to the psyllium-supplemented diet. Continue colesevelam administration.

• Assessment:

  • Continue to monitor fecal parameters and gastrointestinal transit time for an additional 7 days and compare the results to the colesevelam-only group and a control group receiving the psyllium diet without colesevelam.

Protocol 3: Amelioration of Colesevelam-Induced Constipation with Probiotics

• Model: Use the colesevelam-induced constipation model as described in Protocol 1.

• Intervention:

  • Administer a multi-strain probiotic formulation (containing Lactobacillus and Bifidobacterium species) via oral gavage daily, starting on day 8, concurrently with colesevelam. A typical dose is 1 x 10^9 CFU/animal/day.[6]

• Assessment:

  • Monitor fecal parameters and gastrointestinal transit time for an additional 7 days and compare with the colesevelam-only group.

Protocol 4: Measurement of Fecal Water Content

• Collect fresh fecal pellets from each animal.

• Immediately weigh the pellets to obtain the wet weight.

• Dry the pellets in an oven at 60°C for 24-48 hours until a constant weight is achieved.

• Weigh the dried pellets to obtain the dry weight.

• Calculate the fecal water content using the following formula:

  • Fecal Water Content (%) = [(Wet Weight - Dry Weight) / Wet Weight] x 100

Data Presentation

Table 1: Hypothetical Quantitative Data on Colesevelam-Induced Constipation in a Rat Model

Parameter	Control Group (Vehicle)	Colesevelam-Treated Group (200 mg/kg)
Fecal Pellet Number (per 24h)	25 ± 3	12 ± 2
Fecal Wet Weight (g per 24h)	1.5 ± 0.2	0.7 ± 0.1
Fecal Water Content (%)	65 ± 5	45 ± 4
Gastrointestinal Transit Time (min)	180 ± 20	300 ± 30

* Indicates a statistically significant difference from the control group (p < 0.05). Data are presented as mean ± standard deviation.

Table 2: Hypothetical Efficacy of Interventions on Colesevelam-Induced Constipation

Parameter	Colesevelam Only	Colesevelam + Psyllium Husk (5%)	Colesevelam + Probiotics (1x10^9 CFU)
Fecal Pellet Number (per 24h)	12 ± 2	20 ± 3#	18 ± 2#
Fecal Wet Weight (g per 24h)	0.7 ± 0.1	1.2 ± 0.2#	1.0 ± 0.1#
Fecal Water Content (%)	45 ± 4	58 ± 5#	55 ± 4#
Gastrointestinal Transit Time (min)	300 ± 30	220 ± 25#	240 ± 20#

# Indicates a statistically significant improvement compared to the Colesevelam Only group (p < 0.05). Data are presented as mean ± standard deviation.

Visualizations

Caption: Mechanism of Colesevelam-Induced Constipation.

Caption: General Experimental Workflow.

Caption: Troubleshooting Decision Tree.

References

• 1. Colesevelam - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Colesevelam - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Mechanism of action of bile acid sequestrants and other lipid-lowering drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Bile Acid Receptors and Gastrointestinal Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bile Acid Sequestrants: Putting a Unique Mechanism to Work - The Medical Xchange [themedicalxchange.com]
• 6. benchchem.com [benchchem.com]
• 7. droracle.ai [droracle.ai]
• 8. Colesevelam (oral route) - Side effects & dosage - Mayo Clinic [mayoclinic.org]

Navigating Colesevelam's Impact on Nutrient Absorption: A Technical Guide for Researchers

For Immediate Use by Research, Scientific, and Drug Development Professionals

This technical support center provides essential guidance for researchers and scientists investigating the bile acid sequestrant Colesevelam. It offers detailed troubleshooting, frequently asked questions (FAQs), and experimental protocols to mitigate the interference of Colesevelam with the absorption of fat-soluble vitamins and other essential nutrients in a research setting.

Troubleshooting and FAQs

This section addresses common challenges and questions encountered during experiments involving Colesevelam.

Question	Answer
How does Colesevelam interfere with nutrient absorption?	Colesevelam is a non-absorbed, polymeric, lipid-lowering agent that functions by binding to bile acids in the intestine, thereby preventing their reabsorption.[1][2] This interruption of the enterohepatic circulation of bile acids is crucial for the absorption of dietary fats and fat-soluble vitamins (A, D, E, and K).[3][4] By sequestering bile acids, Colesevelam can indirectly reduce the absorption of these essential nutrients.
Which nutrients are most affected by Colesevelam?	The primary concern is the malabsorption of fat-soluble vitamins: Vitamin A, Vitamin D, Vitamin E, and Vitamin K.[5][6] There is also a potential for reduced absorption of folic acid.[7]
What is the primary strategy to prevent this interference in my study?	The most effective and widely recommended strategy is temporal separation of drug administration. Fat-soluble vitamins and other medications should be administered at least 4 hours before taking Colesevelam.[5][6][8] This time window allows for the absorption of the vitamins before Colesevelam can interfere with the bile acids necessary for their uptake.
Is there quantitative data on the effectiveness of the 4-hour window?	While specific percentages vary across studies and individual patient metabolism, clinical studies have demonstrated that administering medications like glyburide, levothyroxine, and oral contraceptives 4 hours before Colesevelam prevents a significant drug interaction.[9] Although direct quantitative data for all fat-soluble vitamins with Colesevelam is limited in publicly available literature, this 4-hour separation is the clinical standard to minimize absorption interference.[5][6] In clinical studies of up to one year, Colesevelam did not cause clinically significant reductions in the absorption of vitamins A, D, E, or K.[10][11]
Can I administer the vitamins after Colesevelam?	Administering vitamins after Colesevelam is not recommended as the drug will already be present in the gastrointestinal tract and actively binding bile acids, which would likely interfere with vitamin absorption.
Are there alternative formulations of Colesevelam that reduce nutrient interference?	Currently, there are no specific formulations of Colesevelam designed to prevent nutrient interaction. The primary method of mitigation remains the staggered administration schedule.
How can I monitor for potential nutrient deficiencies in my study subjects?	Regular monitoring of serum levels of fat-soluble vitamins (A, D, E) is recommended for subjects on long-term Colesevelam therapy.[10] For Vitamin K status, monitoring coagulation parameters such as prothrombin time (PT) and International Normalized Ratio (INR) is crucial, especially in subjects also receiving warfarin.[5][12]
What are the signs of fat-soluble vitamin deficiencies I should watch for?	- Vitamin A: Night blindness, dry skin.[10] - Vitamin D: Bone pain, muscle weakness. - Vitamin E: Nerve and muscle damage. - Vitamin K: Easy bruising, bleeding.[12]

Quantitative Data Summary

Nutrient	Interaction with Colesevelam	Interaction with Cholestyramine (for context)	Recommended Mitigation Strategy for Colesevelam
Vitamin A	Potential for decreased absorption.[5]	A study showed a significant reduction in plasma Vitamin A levels when administered with 8 grams of cholestyramine.[12]	Administer at least 4 hours before Colesevelam.[5]
Vitamin D	Potential for decreased absorption.[5]	Chronic use has been associated with Vitamin D deficiency.[10]	Administer at least 4 hours before Colesevelam.[5]
Vitamin E	Potential for decreased absorption.[5]	Bile acid sequestrants interfere with Vitamin E absorption.[13]	Administer at least 4 hours before Colesevelam.[5]
Vitamin K	Potential for decreased absorption, which may interfere with the anticoagulant effect of warfarin.[5][12]	Chronic use has been associated with hypoprothrombinemia due to Vitamin K deficiency.[12]	Administer at least 4 hours before Colesevelam.[5]
Folic Acid	Potential for decreased absorption.[7]	Bile acid sequestrants may interfere with folic acid absorption.[12]	Administer at least 4 hours before Colesevelam.

Experimental Protocols

Protocol 1: In Vitro Assessment of Colesevelam Binding to Fat-Soluble Vitamins

Objective: To determine the in vitro binding capacity of Colesevelam to fat-soluble vitamins (A, D, E, and K). This protocol is adapted from established methods for assessing bile acid binding.[1][2]

Materials:

• Colesevelam hydrochloride powder

• Fat-soluble vitamins (Retinol, Cholecalciferol, α-Tocopherol, Phylloquinone)

• Simulated Intestinal Fluid (SIF), pH 6.8

• HPLC-grade solvents (e.g., methanol, acetonitrile)

• Centrifuge tubes (50 mL)

• Incubator shaker (37°C)

• High-Performance Liquid Chromatography with tandem mass spectrometry (HPLC-MS/MS) system

Methodology:

• Prepare Vitamin Stock Solutions: Prepare individual stock solutions of each fat-soluble vitamin in an appropriate solvent (e.g., ethanol).

• Prepare Colesevelam Suspensions: Accurately weigh Colesevelam hydrochloride powder and suspend it in SIF to achieve a desired concentration (e.g., 1 mg/mL).

• Binding Assay:

  • In a series of centrifuge tubes, add a fixed amount of the Colesevelam suspension.

  • Add varying concentrations of a single vitamin stock solution to the tubes.

  • Include control tubes with the vitamin solution and SIF but without Colesevelam.

  • Incubate all tubes in a shaker at 37°C for a predetermined time (e.g., 2 hours) to reach equilibrium.

• Separation of Bound and Unbound Vitamin:

  • Centrifuge the tubes at a high speed (e.g., 10,000 x g) for 15 minutes to pellet the Colesevelam-vitamin complex.

  • Carefully collect the supernatant containing the unbound vitamin.

• Quantification of Unbound Vitamin:

  • Analyze the concentration of the unbound vitamin in the supernatant using a validated HPLC-MS/MS method.[10][14][15]

• Data Analysis:

  • Calculate the amount of vitamin bound to Colesevelam by subtracting the unbound concentration from the initial total concentration.

  • Plot the amount of bound vitamin as a function of the free vitamin concentration to determine binding affinity and capacity (e.g., using Langmuir or Freundlich isotherm models).[2]

Protocol 2: In Vivo Assessment of Colesevelam's Effect on Vitamin A Absorption in a Rodent Model

Objective: To evaluate the impact of co-administration and staggered administration of Colesevelam on the oral bioavailability of Vitamin A in rats.

Materials:

• Male Wistar rats (8-10 weeks old)

• Colesevelam hydrochloride

• Vitamin A (Retinyl palmitate) in an oil-based vehicle

• Oral gavage needles

• Blood collection supplies (e.g., capillary tubes, EDTA tubes)

• Centrifuge

• HPLC-MS/MS system for Vitamin A quantification

Methodology:

• Animal Acclimatization and Fasting: Acclimatize rats for at least one week. Fast animals overnight (12 hours) with free access to water before the experiment.

• Dosing Groups (n=6 per group):

  • Group 1 (Control): Oral gavage of Vitamin A vehicle.

  • Group 2 (Vitamin A alone): Oral gavage of Vitamin A.

  • Group 3 (Concomitant Administration): Oral gavage of a mixture of Vitamin A and Colesevelam.

  • Group 4 (Staggered Administration): Oral gavage of Vitamin A, followed by an oral gavage of Colesevelam 4 hours later.

• Dose Administration: Administer the respective treatments via oral gavage.

• Blood Sampling: Collect blood samples from the tail vein at predetermined time points (e.g., 0, 1, 2, 4, 6, 8, 12, and 24 hours) post-Vitamin A administration.

• Plasma Preparation: Centrifuge the blood samples to separate the plasma.

• Vitamin A Quantification: Extract Vitamin A from the plasma samples and analyze the concentration using a validated HPLC-MS/MS method.

• Pharmacokinetic Analysis:

  • Calculate pharmacokinetic parameters such as maximum concentration (Cmax), time to maximum concentration (Tmax), and area under the concentration-time curve (AUC) for each group.

  • Compare the pharmacokinetic parameters between the groups to determine the effect of Colesevelam on Vitamin A absorption.

Visualizations

Signaling Pathway: Bile Acid-Mediated Fat-Soluble Vitamin Absorption

Caption: Bile acid-mediated absorption of fat-soluble vitamins and the inhibitory action of Colesevelam.

Experimental Workflow: In Vitro Drug-Nutrient Interaction Study

Caption: Workflow for an in vitro study of Colesevelam's binding affinity to fat-soluble vitamins.

References

• 1. walshmedicalmedia.com [walshmedicalmedia.com]
• 2. researchgate.net [researchgate.net]
• 3. Regulation of Bile Acid Synthesis by Fat-soluble Vitamins A and D - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Intestinal transport and metabolism of bile acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. DailyMed - COLESEVELAM HYDROCHLORIDE tablet [dailymed.nlm.nih.gov]
• 6. Colesevelam and vitamin a Interactions - Drugs.com [drugs.com]
• 7. Intestinal Absorption of Bile Acids in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. These highlights do not include all the information needed to use COLESEVELAM HYDROCHLORIDE FOR ORAL SUSPENSION safely and effectively. See full prescribing information for COLESEVELAM HYDROCHLORIDE FOR ORAL SUSPENSION. COLESEVELAM HYDROCHLORIDE for oral suspension Initial U.S. Approval: 2000 [dailymed.nlm.nih.gov]
• 9. drugs.com [drugs.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Cholestyramine and Vitamin K Interactions - Drugs.com [drugs.com]
• 13. researchgate.net [researchgate.net]
• 14. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 15. researchgate.net [researchgate.net]

Addressing variability in animal responses to Colesevelam treatment

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering variability in animal responses to Colesevelam (B1170362) treatment.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Colesevelam?

A1: Colesevelam is a non-absorbable, polymeric bile acid sequestrant.[1][2] Its primary mechanism involves binding to bile acids in the intestine, preventing their reabsorption into the enterohepatic circulation.[1] This action prompts the liver to upregulate the synthesis of bile acids from cholesterol to replenish the bile acid pool.[1] The increased demand for cholesterol leads to an upregulation of hepatic LDL receptors, which enhances the clearance of LDL cholesterol from the bloodstream.[3]

Q2: How does Colesevelam impact glucose metabolism?

A2: The glucose-lowering effects of Colesevelam are not fully understood but are thought to be multifactorial.[2][3] In animal models, Colesevelam has been shown to increase the secretion of glucagon-like peptide-1 (GLP-1), an incretin (B1656795) hormone that improves glycemic control.[2][3][4] This is believed to occur through the activation of the Takeda G-protein-coupled receptor 5 (TGR5) by bile acids bound to Colesevelam in the colon.[2][4] GLP-1 signaling can then suppress hepatic glycogenolysis, contributing to lower blood glucose levels.[2][4] Additionally, Colesevelam may modulate the activity of the farnesoid X receptor (FXR), which also plays a role in glucose homeostasis.[2][4]

Q3: What are the common formulations and dosages of Colesevelam used in animal studies?

A3: Colesevelam is typically administered to animals orally, mixed with their diet. A common dosage used in mouse studies is a 2% (w/w) mixture in the feed.[5] For rats, dietary administration at doses up to 2000 mg/kg/day has been reported in reproductive toxicology studies.[6] The specific dosage and formulation can vary depending on the animal model and the research question.

Q4: Can Colesevelam affect the absorption of other orally co-administered drugs or dietary components?

A4: Yes. As a non-absorbable polymer that binds molecules in the gastrointestinal tract, Colesevelam can interfere with the absorption of other drugs and fat-soluble vitamins (A, D, E, and K).[3][7] It is recommended to administer other medications at least 4 hours prior to Colesevelam to avoid potential interactions.[3][7] Researchers should consider this when designing experiments involving co-administration of other compounds.

Troubleshooting Guides

Issue 1: High Variability in Glycemic Response Observed Between Animals

Question: We are observing significant inter-animal variability in the glucose-lowering effects of Colesevelam in our mouse model. What are the potential causes and how can we troubleshoot this?

Possible Causes and Troubleshooting Steps:

• Gut Microbiome Composition: The composition of the gut microbiota can significantly influence the metabolic effects of Colesevelam. The conversion of primary to secondary bile acids by gut bacteria is a key step in activating TGR5 and subsequent GLP-1 secretion.

  • Troubleshooting:

    • Standardize Housing and Diet: House animals in the same environment and provide a consistent, standardized diet to minimize variations in the gut microbiome.

    • Microbiota Analysis: Consider performing 16S rRNA sequencing on fecal samples before and after treatment to assess the baseline microbial composition and its changes in response to Colesevelam. This can help correlate specific microbial profiles with treatment response. In some human studies, clinical responders to Colesevelam showed a greater abundance of Fusobacteria and Ruminococcus.[1][8]

    • Gnotobiotic Models: For mechanistic studies, consider using gnotobiotic (germ-free or colonized with specific bacteria) animal models to directly investigate the role of the microbiota.[9][10]

• Dietary Composition: The composition of the experimental diet can impact Colesevelam's efficacy.

  • Troubleshooting:

    • Consistent Diet: Ensure all animals receive the same diet with consistent macronutrient and micronutrient composition.

    • High-Fat Diet Models: When using diet-induced obesity models, ensure the type and amount of fat are consistent, as this can influence bile acid metabolism and the gut microbiome.

• Genetic Background of Animal Strain: Different strains of mice or rats can have inherent differences in bile acid metabolism and signaling pathways.

  • Troubleshooting:

    • Use a Single, Inbred Strain: Conduct experiments using a single, well-characterized inbred strain to minimize genetic variability.

    • Strain Characterization: Be aware of the known metabolic characteristics of the chosen strain.

Issue 2: Inconsistent Effects on Lipid Profile

Question: Our study is showing inconsistent reductions in LDL cholesterol and variable effects on triglycerides in rats treated with Colesevelam. How can we address this?

Possible Causes and Troubleshooting Steps:

• Baseline Lipid Levels: The lipid-lowering efficacy of Colesevelam can be dependent on the baseline lipid profile of the animals.

  • Troubleshooting:

    • Acclimatization and Baseline Measurement: Ensure a sufficient acclimatization period on the experimental diet before starting treatment. Measure baseline lipid levels for each animal to allow for normalization of data and to identify any outliers.

• Triglyceride Elevation: Bile acid sequestrants can sometimes cause an increase in triglyceride levels.[11] This effect may be more pronounced in animals with baseline hypertriglyceridemia or insulin (B600854) resistance.[12]

  • Troubleshooting:

    • Monitor Triglycerides: Routinely measure triglyceride levels in addition to total and LDL cholesterol.

    • Animal Model Selection: Be mindful of the baseline metabolic characteristics of your animal model. If studying hyperlipidemia, choose a model that accurately reflects the desired clinical phenotype.

• Dosing and Administration: Inconsistent drug intake can lead to variable results.

  • Troubleshooting:

    • Monitor Food Intake: If administering Colesevelam in the feed, monitor daily food consumption to ensure consistent dosing.

    • Oral Gavage: For more precise dosing, consider oral gavage, though this may introduce stress which can also affect metabolic parameters.

Data Presentation

Table 1: Summary of Colesevelam Effects on Metabolic Parameters in Animal Models

Animal Model	Diet	Colesevelam Dose	Key Findings	Reference
Diet-Induced Obese (DIO) Mice	High-Fat Diet	Not specified	Reduced hepatic glucose production by suppressing glycogenolysis.	[4]
Mdr2-/- Mice (model for sclerosing cholangitis)	Standard	Not specified	Reduced serum liver enzymes and bile acids; increased fecal secondary bile acids.	[13][14]
Cyp2c70-/- Mice (human-like bile acid composition)	Western-type Diet	2% (w/w) in diet	Reduced biliary bile acid hydrophobicity and ameliorated diet-induced hepatic steatosis.	[5]
Microbiome-Humanized Mice	Western Diet	Not specified	Reduced body and liver weight gain; ameliorated hepatic inflammation, steatosis, and fibrosis.	[9][10]
Ethanol-fed Gnotobiotic Mice	Chronic-binge ethanol	Not specified	Reduced hepatic triglycerides and cholesterol.	[15]
Sprague-Dawley Rats	Standard	200, 1000, 2000 mg/kg/day	No adverse effects on fertility or reproductive performance.	[6]

Experimental Protocols

Protocol 1: Evaluation of Colesevelam's Effect on Glucose Metabolism in Diet-Induced Obese (DIO) Mice

• Animal Model: Male C57BL/6J mice, 6-8 weeks old.

• Diet: Induce obesity by feeding a high-fat diet (e.g., 60% kcal from fat) for 8-12 weeks.

• Treatment Groups:

  • Control Group: High-fat diet.

  • Treatment Group: High-fat diet containing 2% (w/w) Colesevelam.

• Administration: Provide diets ad libitum for a specified treatment period (e.g., 4 weeks).

• Outcome Measures:

  • Body Weight and Food Intake: Monitor weekly.

  • Fasting Blood Glucose and Insulin: Measure at baseline and at the end of the treatment period after an overnight fast.

  • Glucose Tolerance Test (GTT): Perform at the end of the treatment period. After an overnight fast, administer a glucose bolus (e.g., 2 g/kg) via oral gavage or intraperitoneal injection. Collect blood samples at 0, 15, 30, 60, and 120 minutes post-glucose administration to measure blood glucose levels.

  • GLP-1 Measurement: Collect portal vein blood at the end of the study for measurement of active GLP-1 levels by ELISA.

  • Hepatic Glycogen (B147801) Content: At sacrifice, collect liver tissue to measure glycogen content.

Protocol 2: Analysis of Gut Microbiota Changes in Response to Colesevelam

• Sample Collection: Collect fresh fecal pellets from animals at baseline (before treatment) and at specified time points during Colesevelam administration.

• DNA Extraction: Immediately freeze fecal samples at -80°C. Extract microbial DNA from the fecal samples using a commercially available kit.

• 16S rRNA Gene Sequencing:

  • Amplify the V3-V4 hypervariable region of the 16S rRNA gene using PCR with barcoded primers.

  • Purify the PCR products and pool them in equimolar concentrations.

  • Perform sequencing on an Illumina MiSeq platform.

• Data Analysis:

  • Process the raw sequencing reads to remove low-quality sequences and chimeras.

  • Cluster sequences into Operational Taxonomic Units (OTUs) or Amplicon Sequence Variants (ASVs).

  • Perform taxonomic classification of OTUs/ASVs.

  • Calculate alpha diversity (e.g., Shannon diversity, Faith's phylogenetic diversity) and beta diversity (e.g., Bray-Curtis dissimilarity) to assess changes in microbial community structure between treatment groups and over time.

  • Use statistical analyses (e.g., LEfSe) to identify specific bacterial taxa that are differentially abundant between responders and non-responders.

Mandatory Visualizations

Caption: Dual mechanism of Colesevelam on lipid and glucose metabolism.

Caption: Troubleshooting workflow for variability in Colesevelam studies.

Caption: Colesevelam's impact on intestinal bile acid signaling pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. Atypical Mechanism of Glucose Modulation by Colesevelam in Patients with Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Colesevelam - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Colesevelam suppresses hepatic glycogenolysis by TGR5-mediated induction of GLP-1 action in DIO mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bile Acid Sequestration via Colesevelam Reduces Bile Acid Hydrophobicity and Improves Liver Pathology in Cyp2c70−/− Mice with a Human-like Bile Acid Composition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Dietary administration of colesevelam hydrochloride does not affect fertility or reproductive performance in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. accessdata.fda.gov [accessdata.fda.gov]
• 8. The analysis of gut microbiota in patients with bile acid diarrhoea treated with colesevelam - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Colesevelam ameliorates non-alcoholic steatohepatitis and obesity in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ijpcbs.com [ijpcbs.com]
• 12. Colesevelam hydrochloride: evidence for its use in the treatment of hypercholesterolemia and type 2 diabetes mellitus with insights into mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Colesevelam attenuates cholestatic liver and bile duct injury in Mdr2−/− mice by modulating composition, signalling and excretion of faecal bile acids - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Colesevelam attenuates cholestatic liver and bile duct injury in Mdr2-/- mice by modulating composition, signalling and excretion of faecal bile acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Colesevelam Reduces Ethanol-Induced Liver Steatosis in Humanized Gnotobiotic Mice - PMC [pmc.ncbi.nlm.nih.gov]

Best practices for long-term storage of Colesevelam for research

This technical support center provides best practices for the long-term storage and handling of Colesevelam for research applications. It includes frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

1. What are the recommended long-term storage conditions for Colesevelam powder?

For optimal long-term stability, Colesevelam hydrochloride powder should be stored at -20°C for up to three years. It is crucial to protect the compound from moisture.[1]

2. How should I store Colesevelam once it is in solution?

The storage of Colesevelam solutions depends on the solvent and the intended duration of storage. For stock solutions, it is recommended to aliquot and store them at -80°C for up to one year or at -20°C for up to one month to avoid repeated freeze-thaw cycles.[1] Always ensure the storage container is tightly sealed to prevent solvent evaporation and contamination.

3. What is the stability of Colesevelam under different environmental conditions?

Colesevelam is a highly stable cross-linked polymer.[2] It is not prone to hydrolysis in acidic or basic solutions and is stable under exposure to UV-B, daylight, and fluorescent light.[2] However, exposure to high humidity should be avoided.

4. In which solvents is Colesevelam soluble?

Colesevelam hydrochloride is largely insoluble in water, DMSO, and most common organic solvents.[1][2] It has limited solubility in dimethylformamide (DMF) at a concentration of up to 2 mg/mL with the aid of ultrasonication and heating.[1] For most in vitro research applications, Colesevelam is used as a suspension in aqueous buffers.

Troubleshooting Guides

Issue 1: Precipitation or Inconsistent Suspension of Colesevelam in Aqueous Buffers

• Problem: My Colesevelam suspension is not uniform, or the compound is precipitating out of solution during my experiment.

• Possible Causes:

  • Inadequate mixing or sonication.

  • Incorrect pH of the buffer.

  • Interaction with other components in the media.

• Solutions:

  • Ensure thorough mixing: Use a vortex mixer or sonicator to create a uniform suspension. For in vitro binding assays, soaking the powder in the buffer overnight at room temperature with gentle agitation can aid in dispersion.

  • Verify buffer pH: Colesevelam's binding properties are pH-dependent. Ensure your buffer pH is appropriate for your experimental setup (e.g., pH 6.8 for simulated intestinal fluid).

  • Minimize incubation time where possible: While equilibrium in binding studies can be reached within a few hours, prolonged incubation may increase the chance of settling.

  • Consider the formulation: For animal studies, mixing the powder directly into the feed is a common and effective administration method that avoids solubility issues.

Issue 2: Inconsistent or Unexpected Experimental Results

• Problem: I am observing high variability between my experimental replicates or my results are not aligning with expected outcomes.

• Possible Causes:

  • Improper storage leading to degradation or contamination of the compound.

  • Inaccurate weighing of the hydrophobic powder.

  • Interaction with other compounds in the experimental system.

• Solutions:

  • Verify storage conditions: Ensure that the powdered Colesevelam has been stored at the correct temperature and protected from moisture. If using a stock solution, confirm it has not undergone excessive freeze-thaw cycles.

  • Use an appropriate weighing technique: Due to its physical properties, it is advisable to use an analytical balance and anti-static weighing dishes.

  • Stagger administration with other drugs: Colesevelam is a bile acid sequestrant and can bind to other molecules. In both in vitro and in vivo studies, if other compounds are being used, consider adding Colesevelam at a different time point to avoid unintended binding. For example, in clinical use, other medications are often administered at least 4 hours before or after Colesevelam.[3]

Data Presentation

Table 1: Recommended Storage Conditions for Colesevelam Hydrochloride

Formulation	Storage Temperature	Duration	Special Conditions
Powder (for research)	-20°C	Up to 3 years	Protect from moisture
Stock Solution	-80°C	Up to 1 year	Aliquot to avoid freeze-thaw cycles
Stock Solution	-20°C	Up to 1 month	Aliquot to avoid freeze-thaw cycles
Tablets/Powder for Oral Suspension (Commercial)	Room Temperature (15-30°C)	Per expiration date	Protect from moisture

Table 2: Solubility of Colesevelam Hydrochloride

Solvent	Solubility	Concentration	Notes
Water	Insoluble	N/A	Forms a suspension
Dimethyl sulfoxide (B87167) (DMSO)	Insoluble	N/A	Moisture-absorbing DMSO further reduces solubility
Dimethylformamide (DMF)	Soluble with assistance	2 mg/mL	Requires ultrasonication and heating for 10 minutes
Simulated Intestinal Fluid (pH 6.8)	Insoluble	N/A	Used as a suspension for in vitro binding assays

Experimental Protocols

Protocol 1: Preparation of Colesevelam for In Vitro Bile Acid Binding Assay

This protocol is adapted from FDA guidance for bioequivalence studies.

• Preparation of Colesevelam Suspension:

  • Accurately weigh the desired amount of Colesevelam hydrochloride powder. For comparative studies, an amount equivalent to 10 mg of the active ingredient is often used.

  • To prepare for the binding assay, soak the powder in Simulated Intestinal Fluid (SIF) without enzymes (0.05M potassium phosphate (B84403) buffer, pH 6.8) overnight at room temperature with gentle agitation.

• Acid Pre-treatment (Optional, to mimic stomach conditions):

  • Incubate the weighed Colesevelam in 0.1 N hydrochloric acid at 37°C for 1 hour.

  • Centrifuge the suspension and aspirate the supernatant.

  • Resuspend the pellet in SIF and adjust the pH to 6.8.

• Equilibrium Binding Assay:

  • Prepare a stock solution of bile acids (e.g., glycocholic acid, glycochenodeoxycholic acid, and taurodeoxycholic acid) in SIF.

  • Add varying concentrations of the bile acid stock solution to the Colesevelam suspension.

  • Incubate the flasks at 37°C with shaking (e.g., 150 rpm) for a sufficient time to reach equilibrium (typically 3-24 hours).

  • Filter the samples to separate the unbound bile acids from the Colesevelam-bile acid complex.

  • Analyze the concentration of unbound bile acids in the filtrate using a validated HPLC method.

Protocol 2: Administration of Colesevelam in Rodent Models

This protocol is based on methodologies from published animal studies.

• Dietary Admixture:

  • Calculate the required daily dose of Colesevelam based on the body weight of the animals and the desired dosage (e.g., 2% w/w of the diet).

  • Thoroughly mix the Colesevelam hydrochloride powder with the powdered rodent chow until a homogenous mixture is achieved.

  • Provide the medicated diet to the animals ad libitum.

  • Monitor food intake to ensure proper dosing.

• Oral Gavage:

  • Prepare a suspension of Colesevelam in a suitable vehicle (e.g., water or saline). The concentration will depend on the desired dosage and the volume to be administered.

  • Ensure the suspension is homogenous by vortexing or sonicating immediately before each administration.

  • Administer the suspension to the animals using an appropriate-sized gavage needle. Dosages in rat studies have ranged from 100 to 1000 mg/kg/day.[4]

Visualizations

Caption: Experimental workflow for using Colesevelam in research.

Caption: Mechanism of action of Colesevelam.

References

• 1. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. Colesevelam - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. pdf.hres.ca [pdf.hres.ca]

Technical Support Center: Colesevelam Suspension for Gavage Administration

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with Colesevelam suspension for gavage administration. Our goal is to help you ensure consistent and accurate dosing in your experiments.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the preparation and administration of Colesevelam suspension.

Problem	Potential Cause(s)	Recommended Solution(s)
Clogged Gavage Needle	- Incomplete suspension of Colesevelam powder.- Particle agglomeration.- Suspension is too viscous.	- Ensure thorough trituration of the powder to break up aggregates before adding the vehicle.[1] - Prepare a smooth, uniform paste with a small amount of vehicle before final dilution.[1] - Consider using a homogenizer for a more uniform and stable suspension.[1] - If viscosity is an issue, you may need to adjust the concentration of the suspending agent or the final concentration of Colesevelam.
Inconsistent Dosing	- Settling of the suspension.- Inaccurate volume measurement.	- Always re-suspend thoroughly by vortexing or stirring immediately before each administration.[1] - Use calibrated pipettes or syringes for accurate volume measurement.
Animal Distress During Gavage	- Improper restraint.- Incorrect gavage needle size or insertion depth.	- Ensure the animal is properly restrained to prevent movement.[2] - Measure the gavage needle from the tip of the animal's nose to the last rib to ensure correct placement in the stomach.[1][2] - Use a flexible gavage tube to reduce the risk of esophageal injury.[2]
Visible Particles in Suspension	- Inadequate mixing.- Poor quality of Colesevelam powder.	- Increase mixing time or intensity. Using a magnetic stirrer during the entire preparation process is recommended.[1] - Triturate the powder in a mortar and pestle to achieve a fine, uniform particle size.[1]

Frequently Asked Questions (FAQs)

Q1: What is the best vehicle for preparing a Colesevelam suspension for rodent gavage?

A1: Due to Colesevelam's very low water solubility, a suspending vehicle is necessary.[1] A commonly used and effective vehicle is 0.5% methyl cellulose (B213188) in sterile water.[1]

Q2: How should I prepare the 0.5% methyl cellulose vehicle?

A2: To prepare a 0.5% methyl cellulose solution, heat about one-third of the required volume of sterile water to 80-90°C.[1] Slowly add the methyl cellulose powder to the hot water while stirring vigorously to ensure it is wetted.[1] Then, add the remaining volume of water as cold water or ice to facilitate dissolution and bring it to the final volume.

Q3: What is the recommended procedure for preparing the Colesevelam suspension?

A3: A detailed experimental protocol is provided below. The key steps involve trituration of the powder, creating a paste with a small amount of vehicle, and then gradually adding the rest of the vehicle while continuously stirring.[1] Homogenization is also recommended for a more stable suspension.[1]

Q4: How should I store the prepared Colesevelam suspension?

A4: It is recommended to prepare the suspension fresh daily.[1] If storage is necessary, it should be refrigerated and protected from light in a labeled, sealed container.[1] Before use, allow the suspension to come to room temperature and re-suspend it thoroughly.[1]

Q5: What is the solubility of Colesevelam?

A5: Colesevelam hydrochloride is not soluble in water or hydrocarbon solvents.[3] It is also insoluble in DMSO.[4]

Experimental Protocol: Preparation of Colesevelam Suspension for Gavage

This protocol outlines the steps for preparing a consistent Colesevelam suspension.

Materials:

• Colesevelam hydrochloride powder

• 0.5% methyl cellulose solution (vehicle)

• Mortar and pestle

• Beaker or tube

• Spatula

• Magnetic stirrer and stir bar

• Homogenizer (optional, but recommended)

• Graduated cylinder

• Analytical balance

Procedure:

• Weighing: Accurately weigh the required amount of Colesevelam hydrochloride powder.

• Trituration: Transfer the powder to a mortar and pestle and triturate to break up any aggregates and ensure a fine, uniform particle size.[1]

• Paste Formation: Transfer the weighed powder to a beaker. Add a small volume of the 0.5% methyl cellulose vehicle and mix thoroughly with a spatula to create a smooth, uniform paste.[1]

• Suspension Preparation: Place the beaker on a magnetic stirrer with a stir bar. While continuously stirring, slowly add the rest of the 0.5% methyl cellulose vehicle to the paste until the final desired volume is reached.[1]

• Homogenization (Recommended): For a more uniform and stable suspension, homogenize the mixture using a suitable homogenizer.[1]

• Storage: Store the prepared suspension in a labeled, sealed container, protected from light.[1] For best results, prepare fresh daily.[1] If stored in a refrigerator, bring to room temperature and vortex thoroughly before use.[1]

Quantitative Data Summary

The following table summarizes preclinical dosing information found in the literature. Note that optimal dosage will depend on the specific experimental design.

Animal Model	Dosage	Administration Route	Reference
Pregnant Rats	0.3, 1, 3 g/kg/day	Dietary	[5][6]
Pregnant Rabbits	0.1, 0.5, 1 g/kg/day	Oral Gavage	[5][6]

Visual Guides

Diagram 1: Experimental Workflow for Colesevelam Suspension Preparation

Caption: Workflow for preparing a homogenous Colesevelam suspension.

Diagram 2: Troubleshooting Logic for Gavage Administration Issues

Caption: Decision tree for troubleshooting common gavage issues.

References

• 1. benchchem.com [benchchem.com]
• 2. Administration of Substances to Laboratory Animals: Equipment Considerations, Vehicle Selection, and Solute Preparation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. drugs.com [drugs.com]
• 6. DailyMed - COLESEVELAM HYDROCHLORIDE powder, for suspension [dailymed.nlm.nih.gov]

Reference Data & Comparative Studies

A Preclinical Showdown: Colesevelam Versus Cholestyramine in Cardiometabolic Models

For researchers, scientists, and drug development professionals, understanding the nuanced differences between bile acid sequestrants is critical for advancing therapies for hypercholesterolemia and related metabolic disorders. This guide provides an objective comparison of the preclinical efficacy of colesevelam (B1170362) and cholestyramine, drawing upon available experimental data to elucidate their respective pharmacological profiles.

While both colesevelam and cholestyramine effectively lower low-density lipoprotein cholesterol (LDL-C) by binding bile acids in the intestine and preventing their reabsorption, preclinical evidence suggests that colesevelam, a second-generation agent, may offer a more potent and targeted approach. In vitro studies have demonstrated that colesevelam possesses a higher binding affinity for bile acids compared to cholestyramine. This enhanced binding capacity is thought to contribute to its greater potency on a weight-for-weight basis.

The interruption of enterohepatic circulation of bile acids by both drugs triggers a compensatory increase in the hepatic synthesis of bile acids from cholesterol. This, in turn, upregulates hepatic LDL receptors, leading to increased clearance of LDL-C from the circulation. Beyond lipid lowering, these agents have been shown to impact glucose metabolism and modulate key signaling pathways involved in metabolic homeostasis.

Quantitative Efficacy in Preclinical Models

The following tables summarize the quantitative effects of colesevelam and cholestyramine on key metabolic parameters as reported in various preclinical studies. It is important to note that the data presented is derived from separate studies and not from direct head-to-head comparisons, which are scarce in the published literature.

Table 1: Effects of Colesevelam on Plasma Lipids and Glucose in Preclinical Models

Animal Model	Treatment Details	Key Findings
APOE*3-Leiden.CETP mice	0.15% colesevelam in Western-type diet for 4 or 12 weeks	In combination with a β3-AR agonist, further reduced plasma total cholesterol (-49%) and non-HDL-cholesterol (-56%)
Diet-induced obese mice	Not specified	Significantly reduced hepatic glucose production by suppressing hepatic glycogenolysis

Table 2: Effects of Cholestyramine on Plasma Lipids and Glucose in Preclinical Models

Animal Model	Treatment Details	Key Findings
Syrian Hamsters	Not specified	Marked decrease in plasma cholesterol, LDL, triacylglycerol, and VLDL concentrations. Attributed to LDL receptor upregulation and a 35% decrease in VLDL synthesis.[1]
Guinea Pigs	2% cholestyramine in chow	Lowered LDL cholesterol levels by 55%.[1]
New Zealand White Rabbits	1 g/kg cholestyramine solution daily for 2 weeks	Decreased serum cholesterol levels by 12.1%.[1]
ApoE-deficient Mice (pregnant dams)	3% cholestyramine during gestation	Offspring displayed reduced atherosclerotic plaque areas. Males showed increased HDL-cholesterol.[1]
Type 2 Diabetic NSY/Hos Mice	1% cholestyramine in a high-fat diet for 8 weeks	Prevented increases in plasma cholesterol, triglycerides, glucose, and insulin (B600854) levels.[1]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of scientific findings. Below are summaries of the experimental protocols from key studies investigating the effects of colesevelam and cholestyramine.

Colesevelam Study Protocol: Hyperlipidemia and Atherosclerosis in APOE*3-Leiden.CETP Mice

• Animal Model: Male APOE*3-Leiden.CETP mice, a model with human-like lipoprotein metabolism.

• Diet: Western-type diet (WTD) containing 0.15% cholesterol.

• Treatment Groups:

  • Vehicle control

  • Selective β3-adrenergic receptor (AR) agonist CL316,243

  • Colesevelam (0.15% w/w in WTD)

  • Combination of CL316,243 and Colesevelam

• Duration: 4 or 12 weeks.

• Key Analyses: Plasma levels of total cholesterol, triglycerides, HDL-cholesterol, and non-HDL-cholesterol. Hepatic lipid content analysis. Atherosclerotic lesion assessment in the aortic root.

Cholestyramine Study Protocol: Hyperlipidemia in Syrian Hamsters

• Animal Model: Adult male Syrian hamsters.

• Treatment: Oral administration of cholestyramine (dosage not specified).

• Key Analyses: Plasma concentrations of cholesterol, LDL, VLDL, and triacylglycerols. Post-heparin plasma lipoprotein lipase (B570770) activity. VLDL synthesis rate measured by the disappearance rate of radiolabeled VLDL apolipoprotein B.

Signaling Pathways and Mechanisms of Action

The primary mechanism of action for both drugs is the sequestration of bile acids in the intestine. This action initiates a cascade of downstream signaling events that ultimately lead to reduced plasma cholesterol and improved glucose homeostasis.

Caption: Mechanism of action of bile acid sequestrants.

Experimental Workflow

A typical preclinical study to evaluate the efficacy of bile acid sequestrants involves several key steps, from animal model selection to detailed molecular analysis.

Caption: A generalized workflow for preclinical evaluation.

Concluding Remarks

The available preclinical data indicates that both colesevelam and cholestyramine are effective in modulating lipid profiles and glucose metabolism. While direct comparative studies are lacking, in vitro evidence and data from individual animal studies suggest that colesevelam may have a higher potency in bile acid binding. The distinct effects of these two agents on the gut microbiota also represent an emerging area of research that may further differentiate their pharmacological profiles.

Future preclinical research should prioritize head-to-head comparative studies in relevant animal models of dyslipidemia and type 2 diabetes. Such studies are essential to definitively establish the relative efficacy and potency of colesevelam and cholestyramine and to provide a more robust evidence base for clinical trial design and therapeutic applications.

References

• 1. benchchem.com [benchchem.com]

Colesevelam and Colestipol: A Comparative Analysis of Bile Acid Binding Affinity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the bile acid binding affinities of two prominent bile acid sequestrants: Colesevelam (B1170362) and Colestipol. While both drugs are employed to lower low-density lipoprotein (LDL) cholesterol by interrupting the enterohepatic circulation of bile acids, their binding characteristics exhibit notable differences. This document summarizes available data, details experimental methodologies for affinity assessment, and visualizes the underlying biochemical pathways and experimental workflows.

Quantitative Data Summary

In pharmacodynamic in vitro studies, when evaluated with mixed bile acid solutions, Colesevelam demonstrated a significantly tighter binding to glycocholic acid, the major bile acid in humans, than cholestyramine, which in turn was more effective than Colestipol.[4] Some studies suggest that Colesevelam is approximately four to six times more potent than traditional bile acid sequestrants, a characteristic attributed to its greater binding affinity for glycocholic acid.[5][6]

Feature	Colesevelam	Colestipol	Citation
Relative Binding Affinity	Higher	Lower	[1][2][3]
Potency	High (4-6 times traditional BAS)	Lower	[5][6]
Glycocholic Acid Binding	Significantly Higher	Lower	[4]

Note: The table reflects qualitative comparisons based on available literature. Specific quantitative values for a direct comparison are not available.

Experimental Protocols

The determination of bile acid binding affinity for sequestrants like Colesevelam and Colestipol is typically conducted through in vitro binding assays. A common and robust method involves equilibrium dialysis or incubation followed by the quantification of unbound bile acids, with the data often fitted to the Langmuir binding model to determine the affinity constant (k₁) and the capacity constant (k₂).

In Vitro Bile Acid Binding Assay Protocol

1. Materials and Reagents:

• Colesevelam hydrochloride and Colestipol hydrochloride

• Bile acids (e.g., sodium glycocholate, sodium taurocholate, sodium chenodeoxycholate)

• Phosphate (B84403) buffer (simulating intestinal pH, e.g., pH 6.5-7.5)

• High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18) and detector (e.g., UV or mass spectrometer)

• Centrifuge

• Shaking incubator

2. Preparation of Solutions:

• Prepare a stock solution of a single bile acid or a mixture of bile acids in the phosphate buffer at a known concentration.

• Prepare a series of dilutions of the bile acid stock solution to create a range of concentrations for the binding isotherm.

• Accurately weigh and prepare suspensions of Colesevelam and Colestipol in the phosphate buffer.

3. Incubation:

• Add a fixed amount of the bile acid sequestrant suspension to separate tubes.

• To each tube, add a specific volume of the different bile acid concentrations.

• Include control tubes containing only the bile acid solutions (without the sequestrant) to determine the initial concentrations.

• Incubate all tubes in a shaking incubator at a physiological temperature (e.g., 37°C) for a predetermined time to reach equilibrium (e.g., 2-4 hours).

4. Separation of Bound and Unbound Bile Acids:

• After incubation, centrifuge the tubes at high speed to pellet the sequestrant-bile acid complex.

• Carefully collect the supernatant containing the unbound bile acids.

5. Quantification of Unbound Bile Acids:

• Analyze the supernatant samples using a validated HPLC method to determine the concentration of unbound bile acids.

• The amount of bound bile acid is calculated by subtracting the concentration of unbound bile acid from the initial concentration.

6. Data Analysis:

• Plot the amount of bound bile acid per unit mass of the sequestrant against the concentration of unbound bile acid.

• Fit the data to the Langmuir equation: Bound = (k₂ * k₁ * Unbound) / (1 + k₁ * Unbound) where:

  • Bound is the amount of bile acid bound per gram of sequestrant.

  • Unbound is the concentration of free bile acid at equilibrium.

  • k₁ is the Langmuir affinity constant (a measure of the strength of binding).

  • k₂ is the Langmuir capacity constant (the maximum binding capacity).

Visualizations

Mechanism of Action of Bile Acid Sequestrants

References

• 1. Colesevelam hydrochloride: evidence for its use in the treatment of hypercholesterolemia and type 2 diabetes mellitus with insights into mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Intervention and alternatives | Bile acid malabsorption: colesevelam | Advice | NICE [nice.org.uk]
• 3. Chapter 2: Bile Acid Sequestrants: Rediscovering an Alternative to Statins - The Medical Xchange [themedicalxchange.com]
• 4. walshmedicalmedia.com [walshmedicalmedia.com]
• 5. Colesevelam hydrochloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Validating the Glucose-Lowering Effect of Colesevelam In Vivo: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Colesevelam's in vivo glucose-lowering effects against other therapeutic alternatives, supported by experimental data and detailed protocols. The information is intended to assist researchers in designing and interpreting preclinical studies investigating the metabolic effects of bile acid sequestrants.

Mechanism of Action: How Colesevelam (B1170362) Lowers Glucose

Colesevelam, a bile acid sequestrant, exerts its glucose-lowering effects through a multi-faceted mechanism that is distinct from traditional oral antidiabetic agents. The primary pathways involved are the stimulation of glucagon-like peptide-1 (GLP-1) secretion and the suppression of hepatic glycogenolysis.

TGR5-Mediated GLP-1 Secretion

In the gastrointestinal tract, Colesevelam binds to bile acids, preventing their reabsorption. This alteration in the bile acid pool leads to the activation of the Takeda G-protein-coupled receptor 5 (TGR5) on intestinal L-cells. Activation of TGR5 stimulates the release of GLP-1, an incretin (B1656795) hormone that enhances glucose-dependent insulin (B600854) secretion, suppresses glucagon (B607659) secretion, and slows gastric emptying.[1][2][3][4]

Caption: TGR5-mediated GLP-1 secretion pathway.

Suppression of Hepatic Glycogenolysis

The increased GLP-1 levels resulting from TGR5 activation have a direct impact on the liver. GLP-1 signaling in hepatocytes leads to the suppression of glycogenolysis, the process of breaking down stored glycogen (B147801) into glucose.[5][6][7] This reduction in hepatic glucose output contributes significantly to the overall glucose-lowering effect of Colesevelam, particularly in the fasting state.

Comparative In Vivo Studies

The glucose-lowering efficacy of Colesevelam has been evaluated in various preclinical models, often in comparison with other antidiabetic agents.

Colesevelam vs. Placebo in Diet-Induced Obese (DIO) Mice

In studies utilizing diet-induced obese (DIO) mice, a common model for insulin resistance and type 2 diabetes, Colesevelam treatment has demonstrated significant improvements in glucose tolerance compared to placebo.

Parameter	Placebo (DIO Mice)	Colesevelam (DIO Mice)	Reference
Fasting Blood Glucose	Elevated	Significantly Reduced	[5]
Glucose Tolerance (OGTT)	Impaired	Significantly Improved	[5][8][9]
Hepatic Glycogenolysis	Normal/Elevated	Suppressed	[5][6]
Plasma GLP-1	Basal	Increased	[5]

Colesevelam vs. Other Antidiabetic Agents

Comparison Agent	Animal Model	Key Findings	Reference
Sitagliptin	Zucker Diabetic Fatty (ZDF) Rats	Combination of Colesevelam and Sitagliptin showed a greater reduction in glucose area under the curve (AUC) during an oral glucose tolerance test (OGTT) compared to either agent alone.	[10]
Metformin (B114582)	Clinical Studies in Humans	Addition of Colesevelam to Metformin therapy resulted in significant reductions in HbA1c and fasting plasma glucose compared to Metformin alone.[11][12][13][14]	[11][12][13][14]
Cholestyramine	ZDF Rats	Both Colesevelam and Cholestyramine were shown to improve glycemic control and enhance GLP-1 release. Colesevelam is noted to have a higher binding affinity for bile acids.[15][16][17]	[15]

Detailed Experimental Protocols

Induction of Diet-Induced Obesity (DIO) in Mice

• Animal Model: C57BL/6J mice are a commonly used strain for inducing obesity and insulin resistance.

• Diet: A high-fat diet (HFD) with 45-60% of calories derived from fat is typically used.

• Duration: Mice are fed the HFD for a period of 8-16 weeks to induce a stable obese and hyperglycemic phenotype.[8][9][18]

• Monitoring: Body weight and food intake are monitored regularly. Fasting blood glucose and insulin levels are measured periodically to confirm the development of insulin resistance.

Oral Glucose Tolerance Test (OGTT) Protocol

This protocol is designed to assess the in vivo response to a glucose challenge in DIO mice treated with Colesevelam.

• Acclimatization: Animals should be acclimated to the experimental conditions for at least one week prior to the test.

• Fasting: Mice are fasted for 6 hours with free access to water.[8][18]

• Baseline Blood Sample: A baseline blood sample (t=0) is collected from the tail vein to measure fasting blood glucose.

• Drug Administration: Colesevelam is typically administered mixed with the diet (e.g., 2% w/w) for a specified treatment period (e.g., 4 weeks) prior to the OGTT.[10]

• Glucose Challenge: A 20% glucose solution is administered via oral gavage at a dose of 2 g/kg body weight.[19]

• Blood Sampling: Blood samples are collected from the tail vein at 15, 30, 60, 90, and 120 minutes post-glucose administration.[19]

• Analysis: Blood glucose levels are measured at each time point. The area under the curve (AUC) for glucose is calculated to quantify glucose tolerance.

Caption: Experimental workflow for an Oral Glucose Tolerance Test.

Measurement of Hepatic Glycogenolysis

• Animal Preparation: DIO mice are treated with Colesevelam or a control vehicle.

• Isotope Infusion: A stable isotope tracer, such as [U-13C]glucose, is infused to measure hepatic glucose production.[5]

• Liver Perfusion: The liver is isolated and perfused with a buffer containing deuterated water to distinguish between gluconeogenesis and glycogenolysis.[5]

• Analysis: The isotopic enrichment of glucose is measured using techniques like gas chromatography-mass spectrometry (GC-MS) to quantify the rates of glycogenolysis and gluconeogenesis.[5]

Conclusion

In vivo studies have consistently validated the glucose-lowering effect of Colesevelam. Its unique mechanism of action, involving the TGR5-mediated secretion of GLP-1 and the subsequent suppression of hepatic glycogenolysis, distinguishes it from many other oral antidiabetic agents. The provided experimental protocols offer a framework for researchers to further investigate the metabolic effects of Colesevelam and other bile acid sequestrants in preclinical models of type 2 diabetes. The comparative data suggests that Colesevelam can be an effective monotherapy or a valuable adjunct to other glucose-lowering agents, offering a dual benefit of glycemic control and lipid management.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Colesevelam suppresses hepatic glycogenolysis by TGR5-mediated induction of GLP-1 action in DIO mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. BioKB - Publication [biokb.lcsb.uni.lu]
• 7. Colesevelam suppresses hepatic glycogenolysis by TGR5-mediated induction of GLP-1 action in DIO mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Study of In Vivo Glucose Metabolism in High-fat Diet-fed Mice Using Oral Glucose Tolerance Test (OGTT) and Insulin Tolerance Test (ITT) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Study of In Vivo Glucose Metabolism in High-fat Diet-fed Mice Using Oral Glucose Tolerance Test (OGTT) and Insulin Tolerance Test (ITT). | Semantic Scholar [semanticscholar.org]
• 10. journals.physiology.org [journals.physiology.org]
• 11. Colesevelam lowers glucose and lipid levels in type 2 diabetes: the clinical evidence - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Colesevelam hydrochloride therapy in patients with type 2 diabetes mellitus treated with metformin: glucose and lipid effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Colesevelam hydrochloride added to background metformin therapy in patients with type 2 diabetes mellitus: a pooled analysis from 3 clinical studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Initial combination therapy with metformin and colesevelam for achievement of glycemic and lipid goals in early type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Colesevelam Improves Oral but Not Intravenous Glucose Tolerance by a Mechanism Independent of Insulin Sensitivity and β-Cell Function - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Study of In Vivo Glucose Metabolism in High-fat Diet-fed Mice Using Oral Glucose Tolerance Test (OGTT) and Insulin Tolerance Test (ITT) - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Protocol for in vivo assessment of glucose metabolism in mouse models - PMC [pmc.ncbi.nlm.nih.gov]

Reproducibility of Colesevelam's Metabolic Effects: A Comparative Analysis in Preclinical Models of Metabolic Syndrome

For researchers and drug development professionals, understanding the consistency of a compound's effects across different preclinical models is paramount. This guide provides a comparative analysis of the metabolic effects of Colesevelam (B1170362), a bile acid sequestrant, in established rodent models of metabolic syndrome. The data presented herein is aggregated from multiple studies to offer a comprehensive overview of its reproducibility and performance against alternative therapeutic strategies.

Colesevelam has demonstrated consistent effects on improving glycemic control and lipid profiles in various animal models that mimic human metabolic syndrome. These models are crucial for elucidating the mechanisms of action and predicting therapeutic potential. The most commonly utilized models in the cited studies include diet-induced obesity (DIO) in rats and mice, and the Zucker diabetic fatty (ZDF) rat, a genetic model of obesity and type 2 diabetes.

Comparative Efficacy of Colesevelam in Metabolic Syndrome Models

The following tables summarize the quantitative effects of Colesevelam on key metabolic parameters compared to control groups and alternative treatments in different rodent models.

Glycemic Control

Animal Model	Treatment Group	Dosage	Duration	Change in Glucose Levels	Change in Insulin (B600854) Levels	Citation
Diet-Induced Obese (F-DIO) Rats	Control (High-Energy Diet)	-	4 weeks	Elevated post-OGTT	Elevated post-OGTT	[1][2]
Colesevelam	2% in diet	4 weeks	Returned to baseline post-OGTT; 23% lower than control at 120 min	Peaked at 15-30 min then returned to baseline post-OGTT	[1][2]
SC-435 (ASBT inhibitor)	0.02% in diet	4 weeks	Remained elevated post-OGTT	Remained elevated post-OGTT	[1][2]
Zucker Diabetic Fatty (ZDF) Rats	Control (Diabetic Model)	-	4 weeks	High Glucose AUC	-	[3]
Colesevelam	2% in diet	4 weeks	Decreased Glucose AUC	-	[3]
Sitagliptin (B1680988)	0.4% in diet (120 mg/day)	4 weeks	No significant reduction in Glucose AUC	Declined to levels similar to control after 8 weeks	[3]
Colesevelam + Sitagliptin	2% + 0.4% in diet	4 weeks	Greater reduction in Glucose AUC than Colesevelam alone	-	[3]

Lipid Profile and Body Weight

Animal Model	Treatment Group	Dosage	Duration	Change in LDL-Cholesterol	Change in Triglycerides	Change in Body/Liver Weight	Citation
Microbiome-Humanized C57BL/6 Mice (Western Diet)	Control (Western Diet)	-	20 weeks	-	-	Increased body and liver weight	[4][5]
Colesevelam	Not specified	20 weeks	-	-	Reduced body and liver weight gain	[4][5]
Cyp2c70-/- Mice (Western-Type Diet)	Control (Wild Type)	-	3 weeks	-	-	No significant change	[6][7]
Colesevelam	2% w/w in diet	3 weeks	-	-	No significant effect on body weight	[6][7]

Experimental Protocols

A critical aspect of reproducibility is the detailed methodology of the experiments. Below are summaries of the experimental protocols used to induce metabolic syndrome in the preclinical models cited in this guide.

Diet-Induced Obesity (DIO) Models

• F-DIO Rat Model :

  • Animals : Male Sprague-Dawley rats.

  • Diet : A high-energy diet, rich in fat and sucrose, is provided to induce insulin resistance.

  • Duration : Typically 4 weeks of the specialized diet is sufficient to induce the desired metabolic phenotype.

  • Endpoint Analysis : Oral glucose tolerance tests (OGTT) are commonly performed to assess glucose metabolism. Plasma levels of glucose, insulin, and GLP-1 are measured at various time points during the OGTT.[1][2]

• C57BL/6 Mouse Model :

  • Animals : Male C57BL/6J mice, a strain known to be susceptible to diet-induced obesity.

  • Diet : A high-fat diet where 45-60% of kilocalories are derived from fat. Some protocols also utilize a "Western diet" which is high in both fat and sucrose. For instance, one such diet provides 49% kcal from fat and 35.6% kcal from fructose.[8][9]

  • Duration : The development of metabolic syndrome features is time-dependent. Hyperglycemia can be observed around 4 weeks, with significant differences in body weight appearing as early as 1 week. Longer durations, up to 20 weeks, are used to study effects on liver pathology like non-alcoholic steatohepatitis (NASH).[4][5][8][9]

  • Endpoint Analysis : Key parameters measured include body weight, gonadal fat weight, serum total cholesterol, and glucose tolerance.[8]

Genetic Models

• Zucker Diabetic Fatty (ZDF) Rat Model :

  • Animals : Male ZDF rats, which have a genetic mutation in the leptin receptor, leading to obesity and the development of type 2 diabetes.

  • Diet : These animals are typically fed a standard chow diet, although some studies may use modified diets to accelerate or exacerbate the diabetic phenotype.

  • Drug Administration : In the comparative study, Colesevelam and Sitagliptin were administered as a percentage of the diet (2% and 0.4% respectively).[3]

  • Endpoint Analysis : The primary endpoint for glycemic control was the area under the curve (AUC) for glucose during a glucose tolerance test. Pancreatic islet histology is also examined to assess beta-cell preservation.[3]

Mechanistic Insights: Signaling Pathways

The metabolic benefits of Colesevelam are believed to be mediated through several interconnected pathways, primarily initiated by its bile acid sequestrant activity in the intestine.

Mechanism of Colesevelam's Metabolic Effects

The primary mechanism of Colesevelam involves binding to bile acids in the intestine, which prevents their reabsorption.[10] This interruption of the enterohepatic circulation of bile acids leads to two main downstream effects. Firstly, the increased concentration of bile acids in the intestinal lumen is thought to activate the G protein-coupled receptor TGR5 on intestinal L-cells, stimulating the secretion of glucagon-like peptide-1 (GLP-1).[10][11] GLP-1, in turn, can suppress hepatic glycogenolysis, contributing to improved glycemic control.[10] Secondly, the reduced return of bile acids to the liver alters signaling through the farnesoid X receptor (FXR), a nuclear receptor that regulates bile acid synthesis.[1] This leads to an upregulation of the conversion of cholesterol into new bile acids, thereby lowering hepatic and circulating LDL-cholesterol levels.

References

• 1. journals.physiology.org [journals.physiology.org]
• 2. Colesevelam improves insulin resistance in a diet-induced obesity (F-DIO) rat model by increasing the release of GLP-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The combination of colesevelam with sitagliptin enhances glycemic control in diabetic ZDF rat model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Colesevelam ameliorates non-alcoholic steatohepatitis and obesity in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Colesevelam ameliorates non-alcoholic steatohepatitis and obesity in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. ahajournals.org [ahajournals.org]
• 9. labanimal.co.kr [labanimal.co.kr]
• 10. Atypical Mechanism of Glucose Modulation by Colesevelam in Patients with Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. journals.physiology.org [journals.physiology.org]

The Synergistic Dance of Colesevelam and Statins in Cholesterol Reduction: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The combination of colesevelam (B1170362) and statins represents a powerful strategy in the management of hypercholesterolemia, offering a synergistic approach to lowering low-density lipoprotein cholesterol (LDL-C). This guide provides an in-depth comparison of the mechanisms, efficacy, and underlying molecular pathways of this combination therapy, supported by experimental data and detailed protocols for key assays.

Unraveling the Synergistic Mechanism

The enhanced efficacy of combining colesevelam and statins stems from their complementary mechanisms of action, both of which culminate in the upregulation of the LDL receptor (LDL-R) on the surface of hepatocytes. This upregulation leads to increased clearance of LDL-C from the bloodstream.

Statins act by competitively inhibiting HMG-CoA reductase, the rate-limiting enzyme in the cholesterol biosynthesis pathway.[1] This inhibition reduces the intracellular pool of cholesterol in the liver.

Colesevelam , a bile acid sequestrant, binds to bile acids in the intestine, preventing their reabsorption and promoting their excretion.[2] This forces the liver to synthesize new bile acids from cholesterol, thereby depleting its own cholesterol stores.

The reduction in intracellular cholesterol from these two distinct mechanisms triggers a cellular response mediated by the Sterol Regulatory Element-Binding Protein 2 (SREBP-2) .[1][3][4][5] Low intracellular cholesterol levels promote the translocation of the SREBP-2/SCAP complex from the endoplasmic reticulum to the Golgi apparatus, where SREBP-2 is proteolytically cleaved.[3][4] The activated N-terminal fragment of SREBP-2 then translocates to the nucleus and binds to sterol regulatory elements (SREs) in the promoter regions of target genes, including the gene encoding the LDL receptor.[1][4][5] This results in increased transcription and synthesis of LDL receptors, which are then trafficked to the cell surface to bind and internalize circulating LDL-C.

The following diagram illustrates this synergistic signaling pathway:

Synergistic mechanism of colesevelam and statins.

Comparative Efficacy: A Look at the Data

Clinical studies have consistently demonstrated the superior LDL-C lowering effects of combination therapy compared to monotherapy with either agent. A meta-analysis of nine randomized controlled trials revealed that the addition of a bile acid sequestrant, such as colesevelam, to statin therapy results in an average additional reduction in LDL-C of 16.2 percentage points.[6]

Treatment Group	Mean LDL-C Reduction (%)	Additional Reduction vs. Statin Monotherapy (%)	Reference
Study 1
Atorvastatin (20 mg) + Colesevelam (10 mg)	45.2	15.2	[7]
Atorvastatin (30 mg)	30.0	-	[7]
Study 2
Lovastatin (B1675250) (10 mg) + Colesevelam (2.3 g)	34.0	12.0	[8]
Lovastatin (10 mg)	22.0	-	[8]
Colesevelam (2.3 g)	7.0	-	[8]
Meta-analysis
Statin + Bile Acid Sequestrant	Additional 16.2	16.2	[6]
Statin Monotherapy	-	-

Experimental Protocols

To facilitate further research in this area, we provide detailed methodologies for key experiments used to evaluate the efficacy and mechanisms of these drugs.

Experimental Workflow for In Vivo Assessment

The following diagram outlines a typical workflow for assessing the effects of colesevelam and statin combination therapy on lipid profiles in an animal model.

In vivo experimental workflow.

Protocol 1: Measurement of LDL Cholesterol by Ultracentrifugation

This protocol describes the gold-standard beta-quantification method for measuring LDL-C.

1. Sample Preparation:

• Collect whole blood from fasted subjects into EDTA-containing tubes.
• Separate plasma by centrifugation at 1,500 x g for 15 minutes at 4°C.

2. Ultracentrifugation:

• Adjust plasma density to 1.006 g/mL with a salt solution (e.g., NaCl/NaBr).
• Centrifuge at 100,000 x g for 18 hours at 10°C to separate VLDL (top layer) from LDL and HDL (bottom layer).

3. LDL and HDL Separation:

• Aspirate the VLDL-containing supernatant.
• Precipitate LDL from the infranatant by adding a polyanion solution (e.g., heparin-manganese chloride).
• Centrifuge at 1,500 x g for 30 minutes at 4°C to pellet the LDL. The supernatant contains HDL.

4. Cholesterol Quantification:

• Measure the cholesterol content of the total plasma, the VLDL fraction, and the HDL fraction using a standard enzymatic cholesterol assay.
• Calculate LDL-C concentration using the Friedewald formula (for samples with triglycerides < 400 mg/dL) or by direct measurement of the precipitated LDL pellet after resolubilization.

Protocol 2: Quantification of Gene Expression by Real-Time PCR (qPCR)

This protocol outlines the steps for measuring the mRNA levels of key genes involved in cholesterol metabolism in liver tissue.

1. RNA Extraction:

• Homogenize liver tissue samples in a lysis buffer (e.g., TRIzol).
• Extract total RNA using a phenol-chloroform extraction followed by isopropanol (B130326) precipitation.
• Resuspend the RNA pellet in RNase-free water.
• Assess RNA quality and quantity using a spectrophotometer (A260/A280 ratio) and agarose (B213101) gel electrophoresis.

2. cDNA Synthesis:

• Reverse transcribe 1-2 µg of total RNA into complementary DNA (cDNA) using a reverse transcriptase enzyme and oligo(dT) or random primers.

3. Real-Time PCR:

• Prepare a PCR reaction mix containing cDNA template, forward and reverse primers for the target genes (e.g., LDLR, HMGCR, SREBF2) and a reference gene (e.g., GAPDH, ACTB), and a fluorescent dye (e.g., SYBR Green).
• Perform the qPCR reaction in a real-time PCR thermal cycler. The cycling conditions typically include an initial denaturation step, followed by 40 cycles of denaturation, annealing, and extension.
• Monitor the fluorescence signal at each cycle.

4. Data Analysis:

• Determine the cycle threshold (Ct) value for each sample and gene.
• Calculate the relative gene expression levels using the ΔΔCt method, normalizing the expression of the target genes to the reference gene.

Conclusion

The combination of colesevelam and statins provides a robust and synergistic approach to lowering LDL-C levels. This is achieved through complementary mechanisms that both lead to the upregulation of hepatic LDL receptors via the SREBP-2 pathway. The quantitative data from clinical trials strongly support the enhanced efficacy of this combination therapy. The provided experimental protocols offer a framework for researchers to further investigate the molecular intricacies of this synergistic interaction and to evaluate novel therapeutic strategies for hypercholesterolemia.

References

• 1. scbt.com [scbt.com]
• 2. Hepatic insulin receptor deficiency impairs the SREBP-2 response to feeding and statins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Switch-like control of SREBP-2 transport triggered by small changes in ER cholesterol: a delicate balance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What are SREBP-2 inhibitors and how do they work? [synapse.patsnap.com]
• 5. Srebp2: A master regulator of sterol and fatty acid synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Meta-Analysis Assessing Additional LDL-C Reduction from Addition of a Bile Acid Sequestrant to Statin Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effectiveness and safety of combinational therapy compared with intensified statin monotherapy in patients with coronary heart disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Low-dose combination therapy with colesevelam hydrochloride and lovastatin effectively decreases low-density lipoprotein cholesterol in patients with primary hypercholesterolemia - PubMed [pubmed.ncbi.nlm.nih.gov]

Head-to-Head Comparison of Bile Acid Sequestrants: A Guide for Researchers

This guide provides a comprehensive head-to-head comparison of the three main bile acid sequestrants (BASs): cholestyramine, colestipol, and colesevelam (B1170362). The information is intended for researchers, scientists, and drug development professionals, with a focus on experimental data, methodologies, and mechanisms of action.

While direct head-to-head clinical trials comparing the efficacy of these agents are limited, this guide synthesizes available data from placebo-controlled studies and direct comparative tolerability trials to provide an objective overview. The data presented should be interpreted with the understanding that efficacy comparisons are largely drawn from separate studies.

Mechanism of Action

Bile acid sequestrants are non-absorbed, positively charged polymers that bind to negatively charged bile acids in the intestine. This binding prevents the reabsorption of bile acids in the enterohepatic circulation, leading to their excretion in the feces. The depletion of the bile acid pool in the liver stimulates the conversion of cholesterol into new bile acids. This, in turn, upregulates the expression of low-density lipoprotein (LDL) receptors on hepatocytes, leading to increased clearance of LDL cholesterol (LDL-C) from the bloodstream.

Colesevelam, a second-generation BAS, has a higher binding affinity for bile acids compared to the first-generation agents, cholestyramine and colestipol. It has also been shown to improve glycemic control in patients with type 2 diabetes, although the exact mechanism is not fully understood. It is hypothesized to involve the activation of TGR5, a G-protein-coupled receptor in the intestine, which leads to the release of glucagon-like peptide-1 (GLP-1).[1]

Mechanism of Action of Bile Acid Sequestrants.

Data Presentation

The following tables summarize the quantitative data on the efficacy and side effect profiles of cholestyramine, colestipol, and colesevelam.

Table 1: Efficacy in Lowering LDL-C (Monotherapy)

Drug	Daily Dosage	Mean % Reduction in LDL-C	Study Population
Cholestyramine	12 g	10.4%	Hypercholesterolemia
Colestipol	5-15 g	16.3% - 27.2%	Hypercholesterolemia
Colesevelam	3.75 g	15% - 18%	Primary Hypercholesterolemia

Note: Data is compiled from separate placebo-controlled trials and does not represent a direct head-to-head comparison.

Table 2: Effects on Other Lipids and Glycemic Control

Parameter	Cholestyramine	Colestipol	Colesevelam
HDL-C	Slight Increase	Slight Increase	3% - 4% Increase
Triglycerides	May Increase	May Increase	5% - 10% Increase (not significantly different from placebo in some studies)
HbA1c	No significant effect	No significant effect	~0.5% reduction in patients with Type 2 Diabetes

Table 3: Head-to-Head Comparison of Patient-Reported Tolerability (Powder Formulations)

Parameter	Cholestyramine (12g)	Colesevelam (3.75g)	P-value
Taste	Less Favorable	More Favorable	<0.0001
Appearance	More Appealing (orange-colored)	Less Appealing (colorless/whitish)	<0.0001
Global Acceptability	No Significant Difference	No Significant Difference	-

Data from a randomized, single-blind, single-visit study comparing cholesterol-lowering equivalent doses of the two powders.[2]

Table 4: Common Gastrointestinal Side Effects

Side Effect	Cholestyramine	Colestipol	Colesevelam
Constipation	Most frequent	Common	Less frequent
Bloating/Gas	Common	Common	Less frequent
Abdominal Pain	Common	Common	Less frequent
Nausea	Common	Common	Less frequent

Note: Incidence rates are generally reported to be lower with colesevelam compared to first-generation agents in review articles, though direct comparative trial data is scarce.[1]

Experimental Protocols

Below are summaries of the methodologies for key clinical trials cited in this guide.

Colesevelam Monotherapy Efficacy Trial (Insull W Jr, et al. 2001)

• Study Design: A 24-week, multicenter, randomized, double-blind, placebo-controlled trial.

• Patient Population: 494 patients with primary hypercholesterolemia (LDL-C between 130 mg/dL and 220 mg/dL).

• Intervention: Patients were randomized to receive placebo or colesevelam at doses of 2.3 g/d, 3.0 g/d, 3.8 g/d, or 4.5 g/d.

• Primary Outcome: Mean absolute change in LDL-C from baseline to the end of the 24-week treatment period.

• Methodology: Fasting serum lipid profiles were measured at baseline and at regular intervals throughout the study. Adverse events were monitored at each visit.

Workflow for Colesevelam Monotherapy Efficacy Trial.

Colesevelam and Cholestyramine Tolerability Study (Bays HE, et al. 2011)

• Study Design: A randomized, single-blind, single-visit, single-site study.

• Patient Population: 42 healthy adult participants.

• Intervention: Participants were administered a single dose of colesevelam hydrochloride powder (3.75 g) and generic cholestyramine powder (12 g), each mixed in water, in a randomized order.

• Primary Outcome: Comparison of tolerability using the validated Bile Acid Sequestrant Acceptability (BASA) Scale.

• Methodology: The BASA Scale assessed taste, texture, appearance, and mixability. Participants rated these parameters for each beverage.

Workflow for Tolerability Crossover Study.

Summary and Conclusion

The available evidence suggests that while all three bile acid sequestrants are effective in lowering LDL-C, there are notable differences in their potency and tolerability. Colesevelam, the newest of the three, appears to offer a more favorable side-effect profile, particularly concerning gastrointestinal issues, which may lead to better patient compliance.[1] Furthermore, its tablet formulation is often preferred over the powder formulations of cholestyramine and colestipol. The unique glucose-lowering effect of colesevelam also makes it a valuable option for patients with type 2 diabetes and hyperlipidemia.

For researchers and drug development professionals, the evolution of bile acid sequestrants from first to second-generation agents highlights the importance of optimizing drug properties to improve patient tolerability and adherence, thereby enhancing clinical outcomes. Future research should aim to conduct more direct head-to-head clinical trials to provide a clearer, more definitive comparison of the efficacy and long-term safety of these agents.

References

• 1. gov.je [gov.je]
• 2. Colesevelam hydrochloride powder for oral suspension versus cholestyramine powder for oral suspension: comparison of acceptability and tolerability - PubMed [pubmed.ncbi.nlm.nih.gov]

Combination Therapy of Colesevelam and Ezetimibe Demonstrates Enhanced Lipid-Lowering Efficacy

A comprehensive review of clinical data indicates that the combination of colesevelam (B1170362) and ezetimibe (B1671841) offers a significant improvement in lipid-lowering efficacy compared to monotherapy with either agent, providing a valuable therapeutic option for patients with hypercholesterolemia, including those intolerant to statins.

This guide synthesizes findings from key research studies to provide an objective comparison of the performance of colesevelam and ezetimibe combination therapy. It includes quantitative data from clinical trials, detailed experimental protocols, and visualizations of the underlying mechanisms and study designs.

Mechanism of Action: A Dual Approach to Cholesterol Reduction

Colesevelam and ezetimibe employ distinct and complementary mechanisms to lower cholesterol levels. Ezetimibe acts by inhibiting the Niemann-Pick C1-Like 1 (NPC1L1) protein at the brush border of the small intestine, thereby blocking the absorption of dietary and biliary cholesterol.[1][2] Colesevelam, a bile acid sequestrant, binds to bile acids in the intestine, preventing their reabsorption.[3][4] This interruption of the enterohepatic circulation of bile acids prompts the liver to upregulate the conversion of cholesterol into new bile acids, consequently reducing the amount of cholesterol in the bloodstream.[4]

The synergistic action of these two drugs—reducing cholesterol absorption and increasing its excretion—results in a more potent lipid-lowering effect than can be achieved with either drug alone.

Quantitative Efficacy Data

Clinical trials have consistently demonstrated the enhanced efficacy of colesevelam and ezetimibe combination therapy in reducing low-density lipoprotein cholesterol (LDL-C) and other atherogenic lipids. The following tables summarize the key quantitative findings from comparative studies.

Table 1: Efficacy of Colesevelam plus Ezetimibe vs. Ezetimibe Monotherapy

Study	Treatment Duration	LDL-C Reduction (Combination)	LDL-C Reduction (Ezetimibe Monotherapy)	Other Key Findings (Combination vs. Monotherapy)
Bays et al. (2006)	6 weeks	-32.3%	-21.4% (p < 0.0001)	Significantly greater reductions in Total Cholesterol (TC), non-HDL-C, and apolipoprotein B (apo B); Significant increase in apolipoprotein A-I (apo A-I) (p < 0.005 for all).[5][6]
Knopp et al. (2006)	12 weeks	-30%	-24% (p = 0.102)	Trend towards greater LDL-C reduction with combination therapy, though not statistically significant in this pilot study.[3]
Zema (2005)	Not Specified	Additional ~20% reduction	-	Additional ~16% reduction in non-HDL-C compared to monotherapy with either agent (p < 0.01).[7]

Table 2: Efficacy of Colesevelam as an Add-on to Statin and Ezetimibe Therapy

Study	Patient Population	Treatment Duration	LDL-C Reduction (Colesevelam Add-on)	LDL-C Reduction (Placebo Add-on)	Other Key Findings (Colesevelam Add-on vs. Placebo)
Huijgen et al. (2010)	Familial Hypercholesterolemia (FH)	12 weeks	-12.0% (between-group difference)	-	Significantly improved LDL-C concentrations compared with placebo.[8]

Experimental Protocols

The following section details the methodologies of key clinical trials that have evaluated the efficacy of colesevelam and ezetimibe combination therapy.

Study: Bays et al. (2006)

• Objective: To compare the effect of colesevelam HCl in combination with ezetimibe to ezetimibe monotherapy on LDL-C levels in subjects with primary hypercholesterolemia.[5][6]

• Study Design: A multicenter, randomized, double-blind, placebo-controlled, parallel-group study.[5][6]

• Participants: 86 subjects with primary hypercholesterolemia.[5][6]

• Procedure: Following a 4- to 8-week washout period, subjects were randomized to receive either colesevelam HCl 3.8 g/day plus ezetimibe 10 mg/day or a placebo for colesevelam HCl plus ezetimibe 10 mg/day for 6 weeks.[5][6]

• Primary Efficacy Endpoint: The mean percent change in LDL-C from baseline to the end of the treatment period.[5][6]

• Secondary Efficacy Endpoints: Mean absolute change in LDL-C, and mean absolute and percent changes in high-density lipoprotein cholesterol (HDL-C), non-HDL-C, total cholesterol (TC), apolipoprotein (apo) A-I, apo B, and triglycerides (TG).[5][6]

Study: Knopp et al. (2006)

• Objective: To determine if adding colesevelam HCl to ezetimibe provides additional lowering of LDL- and apolipoprotein B-containing lipoproteins.[3]

• Study Design: A pilot study with a randomized allocation.[3]

• Participants: 20 subjects with LDL-C levels of 130 mg/dL or higher.[3]

• Procedure: Subjects were initially educated on a National Cholesterol Education Program Step I diet. They were then randomly assigned to one of two groups: ezetimibe 10 mg daily with a placebo for colesevelam HCl twice daily, or ezetimibe 10 mg daily with 1.875 g colesevelam HCl twice daily. Lipoprotein levels were measured at 6 and 12 weeks after the initiation of treatment.[3]

• Primary Efficacy Endpoint: Percent changes in LDL-C after 12 weeks.[3]

• Secondary Efficacy Endpoints: Percent changes in triglycerides, total cholesterol, non-HDL-C, and apolipoprotein B.[3]

Study: Huijgen et al. (2010)

• Objective: To assess the efficacy and tolerability of colesevelam added to a maximally tolerated, stable-dose combination treatment with a statin and ezetimibe in patients with Familial Hypercholesterolemia (FH).[8]

• Study Design: A Phase IV, multicenter, randomized, double-blind, placebo-controlled trial.[8]

• Participants: 86 patients aged 18 to 75 years with FH and an LDL-C concentration >2.5 mmol/L who were on a stable regimen of a statin plus ezetimibe.[8]

• Procedure: Patients were randomly assigned to receive either colesevelam 3.75 g/d or a placebo, in addition to their existing statin and ezetimibe therapy, for 12 weeks.[8]

• Primary Efficacy Outcome: The difference in LDL-C between the colesevelam and placebo groups after 6 weeks.[8]

• Secondary Efficacy Outcomes: Between-group differences in LDL-C, TC, HDL-C, TG, apo B, and apoA-I concentrations, and the apoB/apoA-I ratio after 12 weeks.[8]

Visualizing the Mechanisms and Workflows

The following diagrams, created using the DOT language, illustrate the signaling pathways of colesevelam and ezetimibe, and a typical experimental workflow for a clinical trial evaluating their combined efficacy.

References

• 1. Colesevelam hydrochloride: evidence for its use in the treatment of hypercholesterolemia and type 2 diabetes mellitus with insights into mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. Lipoprotein effects of combined ezetimibe and colesevelam hydrochloride versus ezetimibe alone in hypercholesterolemic subjects: a pilot study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. bjcardio.co.uk [bjcardio.co.uk]
• 5. Lipid-lowering effects of colesevelam HCl in combination with ezetimibe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. Colesevelam HCl and ezetimibe combination therapy provides effective lipid-lowering in difficult-to-treat patients with hypercholesterolemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Colesevelam added to combination therapy with a statin and ezetimibe in patients with familial hypercholesterolemia: a 12-week, multicenter, randomized, double-blind, controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]

Colesevelam's Impact on LDL Cholesterol: A Meta-Analysis of Clinical Trials

A comprehensive review of clinical data demonstrates Colesevelam's consistent efficacy in reducing low-density lipoprotein (LDL) cholesterol, both as a monotherapy and in combination with other lipid-lowering agents. This guide provides a detailed comparison of its performance based on available clinical trial data, outlining the experimental protocols and the underlying mechanism of action.

Colesevelam (B1170362) hydrochloride is a bile acid sequestrant that effectively lowers LDL cholesterol by binding to bile acids in the intestine, preventing their reabsorption.[1] This action prompts the liver to convert more cholesterol into bile acids, which in turn upregulates the expression of LDL receptors on liver cells, leading to increased clearance of LDL cholesterol from the bloodstream.[1] Clinical trials have consistently shown that Colesevelam significantly reduces LDL-C levels, contributing to the management of hypercholesterolemia.[2][3]

Quantitative Analysis of LDL Cholesterol Reduction

The following table summarizes the LDL cholesterol-lowering effects of Colesevelam as observed in various clinical trial settings.

Treatment Regimen	Dosage	Trial Duration	Mean LDL-C Reduction (%)	Key Findings & Citations
Monotherapy vs. Placebo	2.3 g/day - 4.5 g/day	24 weeks	9% - 18% (dose-dependent)	Colesevelam demonstrated a dose-dependent reduction in LDL-C.[4]
Monotherapy	3.8 g/day (6 tablets of 625 mg)	6 weeks	15% - 21%	Early trials established the efficacy of Colesevelam as a standalone therapy.[2]
Add-on to Statins (Atorvastatin, Pravastatin, or Simvastatin)	3.75 g/day	6 weeks	An additional 9.2% reduction compared to statin monotherapy	A pooled analysis of three trials showed a significant incremental benefit when Colesevelam is added to statin therapy.[5]
Add-on to Statins	3.8 g/day	Not Specified	An additional 14% reduction on average	Multiple studies confirm a class-effect interaction with statins, leading to further LDL-C lowering.[3]
Add-on to Ezetimibe (B1671841)	3.8 g/day	6 weeks	An additional 14.5% reduction	Combination with ezetimibe provides a synergistic effect in lowering LDL-C.[3]
Add-on to Fenofibrate (B1672516)	3.8 g/day	6 weeks	A further 12.4% decrease relative to fenofibrate alone	This combination is effective in patients with mixed hyperlipidemia.[3]
Long-term Extension Study	Up to 3.75 g/day	50 weeks	15.0%	Colesevelam's effect is sustained over a longer treatment period.[6]
Comparison with Ezetimibe (in patients with Type 2 Diabetes)	3.75 g/day	24 weeks	14.0%	Ezetimibe showed a greater LDL-C reduction (23.2%) in this head-to-head comparison.[7]

Mechanism of Action: Signaling Pathway

The following diagram illustrates the signaling pathway through which Colesevelam reduces LDL cholesterol.

Mechanism of Colesevelam in LDL-C Reduction.

Experimental Protocols

The clinical trials cited in this guide predominantly followed a randomized, double-blind, placebo-controlled design. Key aspects of the methodologies are outlined below:

Participant Population:

• Inclusion Criteria: Adult patients with primary hypercholesterolemia, often defined by baseline LDL cholesterol levels within a specific range (e.g., ≥130 mg/dL and ≤220 mg/dL or ≥160 mg/dL).[4][8] Some studies specifically enrolled patients with type 2 diabetes mellitus.[2][7]

• Exclusion Criteria: Common exclusions included fasting triglyceride levels above a certain threshold (e.g., >300 mg/dL or >500 mg/dL), a history of major cardiovascular events, and certain concomitant medications.

Study Design and Treatment:

• Washout Period: A washout period for any existing lipid-lowering medications was typically implemented before randomization.[6]

• Randomization: Participants were randomly assigned to receive Colesevelam at various doses, placebo, or an active comparator.

• Treatment Duration: The duration of the treatment periods in the cited studies ranged from 6 weeks to 50 weeks.[5][6]

Lipid Measurement:

• Sample Collection: Fasting blood samples were collected at baseline and at specified intervals throughout the study.

• Analysis: The primary efficacy endpoint was the percent change in LDL cholesterol from baseline. While the specific analytical methods for lipid measurement are not always detailed in the summaries, standard clinical laboratory procedures were followed.

Statistical Analysis:

• The primary analysis typically involved comparing the mean or median percent change in LDL-C between the Colesevelam and control groups using statistical tests such as analysis of covariance (ANCOVA) or t-tests. The intention-to-treat (ITT) population was generally the basis for the primary efficacy analysis.

Meta-Analysis Workflow

The process of conducting a meta-analysis on the efficacy of Colesevelam is depicted in the following workflow diagram.

Workflow for a Meta-Analysis of Clinical Trials.

References

• 1. What is the mechanism of Colesevelam Hydrochloride? [synapse.patsnap.com]
• 2. Colesevelam hydrochloride: reducing atherosclerotic coronary heart disease risk factors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Colesevelam hydrochloride: evidence for its use in the treatment of hypercholesterolemia and type 2 diabetes mellitus with insights into mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effectiveness of colesevelam hydrochloride in decreasing LDL cholesterol in patients with primary hypercholesterolemia: a 24-week randomized controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Role of Colesevelam in Combination Lipid-Lowering Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A 50-week extension study on the safety and efficacy of colesevelam in adults with primary hypercholesterolemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. welcholhcp.com [welcholhcp.com]

Colesevelam's Role in GLP-1 Secretion: A Comparative Guide for Researchers

For researchers and drug development professionals investigating the metabolic effects of Colesevelam, this guide provides a comprehensive comparison of its role in stimulating Glucagon-Like Peptide-1 (GLP-1) secretion in animal models. The following sections detail the quantitative effects of Colesevelam on GLP-1 levels, compare it with other bile acid sequestrants, and provide in-depth experimental methodologies and the underlying signaling pathways.

Quantitative Impact of Colesevelam on GLP-1 Secretion

Animal studies have consistently demonstrated that Colesevelam administration leads to a significant increase in GLP-1 secretion. This effect has been primarily observed in diet-induced obese (DIO) rodent models, which are relevant for studying metabolic diseases.

A key study by Shang et al. (2010) investigated the effects of Colesevelam in Fischer 344 diet-induced obese (F-DIO) rats. The results showed a marked increase in plasma GLP-1 levels in rats treated with Colesevelam compared to those on a high-energy diet alone or treated with SC-435, an apical sodium-dependent bile acid transporter inhibitor.[1][2]

Similarly, research by Potthoff et al. (2013) in diet-induced obese mice on a high-fat diet confirmed that Colesevelam treatment elevates GLP-1 levels. This study further elucidated that the effect of Colesevelam on GLP-1 secretion is dependent on the Takeda G-protein-coupled receptor 5 (TGR5).[3][4]

The following table summarizes the quantitative data from these pivotal animal studies:

Animal Model	Treatment Group	Mean Plasma GLP-1 Concentration (pmol/L) ± SEM	Fold Increase vs. Control	Reference
F-DIO Rats	High-Energy Diet (Control)	52 ± 12	-	Shang et al., 2010[2]
Colesevelam (2% in diet)	108 ± 40 (fasting)	~2-fold (fasting)	Shang et al., 2010[2]
SC-435 (0.02% in diet)	Not significantly different from control	-	Shang et al., 2010
DIO Mice	High-Fat Diet (Control)	~15	-	Potthoff et al., 2013[4]
Colesevelam (2% w/w in diet)	~25	~1.7-fold	Potthoff et al., 2013[4]
TGR5 KO + Colesevelam	No significant increase	-	Potthoff et al., 2013[4]

Comparison with Other Bile Acid Sequestrants

While both first and second-generation bile acid sequestrants are known to impact glucose metabolism, their effects on GLP-1 secretion can differ. Cholestyramine, a first-generation bile acid sequestrant, has also been shown to increase GLP-1 release in animal models.[5] However, direct comparative studies with Colesevelam focusing specifically on GLP-1 secretion in animal models are limited. The available data suggests that both agents can stimulate GLP-1, likely through similar mechanisms involving TGR5 activation.

Experimental Protocols

To facilitate the replication and validation of these findings, detailed experimental protocols are provided below.

Oral Glucose Tolerance Test (OGTT) in Rodents

This protocol is a composite based on methodologies described in relevant studies.

• Animal Preparation: Male Fischer 344 rats or C57BL/6 mice are rendered obese by feeding a high-fat/high-sucrose diet for a specified period (e.g., 8-10 weeks).

• Acclimatization and Fasting: Animals are housed individually and acclimated to handling. Prior to the OGTT, animals are fasted overnight (approximately 12-16 hours) with free access to water.

• Baseline Blood Sampling: A baseline blood sample (t=0) is collected from the tail vein.

• Glucose Administration: A glucose solution (typically 2 g/kg body weight) is administered orally via gavage.

• Post-Gavage Blood Sampling: Blood samples are collected at specific time points post-glucose administration (e.g., 15, 30, 60, 90, and 120 minutes).

• Blood Processing: Blood is collected into tubes containing a dipeptidyl peptidase-4 (DPP-IV) inhibitor (e.g., sitagliptin) and aprotinin (B3435010) to prevent GLP-1 degradation. Plasma is separated by centrifugation and stored at -80°C until analysis.

GLP-1 Measurement

Total or active GLP-1 levels in plasma are typically quantified using a commercially available enzyme-linked immunosorbent assay (ELISA) kit specific for rodent GLP-1.

• Sample Preparation: Plasma samples are thawed on ice.

• ELISA Procedure: The assay is performed according to the manufacturer's instructions. This generally involves the following steps:

  • Addition of standards and samples to a microplate pre-coated with a capture antibody.

  • Incubation with a detection antibody conjugated to an enzyme (e.g., horseradish peroxidase).

  • Addition of a substrate solution to produce a colorimetric reaction.

  • Measurement of the absorbance at a specific wavelength using a microplate reader.

• Data Analysis: A standard curve is generated using the known concentrations of the standards, and the GLP-1 concentration in the unknown samples is interpolated from this curve.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathway and a typical experimental workflow.

Caption: Colesevelam-TGR5 signaling pathway for GLP-1 secretion.

References

• 1. Colesevelam improves insulin resistance in a diet-induced obesity (F-DIO) rat model by increasing the release of GLP-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. journals.physiology.org [journals.physiology.org]
• 3. Colesevelam suppresses hepatic glycogenolysis by TGR5-mediated induction of GLP-1 action in DIO mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. journals.physiology.org [journals.physiology.org]
• 5. benchchem.com [benchchem.com]

Colesevelam's Influence on Gut Microbiota: A Cross-Study Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of findings from multiple studies on the impact of Colesevelam (B1170362), a bile acid sequestrant, on the human gut microbiota. By summarizing quantitative data, detailing experimental methodologies, and visualizing key pathways, this document aims to offer a comprehensive resource for understanding the nuanced interactions between Colesevelam and the intestinal microbiome.

Executive Summary

Colesevelam exerts its primary effect by binding to bile acids in the intestine, preventing their reabsorption. This action not only lowers cholesterol levels but also significantly alters the gut environment, leading to secondary effects on the microbial inhabitants. Cross-study analysis reveals a complex and sometimes inconsistent picture of Colesevelam's impact on gut microbiota diversity and composition. While some studies report no significant overall changes in alpha or beta diversity, others highlight specific taxonomic shifts, particularly in patients who clinically respond to the treatment. These alterations are often linked to bacteria involved in bile acid metabolism, suggesting a direct mechanistic link between Colesevelam's primary function and its influence on the microbiome.

Quantitative Data Summary

The following tables summarize the key quantitative findings from various studies investigating the effect of Colesevelam on gut microbiota.

Table 1: Impact of Colesevelam on Microbial Diversity Indices

Study Population	Treatment Duration	Alpha Diversity Changes	Beta Diversity Changes	Citation
Bile Acid Diarrhea (BAD) Patients	4, 8 weeks and 6-12 months	No significant alteration	No significant alteration	[1][2][3][4]
Postoperative Crohn's Disease	6-12 months	No significant difference pre- and post-treatment	No significant difference pre- and post-treatment	[5][6][7][8]
Idiopathic or Post-cholecystectomy BAD	6 weeks	No significant changes observed	No significant changes observed	[3][9]

Table 2: Reported Changes in Bacterial Taxa Following Colesevelam Treatment

Study Population	Increased Abundance	Decreased Abundance	Citation
Clinical Responders with BAD	Fusobacteria (phylum), Ruminococcus (genus)	Not specified	[1][2][3][4][10]
Postoperative Crohn's Disease	Clostridia (class)	Bacteroidia (class), Gammaproteobacteria (class)	[5][6][7][8][10]

Experimental Protocols

The methodologies employed across the reviewed studies share common frameworks, primarily centered around the analysis of fecal samples to profile the gut microbiota.

Study 1: Microbiota Analysis in Bile Acid Diarrhea Patients Treated with Colesevelam [1][2][3][4]

• Study Design: A multi-cohort study involving patients with idiopathic BAD, post-cholecystectomy BAD, post-operative Crohn's disease with BAD, and a control group with negative 75SeHCAT results.[2] Patients with a positive 75SeHCAT test (<15%) were treated with Colesevelam.

• Participants: 134 patients provided a total of 257 stool samples.[1][2][4]

• Intervention: Colesevelam 625 mg, administered once or twice daily.[2]

• Sample Collection: Stool samples were collected at baseline (pre-treatment), and at 4 weeks, 8 weeks, and 6-12 months post-treatment.[1][2][4]

• Microbiota Analysis: Fecal 16S ribosomal RNA (rRNA) gene analysis was performed to determine the bacterial composition. Alpha diversity (within-sample diversity) and beta diversity (between-sample diversity) were calculated.[1][2][4]

Study 2: Colesevelam's Effect on the Microbiome in Postoperative Crohn's Disease [5][6][7][8]

• Study Design: A pilot study assessing the impact of Colesevelam on the microbiome and disease recurrence in post-operative Crohn's disease patients with bile acid diarrhea.

• Participants: 14 patients who had undergone a primary terminal ileal resection.[6][7]

• Intervention: Patients with a positive 75SeHCAT test (≤ 15%) were treated with Colesevelam.[7]

• Sample Collection: Fecal and mucosal samples were collected at baseline and at 6-12 months post-treatment, coinciding with a colonoscopy to assess disease activity using the Rutgeert's score.[5][6][7]

• Microbiota Analysis: 16S ribosomal RNA (rRNA) gene analysis was conducted on both fecal and mucosal samples to evaluate alpha and beta diversity, as well as microbial composition.[6][7]

Visualizing the Mechanisms and Workflows

To better understand the processes involved, the following diagrams illustrate the key signaling pathway affected by Colesevelam and a typical experimental workflow for this type of research.

Caption: Mechanism of Colesevelam on Bile Acid Metabolism and Gut Microbiota.

Caption: A Typical Experimental Workflow for Studying Colesevelam's Impact on Gut Microbiota.

Concluding Remarks

The impact of Colesevelam on the gut microbiota appears to be targeted rather than causing a broad shift in the entire microbial community. The observed increases in Fusobacteria and Ruminococcus in patients responding to treatment for bile acid diarrhea, and the shifts in Clostridia, Bacteroidia, and Gammaproteobacteria in postoperative Crohn's disease patients, suggest that Colesevelam's alteration of the bile acid pool creates a selective pressure favoring certain bacterial groups.[5][10] These bacteria are known to be involved in the conversion of primary to secondary bile acids, indicating a feedback loop where the drug's primary effect shapes the microbial community, which in turn influences bile acid metabolism.[10]

However, the lack of consistent findings across all studies, particularly regarding overall diversity, highlights the complexity of the gut ecosystem and the potential influence of underlying disease states and individual patient variability.[3][10] Future research with larger, well-controlled cohorts is necessary to fully elucidate the causal relationships between Colesevelam treatment, specific microbial signatures, and clinical outcomes.[3] Understanding these interactions is crucial for optimizing therapeutic strategies and potentially developing novel microbiome-based interventions.

References

• 1. The analysis of gut microbiota in patients with bile acid diarrhoea treated with colesevelam [ouci.dntb.gov.ua]
• 2. The analysis of gut microbiota in patients with bile acid diarrhoea treated with colesevelam - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The analysis of gut microbiota in patients with bile acid diarrhoea treated with colesevelam - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. The Effect of Colesevelam on the Microbiome in Postoperative Crohn's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. research.aston.ac.uk [research.aston.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

A Comparative Analysis of Colesevelam and Other Bile Acid Sequestrants

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the potency and efficacy of Colesevelam (B1170362) against other bile acid sequestrants, namely cholestyramine and colestipol. The information presented is collated from various experimental and clinical studies to aid in research and development efforts within the pharmaceutical and biomedical fields.

Executive Summary

Bile acid sequestrants are a class of medications primarily used to lower low-density lipoprotein cholesterol (LDL-C). They work by binding to bile acids in the intestine, preventing their reabsorption and thereby promoting the conversion of cholesterol into bile acids in the liver. This guide focuses on the comparative aspects of the second-generation sequestrant, Colesevelam, and the first-generation agents, cholestyramine and colestipol. Colesevelam is reported to be four to six times more potent than traditional bile acid sequestrants, a characteristic attributed to its greater binding affinity for glycocholic acid.[1][2][3] Beyond its lipid-lowering capabilities, Colesevelam is also approved for improving glycemic control in adults with type 2 diabetes, a key differentiator from its predecessors.

Comparative Potency and Efficacy

The potency of bile acid sequestrants is a function of their bile acid binding affinity and capacity. This directly translates to their clinical efficacy in reducing LDL-C and, in the case of Colesevelam, improving glycemic control.

In Vitro Bile Acid Binding

In vitro studies are crucial for determining the intrinsic bile acid binding properties of these polymers. The Langmuir binding model is often employed to quantify the affinity constant (k₁) and the capacity constant (k₂). A higher k₁ indicates a stronger binding interaction, while a higher k₂ represents a greater amount of bile acid that can be bound per unit of the sequestrant.

Table 1: Summary of In Vitro Bile Acid Binding Characteristics

Parameter	Colesevelam	Cholestyramine	Colestipol
Binding Affinity (k₁)	Higher affinity for glycocholic acid	Moderate affinity	Lower affinity
Binding Capacity (k₂)	High	High	High
Key Feature	Significantly tighter binding to glycocholic acid	Established binding profile	Generally lower binding affinity

Clinical Efficacy: LDL-C Reduction

Clinical trials have established the LDL-C lowering effects of all three bile acid sequestrants. Colesevelam has been shown to reduce LDL-C in a dose-dependent manner, which is not a characteristic typically associated with cholestyramine and colestipol.[1]

Table 2: Comparative Efficacy in LDL-C Reduction (Monotherapy)

Bile Acid Sequestrant	Dosage Range	Mean LDL-C Reduction	Source
Colesevelam	3.75 g/day	15% - 19%	[3][5]
Cholestyramine	4 - 24 g/day	10.4%	[5]
Colestipol	5 - 15 g/day	16.3% - 27.2%	[5]

Note: Data is compiled from various sources and may not be from direct head-to-head comparative trials.

Clinical Efficacy: Glycemic Control

A significant advantage of Colesevelam is its proven efficacy in improving glycemic control in patients with type 2 diabetes.

Table 3: Efficacy of Colesevelam in Glycemic Control (Adjunctive Therapy)

Clinical Trial	Patient Population	Treatment	Duration	Mean HbA1c Reduction (Placebo-Corrected)	Source
GLOWS Study	Type 2 Diabetes (inadequately controlled)	Colesevelam 3.75 g/day	12 weeks	-0.5%	[7][8]
Sulfonylurea-based therapy trial	Type 2 Diabetes (inadequately controlled)	Colesevelam 3.75 g/day	26 weeks	-0.54%	[9]

In the GLOWS study, for subjects with a baseline HbA1c ≥ 8.0%, the reduction was even more pronounced at -1.0%.[7]

Experimental Protocols

In Vitro Bile Acid Binding Assay (Equilibrium Binding)

Objective: To determine the affinity (k₁) and capacity (k₂) constants of bile acid binding to sequestrants.

Methodology:

• Preparation of Reagents:

  • Simulated Intestinal Fluid (SIF) at a physiologically relevant pH (e.g., 6.8).

  • Stock solutions of individual or mixed bile acids (e.g., glycocholic acid, glycochenodeoxycholic acid, taurodeoxycholic acid) in SIF at various concentrations.

  • The bile acid sequestrant (Colesevelam, cholestyramine, or colestipol) at a fixed concentration.

• Incubation:

  • Aliquots of the sequestrant are incubated with the different concentrations of bile acid solutions.

  • The mixtures are incubated in a shaker at 37°C for a sufficient time to reach equilibrium (e.g., 24 hours).[10]

• Separation and Quantification:

  • After incubation, the samples are centrifuged to separate the sequestrant-bile acid complex from the unbound bile acids in the supernatant.[10]

  • The concentration of unbound bile acids in the supernatant is quantified using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).[10]

• Data Analysis:

  • The amount of bound bile acid is calculated by subtracting the unbound concentration from the initial concentration.

  • The data are fitted to the Langmuir equation: B = (Bmax * C) / (Kd + C) where B is the concentration of bound bile acid, Bmax is the maximum binding capacity (related to k₂), C is the free bile acid concentration, and Kd is the dissociation constant (inversely related to k₁).

  • Both linear and non-linear regression models can be used to determine the binding constants.[10]

Clinical Trial Protocol for Glycemic Control (Example: GLOWS Study)

Objective: To evaluate the effect of Colesevelam on glycemic control in subjects with type 2 diabetes.

Methodology:

• Study Design: A randomized, double-blind, placebo-controlled, parallel-group study.[7]

• Participant Selection:

  • Inclusion criteria: Adults with type 2 diabetes and HbA1c levels between 7.0% and 10.0%, on stable doses of oral antihyperglycemic medications (e.g., metformin, sulfonylureas).[7]

  • Exclusion criteria: History of major gastrointestinal surgery, pancreatitis, or significant renal or hepatic disease.

• Procedure:

  • A 4-week placebo run-in period to establish baseline.[7]

  • Randomization to receive either Colesevelam (e.g., 3.75 g/day ) or a matching placebo for a specified duration (e.g., 12 weeks).[7]

  • Participants continue their existing antihyperglycemic medications.

• Efficacy Endpoints:

  • Primary: Change in HbA1c from baseline to the end of the treatment period.[7]

  • Secondary: Changes in fasting plasma glucose, postprandial glucose, fructosamine, and lipid profiles.[7]

• Safety and Tolerability Assessment: Monitoring and recording of all adverse events throughout the study.

Mechanism of Action and Signaling Pathways

Bile acid sequestrants exert their effects locally in the gastrointestinal tract. Their primary mechanism involves the binding of bile acids, which has downstream effects on cholesterol metabolism and glucose homeostasis.

Caption: Mechanism of action of bile acid sequestrants.

The glucose-lowering effect of Colesevelam is thought to be mediated through the activation of Takeda G-protein-coupled receptor 5 (TGR5) by bile acids, leading to the release of glucagon-like peptide-1 (GLP-1). Additionally, the alteration of bile acid pools can influence farnesoid X receptor (FXR) signaling.

Caption: Key signaling pathways influenced by Colesevelam.

Tolerability and Safety Profile

A key advantage of Colesevelam is its generally improved tolerability profile compared to older bile acid sequestrants.

Table 4: Common Gastrointestinal Adverse Events

Adverse Event	Colesevelam	Cholestyramine	Colestipol
Constipation	~10.2%	~5.4%	-
Diarrhea	~27.6%	~21.8%	-
Nausea	~3.9%	~4.3%	-
Bloating/Gas	~3.1% (Gas)	~3.9% (Bloating)	-

Data from user-reported side effects and may not be from direct comparative clinical trials.[11] A study comparing the tolerability of powder formulations found that while participants preferred the appearance of orange-flavored cholestyramine, they reported that colesevelam tasted better, a factor considered very important for long-term compliance.[12]

Conclusion

Colesevelam represents a significant advancement in bile acid sequestrant therapy, offering comparable or potentially superior LDL-C lowering efficacy to older agents, with the distinct advantage of improving glycemic control in patients with type 2 diabetes. Its improved tolerability profile and tablet formulation may also contribute to better patient adherence. For researchers and drug development professionals, the unique properties of Colesevelam, particularly its dual action on lipid and glucose metabolism, present opportunities for further investigation into novel therapeutic applications and the development of next-generation sequestrants with enhanced efficacy and safety profiles.

References

• 1. Colesevelam hydrochloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. walshmedicalmedia.com [walshmedicalmedia.com]
• 5. droracle.ai [droracle.ai]
• 6. cda-amc.ca [cda-amc.ca]
• 7. Results of the glucose-lowering effect of WelChol study (GLOWS): a randomized, double-blind, placebo-controlled pilot study evaluating the effect of colesevelam hydrochloride on glycemic control in subjects with type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. cdn.mdedge.com [cdn.mdedge.com]
• 9. Colesevelam HCl Improves Glycemic Control and Reduces LDL Cholesterol in Patients With Inadequately Controlled Type 2 Diabetes on Sulfonylurea-Based Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. drugs.com [drugs.com]
• 12. Colesevelam hydrochloride powder for oral suspension versus cholestyramine powder for oral suspension: comparison of acceptability and tolerability - PubMed [pubmed.ncbi.nlm.nih.gov]

Long-term efficacy and safety of Colesevelam vs first-generation sequestrants

A Comparative Guide to the Long-Term Efficacy and Safety of Colesevelam (B1170362) Versus First-Generation Bile Acid Sequestrants

Introduction

Bile acid sequestrants (BAS) are a class of non-absorbed, lipid-lowering polymers used in the management of hypercholesterolemia. The first-generation agents, cholestyramine and colestipol, have been available for decades. However, their clinical utility has often been limited by significant gastrointestinal side effects and numerous drug-drug interactions. Colesevelam, a second-generation BAS, was specifically engineered to have a higher binding affinity for bile acids and an improved tolerability profile.[1][2] This guide provides an objective comparison of the long-term efficacy and safety of Colesevelam against first-generation sequestrants, supported by experimental data, to inform researchers, scientists, and drug development professionals.

Mechanism of Action

Bile acid sequestrants work by binding to bile acids in the intestinal lumen, forming a non-absorbable complex that is subsequently excreted in the feces.[3] This process interrupts the enterohepatic circulation of bile acids. The resulting depletion of the bile acid pool in the liver stimulates the conversion of cholesterol into new bile acids, a pathway catalyzed by the rate-limiting enzyme cholesterol 7α-hydroxylase (CYP7A1).[4] To meet the increased demand for cholesterol, hepatocytes upregulate the expression of low-density lipoprotein (LDL) receptors on their surface, which enhances the clearance of LDL cholesterol (LDL-C) from the bloodstream.[5]

More recently, BAS have been shown to improve glycemic control in patients with type 2 diabetes mellitus (T2DM).[4][6] The precise mechanisms are still under investigation but are thought to involve the modulation of key signaling pathways, such as the activation of Takeda G protein-coupled receptor 5 (TGR5) and the antagonism of the farnesoid X receptor (FXR), which play roles in glucose homeostasis and energy metabolism.[7][8][9]

Caption: Mechanism of Action of Bile Acid Sequestrants.

Long-Term Efficacy

The long-term efficacy of Colesevelam and first-generation sequestrants has been evaluated in clinical trials focusing on both lipid-lowering and glycemic control.

Lipid-Lowering Effects

Both classes of drugs are effective at reducing LDL-C. Colesevelam monotherapy has been shown to lower LDL-C by 15-19%.[10] First-generation agents can lower LDL-C by 15-30%, though often at higher, less tolerable doses.[11] Notably, Colesevelam is reported to be four to six times more potent than traditional BAS, potentially due to a greater binding affinity.[2][12] A common characteristic of all BAS is a tendency to increase triglyceride levels, which requires careful monitoring in patients with mixed hyperlipidemia.[13][14]

Table 1: Comparative Long-Term Lipid-Lowering Efficacy

Parameter	Colesevelam (3.75 g/day )	First-Generation Sequestrants (e.g., Cholestyramine 8-16 g/day )
LDL-C Reduction	15-19%[10]	15-30%[11]
HDL-C Change	Slight Increase (~3-5%)[13]	Variable, often slight increase

| Triglyceride Change | Potential Increase (Median ~12-15%)[13] | Potential Increase |

Glycemic Control

A key differentiator for Colesevelam is its established efficacy in improving glycemic control, leading to its approval as an adjunct therapy for T2DM.[13][15] Long-term studies of up to 52 weeks show that Colesevelam can reduce HbA1c levels by approximately 0.5% to 1.0%, a benefit not formally established for first-generation agents.[13][15][16][17][18]

Table 2: Long-Term Glycemic Control Efficacy (in T2DM)

Parameter	Colesevelam (3.75 g/day )	First-Generation Sequestrants
HbA1c Reduction	0.5% - 1.0%[15][16][17]	Not indicated; data limited
Fasting Plasma Glucose	Significant Reduction[13][19]	Not indicated; data limited

| FDA Indication for T2DM | Yes[13] | No[1] |

Long-Term Safety and Tolerability

The primary advantages of Colesevelam over its predecessors lie in its superior long-term safety and tolerability profile, which significantly impacts patient adherence.

Table 3: Comparative Long-Term Safety and Tolerability Profile

Feature	Colesevelam	First-Generation Sequestrants (Cholestyramine, Colestipol)
Gastrointestinal Side Effects	Incidence similar to placebo; constipation is minimal.[2][12]	High incidence of constipation (up to 50% with cholestyramine), bloating, and flatulence.[20][21]
Drug-Drug Interactions	Lower potential; fewer clinically significant interactions.[18][22][23]	High potential; bind to numerous drugs, reducing their absorption.[3][11]
Fat-Soluble Vitamin Absorption	No clinically significant reduction in vitamins A, D, E, or K in studies up to 1 year, but caution is advised.[24][25]	Can interfere with absorption of fat-soluble vitamins (A, D, E, K) and folic acid; long-term use may lead to deficiencies.[21][26]

| Patient Adherence/Discontinuation | Higher adherence and lower discontinuation rates due to better tolerability.[14][15][20] | Poor adherence and high discontinuation rates are common due to GI side effects and unpalatability.[14][20] |

Gastrointestinal Events

First-generation BAS are well-known for causing dose-limiting gastrointestinal side effects, which are the primary reason for non-compliance.[20][21] In contrast, Colesevelam's unique hydrogel polymeric structure results in significantly better tolerability, with adverse event rates often comparable to placebo.[12]

Drug and Nutrient Interactions

Cholestyramine and colestipol can bind non-selectively to a wide range of concomitant medications (e.g., warfarin, thyroxine, digoxin), significantly impairing their absorption and efficacy.[3][11] This necessitates a strict dosing schedule where other medications are taken at least one hour before or four to six hours after the sequestrant.[11] Colesevelam has a substantially cleaner interaction profile.[18][22] While spacing is still recommended for a few specific drugs, the risk of clinically significant interactions is much lower.[24][27]

All BAS have the potential to interfere with the absorption of fat-soluble vitamins (A, D, E, and K). While long-term use of cholestyramine has been linked to deficiencies, clinical trials with Colesevelam lasting up to a year did not show significant reductions in these vitamins.[24] Nevertheless, monitoring is recommended for susceptible patients.[24]

Experimental Protocols

The data cited in this guide are derived from long-term clinical trials. A typical experimental design for comparing these agents is outlined below.

Key Experimental Methodology

• Study Design: A multicenter, randomized, double-blind, placebo-controlled, parallel-group trial, often with an open-label extension phase to gather long-term data (e.g., 52 weeks).[13][15]

• Participant Population: Adults with primary hypercholesterolemia or inadequately controlled type 2 diabetes (e.g., baseline HbA1c of 7.5% to 9.5%).[16]

• Intervention: Random assignment to receive Colesevelam (e.g., 3.75 g/day ), a first-generation sequestrant (e.g., cholestyramine 12 g/day ), or a matching placebo.[28] Doses are administered with meals.

• Efficacy Endpoints:

  • Primary (Lipids): Percent change in LDL-C from baseline to a specified time point (e.g., 26 or 52 weeks).

  • Primary (Glycemic): Absolute change in HbA1c from baseline.[16]

  • Secondary: Changes in other lipid parameters (Total Cholesterol, HDL-C, Triglycerides), fasting plasma glucose, and fructosamine.[19]

• Safety and Tolerability Assessment:

  • Systematic collection of all adverse events (AEs), with a focus on gastrointestinal symptoms.

  • Tracking of study discontinuation rates, particularly those due to AEs.

  • Laboratory monitoring, including liver function tests, creatine (B1669601) kinase, and serum levels of fat-soluble vitamins in long-term studies.

Caption: Typical Experimental Workflow for a Long-Term BAS Trial.

Conclusion

In the long-term management of hypercholesterolemia, Colesevelam demonstrates a significantly more favorable safety and tolerability profile compared to first-generation bile acid sequestrants like cholestyramine and colestipol. While the LDL-C lowering efficacy is broadly comparable, Colesevelam's reduced incidence of gastrointestinal side effects and fewer drug-drug interactions lead to better patient adherence and persistence with therapy.[2][20] Furthermore, Colesevelam offers the distinct, clinically significant advantage of improving glycemic control in patients with type 2 diabetes. For researchers and drug development professionals, Colesevelam represents a successful evolution in the BAS class, achieving therapeutic goals with a profile that is much better suited for long-term patient use.

References

• 1. droracle.ai [droracle.ai]
• 2. academic.oup.com [academic.oup.com]
• 3. Bile Acid Sequestrants: Cholesterol Uses, Side Effects, Dosage [medicinenet.com]
• 4. Bile Acid Sequestrants for Lipid and Glucose Control - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bile acid sequestrant - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Bile acid sequestrants: glucose-lowering mechanisms and efficacy in type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Bile acid sequestrants: a review of mechanism and design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Bile acid sequestrants: glucose-lowering mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Antilipemic Agent Bile Acid Sequestrants - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. New treatment for bile salt malabsorption - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Long-term (52–78 weeks) treatment with colesevelam HCl added to metformin therapy in type 2 diabetes mellitus patients - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Long-term Safety and Tolerability of Colesevelam HCl in Subjects with Type 2 Diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Colesevelam HCl Improves Glycemic Control and Reduces LDL Cholesterol in Patients With Inadequately Controlled Type 2 Diabetes on Sulfonylurea-Based Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 17. scispace.com [scispace.com]
• 18. researchgate.net [researchgate.net]
• 19. diabetesjournals.org [diabetesjournals.org]
• 20. Patient Tolerance and Acceptance of Colesevelam Hydrochloride: Focus on Type-2 Diabetes Mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 21. gov.je [gov.je]
• 22. Role of Colesevelam in Combination Lipid-Lowering Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Drug interactions with colesevelam hydrochloride, a novel, potent lipid-lowering agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. best.barnsleyccg.nhs.uk [best.barnsleyccg.nhs.uk]
• 25. drugs.com [drugs.com]
• 26. Colesevelam – Health Information Library | PeaceHealth [peacehealth.org]
• 27. Colesevelam - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 28. Colesevelam hydrochloride powder for oral suspension versus cholestyramine powder for oral suspension: comparison of acceptability and tolerability - PubMed [pubmed.ncbi.nlm.nih.gov]

Colesevelam's Anti-Inflammatory Potential: A Comparative Guide for Researchers

For researchers and drug development professionals, the bile acid sequestrant Colesevelam is emerging as a therapeutic agent with notable anti-inflammatory properties beyond its established lipid-lowering effects. This guide provides a comprehensive comparison of Colesevelam's anti-inflammatory effects, supported by experimental data and detailed methodologies, to validate and inform further research in this area.

Quantitative Effects on Inflammatory Markers

Colesevelam has been demonstrated to significantly reduce levels of high-sensitivity C-reactive protein (hs-CRP), a key biomarker for inflammation. Clinical studies have quantified this effect, providing valuable data for comparison.

A randomized, double-blind, placebo-controlled study investigated the impact of Colesevelam on hs-CRP levels in patients with mild hypercholesterolemia.[1] The study found that Colesevelam therapy (3.75 g/day for 6 weeks) resulted in a median reduction of 18.7% in hs-CRP levels compared to placebo.[1] Another study noted a 16% reduction in C-reactive protein with Colesevelam monotherapy.[2] When added to statin therapy, Colesevelam further decreased hs-CRP levels.[3]

Treatment Group	Dosage	Duration	Number of Subjects	Baseline hs-CRP (mg/L) (Median)	Change in hs-CRP from Baseline (Median)	p-value
Colesevelam HCl	3.75 g/day	6 weeks	25	3.4	-15.9%	< 0.025
Placebo	N/A	6 weeks	23	3.1	No significant change	N/A

Experimental Protocols

To facilitate the replication and validation of these findings, detailed experimental protocols are crucial. Below is a summary of the methodology employed in a key clinical trial evaluating the effect of Colesevelam on hs-CRP.

Study Design: A randomized, double-blind, placebo-controlled trial.[1]

Participant Population: Patients with mild hypercholesterolemia.[1]

Intervention:

• Treatment Group: Oral Colesevelam hydrochloride at a dose of 3.75 g per day.[1]

• Control Group: Matching placebo.[1]

• Duration: 6 weeks.[1]

Data Collection:

• Fasting blood samples were collected at baseline and at the end of the 6-week treatment period.

Biomarker Analysis:

• High-sensitivity C-reactive protein (hs-CRP) levels were measured from serum samples. The immunoturbidimetric assay is a common method for quantifying hs-CRP. In this two-reagent system, the sample is first combined with a Tris buffer and incubated. Then, latex particles coated with mouse anti-human CRP antibodies are added. The aggregation of these particles in the presence of CRP causes an increase in light scattering, which is proportional to the CRP concentration.[8]

Statistical Analysis:

• The significance of the change in hs-CRP levels between the Colesevelam and placebo groups was determined using appropriate statistical tests, with a p-value of less than 0.025 considered statistically significant.[1]

Signaling Pathways and Mechanism of Action

The anti-inflammatory effects of Colesevelam are thought to be mediated, in part, through its interaction with bile acid signaling pathways, primarily involving the Farnesoid X Receptor (FXR) and the Takeda G-protein-coupled receptor 5 (TGR5).

As a bile acid sequestrant, Colesevelam binds to bile acids in the intestine, preventing their reabsorption.[9] This alteration in the bile acid pool can modulate the activity of FXR and TGR5, both of which have been implicated in inflammatory processes.

FXR Activation: FXR is a nuclear receptor that plays a role in regulating inflammation. Its activation has been shown to have anti-inflammatory effects.[10] By altering the composition of the bile acid pool, Colesevelam may indirectly influence FXR signaling, contributing to a reduction in inflammatory responses.

TGR5 Signaling: TGR5 is a cell surface receptor that is activated by bile acids. Activation of TGR5 has been shown to suppress inflammatory responses in macrophages.[10] Colesevelam's sequestration of bile acids can modulate the activation of TGR5, leading to downstream anti-inflammatory effects.

Below are diagrams illustrating the proposed signaling pathways and a typical experimental workflow.

Caption: Proposed mechanism of Colesevelam's anti-inflammatory action.

Caption: A typical in vitro workflow to assess anti-inflammatory effects.

Conclusion

The available evidence strongly suggests that Colesevelam possesses clinically relevant anti-inflammatory properties, as demonstrated by its ability to significantly reduce hs-CRP levels. While the precise mechanisms are still under investigation, modulation of the FXR and TGR5 signaling pathways appears to play a key role. For researchers, these findings open up new avenues for exploring the therapeutic potential of Colesevelam in inflammatory conditions. Further head-to-head comparative studies with other bile acid sequestrants and established anti-inflammatory agents are warranted to fully elucidate its position in the therapeutic landscape. The provided experimental protocols and workflow diagrams offer a foundational framework for designing and conducting such validation studies.

References

• 1. Colesevelam suppresses hepatic glycogenolysis by TGR5-mediated induction of GLP-1 action in DIO mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ir.vistas.ac.in [ir.vistas.ac.in]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Effect of lipid-lowering therapies on C-reactive protein levels: a comprehensive meta-analysis of randomized controlled trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of hydroxymethyl glutaryl coenzyme a reductase inhibitor therapy on high sensitive C-reactive protein levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cholestyramine Resin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Proinflammatory Cytokines IL-6 and TNF-α Increased Telomerase Activity through NF-κB/STAT1/STAT3 Activation, and Withaferin A Inhibited the Signaling in Colorectal Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Bile acid receptors FXR and TGR5 signaling in fatty liver diseases and therapy - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Review of Bile Acid Sequestrant Structures and Functions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the three main bile acid sequestrants (BASs): cholestyramine, colestipol, and colesevelam (B1170362). It delves into their chemical structures, mechanisms of action, and clinical efficacy, supported by experimental data. This objective review aims to be a valuable resource for professionals in the field of drug development and metabolic research.

Structural and Functional Overview

Bile acid sequestrants are non-absorbable, positively charged polymers that bind negatively charged bile acids in the small intestine.[1] This interruption of the enterohepatic circulation of bile acids triggers a cascade of physiological responses, ultimately leading to reduced low-density lipoprotein cholesterol (LDL-C) levels.[1] The three most well-known BASs—cholestyramine, colestipol, and colesevelam—share a common mechanism of action but differ in their chemical structures, which in turn influences their binding affinity, potency, and side-effect profiles.[2]

Cholestyramine and colestipol are considered first-generation bile acid sequestrants.[2] Cholestyramine is a strong anion exchange resin, while colestipol is a copolymer of diethylenetriamine (B155796) and epichlorohydrin. Colesevelam , a second-generation agent, is a more specifically engineered polymer with a greater binding affinity and capacity for bile acids, making it more potent on a milligram-per-milligram basis.[2][3]

Comparative Efficacy: Lipid Profile and Glycemic Control

The clinical efficacy of these sequestrants has been evaluated in numerous clinical trials. The following tables summarize their effects on key metabolic parameters.

Table 1: Comparative Effects on Lipid Profile

Bile Acid Sequestrant	LDL-C Reduction (Monotherapy)	HDL-C Change	Triglyceride Change
Cholestyramine	15% - 30%	Minimal change or slight increase	Potential increase
Colestipol	15% - 27%	Minimal change	Potential increase
Colesevelam	15% - 20%	~3% - 5% increase	Potential increase

Data compiled from multiple clinical trials.

Table 2: Comparative Effects on Glycemic Control in Type 2 Diabetes

Bile Acid Sequestrant	HbA1c Reduction (Adjunctive Therapy)	Fasting Plasma Glucose Reduction
Cholestyramine	Not well-established for this indication	Modest reduction observed in some studies
Colestipol	Not well-established for this indication	Limited data available
Colesevelam	0.5% - 1.0%	Significant reductions observed

Data primarily from studies on colesevelam as an adjunct to other diabetes medications.

Mechanism of Action and Signaling Pathways

The primary mechanism of action for all bile acid sequestrants is the binding of bile acids in the intestine, leading to their fecal excretion. This disrupts the normal enterohepatic circulation, where approximately 95% of bile acids are reabsorbed. The depletion of the bile acid pool in the liver stimulates the upregulation of cholesterol 7α-hydroxylase (CYP7A1), the rate-limiting enzyme in bile acid synthesis from cholesterol. This increased demand for cholesterol in the hepatocytes leads to an upregulation of LDL receptors on the cell surface, which enhances the clearance of LDL-C from the bloodstream.

Beyond lipid-lowering, bile acid sequestrants also influence glucose metabolism through complex signaling pathways. One key pathway involves the G protein-coupled receptor TGR5. By altering the composition of the bile acid pool in the gut, sequestrants can indirectly modulate TGR5 signaling in enteroendocrine L-cells, leading to increased secretion of glucagon-like peptide-1 (GLP-1). GLP-1, in turn, enhances insulin (B600854) secretion and improves glycemic control.

Another important pathway involves the farnesoid X receptor (FXR), a nuclear receptor activated by bile acids. By sequestering bile acids, these drugs reduce FXR activation in the intestine and liver, which can influence the expression of genes involved in glucose and lipid metabolism.

Visualizing the Pathways

To illustrate these complex interactions, the following diagrams were generated using Graphviz (DOT language).

Mechanism of Action of Bile Acid Sequestrants

Impact on Cholesterol Metabolism

TGR5-Mediated GLP-1 Secretion

Experimental Protocols

In Vitro Bile Acid Binding Assay (Representative Protocol)

This protocol provides a general framework for assessing the bile acid binding capacity of sequestrants in a laboratory setting.

Objective: To determine the in vitro binding capacity of a bile acid sequestrant for a specific bile acid (e.g., glycocholic acid).

Materials:

• Bile acid sequestrant (e.g., cholestyramine, colestipol, or colesevelam)

• Bile acid standard (e.g., glycocholic acid)

• Phosphate (B84403) buffer (pH 7.4)

• Shaking incubator

• Centrifuge

• High-performance liquid chromatography (HPLC) system or a total bile acid assay kit

Procedure:

• Preparation of Bile Acid Solution: Prepare a stock solution of the bile acid standard in the phosphate buffer at a known concentration.

• Incubation:

  • Accurately weigh a specified amount of the bile acid sequestrant into a series of centrifuge tubes.

  • Add a defined volume of the bile acid solution to each tube.

  • Include control tubes containing only the bile acid solution (no sequestrant).

  • Incubate the tubes in a shaking incubator at 37°C for a predetermined time (e.g., 2 hours) to allow for binding to reach equilibrium.

• Separation: Centrifuge the tubes at a high speed to pellet the sequestrant-bile acid complex.

• Quantification of Unbound Bile Acid: Carefully collect the supernatant, which contains the unbound bile acid. Analyze the concentration of the unbound bile acid in the supernatant using a validated HPLC method or a commercially available total bile acid assay kit.[4][5]

• Calculation of Binding Capacity: The amount of bile acid bound to the sequestrant is calculated by subtracting the concentration of unbound bile acid from the initial concentration. The binding capacity is typically expressed as mmol of bile acid bound per gram of sequestrant.

Clinical Trial Methodology (General Overview)

Clinical trials evaluating the efficacy of bile acid sequestrants typically follow a randomized, double-blind, placebo-controlled design.

Key Components:

• Patient Population: Subjects with primary hypercholesterolemia or type 2 diabetes with dyslipidemia are recruited. Inclusion and exclusion criteria are strictly defined.

• Treatment Arms: Participants are randomly assigned to receive the investigational bile acid sequestrant at one or more dose levels, a placebo, or an active comparator.

• Blinding: Both the participants and the investigators are unaware of the treatment assignments to minimize bias.

• Duration: The treatment period can range from several weeks to several months.

• Efficacy Endpoints:

  • Lipid-lowering trials: The primary endpoint is typically the percent change in LDL-C from baseline. Secondary endpoints may include changes in total cholesterol, HDL-C, triglycerides, and apolipoproteins.

  • Glycemic control trials: The primary endpoint is often the change in HbA1c from baseline. Secondary endpoints may include changes in fasting plasma glucose and other glycemic parameters.

• Safety and Tolerability: Adverse events are systematically recorded and monitored throughout the study.

Conclusion

Cholestyramine, colestipol, and colesevelam are effective LDL-C lowering agents with a well-established mechanism of action. While the first-generation agents, cholestyramine and colestipol, have been in use for decades, the second-generation sequestrant, colesevelam, offers the advantage of greater potency and an improved side-effect profile.[2][3] Furthermore, colesevelam has demonstrated clinically significant benefits in improving glycemic control in patients with type 2 diabetes, a feature attributed to its influence on incretin (B1656795) hormone secretion. The choice of a specific bile acid sequestrant will depend on the individual patient's clinical profile, including their lipid and glycemic status, as well as their tolerance for potential gastrointestinal side effects. The ongoing research into the multifaceted signaling pathways modulated by these agents continues to unveil their broader therapeutic potential beyond lipid management.

References

• 1. Bile Acid Resins or Sequestrants - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Chapter 2: Bile Acid Sequestrants: Rediscovering an Alternative to Statins - The Medical Xchange [themedicalxchange.com]
• 3. medicaid.nv.gov [medicaid.nv.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. cellbiolabs.com [cellbiolabs.com]

Reproducibility of Colesevelam Developmental Toxicity Findings: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the available developmental and reproductive toxicology (DART) studies for Colesevelam (B1170362), a bile acid sequestrant. The primary objective is to assess the reproducibility and consistency of findings across different preclinical studies. The data presented is compiled from publicly available research and regulatory summaries.

Executive Summary

Comparative Analysis of Developmental Toxicity Studies

The primary data on Colesevelam's developmental toxicity comes from a comprehensive set of studies in Sprague-Dawley rats and New Zealand white rabbits. These studies were designed to assess the potential for adverse effects on all stages of reproduction.

Embryo-Fetal Developmental Toxicity Studies

These studies evaluate the potential for adverse effects on the developing fetus when the drug is administered during the period of organogenesis.

Table 1: Summary of Embryo-Fetal Developmental Toxicity Study Designs

Parameter	Rat Study 1 (Dietary)[1]	Rat Study 2 (Gavage)[2]	Rabbit Study (Gavage)[2]
Species	Sprague-Dawley Rat	Sprague-Dawley Rat	New Zealand White Rabbit
Administration Route	Dietary	Gavage	Gavage
Dosage Levels (mg/kg/day)	0, 300, 1000, 3000	Vehicle Control, 100, 300, 1000	Control, 100, 500, 1000
Gestation Days of Dosing	7-17	6-15	6-18
Key Endpoints	Maternal toxicity, fetal viability, fetal body weights, gross malformations, skeletal and visceral abnormalities.	Maternal toxicity, corpora lutea, implantations, fetal viability, fetal body weights, gross, skeletal, and visceral abnormalities.	Maternal toxicity, corpora lutea, implantations, fetal viability, fetal body weights, gross, skeletal, and visceral abnormalities.

Table 2: Key Findings of Embryo-Fetal Developmental Toxicity Studies

Finding	Rat Study 1 (Dietary)[1]	Rat Study 2 (Gavage)[2]	Rabbit Study (Gavage)[2]
Maternal Toxicity	No adverse effects observed.	No adverse effects observed.	No adverse effects observed.
Fetal Viability	No significant differences compared to control.[2]	No significant differences compared to control.[2]	No significant differences compared to control.[2]
Fetal Body Weights	No significant differences compared to control.[2]	No significant differences compared to control.[2]	No significant differences compared to control.[2]
Malformations	No treatment-related gross, skeletal, or visceral malformations.[2]	No treatment-related gross, skeletal, or visceral malformations.[2]	No treatment-related gross, skeletal, or visceral malformations.[2]

The data from these studies, employing different administration routes and dosage ranges, consistently show a lack of adverse effects on embryo-fetal development in both rats and rabbits.

Fertility and Early Embryonic Development Study

This study (Segment I) assessed the effects of Colesevelam on male and female fertility and early embryonic development.

Table 3: Summary of Fertility and Early Embryonic Development Study in Rats

Parameter	Study Details[1][3]
Species	Sprague-Dawley Rat
Administration Route	Dietary
Dosage Levels (mg/kg/day)	0, 200, 1000, 2000
Dosing Period	Males: 4 weeks pre-mating and during cohabitation. Females: 2 weeks pre-mating until gestation day 7.
Key Endpoints	Mating performance, fertility indices, sperm parameters, corpora lutea, implantation sites, early embryonic survival.

Table 4: Key Findings of Fertility and Early Embryonic Development Study

Finding	Result[3]
Male and Female Fertility	No impairment of fertility was observed.
Sperm Parameters	No significant differences in sperm count, motility, or morphology.
Early Embryonic Development	No adverse effects on the number of corpora lutea, implantation sites, or fetal viability.

The results indicate that Colesevelam does not adversely affect fertility or early embryonic development in rats at the doses tested.[3]

Pre- and Postnatal Development Study

This study evaluated the effects of Colesevelam on late fetal development, parturition, lactation, and the growth and development of the offspring.

Table 5: Summary of Pre- and Postnatal Development Study in Rats

Parameter	Study Details[2]
Species	Sprague-Dawley Rat
Administration Route	Gavage
Dosage Levels (mg/kg/day)	Vehicle Control, 100, 300, 1000
Dosing Period	Gestation day 6 to postpartum day 22.
Key Endpoints	Gestation length, parturition, lactation in F0 dams; viability, growth, and development (physical and neurological) of F1 offspring.

Table 6: Key Findings of Pre- and Postnatal Development Study

Finding	Result[2]
Maternal (F0) Function	No adverse effects on gestation, parturition, or lactation.
Offspring (F1) Viability and Growth	No adverse effects on survival or body weight gain.
Offspring (F1) Development	No effects on physical or neurological development.

This study demonstrates a lack of pre- and postnatal toxicity of Colesevelam in rats.[2]

Experimental Protocols

The methodologies described in the primary published study are detailed below.

Animals and Housing

• Rats: Sexually mature Sprague-Dawley rats were used for all studies.

• Rabbits: New Zealand White rabbits were used for the embryo-fetal development study.

• Animals were housed in controlled environments with standard chow and water available ad libitum, except where dietary administration was the method of dosing.

Dosing

• Dietary Administration: Colesevelam hydrochloride was mixed with the feed at concentrations calculated to achieve the target daily dosages.

• Gavage Administration: Colesevelam hydrochloride was suspended in a vehicle (e.g., water) and administered orally via gavage.

Key Experimental Procedures

• Fertility Study: Males were dosed for 28 days prior to mating and during the mating period. Females were dosed for 15 days prior to mating and through gestation day 7. Endpoints included mating and fertility indices, and sperm analysis for males. For females, uterine contents were examined on gestation day 20.[3]

• Embryo-Fetal Development Study: Pregnant females were dosed during the period of major organogenesis. Fetuses were delivered by cesarean section prior to term and examined for external, visceral, and skeletal abnormalities.

• Pre- and Postnatal Development Study: Pregnant females were dosed from implantation through lactation. The F1 generation was evaluated for viability, growth, and physical and neurological development.[2]

Visualizing Experimental Workflows

The following diagrams illustrate the general workflows for the key developmental toxicity studies.

Embryo-Fetal Development Study Workflow

Fertility and Early Embryonic Development Study Workflow

Conclusion

The available data from a comprehensive series of developmental and reproductive toxicology studies on Colesevelam consistently indicate a lack of adverse effects in animal models. The findings from fertility, embryo-fetal development, and pre- and postnatal studies are in agreement, suggesting that the results are robust. While formal, independent replication studies are not publicly available, the consistency across different experimental designs and animal species provides a degree of confidence in the initial findings. Therefore, based on the current body of evidence, Colesevelam is not considered a developmental or reproductive toxicant at the preclinical doses tested.

References

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. Colesevelam hydrochloride does not cause maternal or fetal toxicity in rats and rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Dietary administration of colesevelam hydrochloride does not affect fertility or reproductive performance in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Colesevelam: A Guide for Laboratory Professionals

Ensuring laboratory safety and environmental protection are paramount in the handling and disposal of all chemicals, including the bile acid sequestrant colesevelam (B1170362). Adherence to proper disposal procedures is not only a regulatory requirement but also a core component of responsible scientific practice. This guide provides essential, step-by-step information for the safe and compliant disposal of colesevelam in a laboratory setting.

I. Pre-Disposal and Handling Considerations

Before initiating any disposal protocol, it is crucial to consult the Safety Data Sheet (SDS) for colesevelam. The SDS contains vital information regarding the material's hazards, handling procedures, and required personal protective equipment (PPE).

Key Handling Precautions:

• Work in a well-ventilated area to minimize inhalation of dust or aerosols.[1][2]

• Avoid contact with eyes and skin by wearing appropriate PPE, such as gloves and safety glasses.[1][3]

• Prevent dust formation during handling.[3]

• Have an accessible safety shower and eye wash station in the vicinity.[1]

II. Step-by-Step Disposal Protocol for Colesevelam Waste

Expired or unwanted colesevelam and materials contaminated with it are considered pharmaceutical waste and must be managed accordingly. It is inappropriate to dispose of colesevelam by flushing it down the toilet or discarding it in the regular trash.[4]

Step 1: Segregation of Waste

Proper segregation is the first and most critical step in waste management.[5][6]

• Non-Hazardous Pharmaceutical Waste: In most cases, colesevelam is not classified as a hazardous waste according to the Resource Conservation and Recovery Act (RCRA).[5] It should be segregated into a designated, clearly labeled container for non-hazardous pharmaceutical waste. These containers are often color-coded blue or purple.[5][7][8]

• Acutely Toxic Waste (P-listed): While colesevelam itself is not P-listed, it is crucial to check if it has been mixed with any chemicals that are. Empty containers that held acutely toxic hazardous wastes must be managed as hazardous waste.[9]

• Contaminated Materials: Items such as gloves, masks, and bench paper that are contaminated with colesevelam should be disposed of as pharmaceutical waste.[10] Sharps, including needles and scalpels, must always be placed in a designated sharps container.[9][10]

Step 2: Container Management

• Use containers that are compatible with the chemical waste, are in good condition, and have secure, leak-proof lids.[11][12]

• All waste containers must be clearly labeled with the contents, hazard information, and the date the waste was first added.[6][9]

• Keep waste containers closed except when adding waste.[9]

Step 3: Storage of Waste

• Store waste in a designated satellite accumulation area that is at or near the point of generation.[9][11]

• Do not store incompatible wastes together.[11]

• Use secondary containment, such as trays, to prevent spills or leaks.[11]

Step 4: Final Disposal

The final disposal of colesevelam waste must comply with all federal, state, and local regulations.[1][5]

• Engage a Licensed Waste Management Contractor: The most common and recommended method for disposing of pharmaceutical waste is to use a licensed and reputable waste management company.[5][10] These companies are equipped to handle and transport the waste to a permitted treatment and disposal facility.

• Incineration: Most pharmaceutical waste is disposed of through incineration at a permitted facility.[5][8]

• Drug Take-Back Programs: For smaller quantities, institutional drug take-back programs may be an option.[13][14]

Accidental Spills: In the event of a spill, absorb the material with a finely-powdered liquid-binding material like diatomite.[1] Decontaminate the affected surfaces by scrubbing with alcohol.[1] Dispose of all contaminated cleanup materials as pharmaceutical waste.

III. Quantitative Data Summary

There is no specific quantitative data available in the provided search results regarding the disposal of colesevelam. Disposal procedures are guided by regulatory classifications rather than quantitative thresholds for this specific compound in a laboratory setting.

IV. Experimental Protocols

Detailed experimental protocols for the disposal of colesevelam are not provided in the search results. The standard procedure is to follow the general guidelines for pharmaceutical waste disposal outlined by regulatory agencies such as the EPA and DEA.[4][7][10]

V. Colesevelam Disposal Decision Pathway

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. Colesevelam Hydrochloride| CAS NO: 182815-44-7 | In Stock [aquigenbio.com]
• 3. echemi.com [echemi.com]
• 4. Colesevelam - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. danielshealth.com [danielshealth.com]
• 6. clinicallab.com [clinicallab.com]
• 7. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
• 8. m.youtube.com [m.youtube.com]
• 9. odu.edu [odu.edu]
• 10. Types of Pharmaceutical Waste and How to Dispose of Them | VLS [vlses.com]
• 11. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. danielshealth.com [danielshealth.com]
• 13. fda.gov [fda.gov]
• 14. oncolink.org [oncolink.org]

Safe Handling and Disposal of Colesevelam in a Laboratory Setting

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals handling Colesevelam. The following procedural guidance outlines the necessary personal protective equipment (PPE), operational plans for handling and storage, and approved disposal methods to ensure laboratory safety and compliance.

Hazard Identification

Colesevelam hydrochloride is classified under the Globally Harmonized System (GHS) with the following potential hazards. While some safety data sheets (SDS) may classify it as non-hazardous, it is prudent to adhere to the more stringent classifications to ensure personnel safety.[1][2]

• Skin Irritation (Category 2): Causes skin irritation.[1]

• Eye Irritation (Category 2): Causes serious eye irritation.[1]

• Respiratory Irritation (Category 3): May cause respiratory irritation.[1]

• Combustion Hazard: May emit irritant fumes during combustion.[2]

No occupational exposure limits have been established for Colesevelam.[2][3]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Colesevelam to prevent exposure. The required equipment is detailed below.

PPE Type	Specification	Rationale
Eye/Face Protection	Safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).[2][3]	Protects against splashes and dust, preventing serious eye irritation.[1]
Hand Protection	Chemical-impermeable protective gloves (e.g., Nitrile).	Prevents direct skin contact and irritation.[1][2][3]
Body Protection	Impervious clothing, such as a lab coat.[2][3]	Protects skin from accidental spills and dust contamination.
Respiratory Protection	A suitable respirator should be used if ventilation is inadequate or if dust/aerosols are generated.[2][3]	Prevents inhalation of particles that may cause respiratory irritation.[1]

Operational Plan: Handling and Storage

Adherence to proper handling and storage protocols is critical for maintaining the integrity of the compound and ensuring a safe laboratory environment.

Step-by-Step Handling Protocol:

• Ventilation: Always handle Colesevelam in a well-ventilated area. The use of a chemical fume hood or other appropriate exhaust ventilation is required.[2][3]

• Avoid Dust Formation: Take measures to avoid the formation of dust and aerosols during handling.[2][3]

• Prevent Contact: Avoid direct contact with skin and eyes and prevent inhalation of any dust or vapors.[1][2][3]

• Hygiene: Wash hands and any exposed skin thoroughly after handling.[1]

• Emergency Equipment: Ensure a safety shower and an accessible eye wash station are available in the immediate work area.[2]

Storage Conditions:

Parameter	Requirement	Justification
Temperature	Store at room temperature (15°C to 30°C / 59°F to 86°F).[4][5][6]	Maintains chemical stability.
Moisture	Protect from moisture.[4][7]	Prevents degradation of the compound.
Container	Keep container tightly closed and sealed.[1][3][7]	Prevents contamination and exposure to moisture.
Location	Store in a dry, cool, well-ventilated place.[3] Some protocols may require storing the container in a locked cabinet.[1]	Ensures a stable and secure storage environment.

Emergency Procedures

In the event of an accidental exposure or spill, follow these immediate procedures.

First-Aid Measures:

Exposure Route	First-Aid Instructions
Eye Contact	Immediately rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do so. Continue rinsing and seek medical attention if irritation persists.[1][2]
Skin Contact	Remove contaminated clothing immediately. Wash the affected area with plenty of water. If skin irritation occurs, seek medical advice.[1][2]
Inhalation	Move the individual to fresh air and keep them in a position comfortable for breathing. If the person feels unwell, call a poison control center or a doctor.[1][2]
Ingestion	Wash out the mouth with water. Do NOT induce vomiting. Call a physician or poison control center immediately.[2][8]

Spill Cleanup Protocol:

• Evacuate non-essential personnel from the spill area.

• Ensure adequate ventilation.

• Wearing full PPE, contain the spill to prevent it from entering drains or water courses.[2][3]

• For liquid spills, absorb the solution with an inert, finely-powdered liquid-binding material such as diatomite or universal binders.[2] For solid spills, carefully sweep or vacuum the material, avoiding dust generation.

• Decontaminate surfaces and equipment by scrubbing with alcohol.[2]

• Collect all contaminated materials in a suitable, closed container for disposal according to institutional and local regulations.[3]

Disposal Plan

Proper disposal of Colesevelam is necessary to prevent environmental contamination.

• Laboratory Waste: Dispose of contaminated materials (e.g., gloves, absorbent pads) and residual chemical waste in accordance with all applicable federal, state, and local environmental regulations. Do not allow the chemical to enter drains.[3]

• Unused Product: For unused or expired medicine, the preferred method is a drug take-back program.[9] If a take-back program is not available, and the substance is not on the FDA flush list, follow these steps:

  • Mix the Colesevelam (do not crush tablets) with an unappealing substance like dirt, cat litter, or used coffee grounds.[9][10]

  • Place the mixture in a sealed container, such as a plastic bag.[9]

  • Dispose of the sealed container in the trash.[9]

Workflow for Safe Handling of Colesevelam

References

• 1. Page loading... [wap.guidechem.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. echemi.com [echemi.com]
• 4. pdf.hres.ca [pdf.hres.ca]
• 5. Colesevelam (oral route) - Side effects & dosage - Mayo Clinic [mayoclinic.org]
• 6. Colesevelam - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. medicines.org.uk [medicines.org.uk]
• 8. cleanchemlab.com [cleanchemlab.com]
• 9. Disposal of Unused Medicines: What You Should Know | FDA [fda.gov]
• 10. pfizer.com [pfizer.com]